2-(Methylamino)-5-nitrobenzoic acid

• CAS: 3484-33-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 2-(Methylamino)-5-nitrobenzoic acid

Introduction

2-(Methylamino)-5-nitrobenzoic acid is a substituted anthranilic acid derivative characterized by the presence of a carboxylic acid, a secondary amine (methylamino), and a nitro group. This trifunctional arrangement makes it a molecule of significant interest to researchers in synthetic organic chemistry and drug development. The electronic interplay between the electron-donating methylamino group and the electron-withdrawing nitro and carboxyl groups establishes a unique reactivity profile, positioning it as a valuable precursor for the synthesis of complex heterocyclic systems. This guide provides a comprehensive technical overview of its chemical properties, synthesis, structural features, and handling protocols, designed for researchers, scientists, and professionals in drug development.

Section 1: Molecular Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its fundamental identity and physical characteristics. These properties dictate the selection of appropriate solvents, reaction conditions, and purification techniques.

Chemical Identifiers

A consistent and unambiguous identification is critical for regulatory compliance, procurement, and literature searches. The key identifiers for 2-(Methylamino)-5-nitrobenzoic acid are summarized below.

Identifier	Value	Source
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid	[1]
CAS Number	3484-33-1	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
InChIKey	FAVDVRYGVZMEFI-UHFFFAOYSA-N	[1]
Canonical SMILES	CNC1=C(C=C(C=C1)[O-])C(=O)O	[1]
Synonyms	5-Nitro-N-methyl-anthranilic acid	[1]

Chemical Structure

The structure of 2-(Methylamino)-5-nitrobenzoic acid features a benzene ring substituted at positions 1, 2, and 5. The ortho-relationship between the carboxylic acid and the methylamino group is a key structural motif, enabling potential intramolecular interactions.

Caption: 2D Structure of 2-(Methylamino)-5-nitrobenzoic acid.

Physicochemical Data

The physical properties of the compound are essential for its practical application in a laboratory setting. While a definitive experimental melting point is not widely reported in the surveyed literature, other key properties have been characterized.

Property	Value	Comments and Insights	Source
Physical Appearance	Purple needles	The color is indicative of the chromophoric nitroaromatic system.	[2]
Melting Point	Data not available	The structurally similar isomer, 2-methyl-5-nitrobenzoic acid, melts at 177-180 °C. This value should be used with caution as a rough estimate only.	[3][4]
Solubility (Aqueous)	26.7 µg/mL (at pH 7.4)	Limited aqueous solubility is expected for a substituted benzoic acid. The molecule's acidity means solubility will increase significantly in basic solutions due to deprotonation of the carboxylic acid to form a more soluble carboxylate salt.	[1]
Solubility (Organic)	Soluble in Ethyl Acetate (EtOAc)	The provided synthesis protocol utilizes EtOAc for extraction, indicating good solubility. Based on structurally related nitrobenzoic acids, solubility is also expected in polar organic solvents like methanol, ethanol, and DMSO.	[2][5][6]

Section 2: Solid-State Crystal Structure

A detailed single-crystal X-ray diffraction study by Raza et al. provides profound insights into the molecule's solid-state conformation and intermolecular interactions.[2][7] Understanding these features is crucial for fields like polymorphism studies in drug development, where solid-state packing can influence a drug's stability and bioavailability.

The compound crystallizes in the monoclinic system with the space group P2₁/c.[2] A key finding is that the molecule is nearly planar, with a root-mean-square deviation of just 0.037 Å.[2] This planarity is facilitated by an intramolecular hydrogen bond between the methylamino proton and a carboxyl oxygen atom, forming a stable six-membered ring motif known as an S(6) ring.[2]

In the crystal lattice, molecules form inversion dimers through pairs of strong O—H···O hydrogen bonds between the carboxylic acid groups of two separate molecules.[2][7] This creates a robust R²₂(8) ring motif. These dimers are further interconnected into infinite sheets by intermolecular N—H···O hydrogen bonds, demonstrating a highly organized supramolecular architecture.[2][7]

Caption: Supramolecular assembly via hydrogen bonding.

Section 3: Synthesis and Reactivity

Synthesis Protocol

The compound is reliably synthesized via the electrophilic aromatic substitution (nitration) of N-methylanthranilic acid. The following protocol is adapted from the literature.[2]

Expertise & Causality: The use of a mixed acid system (HNO₃/H₂SO₄) is standard for nitration. Concentrated sulfuric acid acts as both a solvent and a catalyst; it protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent. The reaction is performed at low temperatures (ice bath) to control the exothermic reaction and to minimize the formation of undesired byproducts from over-nitration or oxidation.

Caption: Workflow for the synthesis of the title compound.

Step-by-Step Methodology:

• Prepare Nitrating Mixture: In a round-bottom flask cooled in an ice bath, cautiously add 1.83 g (0.03 mol) of concentrated nitric acid. With constant stirring, slowly add 2.6 g (0.026 mol) of concentrated sulfuric acid, ensuring the temperature remains low.

• Prepare Substrate Solution: In a separate flask, dissolve 2.0 g (0.01 mol) of N-methylanthranilic acid in 25 mL of ethyl acetate (EtOAc).

• Reaction: Slowly add the substrate solution dropwise to the stirring nitrating mixture, maintaining the reaction temperature at or below 5 °C using the ice bath.

• Stirring and Reflux: After the addition is complete, stir the mixture in the ice bath for 30 minutes. Subsequently, remove the ice bath and reflux the reaction mixture for 3 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize it with a suitable base (e.g., saturated sodium bicarbonate solution) until the pH is ~7. The product is then extracted into ethyl acetate (3 x 30 mL).

• Isolation: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure. The resulting solid can be further purified by recrystallization to afford purple needles of 2-(methylamino)-5-nitrobenzoic acid.

Reactivity Profile

The molecule's reactivity is governed by its three functional groups:

• Carboxylic Acid: This group undergoes typical reactions such as esterification (with alcohols under acidic conditions), amide formation (with amines using coupling agents), and reduction (using strong reducing agents like LiAlH₄ to form the corresponding alcohol). Its acidity is enhanced by the electron-withdrawing nitro group.[8]

• Nitro Group: The nitro group is a strong deactivator for electrophilic aromatic substitution, but it can be readily reduced to an amino group using various reducing agents (e.g., Sn/HCl, H₂/Pd-C). This transformation is a common strategy in medicinal chemistry to introduce a new amine functional group, opening pathways to a vast array of derivatives.

• Methylamino Group: As a secondary amine, the nitrogen is nucleophilic and can participate in reactions such as acylation or alkylation. It is an activating group for electrophilic aromatic substitution.

Section 4: Analytical Characterization Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In a solvent like DMSO-d₆, the spectrum is expected to show:

  • A broad singlet for the carboxylic acid proton (COOH) downfield, typically >10 ppm.

  • A broad singlet or quartet for the amine proton (N-H). Its chemical shift and multiplicity can be concentration and temperature-dependent.

  • A singlet or doublet for the methyl protons (N-CH₃) around 2.8-3.3 ppm.

  • Three signals in the aromatic region (approx. 7.0-8.5 ppm). The proton ortho to the nitro group would be the most deshielded. The splitting patterns will be complex due to the substitution pattern.

• ¹³C NMR: The spectrum would display 8 distinct carbon signals:

  • The carboxyl carbon (C=O) signal downfield (~165-175 ppm).

  • Six aromatic carbon signals in the range of ~110-155 ppm. The carbons attached to the nitro and amino groups will be significantly shifted.

  • One methyl carbon signal (N-CH₃) upfield (~30-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides a fingerprint of the functional groups present. Key absorption bands are expected in the following regions:

• ~3300-2500 cm⁻¹: A very broad band characteristic of the O-H stretch of a hydrogen-bonded carboxylic acid.[9]

• ~3350 cm⁻¹: A sharp to medium N-H stretching band for the secondary amine.[9]

• ~1720-1680 cm⁻¹: A strong C=O stretching band for the carboxylic acid.[9]

• ~1550 and ~1350 cm⁻¹: Two strong bands corresponding to the asymmetric and symmetric N-O stretching of the nitro group, respectively.[9]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion: The exact mass is 196.0484 g/mol .[1] An electron ionization (EI) spectrum would show a molecular ion peak (M⁺) at m/z = 196.

• Predicted Adducts: In softer ionization techniques like electrospray ionization (ESI), the following adducts are predicted: [M+H]⁺ at m/z 197.0557, [M+Na]⁺ at m/z 219.0376, and [M-H]⁻ at m/z 195.0411.[10]

• Fragmentation: Common fragmentation pathways would include the loss of water ([M-H₂O]⁺), the nitro group ([M-NO₂]⁺), and the carboxyl group ([M-COOH]⁺).

Section 5: Applications in Synthetic Chemistry

The primary documented application of 2-(methylamino)-5-nitrobenzoic acid is as a precursor for the synthesis of benzodiazepine derivatives.[2] Benzodiazepines are a major class of psychoactive drugs with anxiolytic, sedative, and anticonvulsant properties. The anthranilic acid core of the title compound provides the necessary framework for constructing the seven-membered diazepine ring system. The nitro group can be carried through the synthesis and later reduced to an amine, providing a handle for further derivatization to modulate the pharmacological properties of the final product.

Section 6: Safety, Handling, and Storage

As with any laboratory chemical, adherence to strict safety protocols is mandatory. This compound presents several hazards that require appropriate control measures.

GHS Hazard Classification

Hazard Class	GHS Statement	Pictogram
Acute Toxicity, Oral	H302: Harmful if swallowed	Exclamation Mark
Skin Corrosion/Irritation	H315: Causes skin irritation	Exclamation Mark
Skin Sensitization	H317: May cause an allergic skin reaction	Exclamation Mark
Eye Damage/Irritation	H319: Causes serious eye irritation	Exclamation Mark
STOT, Single Exposure	H335: May cause respiratory irritation	Exclamation Mark
Source:[1]

Handling and Storage Recommendations

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is a versatile chemical intermediate with a well-defined structure and reactivity profile. Its value is particularly noted in the synthesis of heterocyclic scaffolds, such as benzodiazepines, which are of high interest in medicinal chemistry. While some experimental data like melting point and full spectroscopic profiles are not widely published, a comprehensive understanding of its properties can be constructed from existing crystallographic data, synthesis reports, and expert analysis of its functional groups. This guide provides the necessary technical foundation for researchers to confidently and safely incorporate this compound into their synthetic and drug discovery programs.

References

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(6), o1484. [Link]

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

• Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-280. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved January 11, 2026, from [Link]

• NIST. (n.d.). Benzoic acid, 2-(methylamino)-. In NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link]

• PubChemLite. (n.d.). 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4). Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). 2-Methylamino-5-nitrobenzoic acid. Retrieved January 11, 2026, from [Link]

• NIST. (n.d.). 2-Methyl-5-nitrobenzoic acid. In NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 2-Methyl-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

• Zhang, C., Wang, Z., & Hao, H. (2016). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. Journal of Chemical Research, 40(6), 348-352. [Link]

• Truman State University. (n.d.). Multistep Synthesis Nitration. ChemLab. Retrieved January 11, 2026, from [Link]

• NIST. (n.d.). 2-Methyl-5-nitrobenzoic acid. In NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link]

• Iartsev, V. A., Rodin, I. A., & Stavrianidi, A. N. (2018). Mass Spectrometry Detection of Nitrobenzoic Acids and Their Salts on the Surface of Construction Materials. Journal of Analytical Chemistry, 73(1), 59-64. [Link]

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A Guide to the Spectroscopic Characterization of 2-(Methylamino)-5-nitrobenzoic acid

This technical guide provides a comprehensive framework for the spectroscopic analysis of 2-(Methylamino)-5-nitrobenzoic acid (CAS No: 3484-33-1), a vital precursor in the synthesis of benzodiazepine derivatives and other pharmacologically active molecules.[1][2] While publicly accessible, complete experimental spectra for this specific compound are scarce, this document serves as an expert guide for researchers, scientists, and drug development professionals on how to acquire, interpret, and validate its structure using fundamental spectroscopic techniques. We will leverage data from structurally similar compounds to predict expected spectral features, providing a robust analytical strategy.

The molecular structure, confirmed by single-crystal X-ray diffraction, reveals an almost planar molecule with the formula C₈H₈N₂O₄ and a molecular weight of 196.16 g/mol .[1] This inherent structure dictates the spectroscopic fingerprint we expect to observe.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Skeleton

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of 2-(Methylamino)-5-nitrobenzoic acid. The analysis of proton (¹H) and carbon-13 (¹³C) NMR spectra allows for the unambiguous assignment of each atom in the molecule.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will account for all eight protons in the molecule. Based on the substitution pattern, we anticipate three distinct aromatic protons and two signals corresponding to the amine and methyl groups. The carboxylic acid proton may be observable as a broad singlet, often exchanging with trace water in the solvent.

Table 1: Predicted ¹H NMR Data for 2-(Methylamino)-5-nitrobenzoic acid (in DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Rationale & Expert Insights
~13.0	Broad Singlet	-	COOH	The acidic proton of the carboxylic acid is typically downfield and broad. Its visibility can be concentration and solvent-dependent.
~8.6	Doublet	J ≈ 2-3 Hz	H-6	This proton is ortho to the electron-withdrawing nitro group, causing a significant downfield shift. It will appear as a doublet due to coupling with H-4.
~8.1	Doublet of Doublets	J ≈ 9 Hz, 2-3 Hz	H-4	This proton is coupled to both H-3 and H-6. The larger coupling constant arises from the meta-coupling to H-6 is smaller.
~7.0	Doublet	J ≈ 9 Hz	H-3	This proton is ortho to the electron-donating methylamino group, shifting it upfield relative to the other aromatic protons. It shows a large ortho coupling to H-4.
~3.4	Singlet	-	NH	The amine proton signal can be broad and its chemical shift is highly dependent on solvent and concentration.

| ~2.9 | Singlet | - | CH₃ | The three protons of the methyl group attached to the nitrogen will appear as a sharp singlet. |

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will display eight distinct signals, corresponding to the eight carbon atoms in the molecule. Chemical shifts are predicted based on the electronic effects of the substituents (nitro, methylamino, and carboxyl groups).

Table 2: Predicted ¹³C NMR Data for 2-(Methylamino)-5-nitrobenzoic acid (in DMSO-d₆)

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale & Expert Insights
~168	C=O	The carbonyl carbon of the carboxylic acid is characteristically found in this downfield region.
~152	C-2	This carbon is attached to the electron-donating amino group, but its shift is also influenced by the adjacent carboxyl group, placing it significantly downfield.
~145	C-5	Directly bonded to the strongly electron-withdrawing nitro group, this carbon is expected to be the most deshielded of the aromatic carbons.
~130	C-4	This carbon is meta to the amino group and ortho to the nitro group, resulting in a downfield shift.
~125	C-6	Positioned ortho to the nitro group, this carbon is deshielded.
~115	C-1	The ipso-carbon bearing the carboxylic acid group.
~112	C-3	This carbon is ortho to the electron-donating amino group, causing an upfield shift compared to other aromatic carbons.

| ~30 | CH₃ | The methyl carbon attached to the nitrogen is expected in the typical aliphatic region. |

Experimental Protocol for NMR Data Acquisition

A standardized protocol ensures reproducibility and high-quality data.[3]

• Sample Preparation: Dissolve 5-10 mg of 2-(Methylamino)-5-nitrobenzoic acid in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). Tetramethylsilane (TMS) should be added as an internal standard (δ 0.00).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data over a spectral width of 0-15 ppm. Ensure a sufficient number of scans to achieve a signal-to-noise ratio >100:1.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence with a spectral width of 0-200 ppm. A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR.

Fourier-Transform Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. The spectrum is a direct representation of the vibrational modes within the molecule.

Table 3: Key IR Absorption Bands for 2-(Methylamino)-5-nitrobenzoic acid

Wavenumber (cm⁻¹)	Functional Group Assignment	Vibrational Mode	Rationale & Expert Insights
3300 - 2500	O-H (Carboxylic Acid)	Stretch	A very broad absorption is characteristic of the hydrogen-bonded O-H stretch in a carboxylic acid dimer.[3]
~3350	N-H (Secondary Amine)	Stretch	A single, sharp to moderately broad peak is expected for the N-H stretch of the secondary amine.
~1700	C=O (Carboxylic Acid)	Stretch	A strong, sharp absorption corresponding to the carbonyl stretch. Conjugation with the aromatic ring may shift this to a slightly lower wavenumber.[3]
1550-1475	N-O (Nitro group)	Asymmetric Stretch	A very strong and characteristic absorption for the nitro group.[3]
1350-1300	N-O (Nitro group)	Symmetric Stretch	Another strong, characteristic absorption for the nitro group.[3]
~1600 & ~1475	C=C (Aromatic)	Stretch	Medium to sharp bands are indicative of the aromatic ring.

| ~1300 | C-N (Aromatic Amine) | Stretch | This stretch is often coupled with other vibrations but is expected in this region.[3] |

Experimental Protocol for FTIR Data Acquisition

Attenuated Total Reflectance (ATR) is the preferred modern technique for solid samples.[3]

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal (e.g., diamond).

• Sample Application: Place a small amount of powdered 2-(Methylamino)-5-nitrobenzoic acid directly onto the ATR crystal.

• Pressure Application: Apply pressure using the built-in clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹, and co-add at least 16 scans for a good signal-to-noise ratio. The background is automatically subtracted.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight and offers structural clues through the analysis of fragmentation patterns. For 2-(Methylamino)-5-nitrobenzoic acid (MW = 196.16), the molecular ion peak is a key identifier.

Predicted Mass Spectrum Data (Electron Impact, EI)

Under EI conditions, the molecule will ionize and fragment in a predictable manner.

Table 4: Predicted Mass Spectrometry Fragments for 2-(Methylamino)-5-nitrobenzoic acid

m/z Value	Proposed Fragment	Rationale & Expert Insights
196	[M]⁺	The molecular ion peak, corresponding to the intact molecule.
179	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid group is a common fragmentation pathway.
151	[M - COOH]⁺	Loss of the entire carboxyl group as a radical.
150	[M - NO₂]⁺	Cleavage of the nitro group, a characteristic fragmentation for nitroaromatic compounds.

| 133 | [M - NO₂ - OH]⁺ | Subsequent loss of a hydroxyl radical after the loss of the nitro group. |

Predicted adducts for soft ionization techniques like electrospray ionization (ESI) include [M+H]⁺ at m/z 197.05 and [M-H]⁻ at m/z 195.04.[4]

Visualizing the MS Fragmentation Pathway

The logical flow of fragmentation can be visualized to better understand the resulting spectrum.

Caption: Predicted EI-MS fragmentation of 2-(Methylamino)-5-nitrobenzoic acid.

Experimental Protocol for MS Data Acquisition

• Ionization Method: Choose an appropriate ionization method. Electron Impact (EI) is suitable for generating fragment patterns, while Electrospray Ionization (ESI) is excellent for accurate mass determination of the molecular ion.

• Sample Introduction: For EI, the sample is typically introduced via a direct insertion probe or a Gas Chromatograph (GC). For ESI, the sample is dissolved in a suitable solvent (e.g., methanol/water) and infused into the source.

• Mass Analyzer: A high-resolution mass analyzer (e.g., TOF or Orbitrap) is recommended for obtaining accurate mass data, which can confirm the elemental composition.

• Data Analysis: Analyze the resulting spectrum for the molecular ion peak and characteristic fragment ions to confirm the structure.

Integrated Spectroscopic Analysis Workflow

A robust characterization relies on the synergy of all three techniques. The workflow below illustrates a self-validating system for structural confirmation.

Caption: Integrated workflow for the spectroscopic validation of a chemical structure.

By following this comprehensive guide, researchers can confidently acquire and interpret the necessary spectroscopic data to verify the identity, purity, and structure of 2-(Methylamino)-5-nitrobenzoic acid, ensuring the integrity of their subsequent research and development activities.

References

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. Available at: [Link]

• PubChem. (n.d.). 2-(methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2010). 2-Methylamino-5-nitrobenzoic acid. Retrieved from [Link]

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A Technical Guide to the Physicochemical Characteristics of 2-(Methylamino)-5-nitrobenzoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylamino)-5-nitrobenzoic acid, a derivative of N-methylanthranilic acid, is an aromatic compound of significant interest in synthetic organic chemistry. Its trifunctional structure, featuring a carboxylic acid, a secondary amine (methylamino), and a nitro group, provides multiple reactive sites for chemical modification. This unique arrangement makes it a valuable precursor and intermediate in the synthesis of more complex molecules, particularly heterocyclic systems such as benzodiazepines.[1] This guide serves as a comprehensive technical resource, consolidating the known physicochemical, spectroscopic, and safety data for 2-(Methylamino)-5-nitrobenzoic acid to support its application in research and development.

Chemical Identity and Molecular Structure

Correctly identifying a compound is the foundation of all scientific investigation. The key identifiers and structural information for 2-(Methylamino)-5-nitrobenzoic acid are summarized below.

Identifier	Value
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid
CAS Number	3484-33-1[2]
Molecular Formula	C₈H₈N₂O₄[1]
Molecular Weight	196.16 g/mol [1][2]
Synonyms	5-nitro-N-methyl-anthranilic acid
InChIKey	FAVDVRYGVZMEFI-UHFFFAOYSA-N
Canonical SMILES	CNC1=C(C=C(C=C1)[O-])C(=O)O

A single-crystal X-ray diffraction study has confirmed the molecular structure of 2-(Methylamino)-5-nitrobenzoic acid. The analysis reveals that the molecule is nearly planar.[1] Key structural features include an intramolecular N—H···O hydrogen bond that forms a stable six-membered ring motif. In the crystalline state, molecules form inversion dimers through intermolecular O—H···O hydrogen bonds between their carboxylic acid groups. These dimers are further linked into infinite sheets by additional hydrogen bonding.[1]

Core Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in different environments and are critical for designing synthetic routes, purification strategies, and formulation studies.

Property	Value / Description	Data Type	Source
Appearance	Purple needles	Experimental	[1]
Melting Point	Data not available in cited literature.	-	-
Solubility	26.7 µg/mL (at pH 7.4)	Experimental
Acidity (pKa)	Data not available. Estimated to be <5.29.	Inferred	[3]
LogP (XlogP3)	1.9	Computed

Physical Appearance The compound has been isolated and described as purple needles upon crystallization.[1]

Solubility The experimental solubility in an aqueous medium at a physiological pH of 7.4 is 26.7 µg/mL.[2] As a general rule for this class of compounds, carboxylic acids with more than six carbon atoms tend to have slight solubility in water, but they react readily with aqueous bases to form soluble salts.[4][5]

Acidity (pKa) While a precise experimental pKa value for 2-(Methylamino)-5-nitrobenzoic acid is not available in the searched literature, its acidity can be inferred from related structures. The parent compound lacking the nitro group, 2-(Methylamino)benzoic acid, has a pKa of 5.29.[3] The presence of the strongly electron-withdrawing nitro group (-NO₂) para to the amino group and meta to the carboxylic acid is expected to significantly increase the acidity of the carboxylic proton. This effect is due to the stabilization of the resulting carboxylate anion through resonance and inductive effects. Therefore, the pKa of 2-(Methylamino)-5-nitrobenzoic acid is predicted to be notably lower (more acidic) than 5.29.

Spectroscopic Profile for Structural Verification

Spectroscopic analysis is essential for confirming the identity and purity of a synthesized compound.

4.1 Infrared (IR) Spectroscopy An experimental IR spectrum is not available in the provided literature. However, based on its functional groups, the IR spectrum is expected to show characteristic absorption bands in the following regions:

• ~3300-2500 cm⁻¹: A broad band corresponding to the O-H stretch of the carboxylic acid.

• ~3350 cm⁻¹: A sharp band for the N-H stretch of the secondary amine.

• ~1700 cm⁻¹: A strong absorption from the C=O stretch of the carboxylic acid.

• ~1550 and ~1350 cm⁻¹: Two strong bands corresponding to the asymmetric and symmetric N-O stretching of the nitro group, respectively.

4.2 Nuclear Magnetic Resonance (NMR) Spectroscopy Specific experimental ¹H and ¹³C NMR data are not available in the cited literature. Based on the structure, the following signals would be anticipated in a suitable deuterated solvent (e.g., DMSO-d₆):

• ¹H NMR: Signals corresponding to the carboxylic acid proton (highly deshielded), the N-H proton, three aromatic protons with distinct splitting patterns, and a singlet for the N-methyl group protons.

• ¹³C NMR: Eight distinct signals corresponding to the eight unique carbon atoms in the molecule, including the carbonyl carbon, the N-methyl carbon, and the six aromatic carbons.

4.3 Mass Spectrometry (MS) The molecular weight of 2-(Methylamino)-5-nitrobenzoic acid is 196.16 Da. In a mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z of approximately 196. Predicted mass-to-charge ratios (m/z) for various common adducts have been calculated, such as 197.05568 for [M+H]⁺ and 195.04112 for [M-H]⁻. Common fragmentation patterns would likely involve the loss of water (H₂O), the nitro group (NO₂), and the carboxyl group (COOH).

Synthesis and Reactivity Overview

Understanding the synthesis of a compound provides context for potential impurities and its inherent reactivity. 2-(Methylamino)-5-nitrobenzoic acid is synthesized via the electrophilic nitration of N-methylanthranilic acid.[1] The reaction employs a nitrating mixture of nitric acid (HNO₃) and sulfuric acid (H₂SO₄), which acts as the catalyst and dehydrating agent.[1]

Caption: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Safety and Handling

Due to its chemical nature, 2-(Methylamino)-5-nitrobenzoic acid is classified as hazardous. Adherence to proper safety protocols is mandatory.

GHS Classification Summary [2]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Skin Sensitization	1	H317: May cause an allergic skin reaction
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Recommended Handling Procedures:

• Use only in a well-ventilated area or under a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing dust, fumes, or vapors.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the work area.

Key Applications

The utility of 2-(Methylamino)-5-nitrobenzoic acid lies primarily in its role as a versatile chemical intermediate.

• Pharmaceutical Synthesis: It is a documented precursor for synthesizing benzodiazepine derivatives, a class of compounds with a wide range of biological activities.[1]

• Coordination Chemistry: The molecule's structure makes it suitable for use as a ligand in metal complexation studies.[1]

Experimental Methodologies

The following sections outline standard, self-validating protocols for determining the key physicochemical properties discussed in this guide.

8.1 Determination of Solubility (Shake-Flask Method)

This protocol is a standard method for determining the solubility of a compound in a specific solvent.

• Preparation: Add an excess amount of 2-(Methylamino)-5-nitrobenzoic acid to a known volume of the solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed, airtight container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid must be confirmed visually.

• Separation: Allow the suspension to settle. Separate the saturated solution from the excess solid by centrifugation followed by filtration through a non-adsorptive filter (e.g., 0.22 µm PTFE).

• Quantification: Accurately dilute an aliquot of the clear, saturated solution. Analyze the concentration using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC), against a standard curve.

• Validation: The experiment should be run in triplicate to ensure reproducibility. The presence of solid material at the end of the equilibration phase validates that saturation was achieved.

8.2 Determination of Melting Point (Capillary Method)

This method provides the melting range of a crystalline solid, which is an important indicator of purity.

• Sample Preparation: Finely powder a small amount of the dry crystalline sample.

• Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary tube into a calibrated melting point apparatus.

• Measurement: Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the last solid particle melts (completion). The melting point is reported as this range.

• Validation: A sharp melting range (e.g., < 2 °C) is indicative of a high-purity compound. The apparatus should be calibrated with certified standards.

Caption: General workflow for compound characterization.

References

• PubChem. 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. [Link]

• NIST. Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino- substituted derivatives. National Institute of Standards and Technology. [Link] (Note: Specific deep link was not available, referencing base domain and data table name).

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid data from research paper. ResearchGate. [Link]

• Williams, R. pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

• PubChem. 2-Methyl-5-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

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2-(Methylamino)-5-nitrobenzoic acid synthesis pathways

An In-depth Technical Guide to the Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid

Abstract

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄) is a key chemical intermediate, recognized for its role as a precursor in the synthesis of various heterocyclic compounds, including benzodiazepine derivatives which possess a wide range of biological activities.[1][2] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the primary synthesis pathways for this compound. We will explore two core strategies: the direct electrophilic nitration of N-methylanthranilic acid and the nucleophilic aromatic substitution (SNAAr) on halo-nitrobenzoic acid precursors. This document delves into the underlying reaction mechanisms, provides detailed, field-proven experimental protocols, and discusses critical aspects of purification, characterization, and safety. The objective is to equip scientific professionals with the necessary knowledge to select and execute the most suitable synthesis strategy for their specific laboratory or developmental needs.

Chapter 1: Synthesis via Electrophilic Aromatic Substitution

The most direct and commonly cited method for preparing 2-(methylamino)-5-nitrobenzoic acid is through the electrophilic nitration of N-methylanthranilic acid. This pathway leverages a classic aromatic substitution mechanism that is both well-understood and scalable.

Mechanistic Overview & Rationale

The reaction proceeds via electrophilic aromatic substitution, where the nitronium ion (NO₂⁺) acts as the electrophile. The choice of a sulfuric acid and nitric acid mixture (a "nitrating mixture") is critical; the strong sulfuric acid protonates nitric acid, facilitating the loss of a water molecule to generate the highly reactive nitronium ion.

The regioselectivity of the reaction is governed by the directing effects of the substituents on the aromatic ring. The methylamino group (-NHCH₃) is a powerful activating, ortho-, para-directing group due to the lone pair on the nitrogen atom. Conversely, the carboxylic acid group (-COOH) is a deactivating, meta-directing group. The substitution occurs at the C5 position (para to the strongly activating methylamino group and meta to the carboxylic acid), which is the sterically accessible and electronically favored site.

Process Workflow: Electrophilic Nitration

Caption: Workflow for the synthesis via electrophilic nitration.

Detailed Experimental Protocol

This protocol is adapted from a peer-reviewed synthesis.[1][2]

• Preparation of Nitrating Mixture: In a round-bottom flask submerged in an ice bath, cautiously add concentrated sulfuric acid (H₂SO₄, 2.6 g, 0.026 mol) dropwise to concentrated nitric acid (HNO₃, 1.83 g, 0.03 mol) with constant stirring. Maintain the temperature below 10 °C.

• Reactant Addition: In a separate flask, dissolve N-methylanthranilic acid (2 g, 0.01 mol) in ethyl acetate (25 ml).

• Nitration Reaction: Add the solution of N-methylanthranilic acid dropwise to the chilled nitrating mixture. Continue stirring in the ice bath for 30 minutes.

• Reflux: Remove the ice bath and fit the flask with a condenser. Heat the reaction mixture to reflux and maintain for 3 hours.

• Work-up and Extraction: After cooling to room temperature, carefully neutralize the reaction mixture with a suitable base (e.g., saturated sodium bicarbonate solution) until effervescence ceases. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 30 ml).

• Drying and Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter. Concentrate the filtrate under reduced pressure. The product, 2-(methylamino)-5-nitrobenzoic acid, should crystallize upon standing as purple needles.[1]

Data Summary: Electrophilic Nitration

Parameter	Value	Rationale / Notes
Starting Material	N-Methylanthranilic Acid	The substrate for nitration.
Reagents	HNO₃, H₂SO₄	Forms the nitronium ion (NO₂⁺) electrophile.
Stoichiometry	~1:3:2.6 (Substrate:HNO₃:H₂SO₄)	An excess of the nitrating agent ensures complete reaction.
Solvent	Ethyl Acetate	Dissolves the starting material for controlled addition.
Temperature	0 °C (initial), then Reflux	Initial cooling controls the exothermic reaction; reflux drives it to completion.
Reaction Time	3.5 hours	30 minutes for addition, 3 hours for reflux.

Chapter 2: Synthesis via Nucleophilic Aromatic Substitution (SNAAr)

An alternative and highly effective strategy for synthesizing 2-(methylamino)-5-nitrobenzoic acid is through a nucleophilic aromatic substitution (SNAAr) reaction. This approach involves reacting a suitable di-substituted benzene, typically 2-chloro- or 2-fluoro-5-nitrobenzoic acid, with methylamine.

Mechanistic Overview & Rationale

The SNAAr mechanism is contingent on the presence of strong electron-withdrawing groups (EWGs) on the aromatic ring, positioned ortho or para to a good leaving group (e.g., a halogen). In this case, the nitro group (-NO₂) and the carboxylic acid group (-COOH) are powerful EWGs that activate the ring towards nucleophilic attack.

When methylamine (a nucleophile) attacks the carbon atom bearing the halogen, a resonance-stabilized negative intermediate, known as a Meisenheimer complex, is formed. The negative charge is delocalized onto the EWGs, stabilizing the complex. The final step is the expulsion of the halide leaving group, restoring aromaticity and yielding the desired product. Fluorine is often a better leaving group than chlorine in SNAAr because its high electronegativity makes the attached carbon more electrophilic and speeds up the initial nucleophilic attack, which is typically the rate-determining step.

Pathway A: From 2-Chloro-5-nitrobenzoic Acid

This is a practical route given the commercial availability of 2-chloro-5-nitrobenzoic acid.[3] The reaction can be performed under various conditions, including in superheated water for a more environmentally friendly process.[4]

Caption: Workflow for the synthesis via SNAAr from a chloro-precursor.

This protocol is adapted from literature procedures for similar aminations.[4][5]

• Reaction Setup: In a sealed reaction vessel or a flask equipped with a reflux condenser, add 2-chloro-5-nitrobenzoic acid (2.0 g, 10 mmol) to an aqueous solution of methylamine (e.g., 40% in water, ~3 equivalents).

• Heating: Heat the reaction mixture to 60-80 °C and maintain for 3-4 hours. The progress can be monitored using Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C in an ice bath.

• Precipitation: Carefully acidify the mixture with a dilute acid (e.g., acetic acid or dilute HCl) to a pH of approximately 4-5. The product, being amphoteric, will precipitate at its isoelectric point.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water to remove residual salts, and dry under vacuum.

Green Chemistry Approach: Metal-Free Amination in Superheated Water

A notable advancement in SNAAr chemistry is the use of superheated water as a solvent, which eliminates the need for organic solvents and often metal catalysts.[4] In a study on the amination of 2-chloro-5-nitrobenzoic acid, various amines were successfully coupled in water at temperatures between 150-190 °C with potassium carbonate as a base.[4] This method is reported to give good yields in 2-3 hours and represents a simple, efficient, and environmentally benign synthetic route.[4]

Data Summary: SNAAr Pathway

Parameter	Value	Rationale / Notes
Starting Material	2-Chloro-5-nitrobenzoic Acid	Activated substrate for SNAAr. 2-Fluoro-5-nitrobenzoic acid is a viable, often more reactive alternative.
Nucleophile	Methylamine (aqueous solution)	Provides the methylamino group.
Base (optional)	K₂CO₃	Used in superheated water conditions to neutralize generated HCl.[4]
Solvent	Water	An environmentally friendly solvent choice.
Temperature	60-190 °C	Higher temperatures (in sealed vessels) accelerate the reaction.
Reaction Time	2-4 hours	Dependent on temperature and substrate reactivity.

Chapter 3: Product Purification and Characterization

Purification Strategy

Regardless of the synthetic pathway, the crude 2-(methylamino)-5-nitrobenzoic acid typically requires purification.

• Work-up: The primary work-up step involves adjusting the pH of the aqueous solution. The product contains both a basic amino group and an acidic carboxylic acid group. Acidifying the reaction mixture protonates the carboxylate, causing the neutral molecule to precipitate from the aqueous solution.

• Recrystallization: This is the most effective method for purification. A mixed solvent system, such as ethanol and water, is often effective for polar compounds like this.[6]

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • If colored impurities are present, a small amount of activated charcoal can be added to the hot solution, which is then removed by hot gravity filtration.[6]

  • Slowly add hot water to the hot ethanol solution until the solution becomes slightly cloudy. Add a few more drops of hot ethanol to redissolve the precipitate.

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• Melting Point: To assess purity.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight (196.16 g/mol ).[7]

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., -COOH, -NH, -NO₂).

Chapter 4: Safety and Hazard Profile

Handling the chemicals involved in these syntheses requires strict adherence to safety protocols.

• Reagent Hazards:

  • Nitrating Mixture (HNO₃/H₂SO₄): Extremely corrosive and a strong oxidizing agent. All additions must be done slowly and with adequate cooling to control the highly exothermic reaction. Work in a chemical fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles.

  • Methylamine: A flammable and corrosive gas/liquid with a strong odor. It should be handled in a well-ventilated fume hood.

• Product Hazard Profile:

  • According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(methylamino)-5-nitrobenzoic acid is associated with the following hazards[7]:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H317: May cause an allergic skin reaction.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

Conclusion

This guide has detailed the two primary and most effective pathways for the synthesis of 2-(methylamino)-5-nitrobenzoic acid.

• Electrophilic Nitration: A direct, one-step method from N-methylanthranilic acid. Its main advantages are its simplicity and straightforward execution. However, it requires handling a potent nitrating mixture and careful control of reaction conditions to avoid side products.

• Nucleophilic Aromatic Substitution (SNAAr): A versatile route starting from a halogenated precursor like 2-chloro-5-nitrobenzoic acid. This pathway offers flexibility in reaction conditions and includes modern, environmentally friendly options such as using superheated water as a solvent.[4] The choice of leaving group (F vs. Cl) can be tuned to optimize reactivity.

The selection of the optimal pathway will depend on factors such as the availability and cost of starting materials, the scale of the reaction, and the laboratory's capabilities and environmental policies. Both routes, when executed with precision and appropriate safety measures, are robust methods for obtaining this valuable chemical intermediate.

References

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Starting materials for 2-(Methylamino)-5-nitrobenzoic acid synthesis

An In-depth Technical Guide to the Selection of Starting Materials for the Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

Introduction

2-(Methylamino)-5-nitrobenzoic acid is a key chemical intermediate, recognized for its role as a precursor in the synthesis of various heterocyclic compounds, including benzodiazepine derivatives which possess a wide range of biological activities.[1][2] The structural arrangement of a carboxylic acid, a secondary amine, and a nitro group on the benzene ring makes it a versatile building block for drug development and fine chemical synthesis.

This technical guide provides a comprehensive analysis of the primary synthetic strategies for 2-(Methylamino)-5-nitrobenzoic acid, with a core focus on the selection of starting materials and the rationale behind the associated methodologies. We will explore the mechanistic underpinnings of the most prevalent synthetic routes, offering field-proven insights for researchers, scientists, and professionals in drug development.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid is predominantly achieved through two distinct and strategic pathways. The choice between these routes often depends on starting material availability, scalability, and desired purity profile.

• Route A: Nucleophilic Aromatic Substitution (SNAr) : This is the most widely documented and industrially relevant approach. It involves the reaction of a pre-functionalized benzoic acid derivative, containing a suitable leaving group at the C-2 position, with methylamine. The reaction is driven by the powerful electron-withdrawing effect of the nitro group.

• Route B: Direct Nitration of an N-Methylated Precursor : This strategy begins with N-methylanthranilic acid and introduces the nitro group in the final step via an electrophilic aromatic substitution reaction. This route is more direct but requires careful control of reaction conditions to ensure correct regioselectivity.

Route A: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is a cornerstone of modern organic synthesis for functionalizing electron-deficient aromatic rings.[3][4] The reaction proceeds through a two-step addition-elimination sequence, where the presence of a strong electron-withdrawing group (like the nitro group at the C-5 position) is critical for stabilizing the negatively charged intermediate, known as the Meisenheimer complex.[5][6]

The Meisenheimer Complex in SNAr

Selection of Starting Materials: The Halogenated Precursor

The success of the SNAr route hinges on the choice of the starting material, specifically the nature of the leaving group (X) at the C-2 position.

Starting Material	CAS Number	Key Characteristics
2-Chloro-5-nitrobenzoic acid	2516-96-3	The most common and cost-effective precursor. Provides a good balance of reactivity and stability.[7]
2-Fluoro-5-nitrobenzoic acid	N/A	Fluorine is the most electronegative halogen, making the C-F bond highly polarized and the carbon atom highly electrophilic. This often results in the fastest reaction rates in SNAr reactions.[4]
2-Bromo-5-nitrobenzoic acid	943-14-6	A viable alternative to the chloro-derivative, though typically more expensive.[8]

Expert Rationale: The positioning of the halogen (leaving group) ortho to the carboxylic acid and para to the nitro group is mechanistically ideal. The nitro group's strong -M (mesomeric) and -I (inductive) effects significantly reduce the electron density of the aromatic ring, making it susceptible to nucleophilic attack by methylamine.

Synthesis of the Precursor: 2-Chloro-5-nitrobenzoic acid

This key starting material is typically synthesized via the nitration of 2-chlorobenzoic acid.

Experimental Protocol: Nitration of 2-Chlorobenzoic Acid [9][10]

• Preparation: Cool concentrated sulfuric acid (e.g., 160 g) to below 0°C in an ice-salt bath.[10]

• Dissolution: Slowly add 2-chlorobenzoic acid (e.g., 32 g) while stirring, ensuring the temperature is maintained below 10°C.[9][10]

• Nitration: Prepare a nitrating mixture of nitric acid and sulfuric acid. Add this mixture dropwise to the reaction flask over approximately 1 hour, keeping the internal temperature below 0-5°C.

  • Causality: Strict temperature control is crucial to minimize the formation of the undesired 2-chloro-3-nitrobenzoic acid isomer.[9][11]

• Reaction Completion: Stir the mixture at low temperature for an additional 1-2 hours.[8][9]

• Workup: Carefully pour the reaction mixture onto crushed ice to precipitate the crude product.[9][10]

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and recrystallize from boiling water or ethanol to yield pure 2-chloro-5-nitrobenzoic acid.[9][10]

Experimental Protocol: SNAr Reaction with Methylamine

The following protocol details the conversion of the halogenated precursor to the final product. Microwave-assisted methods can significantly reduce reaction times.[9]

• Setup: In a suitable reaction vessel, combine 2-chloro-5-nitrobenzoic acid (10 mmol, 2.02 g) and an aqueous solution of methylamine (e.g., 25%).[9][12]

• Reaction: Heat the mixture to reflux for 3-5 hours or irradiate in a microwave reactor (e.g., 80-120°C for 5-30 minutes).[9] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling the reaction mixture to room temperature, dilute it with water.

• Isolation: Acidify the solution with 1 M HCl or acetic acid to a pH of approximately 3-4.[9][12] This protonates the carboxylate, causing the product to precipitate.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum. If necessary, further purify by recrystallization from ethanol.[9]

Workflow Visualization: SNAr Route

Route B: Synthesis via Direct Nitration

This approach begins with a molecule that already possesses the methylamino and benzoic acid functionalities and introduces the nitro group via electrophilic aromatic substitution.

Starting Material: N-methylanthranilic acid

N-methylanthranilic acid serves as the direct precursor in this route. The synthetic challenge lies in controlling the regioselectivity of the nitration reaction.

Expert Rationale: The N-methylamino group is a powerful activating, ortho, para-director, while the carboxylic acid group is a deactivating, meta-director. The outcome of the reaction is dictated by the more powerful activating group. Therefore, nitration is expected to occur at the position para to the N-methylamino group, which is the C-5 position, yielding the desired product.

Experimental Protocol: Nitration of N-methylanthranilic acid[1][2]

• Nitrating Mixture: In an ice-chilled flask, carefully add concentrated sulfuric acid (2.6 g) dropwise to nitric acid (1.83 g) with constant stirring.

• Reaction Setup: Prepare a solution of N-methylanthranilic acid (2 g, 0.01 mol) in a suitable solvent like ethyl acetate (25 ml).

• Nitration: Add the solution of N-methylanthranilic acid dropwise to the cold nitrating mixture. Stir in the ice bath for 30 minutes.

• Reaction Completion: Following the initial cold stirring, heat the mixture to reflux for 3 hours.

• Workup: Cool the reaction mixture, neutralize it, and extract the product into ethyl acetate (3 x 30 ml).

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to yield the product.

Workflow Visualization: Direct Nitration Route

Quantitative and Strategic Comparison

Parameter	Route A: Nucleophilic Aromatic Substitution (SNAr)	Route B: Direct Nitration
Primary Starting Material	2-Halobenzoic Acid (e.g., 2-Chlorobenzoic acid)	N-methylanthranilic acid
Key Transformation	Nucleophilic substitution of a halogen by methylamine	Electrophilic substitution (nitration)
Number of Core Steps	2 (Nitration, then SNAr)	1 (Nitration)
Advantages	Highly predictable regioselectivity. Generally high-yielding and clean reactions. Well-established and scalable industrial process.	More direct route from the immediate precursor. Fewer synthetic steps.
Challenges & Considerations	Requires synthesis of the halogenated precursor. Handling of methylamine.	Potential for side-product formation (e.g., oxidation, other isomers) if conditions are not strictly controlled. The reflux condition cited is harsh and may require optimization.[1][2]

Conclusion

For the synthesis of 2-(Methylamino)-5-nitrobenzoic acid, the selection of the starting material directly informs the overall synthetic strategy.

• The Nucleophilic Aromatic Substitution (SNAr) pathway , starting from 2-chloro-5-nitrobenzoic acid , represents the most robust, reliable, and well-documented method. Its predictability and efficiency make it the preferred choice for achieving high purity and yield, particularly for scale-up operations.

• The Direct Nitration pathway , starting from N-methylanthranilic acid , offers a more concise route. While mechanistically sound due to directing group effects, it requires stringent control over reaction conditions to prevent the formation of impurities.

Ultimately, the optimal choice depends on the specific objectives of the research or development program, balancing factors such as precursor availability, cost, required scale, and the desired final purity of this valuable synthetic intermediate.

References

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• Google Patents. (2021). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

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• Kim, T. L., et al. (2025). Synthesis of Secondary N‑Methylamines via Reductive Amination of Aldehydes with N‑Boc‑N‑Methylamine Using Me2SiHCl. Figshare. [Link]

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Unlocking the Therapeutic Potential of 2-(Methylamino)-5-nitrobenzoic Acid: A Research and Development Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Methylamino)-5-nitrobenzoic acid, a substituted benzoic acid derivative, presents a compelling yet underexplored scaffold for novel therapeutic agent development. While primarily documented as a precursor in the synthesis of benzodiazepines, its structural features—notably the presence of a nitro group and a methylamino substituent—suggest a strong potential for inherent biological activity.[1][2] This technical guide provides a comprehensive framework for investigating the therapeutic promise of this molecule. Drawing upon structure-activity relationships of related nitroaromatic compounds, we delineate a rationale for its potential antimicrobial and anticancer properties.[3][4][5] Detailed, field-proven experimental protocols are provided to systematically evaluate these activities, from initial screening to preliminary mechanistic insights. This document serves as a strategic roadmap for researchers and drug development professionals to unlock the latent therapeutic value of 2-(Methylamino)-5-nitrobenzoic acid.

Introduction: Beyond a Synthetic Intermediate

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄) is a crystalline solid with a molecular weight of 196.16 g/mol .[6] Historically, its utility has been largely confined to the realm of synthetic chemistry, where it serves as a key building block for more complex heterocyclic systems, including the pharmacologically significant benzodiazepine class of compounds.[1][2] However, a myopic view of this molecule as a mere intermediate overlooks the potential bioactivity conferred by its constituent functional groups. The nitro group, in particular, is a well-established pharmacophore present in numerous antimicrobial and antineoplastic agents, while the methylamino group can significantly influence a molecule's physicochemical properties and target interactions.[3][5]

This guide posits that 2-(Methylamino)-5-nitrobenzoic acid warrants direct investigation as a bioactive agent. We will explore the scientific basis for this hypothesis and provide a rigorous experimental framework for its validation.

Rationale for Potential Biological Activity: A Structure-Based Hypothesis

The therapeutic potential of 2-(Methylamino)-5-nitrobenzoic acid can be inferred from the known biological activities of structurally analogous compounds. This structure-activity relationship (SAR) analysis forms the cornerstone of our investigative approach.

The Nitro Group: A Driver of Bioactivity

The presence of a nitro group on an aromatic ring is a common feature in a variety of bioactive compounds. This strong electron-withdrawing group can significantly alter the electronic properties of the molecule, rendering it susceptible to bioreduction in cellular environments. This process can lead to the generation of reactive nitrogen species, which can induce cellular damage in pathogenic microorganisms and cancer cells.

Derivatives of 2-chloro-5-nitrobenzoic acid have demonstrated potential as next-generation antibacterial agents.[4][7][8] Furthermore, the broader class of nitro compounds is known to exhibit a wide spectrum of biological activities, including antineoplastic, antibiotic, and antiparasitic effects.[5]

The Influence of the Methylamino Group

The methylamino substituent, an electron-donating group, can modulate the molecule's lipophilicity and hydrogen-bonding capacity. These properties are critical for cell membrane permeability and interaction with biological targets. The position of this group relative to the carboxylic acid and nitro functionalities will define a unique steric and electronic profile that may favor specific binding interactions with microbial or cancer-associated proteins.

A related compound, 3-[(Methylamino)carbonyl]-5-nitrobenzoic acid, has been noted for its potential antibacterial and anticancer properties, suggesting that the interplay between a nitrogen-containing substituent and a nitro group on a benzoic acid scaffold can indeed lead to significant bioactivity.[3]

Proposed Experimental Investigation: A Phased Approach

A systematic evaluation of the biological activity of 2-(Methylamino)-5-nitrobenzoic acid is essential. The following experimental workflow is proposed, progressing from broad screening to more focused mechanistic studies.

Caption: Proposed experimental workflow for evaluating the biological activity of 2-(Methylamino)-5-nitrobenzoic acid.

Phase 1: In Vitro Screening

Objective: To determine if 2-(Methylamino)-5-nitrobenzoic acid exhibits inhibitory activity against a panel of clinically relevant bacteria and fungi.

Protocol:

• Microorganism Panel:

  • Gram-positive bacteria: Staphylococcus aureus (ATCC 29213), Bacillus subtilis (ATCC 6633)

  • Gram-negative bacteria: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853)

  • Fungi: Candida albicans (ATCC 90028), Aspergillus niger (ATCC 16404)

• Method: Agar well diffusion assay.

• Procedure: a. Prepare Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plates. b. Inoculate the plates with a standardized suspension of the test microorganism (0.5 McFarland standard). c. Create wells (6 mm diameter) in the agar. d. Add a defined concentration (e.g., 1 mg/mL in DMSO) of 2-(Methylamino)-5-nitrobenzoic acid to the wells. e. Use DMSO as a negative control and appropriate antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as positive controls. f. Incubate plates at 37°C for 24 hours (bacteria) or 28°C for 48 hours (fungi). g. Measure the diameter of the zone of inhibition around each well.

Objective: To assess the cytotoxic effects of 2-(Methylamino)-5-nitrobenzoic acid on representative human cancer cell lines.

Protocol:

• Cell Line Panel:

  • Breast Cancer: MCF-7 (estrogen receptor-positive), MDA-MB-231 (triple-negative)

  • Colon Cancer: HCT-116

  • Lung Cancer: A549

• Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Procedure: a. Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight. b. Treat the cells with a range of concentrations of 2-(Methylamino)-5-nitrobenzoic acid (e.g., 1 µM to 100 µM) for 48-72 hours. c. Use DMSO as a vehicle control and a standard chemotherapeutic agent (e.g., doxorubicin) as a positive control. d. Add MTT solution to each well and incubate for 3-4 hours. e. Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol). f. Measure the absorbance at 570 nm using a microplate reader. g. Calculate the percentage of cell viability relative to the vehicle control.

Phase 2: Dose-Response and Selectivity

Objective: To quantify the antimicrobial potency of 2-(Methylamino)-5-nitrobenzoic acid against susceptible microorganisms identified in Phase 1.

Protocol:

• Method: Broth microdilution method.

• Procedure: a. Prepare serial two-fold dilutions of 2-(Methylamino)-5-nitrobenzoic acid in appropriate broth medium in a 96-well plate. b. Inoculate each well with a standardized suspension of the test microorganism. c. Include positive (microorganism in broth) and negative (broth only) controls. d. Incubate under the same conditions as the agar well diffusion assay. e. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-(Methylamino)-5-nitrobenzoic acid in cancer cell lines showing sensitivity in Phase 1.

Protocol:

• Method: MTT assay as described in 3.1.2.

• Procedure: a. Use a narrower, more refined range of concentrations based on the initial screening results. b. Plot the percentage of cell viability against the logarithm of the compound concentration. c. Calculate the IC₅₀ value using non-linear regression analysis.

Objective: To assess the selectivity of 2-(Methylamino)-5-nitrobenzoic acid by evaluating its toxicity towards non-cancerous cells.

Protocol:

• Cell Line: A non-cancerous human cell line, such as human dermal fibroblasts (HDF) or retinal pigment epithelial cells (ARPE-19).

• Method: MTT assay as described in 3.1.2.

• Data Analysis: Calculate the selectivity index (SI) as the ratio of the IC₅₀ in normal cells to the IC₅₀ in cancer cells. A higher SI value indicates greater selectivity for cancer cells.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Antimicrobial Activity of 2-(Methylamino)-5-nitrobenzoic acid (Screening)

Microorganism	Zone of Inhibition (mm)
S. aureus
B. subtilis
E. coli
P. aeruginosa
C. albicans
A. niger

Table 2: Anticancer Activity of 2-(Methylamino)-5-nitrobenzoic acid (IC₅₀ Values)

Cell Line	IC₅₀ (µM)	Selectivity Index (SI)
MCF-7
MDA-MB-231
HCT-116
A549
HDF (Normal)	N/A

Preliminary Mechanistic Insights: A Logical Progression

Should significant antimicrobial or anticancer activity be confirmed, the following logical flow for preliminary mechanistic studies is recommended.

Caption: Logical flow for preliminary mechanistic studies of 2-(Methylamino)-5-nitrobenzoic acid.

Conclusion and Future Directions

This guide provides a robust framework for the initial exploration of the biological activities of 2-(Methylamino)-5-nitrobenzoic acid. The structural alerts within this molecule, particularly the nitro group, strongly suggest that its therapeutic potential has been overlooked. The proposed phased experimental approach ensures a systematic and resource-efficient evaluation, from broad screening to initial mechanistic insights. Positive findings from this research program would not only unveil a new potential therapeutic lead but also open avenues for the synthesis and evaluation of novel derivatives with enhanced potency and selectivity. The journey from a simple synthetic precursor to a potential drug candidate is a challenging one, but for 2-(Methylamino)-5-nitrobenzoic acid, it is a journey that is scientifically justified and worthy of pursuit.

References

• Fasanmade, A. A., & Sofola, O. A. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review). Natural Products Chemistry & Research, 3(3).
• Google Patents. (n.d.). US3203990A - 2-amino-2'-halo-5-nitro benzophenones.
• MDPI. (2023). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Molecules, 28(23), 7868.

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• National Center for Biotechnology Information. (2020). Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. The Open Medicinal Chemistry Journal, 14, 46-52.
• National Center for Biotechnology Information. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1484.
• National Center for Biotechnology Information. (2011). Rapid evaluation of the substrate specificity of 3-nitrobenzoic acid dioxygenase MnbAB via colorimetric detection using Saltzman reagent. Journal of Molecular Microbiology and Biotechnology, 20(4), 183-190.
• National Center for Biotechnology Information. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3599.

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An In-depth Technical Guide to 2-(Methylamino)-5-nitrobenzoic Acid Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(methylamino)-5-nitrobenzoic acid, its derivatives, and analogs. It delves into the synthesis, structural characterization, and diverse biological activities of this class of compounds. With applications ranging from precursors in benzodiazepine synthesis to potential antimicrobial and anticancer agents, this guide serves as a critical resource for professionals in the fields of medicinal chemistry, pharmacology, and drug discovery. Detailed experimental protocols, structure-activity relationship analyses, and spectroscopic data are presented to facilitate further research and development in this promising area.

Introduction: The Significance of the 2-(Methylamino)-5-nitrobenzoic Acid Scaffold

The 2-(methylamino)-5-nitrobenzoic acid core structure is a versatile pharmacophore that has garnered significant attention in medicinal chemistry. The arrangement of the methylamino, nitro, and carboxylic acid groups on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules with a wide range of biological activities.[1] The presence of the electron-withdrawing nitro group, coupled with the electron-donating methylamino group, creates a polarized aromatic system that can engage in various intermolecular interactions with biological targets.[2]

This guide will explore the multifaceted nature of these compounds, from their fundamental chemical properties to their potential therapeutic applications. By providing a detailed examination of their synthesis, characterization, and biological evaluation, we aim to equip researchers with the knowledge necessary to unlock the full potential of this intriguing class of molecules.

Synthesis and Derivatization Strategies

The synthesis of 2-(methylamino)-5-nitrobenzoic acid and its derivatives can be achieved through several established synthetic routes. The choice of a particular method often depends on the desired substituents and the overall complexity of the target molecule.

Synthesis of the Core Scaffold: 2-(Methylamino)-5-nitrobenzoic Acid

A common and effective method for the synthesis of the parent compound, 2-(methylamino)-5-nitrobenzoic acid, involves the nitration of N-methylanthranilic acid.[3] This reaction serves as a foundational step for creating a library of derivatives.

Experimental Protocol: Nitration of N-Methylanthranilic Acid [3]

• Preparation of the Nitrating Mixture: In an ice-chilled round bottom flask, carefully add sulfuric acid (H₂SO₄, 2.6 g, 0.026 mol) dropwise to nitric acid (HNO₃, 1.83 g, 0.03 mol) with constant stirring. Maintain the temperature below 10°C.

• Reaction Setup: Dissolve N-methylanthranilic acid (2 g, 0.01 mol) in ethyl acetate (EtOAc, 25 ml).

• Addition of Substrate: Add the N-methylanthranilic acid solution dropwise to the chilled nitrating mixture while maintaining vigorous stirring in an ice-water bath.

• Reaction Progression: After the addition is complete, continue stirring the reaction mixture in the ice bath for 30 minutes, followed by refluxing for 3 hours.

• Work-up and Isolation: Neutralize the reaction mixture and extract the product with ethyl acetate (3 x 30 ml). Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄) and concentrate under reduced pressure. The resulting product, 2-(methylamino)-5-nitrobenzoic acid, will precipitate as purple needles upon standing.

Causality Behind Experimental Choices:

• Ice-chilled conditions: The nitration reaction is highly exothermic. Maintaining a low temperature is crucial to control the reaction rate, prevent over-nitration, and minimize the formation of unwanted byproducts.

• Dropwise addition: Slow, controlled addition of the reactants ensures that the temperature of the reaction mixture remains within the desired range.

• Reflux: Heating the reaction mixture to reflux provides the necessary activation energy to drive the reaction to completion.

• Ethyl acetate as solvent: Ethyl acetate is a suitable solvent for both the starting material and the product, facilitating a homogeneous reaction and straightforward extraction.

Synthesis of Analogs and Derivatives

The core scaffold can be readily modified to generate a diverse library of analogs. Common derivatization strategies include modifications at the carboxylic acid, the methylamino group, and the aromatic ring.

• Amide and Ester Formation: The carboxylic acid group is a prime site for derivatization. Reaction with various amines or alcohols in the presence of a coupling agent can yield a wide array of amides and esters.[1]

• N-Alkylation/Arylation: The secondary amine of the methylamino group can be further functionalized through reactions with alkyl or aryl halides.

• Substitution on the Aromatic Ring: While the nitro group directs incoming electrophiles, nucleophilic aromatic substitution can also be employed to introduce different functionalities. For instance, the chloro analog, 2-chloro-5-nitrobenzoic acid, can be reacted with various nucleophiles to displace the chlorine atom.[4]

Workflow for Derivative Synthesis:

Caption: General derivatization strategies for 2-(methylamino)-5-nitrobenzoic acid.

Structural Characterization and Spectroscopic Profile

Thorough structural characterization is essential to confirm the identity and purity of synthesized compounds. A combination of spectroscopic techniques is typically employed.

Spectroscopic Data Summary

The following table summarizes the key spectroscopic data for a representative compound, 2-amino-5-nitrobenzoic acid, which shares many characteristic spectral features with its N-methylated counterpart.[5]

Technique	Key Features and Assignments
¹H NMR	Chemical shifts and multiplicities of aromatic and amine protons.
¹³C NMR	Chemical shifts of aromatic, carboxyl, and amine carbons.
FTIR (ATR)	N-H stretch (Amine): 3400 - 3200 cm⁻¹O-H stretch (Carboxylic Acid): 3300 - 2500 cm⁻¹C=O stretch (Carboxylic Acid): 1720 - 1680 cm⁻¹N-O asymmetric stretch (Nitro): 1550 - 1475 cm⁻¹N-O symmetric stretch (Nitro): 1350 - 1300 cm⁻¹
Mass Spec.	Molecular ion peak ([M]⁺) and characteristic fragmentation patterns.
UV-Vis	Absorption maxima corresponding to electronic transitions within the molecule.

Experimental Protocols for Spectroscopic Analysis: [5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Use tetramethylsilane (TMS) as an internal standard (0.00 ppm).

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Place a small amount of the powdered sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Apply pressure to ensure good contact.

  • Record the spectrum in the mid-infrared range (4000-400 cm⁻¹).

  • Subtract a background spectrum of the clean, empty ATR crystal.

• UV-Visible (UV-Vis) Spectroscopy:

  • Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., methanol).

  • Adjust the concentration to an absorbance below 1.0 AU.

  • Record the spectrum in a quartz cuvette (1 cm path length) over a range of 200-800 nm.

  • Subtract a baseline spectrum of the pure solvent.

Crystallographic Analysis

Single-crystal X-ray diffraction provides definitive structural information, including bond lengths, bond angles, and intermolecular interactions. For 2-(methylamino)-5-nitrobenzoic acid, crystallographic studies have revealed a nearly planar molecular structure.[3] An intramolecular hydrogen bond between the methylamino proton and an oxygen of the carboxylic acid group generates an S(6) ring motif. In the solid state, molecules form inversion dimers through O-H···O hydrogen bonds, creating R²₂(8) loops.[3] These dimers are further linked into infinite sheets by intermolecular N-H···O hydrogen bonds.[3]

Visualization of Intermolecular Interactions:

Caption: Key hydrogen bonding interactions in the crystal structure.

Biological Activities and Potential Therapeutic Applications

Derivatives of 2-(methylamino)-5-nitrobenzoic acid have demonstrated a wide spectrum of biological activities, highlighting their potential in drug discovery. The nitro group is a key pharmacophore, often associated with antimicrobial and antiprotozoal properties.[6][7] In biological systems, the nitro group can undergo enzymatic reduction, leading to the formation of reactive species that can be cytotoxic to pathogens.[2][8]

Antimicrobial Activity

The nitroaromatic scaffold is a well-established feature in many antimicrobial agents.[7] Derivatives of 2-chloro-5-nitrobenzoic acid, a related analog, have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[4] The mechanism of action is often attributed to the inhibition of essential bacterial enzymes or disruption of the cell membrane.[1]

Hypothesized Mechanism of Antibacterial Action:

Caption: Proposed mechanism of action for nitroaromatic antibacterial agents.

Precursors for Benzodiazepine Synthesis

2-(Methylamino)-5-nitrobenzoic acid is a valuable precursor for the synthesis of benzodiazepines, a class of psychoactive drugs with sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties.[3][8] The core structure can be elaborated through a series of reactions to form the characteristic seven-membered diazepine ring.

Anticancer and Enzyme Inhibition

Derivatives of the related 2-morpholinobenzoic acid scaffold have been investigated as inhibitors of phosphatidylcholine-specific phospholipase C (PC-PLC), an enzyme implicated in cancer cell proliferation.[9] Structure-activity relationship (SAR) studies have shown that the substitution pattern on the aromatic ring is crucial for inhibitory activity.[9] While direct evidence for 2-(methylamino)-5-nitrobenzoic acid derivatives as PC-PLC inhibitors is limited, the structural similarities suggest this as a potential area for future investigation.

Structure-Activity Relationships (SAR)

Understanding the relationship between the chemical structure of a molecule and its biological activity is fundamental to rational drug design. For benzoic acid derivatives, the nature and position of substituents on the aromatic ring significantly modulate their pharmacokinetic and pharmacodynamic properties.[6]

Key SAR Insights:

• Carboxylic Acid Group: This group is often essential for activity, acting as a key hydrogen bond donor and acceptor to interact with the active sites of enzymes or receptors.[6]

• Nitro Group: The strong electron-withdrawing nature of the nitro group can enhance the acidity of the carboxylic acid and is a known pharmacophore for antimicrobial activity.[6] Its reduction to an amino group can sometimes alter or enhance potency against specific targets.[6]

• Methylamino Group: The methyl group contributes to the lipophilicity of the molecule, which can influence its ability to cross cell membranes.[6] The nitrogen atom can also participate in hydrogen bonding.

• Aromatic Ring Substituents: The position and electronic properties of other substituents on the aromatic ring can fine-tune the biological activity and selectivity of the compounds.[6][10]

Future Perspectives and Challenges

The 2-(methylamino)-5-nitrobenzoic acid scaffold and its analogs represent a promising starting point for the development of novel therapeutic agents. Future research should focus on:

• Expansion of Chemical Diversity: Synthesizing and screening a broader range of derivatives to explore new biological activities.

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms underlying the observed biological effects.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their drug-like potential.[11]

• Toxicity Assessment: Investigating the potential toxicity of nitroaromatic compounds, as the nitro group can sometimes be a liability.[7]

By addressing these challenges, the full therapeutic potential of this versatile chemical class can be realized.

References

• 2-Methylamino-5-nitrobenzoic acid - PMC - NIH. (n.d.). Retrieved from [Link]

• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials - MDPI. (n.d.). Retrieved from [Link]

• Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors - PubMed Central. (n.d.). Retrieved from [Link]

• Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties i. (n.d.). Retrieved from [Link]

• 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4) - PubChem. (n.d.). Retrieved from [Link]

• (PDF) 2-Amino-5-nitrobenzophenone and 2-Methylamino-2 - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents - JOCPR. (n.d.). Retrieved from [Link]

• Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. (n.d.). Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - MDPI. (n.d.). Retrieved from [Link]

• Benzoic acid, 2-(methylamino)-, 4-nitrophenyl ester - SpectraBase. (n.d.). Retrieved from [Link]

• Biological Activity of Modified and Exchanged 2-Amino-5-Nitrothiazole Amide Analogues of Nitazoxanide - PMC - NIH. (n.d.). Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - ResearchGate. (n.d.). Retrieved from [Link]

• Pharmacokinetics and tissue distribution of 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide; a novel ALK5 inhibitor and a potential anti-fibrosis drug - PubMed. (n.d.). Retrieved from [Link]

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Role of 2-(Methylamino)-5-nitrobenzoic acid as a building block in organic synthesis

An In-depth Technical Guide to 2-(Methylamino)-5-nitrobenzoic acid as a Versatile Building Block in Organic Synthesis

Introduction: Unveiling the Synthetic Potential of a Trifunctional Scafford

In the landscape of modern organic synthesis, the strategic design of molecular building blocks is paramount to the efficient construction of complex, high-value molecules. 2-(Methylamino)-5-nitrobenzoic acid is a quintessential example of such a scaffold, offering a unique convergence of three distinct functional groups on a single aromatic ring: a secondary amine, a carboxylic acid, and a nitro group. This trifunctional arrangement provides a rich platform for a diverse array of chemical transformations, making it an exceptionally valuable precursor for researchers, particularly in the fields of medicinal chemistry and materials science.

The presence of both a nucleophilic amine and an electrophilic carboxylic acid group facilitates intramolecular and intermolecular cyclizations, paving the way for the synthesis of a wide range of heterocyclic systems. The electron-withdrawing nitro group not only influences the reactivity of the aromatic ring but also serves as a synthetic handle that can be readily transformed into other functionalities, most notably an amine, thereby unlocking further synthetic pathways. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the synthesis, properties, and strategic applications of 2-(Methylamino)-5-nitrobenzoic acid as a cornerstone in the synthesis of complex organic molecules. Its role as a precursor in the synthesis of benzodiazepine derivatives, a class of compounds with significant biological activities, will be a key focus.[1][2]

Physicochemical and Structural Characterization

A thorough understanding of a building block's fundamental properties is critical for its effective application. The structural and physicochemical characteristics of 2-(Methylamino)-5-nitrobenzoic acid have been well-documented, providing a solid foundation for its synthetic manipulation.

Properties Summary

The key properties of 2-(Methylamino)-5-nitrobenzoic acid are summarized below for quick reference.

Property	Value	Source
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid	PubChem[3]
CAS Number	3484-33-1	PubChem[3]
Molecular Formula	C₈H₈N₂O₄	PubChem[3]
Molecular Weight	196.16 g/mol	PubChem[3]
Canonical SMILES	CNC1=C(C=C(C=C1)[O-])C(=O)O	PubChem[3]
InChIKey	FAVDVRYGVZMEFI-UHFFFAOYSA-N	PubChem[3]

Crystallographic Data

Single-crystal X-ray diffraction studies have provided precise insights into the solid-state structure of the molecule. The compound is nearly planar, a feature stabilized by an intramolecular N—H⋯O hydrogen bond that forms a characteristic S(6) ring motif.[1][4] In the crystal lattice, molecules form inversion dimers through pairs of O—H⋯O hydrogen bonds, which are further linked into infinite sheets by intermolecular N—H⋯O hydrogen bonds.[1][2][4]

Crystal Data Parameter	Value	Reference
Crystal system	Monoclinic	IUCr Journals[4]
Space group	P 21 /c	IUCr Journals[4]
a (Å)	7.2541 (12)	IUCr Journals[4]
b (Å)	14.037 (2)	IUCr Journals[4]
c (Å)	8.5972 (14)	IUCr Journals[4]
β (°)	103.673 (6)	IUCr Journals[4]
Volume (ų)	850.6 (2)	IUCr Journals[4]
Z	4	IUCr Journals[4]

Synthesis of the Building Block: A Validated Protocol

The reliable synthesis of 2-(Methylamino)-5-nitrobenzoic acid is a critical first step for its subsequent use. A well-established and reproducible method involves the direct nitration of N-methylanthranilic acid.

Experimental Protocol: Nitration of N-Methylanthranilic Acid

This protocol is based on the method reported by Raza et al. (2010).[1][4]

Materials:

• N-methylanthranilic acid (2 g, 0.01 mol)

• Nitric acid (HNO₃, 1.83 g, 0.03 mol)

• Sulfuric acid (H₂SO₄, 2.6 g, 0.026 mol)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath, round bottom flask, magnetic stirrer

Procedure:

• Preparation of Nitrating Mixture: In an ice-chilled round-bottom flask, carefully add sulfuric acid (2.6 g) dropwise to nitric acid (1.83 g) with constant stirring. Maintaining a low temperature is crucial to prevent runaway reactions and control the formation of the nitronium ion (NO₂⁺), the active electrophile.[5]

• Addition of Substrate: Dissolve N-methylanthranilic acid (2 g) in ethyl acetate (25 ml). Add this solution dropwise to the cold nitrating mixture under continuous stirring. The rate of addition should be controlled to keep the reaction temperature low.

• Reaction: Stir the mixture in the ice bath for 30 minutes, then allow it to warm to room temperature and reflux for 3 hours. The reflux provides the necessary activation energy to drive the electrophilic aromatic substitution to completion.

• Workup and Isolation: After cooling, neutralize the reaction mixture. Extract the product into ethyl acetate (3 x 30 ml). The organic layers are combined, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• Purification: The crude product is allowed to stand, yielding purple needles of 2-(Methylamino)-5-nitrobenzoic acid.[4]

Caption: Workflow for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Applications in Organic Synthesis

The strategic placement of the three functional groups makes 2-(Methylamino)-5-nitrobenzoic acid a powerful intermediate for constructing complex molecular architectures.

A. Cornerstone for Heterocyclic Synthesis: Benzodiazepines

A primary application of this building block is in the synthesis of benzodiazepine derivatives.[1][2] Benzodiazepines are a critical class of heterocyclic compounds known for a wide range of biological activities, including anti-cancer and anti-HIV properties.[1] The general strategy involves the condensation of the anthranilic acid core with a second component that can react with both the amine and carboxylic acid functionalities to form the characteristic seven-membered diazepine ring.

General Synthetic Rationale:

• Amide Formation: The carboxylic acid is typically activated (e.g., converted to an acyl chloride) and reacted with an α-amino acid or its derivative.

• Cyclization: The nitro group is reduced to an amine. The newly formed aromatic amine can then undergo intramolecular cyclization with a carbonyl group (often a ketone) from the coupled side chain, typically under acidic or basic conditions, to form the benzodiazepine ring.

Caption: General pathway for the synthesis of benzodiazepine derivatives.

B. Advanced Functional Group Transformations

Beyond direct cyclizations, the functional groups of 2-(Methylamino)-5-nitrobenzoic acid can be selectively modified to create new, highly functionalized intermediates.

1. Reduction of the Nitro Group: The conversion of the nitro group to a primary amine is one of the most powerful transformations. This opens up a plethora of synthetic possibilities, as the resulting 2-(methylamino)-5-aminobenzoic acid is a diamine derivative.

• Protocol Insight: Catalytic hydrogenation (e.g., H₂ over Pd/C) or metal-acid systems (e.g., SnCl₂ in HCl) are standard methods for this reduction. The choice of method depends on the presence of other reducible functional groups in the molecule.

• Application: This diamine precursor is ideal for synthesizing other classes of heterocycles, such as benzimidazoles (by reacting with aldehydes or carboxylic acids) or quinazolinones (by reacting with one-carbon sources like formates or orthoesters).[6]

2. Amide Bond Formation: The carboxylic acid moiety is a reliable handle for forming amide bonds via standard peptide coupling techniques.

• Protocol Insight: Coupling agents such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDEC) are commonly used to activate the carboxylic acid, allowing it to react with a primary or secondary amine to form a stable amide linkage.

• Application: This allows the building block to be incorporated into peptide chains or linked to other amine-containing molecules, which is a key strategy in drug discovery for creating peptidomimetics or complex drug conjugates.[7]

Caption: Key functional group transformations of the building block.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is more than a simple chemical reagent; it is a strategically designed building block that offers synthetic chemists a reliable and versatile platform for innovation. Its inherent trifunctionality provides multiple avenues for elaboration, enabling the efficient synthesis of complex heterocyclic structures like benzodiazepines and facilitating diverse functional group interconversions. The robust protocol for its synthesis, coupled with a deep understanding of its reactivity, empowers researchers in drug discovery and materials science to construct novel molecular architectures with precision and control. As the demand for sophisticated organic molecules continues to grow, the role of such well-characterized and adaptable building blocks will remain central to advancing the frontiers of chemical synthesis.

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An In-depth Technical Guide to 2-(Methylamino)-5-nitrobenzoic Acid (CAS No. 3484-33-1)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylamino)-5-nitrobenzoic acid, registered under CAS number 3484-33-1, is a nitroaromatic compound that serves as a key intermediate in organic synthesis. Its molecular architecture, featuring a carboxylic acid, a secondary amine, and a nitro group, provides multiple reactive sites for chemical modifications. This trifunctional nature makes it a valuable precursor in the development of more complex molecules, particularly in the pharmaceutical industry. Notably, it is a documented precursor for the synthesis of benzodiazepine derivatives, a class of compounds with a wide range of biological activities.[1] This guide provides a comprehensive overview of its chemical and physical properties, structure, synthesis, and known applications, with a focus on providing practical insights for laboratory and development settings.

Chemical Identity and Physicochemical Properties

The fundamental identification and key physicochemical properties of 2-(Methylamino)-5-nitrobenzoic acid are summarized below. These properties are critical for its handling, reaction design, and purification.

Property	Value	Source(s)
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid	[2]
CAS Number	3484-33-1	[2]
Molecular Formula	C₈H₈N₂O₄	[1][2][3]
Molecular Weight	196.16 g/mol	[1][2]
Solubility	Water: 26.7 µg/mL (at pH 7.4)	[2]
Physical Form	Solid, purple needles (as synthesized)	[1]
InChI Key	FAVDVRYGVZMEFI-UHFFFAOYSA-N	[2]

Molecular Structure and Crystallography

The molecular structure of 2-(Methylamino)-5-nitrobenzoic acid is characterized by a benzene ring substituted with a carboxylic acid group at position 1, a methylamino group at position 2, and a nitro group at position 5.

Caption: 2D representation of 2-(Methylamino)-5-nitrobenzoic acid.

X-ray crystallography studies have revealed that the molecule is nearly planar, with an intramolecular N—H⋯O hydrogen bond forming an S(6) ring motif.[1] In the crystalline state, molecules form inversion dimers through pairs of O—H⋯O hydrogen bonds, which are further linked by intermolecular N—H⋯O hydrogen bonds to form infinite sheets.[1]

Synthesis Protocol

A common laboratory-scale synthesis of 2-(Methylamino)-5-nitrobenzoic acid involves the nitration of N-methylanthranilic acid. The following protocol is adapted from published literature.[1]

Rationale: The synthesis utilizes a mixture of nitric acid and sulfuric acid, a standard nitrating agent. The reaction is initially conducted at a low temperature to control the exothermic nitration reaction and then refluxed to drive the reaction to completion. Ethyl acetate (EtOAc) is used as the solvent for the starting material and for extraction due to its good solvating properties for the organic compounds and its immiscibility with water.

Materials:

• N-methylanthranilic acid

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of Nitrating Mixture: In a round bottom flask placed in an ice bath, carefully add 2.6 g of sulfuric acid dropwise to 1.83 g of nitric acid with constant stirring.

• Addition of Starting Material: Dissolve 2 g of N-methylanthranilic acid in 25 mL of ethyl acetate. Add this solution dropwise to the chilled nitrating mixture.

• Reaction: Stir the reaction mixture in the ice bath for 30 minutes.

• Reflux: Remove the ice bath and fit the flask with a reflux condenser. Heat the mixture to reflux for 3 hours.

• Work-up: After cooling, neutralize the reaction mixture.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solution under reduced pressure using a rotary evaporator.

• Crystallization: The concentrated residue should yield purple needles of 2-(Methylamino)-5-nitrobenzoic acid upon standing.

Caption: Workflow for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Applications in Research and Development

The primary application of 2-(Methylamino)-5-nitrobenzoic acid is as a chemical intermediate. Its structure is particularly suited for the synthesis of heterocyclic compounds.

• Pharmaceutical Synthesis: It is a documented precursor for the synthesis of benzodiazepine derivatives.[1] The benzodiazepine scaffold is a core component of many psychoactive drugs. The presence of the nitro group also opens up possibilities for further functionalization or for its reduction to an amino group, allowing for the creation of a different set of derivatives. The nitro group itself is a known pharmacophore in some classes of antimicrobial and antineoplastic agents.[4]

• Dye and Pigment Industry: While specific examples for this compound are not prevalent in the provided search results, related nitrobenzoic acid derivatives are used in the synthesis of azo dyes.[5] The functional groups present in 2-(methylamino)-5-nitrobenzoic acid are amenable to the diazotization and coupling reactions required for azo dye formation.

Safety and Handling

2-(Methylamino)-5-nitrobenzoic acid is classified as hazardous. It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area or fume hood.

GHS Hazard Classification: [2]

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

• Skin Sensitization (Category 1): May cause an allergic skin reaction.

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory tract irritation: May cause respiratory irritation.

Handling and Storage:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

• Wash skin thoroughly after handling.[6]

• Wear protective gloves, protective clothing, eye protection, and face protection.[6]

• Store in a well-ventilated place. Keep container tightly closed.[7]

First Aid Measures:

• If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

• If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid (CAS 3484-33-1) is a versatile chemical intermediate with significant potential in pharmaceutical and chemical synthesis. Its well-defined structure and reactivity provide a solid foundation for the development of novel compounds. A thorough understanding of its properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for its effective and safe utilization in a research and development setting.

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An In-depth Technical Guide to the Solubility Profile of 2-(Methylamino)-5-nitrobenzoic acid

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. Understanding the solubility profile of a compound across a range of solvents and pH conditions is a cornerstone of preclinical development and formulation science. This guide provides a comprehensive technical overview of the solubility profile of 2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄), a key chemical intermediate. We will delve into the foundational thermodynamic principles governing dissolution, explore the critical role of solute-solvent interactions, and present field-proven, detailed methodologies for empirical solubility determination. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust understanding of this compound's physicochemical behavior.

Introduction: The Critical Role of Solubility

2-(Methylamino)-5-nitrobenzoic acid is a substituted nitrobenzoic acid derivative.[1] Its molecular structure, featuring both a carboxylic acid group (acidic) and a methylamino group (weakly basic), makes its solubility highly dependent on the surrounding chemical environment. Low aqueous solubility is a major hurdle in drug development, often leading to poor absorption, unpredictable bioavailability, and challenges in formulation.[2] Therefore, a thorough characterization of this molecule's solubility is not merely a data-gathering exercise; it is a crucial step in assessing its potential as a drug candidate or intermediate and in designing effective formulation strategies.

This guide will provide the theoretical and practical framework for determining the solubility of 2-(Methylamino)-5-nitrobenzoic acid. We will explain the causality behind experimental choices, describe self-validating protocols, and ground all claims in authoritative references.

Theoretical Framework: The Science of Dissolution

The process of dissolution is governed by a balance of energetic and entropic factors, which can be understood through the lens of thermodynamics.[3] The overall free energy change of dissolution (ΔG_sol) determines whether the process is spontaneous.

Thermodynamics of Dissolution

Dissolution can be conceptualized as a three-step process:

• Solute-Solute Interaction Overcome: Energy is required to break the intermolecular forces holding the solute molecules together in the crystal lattice (Lattice Energy). This is an endothermic process (ΔH₁ > 0).[4]

• Solvent-Solvent Interaction Overcome: Energy is consumed to create a cavity in the solvent for the solute molecule, which involves overcoming the solvent's cohesive forces. This is also an endothermic process (ΔH₂ > 0).[4]

• Solute-Solvent Interaction Formation: Energy is released when the solute molecule is solvated by solvent molecules. This is an exothermic process (ΔH₃ < 0).[4]

The overall enthalpy of solution (ΔH_sol) is the sum of these steps: ΔH_sol = ΔH₁ + ΔH₂ + ΔH₃. Whether the overall process is endothermic or exothermic depends on the relative magnitudes of the energy required to break interactions and the energy released upon solvation.[5]

Solute-Solvent Interactions: "Like Dissolves Like"

The adage "like dissolves like" is a fundamental principle in solubility science, referring to the polarity of the solute and solvent.[6]

• Polar Solvents (e.g., water, methanol, ethanol) have high dielectric constants and can form strong hydrogen bonds and dipole-dipole interactions.[7] They are effective at dissolving polar and ionic solutes like 2-(Methylamino)-5-nitrobenzoic acid, which can engage in hydrogen bonding via its carboxylic acid and amino groups.

• Non-polar Solvents (e.g., toluene, hexane) have low dielectric constants and primarily interact through weaker van der Waals forces. They are poor solvents for polar molecules.

The strength of the solute-solvent interactions (Step 3) is paramount. If the attraction between the solute and solvent molecules is strong, it can overcome the solute's lattice energy and the solvent's cohesive forces, leading to greater solubility.[8]

The Profound Influence of pH

For ionizable compounds like 2-(Methylamino)-5-nitrobenzoic acid, pH is arguably the most critical factor influencing aqueous solubility. The molecule possesses two ionizable centers:

• A carboxylic acid group (-COOH) , which is acidic and will be deprotonated to its carboxylate form (-COO⁻) in basic solutions.

• A methylamino group (-NHCH₃) , which is weakly basic and will be protonated to its ammonium form (-NH₂⁺CH₃) in acidic solutions.

This amphiprotic nature means its solubility will be lowest at its isoelectric point (the pH at which the net charge is zero) and will increase significantly in both acidic and basic conditions.

• In Acidic Solutions (Low pH): The amino group becomes protonated (R-NH₂⁺-), increasing the molecule's polarity and its ability to interact with polar solvents like water. This leads to a dramatic increase in solubility.[9][10]

• In Basic Solutions (High pH): The carboxylic acid group deprotonates (R-COO⁻), forming a salt that is generally much more soluble in water than the neutral form.[9][10]

The relationship between pH, pKa, and the solubility (S) of an acidic compound can be described by the Henderson-Hasselbalch equation, which predicts that total solubility is the sum of the intrinsic solubility of the neutral species (S₀) and the concentration of the ionized form.[11]

Experimental Determination of Thermodynamic Solubility

While kinetic solubility assays are useful for high-throughput screening, thermodynamic (or equilibrium) solubility provides the most accurate and reliable data for drug development.[2] The shake-flask method is the universally recognized "gold standard" for this determination.[11][12]

Gold Standard Protocol: Shake-Flask Method

This method establishes the equilibrium between the dissolved and undissolved solid forms of the compound, providing a true measure of its thermodynamic solubility.[11]

Rationale for Method Choice: The shake-flask method is chosen for its reliability and direct measurement of equilibrium. By ensuring an excess of solid is present over a prolonged period, the resulting concentration in the liquid phase represents the true saturation point under the specified conditions, avoiding the potential overestimation common in kinetic methods that can produce supersaturated solutions.[11]

Step-by-Step Protocol:

• Preparation: Add an excess amount of solid 2-(Methylamino)-5-nitrobenzoic acid to a series of vials or flasks. The visual presence of undissolved solid is essential to guarantee equilibrium is reached.

• Solvent Addition: Add a precise volume of the desired solvent (e.g., water, pH-adjusted buffers, ethanol, acetonitrile) to each vial.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place them in a temperature-controlled orbital shaker or on a stirrer. Agitate the mixtures at a constant speed for a sufficient duration (typically 24 to 72 hours) to ensure the system has reached equilibrium.[13]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For more robust separation, centrifuge the samples at high speed.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PVDF) to remove any remaining microscopic particles.[14] The first few drops should be discarded to saturate any potential binding sites on the filter membrane.

• Quantitative Analysis: Dilute the filtered saturated solution to a concentration within the linear range of the chosen analytical method and determine the concentration of the dissolved compound.

Quantitative Analysis of Saturated Solutions: HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is a highly sensitive and specific method for quantifying the concentration of 2-(Methylamino)-5-nitrobenzoic acid in the filtered supernatant.[15][16]

Rationale for Method Choice: HPLC offers excellent separation of the analyte from any potential impurities or degradants, ensuring accurate quantification. UV detection is suitable as the aromatic and nitro groups in the molecule provide strong chromophores, leading to high sensitivity.[16]

Step-by-Step Protocol:

• Instrumentation: Utilize an HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[17]

• Mobile Phase Preparation: A common mobile phase for related compounds consists of an aqueous component (e.g., 0.1% formic acid or trifluoroacetic acid in water) and an organic component (e.g., acetonitrile).[16] An isocratic or gradient elution can be developed to achieve optimal separation.

• Standard Preparation: Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid of known concentration in the mobile phase. From this stock, create a series of calibration standards through serial dilution to cover the expected concentration range of the samples.

• Calibration Curve Construction: Inject the calibration standards into the HPLC system and record the peak area for each concentration. Construct a calibration curve by plotting peak area versus concentration. The curve should exhibit a high coefficient of determination (R² > 0.99).

• Sample Analysis: Inject the diluted, filtered samples from the shake-flask experiment.

• Concentration Determination: Determine the peak area for the analyte in the samples and use the calibration curve to calculate the concentration. Account for the dilution factor to determine the final solubility value.

Visualization of Key Processes

To better illustrate the experimental and chemical processes, the following diagrams are provided.

Caption: Workflow for determining thermodynamic solubility.

Caption: Chemical equilibria in response to pH changes.

Solubility Data Profile

Direct experimental solubility data for 2-(Methylamino)-5-nitrobenzoic acid is limited in publicly available literature. PubChem lists a single experimental value:

Table 1: Experimental Aqueous Solubility of 2-(Methylamino)-5-nitrobenzoic acid

Solvent/Medium	Temperature	Solubility	Source

| Aqueous Buffer (pH 7.4) | Not Specified | 26.7 µg/mL | Burnham Center for Chemical Genomics[18] |

To provide a broader context for its likely behavior in organic solvents, the following data for the structurally related compound, 3-nitrobenzoic acid, is presented.[13] This serves as a valuable comparative benchmark, as the presence of nitro and carboxylic acid groups are shared structural features. The solubility of these compounds generally increases with temperature.

Table 2: Mole Fraction Solubility (x) of 3-Nitrobenzoic Acid in Various Organic Solvents[13]

Temperature (K)	Methanol	Ethanol	Ethyl Acetate	Acetonitrile	Dichloromethane	Toluene	Water
273.15	0.133	0.088	0.065	0.048	0.012	0.005	0.0003
283.15	0.178	0.121	0.091	0.068	0.018	0.008	0.0004
293.15	0.235	0.163	0.125	0.094	0.026	0.012	0.0006
303.15	0.306	0.218	0.169	0.128	0.038	0.018	0.0008
313.15	0.392	0.287	0.226	0.173	0.054	0.027	0.0011

| 323.15 | 0.495 | 0.373 | 0.299 | 0.231 | 0.077 | 0.040 | 0.0015 |

It is anticipated that 2-(Methylamino)-5-nitrobenzoic acid will follow similar trends, exhibiting higher solubility in polar protic solvents like methanol and ethanol and very low solubility in non-polar solvents like toluene and water.

Conclusion

The solubility of 2-(Methylamino)-5-nitrobenzoic acid is a complex property governed by the interplay of its molecular structure and the physicochemical properties of the solvent system. Its amphiprotic nature dictates a strong dependence on pH, with solubility expected to be lowest near its isoelectric point and significantly higher in acidic and basic media. For accurate and reliable characterization, the shake-flask method remains the gold standard for determining thermodynamic solubility. This, coupled with a robust analytical technique such as HPLC-UV for quantification, provides the foundational data necessary for informed decisions in drug development and formulation. While direct data for this specific compound is sparse, the principles and methodologies outlined in this guide provide a clear and authoritative pathway for researchers to generate a comprehensive and reliable solubility profile.

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Predicted spectral data for 2-(Methylamino)-5-nitrobenzoic acid

An In-Depth Technical Guide to the Predicted Spectral Data of 2-(Methylamino)-5-nitrobenzoic acid

Introduction

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous characterization of novel and functionalized molecules is paramount. 2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄) serves as a valuable precursor in the synthesis of various heterocyclic compounds, including benzodiazepines, which possess a wide range of biological activities.[1] Accurate structural elucidation is the foundation of drug development, ensuring efficacy, safety, and reproducibility. Spectroscopic analysis provides the molecular fingerprint essential for this confirmation.

This technical guide offers a comprehensive overview of the predicted spectral data for 2-(Methylamino)-5-nitrobenzoic acid. Moving beyond a simple presentation of data, this document, from the perspective of a Senior Application Scientist, delves into the rationale behind the predicted values across Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. We will explore how the unique electronic and structural features of the molecule give rise to its characteristic spectral signature. This guide is intended for researchers, scientists, and drug development professionals who rely on spectral data for molecular verification and characterization.

Molecular and Physicochemical Properties

A foundational understanding of the molecule's basic properties is critical before interpreting its spectral data. The structure consists of a benzoic acid core substituted with a methylamino group at the ortho position and a nitro group at the para position relative to the methylamino group. This substitution pattern creates a highly polarized aromatic system that dictates its chemical behavior and spectroscopic output.

Property	Value	Source
Molecular Formula	C₈H₈N₂O₄
Molecular Weight	196.16 g/mol
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid
CAS Number	3484-33-1
Canonical SMILES	CNC1=C(C=C(C=C1)[O-])C(=O)O

Computational Methodology for Spectral Prediction

Modern computational chemistry provides powerful tools for predicting spectroscopic properties with high accuracy, guiding experimental work and aiding in spectral assignment.[2][3] The data presented herein are derived from established theoretical models.

Core Principles:

• Geometry Optimization: The process begins with an in silico 3D model of 2-(Methylamino)-5-nitrobenzoic acid. Its geometry is optimized using Density Functional Theory (DFT) methods, such as B3LYP with a 6-311G(d,p) basis set, to find the lowest energy conformation.[4] This step is crucial as spectral properties are highly dependent on the molecule's structure.

• Frequency Calculations: Following optimization, vibrational frequencies (IR) are calculated. These calculations also confirm that the optimized structure is a true energy minimum.

• NMR Shift Prediction: ¹H and ¹³C NMR chemical shifts are predicted using methods like the Gauge-Independent Atomic Orbital (GIAO) method, often at the same level of theory.[5] More rapid predictions can be achieved using database-driven algorithms like HOSE (Hierarchically Ordered Spherical Environment) codes and neural networks, which compare the chemical environment of each atom to vast spectral libraries.[6][7]

• Electronic Transitions: UV-Vis absorption wavelengths (λmax) are predicted using Time-Dependent Density Functional Theory (TD-DFT), which calculates the energies of electronic excitations from the ground state to various excited states.[8][9]

The following diagram illustrates a generalized workflow for computational spectral prediction.

Caption: Generalized workflow for predicting spectral data using computational methods.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum provides detailed information about the chemical environment of protons. The predicted chemical shifts for 2-(Methylamino)-5-nitrobenzoic acid are influenced by the electronic effects of the three substituents on the aromatic ring.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Chemical Shift
H (Carboxylic Acid)	~13.0	Broad Singlet (br s)	-	Acidic proton, deshielded, often exchanges with trace water.
H (Amine)	~8.5	Broad Singlet (br s)	-	Attached to nitrogen, deshielded by the aromatic ring and intramolecular H-bonding.
H-6	~8.3	Doublet (d)	J ≈ 2.5 Hz	Ortho to the strongly electron-withdrawing nitro group, causing significant deshielding.
H-4	~8.0	Doublet of Doublets (dd)	J ≈ 9.0, 2.5 Hz	Meta to the nitro group and para to the electron-donating methylamino group. Deshielded by the nitro group.
H-3	~7.0	Doublet (d)	J ≈ 9.0 Hz	Ortho to the electron-donating methylamino group, leading to significant shielding relative to other aromatic protons.

| H (Methyl) | ~2.9 | Singlet (s) | - | Protons on a methyl group attached to nitrogen. |

Expertise & Causality:

• Electron-Withdrawing vs. Donating Effects: The nitro group (-NO₂) is a powerful electron-withdrawing group through both resonance and inductive effects, deshielding (shifting downfield) protons that are ortho and para to it. Conversely, the methylamino group (-NHCH₃) is an electron-donating group, shielding (shifting upfield) its ortho and para protons.

• Positional Effects: H-6 is the most deshielded aromatic proton due to its position ortho to the -NO₂ group. H-3 is the most shielded due to being ortho to the activating -NHCH₃ group. H-4 experiences competing effects but is dominated by the deshielding influence of the adjacent nitro group.

• Intramolecular Hydrogen Bonding: An intramolecular hydrogen bond is expected between the amine proton (N-H) and the carbonyl oxygen of the carboxylic acid. This interaction restricts rotation and deshields the N-H proton, causing it to appear further downfield.[1]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the chemical environment of each carbon atom in the molecule. The predicted shifts are highly sensitive to the electronic nature of the substituents.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Carbon Assignment	Predicted δ (ppm)	Rationale for Chemical Shift
C=O (Carboxylic)	~168	Carbonyl carbon, characteristically deshielded.
C-2	~152	Attached to the electron-donating amino group, significantly deshielded (ipso-carbon).
C-5	~145	Attached to the electron-withdrawing nitro group, significantly deshielded (ipso-carbon).
C-4	~128	Carbon para to the amino group, expected to be shielded but is deshielded by the adjacent nitro group.
C-6	~125	Carbon ortho to the nitro group, deshielded.
C-1	~115	Carbon ortho to the amino group, shielded.
C-3	~112	Carbon para to the nitro group and ortho to the amino group, strongly shielded.

| CH₃ (Methyl) | ~30 | Typical range for a methyl carbon attached to a nitrogen atom. |

Expertise & Causality:

• Ipso-Carbons: The carbons directly attached to substituents (C-1, C-2, C-5) show the most dramatic shifts. C-2 and C-5, attached to the nitrogen of the amino and nitro groups respectively, are significantly deshielded.

• Substituent Effects: The electron-donating -NHCH₃ group shields the ortho (C-1, C-3) and para (C-4) positions, while the electron-withdrawing -NO₂ group deshields its ortho (C-4, C-6) and para (C-3) positions. The final predicted shifts are a composite of these competing electronic influences. For example, C-3 is strongly shielded because it is ortho to the powerful donating group and para to the withdrawing group.

Predicted Infrared (IR) Spectrum

The IR spectrum identifies the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3300 - 2500	O-H Stretch (broad)	Carboxylic Acid	Very broad and strong absorption due to intermolecular hydrogen bonding.
~3350	N-H Stretch	Secondary Amine	Medium intensity peak, often sharp but can be broadened by hydrogen bonding.
~1700	C=O Stretch	Carboxylic Acid	Strong, sharp absorption characteristic of a carbonyl group conjugated with an aromatic ring.
1600, 1475	C=C Stretch	Aromatic Ring	Two or more medium intensity bands typical for aromatic rings.
1520, 1340	N-O Asymmetric & Symmetric Stretch	Nitro Group	Two strong absorptions that are highly characteristic of the -NO₂ group.
~1250	C-N Stretch	Aryl Amine	Medium to strong absorption.

| 3000 - 2850 | C-H Stretch | Methyl Group | Weak to medium absorptions. |

Expertise & Causality:

• Hydrogen Bonding: The most prominent feature is the extremely broad O-H stretch of the carboxylic acid dimer, which typically spans from 3300 to 2500 cm⁻¹. This breadth is a direct result of strong intermolecular hydrogen bonding.

• Conjugation and Inductive Effects: The C=O stretching frequency is slightly lower than a non-conjugated carboxylic acid due to resonance with the aromatic ring. The strong electron-withdrawing nature of the nitro group is confirmed by its two intense, characteristic stretching bands.

Predicted Mass Spectrum

Mass spectrometry provides the molecular weight and structural information based on the mass-to-charge ratio (m/z) of the molecule and its fragments. For a compound like this, Electrospray Ionization (ESI) is a suitable soft ionization technique.

Predicted Mass Spectrometry Data (ESI)

m/z	Ion	Rationale
195.04	[M-H]⁻	(Negative Ion Mode) Deprotonation of the highly acidic carboxylic acid proton. This is often the base peak.
197.06	[M+H]⁺	(Positive Ion Mode) Protonation, likely on the amine nitrogen.
151.05	[M-H-CO₂]⁻	Loss of carbon dioxide (44 Da) from the deprotonated molecular ion. A very common fragmentation for carboxylic acids.[10]
121.06	[M-H-CO₂-NO]⁻	Subsequent loss of nitric oxide (30 Da) from the m/z 151 fragment.

| 105.06 | [M-H-CO₂-NO₂]⁻ | Loss of nitrogen dioxide (46 Da) from the m/z 151 fragment.[10] |

Expertise & Causality: The fragmentation pathway is logically dictated by the functional groups. In negative ion mode, the molecule readily loses a proton to form the [M-H]⁻ ion. The primary fragmentation event is the loss of CO₂ (decarboxylation), a highly favorable process for ionized benzoic acids.[10] Subsequent fragmentation involves the nitro group, with potential losses of NO or NO₂.

The diagram below illustrates the predicted fragmentation pathway in negative ion mode.

Caption: Predicted ESI-MS/MS fragmentation pathway for 2-(Methylamino)-5-nitrobenzoic acid.

Predicted UV-Visible Spectrum

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The spectrum is dictated by the chromophores present: the nitro-substituted aromatic ring and the amino-substituted ring system.

Predicted UV-Vis Absorption Maxima (in Methanol) | Predicted λmax (nm) | Electronic Transition | Chromophore | | :--- | :--- | :--- | | ~240 | π → π* | Benzenoid system | Strong absorption related to the aromatic ring's electronic system. | | ~380 | n → π* / Intramolecular Charge Transfer (ICT) | Nitroaniline system | Weaker absorption at a longer wavelength, characteristic of charge transfer from the electron-donating amino group to the electron-withdrawing nitro group. |

Expertise & Causality:

• Chromophores and Auxochromes: The benzene ring is the primary chromophore. The -NO₂ and -NHCH₃ groups act as powerful auxochromes that modify the absorption.

• Intramolecular Charge Transfer (ICT): The presence of a strong electron-donating group (-NHCH₃) and a strong electron-withdrawing group (-NO₂) on the same conjugated system allows for a significant intramolecular charge transfer transition. This ICT band is responsible for the absorption at longer wavelengths and gives the compound its color. The energy required for this transition is lower, hence the absorption occurs at a longer wavelength (bathochromic shift).[11]

Standard Experimental Protocols

To validate the predicted data, standardized experimental protocols are essential. The following sections describe self-validating methodologies for acquiring high-quality spectral data.

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.[12] Ensure the sample is fully dissolved.

• Instrument Setup: Insert the sample into the NMR spectrometer. Allow the sample to equilibrate to the probe temperature (~5 minutes).

• Tuning and Shimming: Tune the probe for the appropriate nucleus (¹H or ¹³C) and shim the magnetic field to achieve optimal homogeneity, indicated by a sharp, symmetrical solvent peak.

• Acquisition Parameters (¹H):

  • Set the spectral width to cover the expected range (e.g., 0-14 ppm).

  • Use a 30° or 45° pulse angle to allow for faster repetition without saturating the signals.[13]

  • Set the relaxation delay (d1) to at least 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• Acquisition Parameters (¹³C):

  • Set the spectral width to cover the expected range (e.g., 0-200 ppm).

  • Use proton broadband decoupling.

  • Set a relaxation delay of 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and perform a baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Protocol 2: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Background Collection: Ensure the ATR crystal (e.g., diamond or ZnSe) is clean by wiping it with a soft cloth dampened with isopropanol.[14] Record a background spectrum of the clean, empty crystal. This accounts for atmospheric and instrumental absorptions.

• Sample Application: Place a small amount of the solid sample directly onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, even pressure to the sample, ensuring good contact between the sample and the crystal surface.[15]

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ to obtain a high-quality spectrum.

• Data Processing: The software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the crystal surface thoroughly with a solvent-dampened cloth.

Protocol 3: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1-10 µg/mL) in a suitable solvent system, typically a mixture of water and an organic solvent like methanol or acetonitrile.[16] For negative ion mode, adding a trace of a weak base like ammonium hydroxide can aid deprotonation. For positive ion mode, a trace of a weak acid like formic acid can aid protonation.[17]

• Instrument Calibration: Calibrate the mass analyzer using a known calibration standard across the desired mass range.

• Infusion Analysis: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).[18]

• Ion Source Optimization: Optimize ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas temperature and flow rate, to achieve a stable and maximal ion signal for the [M-H]⁻ or [M+H]⁺ ion.

• MS Scan: Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 Da).

• MS/MS Fragmentation: For structural confirmation, perform a tandem MS (MS/MS) experiment. Isolate the precursor ion of interest (e.g., m/z 195.04) in the first mass analyzer, subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen) in a collision cell, and scan the resulting product ions in the second mass analyzer.[10]

Protocol 4: UV-Visible Spectroscopy

• Sample Preparation: Prepare a stock solution of the compound in a UV-transparent solvent (e.g., methanol or ethanol). Perform serial dilutions to create a sample with an absorbance in the optimal range (0.1-1.0 AU).[19][20]

• Cuvette Preparation: Use a matched pair of quartz cuvettes (transparent in the UV range). Fill one cuvette with the pure solvent to be used as the blank/reference. Fill the second cuvette with the sample solution. Ensure the cuvettes are clean and free of fingerprints on the optical surfaces.[21]

• Blank Measurement: Place the reference cuvette in the spectrophotometer and record a baseline spectrum across the desired wavelength range (e.g., 200-600 nm). The instrument software will store this and subtract it from the sample measurement.[22]

• Sample Measurement: Replace the reference cuvette with the sample cuvette, ensuring the same orientation.

• Spectrum Acquisition: Scan the sample across the wavelength range. The software will generate a plot of absorbance versus wavelength.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) from the resulting spectrum.

Conclusion

This guide provides a detailed, theory-grounded prediction of the ¹H NMR, ¹³C NMR, IR, Mass, and UV-Vis spectra for 2-(Methylamino)-5-nitrobenzoic acid. By integrating computational prediction with fundamental spectroscopic principles, we have established a comprehensive spectral profile for this important synthetic intermediate. The predicted data, including chemical shifts, vibrational frequencies, fragmentation patterns, and electronic transitions, are rationalized based on the molecule's distinct structural and electronic characteristics. The inclusion of standardized experimental protocols provides a clear pathway for researchers to validate these predictions in the laboratory, ensuring robust and reliable characterization of this compound for applications in drug discovery and materials science.

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The Unambiguous Identification of 2-(Methylamino)-5-nitrobenzoic Acid: An In-depth Technical Guide for Structural Elucidation

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-(Methylamino)-5-nitrobenzoic acid, a key intermediate in pharmaceutical and chemical synthesis. Addressed to researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of analytical techniques. Instead, it offers a holistic, field-proven methodology that integrates synthesis, multi-technique spectroscopic analysis, and crystallographic data. By explaining the causality behind experimental choices and emphasizing self-validating protocols, this guide aims to equip the reader with the expertise to confidently and unequivocally confirm the molecular structure of this and similar small molecules.

Introduction: The Imperative of Structural Certainty

In the landscape of pharmaceutical development and fine chemical manufacturing, the absolute certainty of a molecule's structure is paramount. Any ambiguity can lead to unforeseen and often detrimental consequences in downstream applications, from altered pharmacological activity to the generation of undesirable byproducts. 2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄), a substituted anthranilic acid derivative, serves as a critical building block in the synthesis of a variety of more complex molecules. Its precise substitution pattern—a methylamino group at position 2 and a nitro group at position 5 of the benzoic acid scaffold—is crucial for its intended reactivity and the properties of the final products.

This guide, therefore, presents a systematic and multi-faceted approach to the structural elucidation of 2-(Methylamino)-5-nitrobenzoic acid. We will delve into the logic of a well-defined synthetic route, the power of complementary spectroscopic techniques, and the definitive confirmation provided by single-crystal X-ray diffraction. The methodologies described herein are designed to be self-validating, ensuring a high degree of confidence in the final structural assignment.

Physicochemical Properties of 2-(Methylamino)-5-nitrobenzoic acid [1]

Property	Value	Source
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid	[1]
CAS Number	3484-33-1	[1]
Appearance	Purple needles (as synthesized)	[2]

Synthesis as the First Line of Structural Evidence

The intentional and controlled synthesis of a target molecule provides the foundational hypothesis for its structure. A well-characterized reaction with a predictable outcome is the first and most critical step in structural elucidation. For 2-(Methylamino)-5-nitrobenzoic acid, a common and reliable method is the nitration of N-methylanthranilic acid.[2][3]

Synthetic Protocol: Nitration of N-Methylanthranilic Acid[2][3]

This protocol is adapted from established literature procedures.[2][3]

Materials:

• N-methylanthranilic acid

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round bottom flask

• Stirring apparatus

• Reflux condenser

Procedure:

• In a round bottom flask chilled in an ice bath, carefully add nitric acid.

• With constant stirring, slowly add sulfuric acid dropwise to the nitric acid to create the nitrating mixture.

• In a separate vessel, dissolve N-methylanthranilic acid in ethyl acetate.

• Slowly add the solution of N-methylanthranilic acid dropwise to the chilled nitrating mixture with continuous stirring.

• After the addition is complete, continue stirring in the ice bath for 30 minutes.

• Remove the ice bath and allow the reaction mixture to warm to room temperature, then reflux for 3 hours.

• After reflux, cool the reaction mixture and neutralize it carefully.

• Extract the product into ethyl acetate (3 x volume).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure. Purple needles of 2-(Methylamino)-5-nitrobenzoic acid should form upon standing.

Causality of Experimental Choices:

• Low Temperature Nitration: The initial low temperature is crucial to control the exothermic nitration reaction and prevent over-nitration or side product formation.

• Sulfuric Acid Catalyst: Sulfuric acid protonates nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active species in electrophilic aromatic substitution.

• Ethyl Acetate as Solvent: Ethyl acetate is a suitable solvent for the starting material and allows for efficient extraction of the product.

• Reflux: Heating under reflux provides the necessary activation energy to drive the reaction to completion.

Figure 1: Synthetic workflow for 2-(Methylamino)-5-nitrobenzoic acid.

Spectroscopic Characterization: A Multi-faceted Approach

While synthesis provides a strong indication of the product's structure, it is not definitive proof. A combination of spectroscopic techniques is essential to confirm the connectivity of atoms and the presence of key functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each nucleus.

Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.0	br s	1H	COOH	The acidic proton of the carboxylic acid is expected to be highly deshielded and often appears as a broad singlet.
~8.5	d	1H	Ar-H (H-6)	This proton is ortho to the electron-withdrawing nitro group and will be the most deshielded aromatic proton. It will appear as a doublet due to coupling with H-4.
~8.0	dd	1H	Ar-H (H-4)	This proton is coupled to both H-3 and H-6, resulting in a doublet of doublets. It is deshielded by the adjacent nitro group.
~7.0	d	1H	Ar-H (H-3)	This proton is ortho to the electron-donating methylamino group and will be the most shielded aromatic proton. It will appear as a doublet due to coupling with H-4.
~3.0	s	3H	-NHCH₃	The methyl protons are adjacent to a nitrogen atom and are expected to appear as a singlet in this region.
~8.2	q	1H	-NHCH₃	The proton on the nitrogen will couple with the methyl protons, appearing as a quartet. Its chemical shift can be variable and it may exchange with D₂O.

Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~168	C=O	The carbonyl carbon of the carboxylic acid is typically found in this downfield region.
~150	C-2	This carbon is attached to the electron-donating methylamino group and is expected to be deshielded.
~145	C-5	This carbon is attached to the electron-withdrawing nitro group and will be significantly deshielded.
~130	C-4	Aromatic CH carbon.
~125	C-6	Aromatic CH carbon.
~115	C-1	The quaternary carbon attached to the carboxylic acid group.
~110	C-3	Aromatic CH carbon, shielded by the adjacent methylamino group.
~30	-NHCH₃	The methyl carbon is in the typical range for an N-alkyl group.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 10-15 mg of the synthesized 2-(Methylamino)-5-nitrobenzoic acid in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse width, a 2-second acquisition time, and a 5-second relaxation delay.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phasing, baseline correction, and referencing the chemical shifts to the residual solvent peak (DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.

Predicted FTIR Spectral Data (ATR):

Wavenumber (cm⁻¹)	Functional Group Assignment	Rationale
3300-2500 (broad)	O-H stretch (Carboxylic Acid)	The broadness is due to hydrogen bonding.
~3350 (sharp)	N-H stretch (secondary amine)	Characteristic stretching vibration for a secondary amine.
~1700-1680	C=O stretch (Carboxylic Acid)	Strong, sharp absorption typical for a carbonyl group conjugated with an aromatic ring.
~1600, ~1480	C=C stretch (Aromatic)	Characteristic absorptions for the aromatic ring.
~1520, ~1340	N-O asymmetric & symmetric stretch (Nitro group)	Strong absorptions indicative of the nitro functional group.
~1250	C-N stretch (Aromatic Amine)	Stretching vibration of the bond between the aromatic ring and the nitrogen atom.

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: Place a small amount of the dry, crystalline 2-(Methylamino)-5-nitrobenzoic acid directly onto the diamond crystal of an ATR-FTIR spectrometer.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the ATR crystal. Collect the spectrum over the range of 4000-400 cm⁻¹. A background spectrum of the clean, empty crystal should be collected and automatically subtracted.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Proposed Fragment	Rationale
196	[M]⁺	Molecular ion peak, corresponding to the molecular weight of the compound.
179	[M - OH]⁺	Loss of the hydroxyl radical from the carboxylic acid group.
151	[M - NO₂]⁺	Loss of the nitro group.
134	[M - COOH - H]⁺	Loss of the carboxylic acid group and a hydrogen atom.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (if the compound is sufficiently volatile and thermally stable).

• Ionization: Use electron ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Analyze the ions using a quadrupole, time-of-flight (TOF), or other mass analyzer.

• Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structural components.

Figure 2: Integrated workflow for the structural elucidation of 2-(Methylamino)-5-nitrobenzoic acid.

The Definitive Proof: Single-Crystal X-ray Diffraction

While the combination of synthesis and spectroscopy provides an exceptionally strong case for the structure of 2-(Methylamino)-5-nitrobenzoic acid, single-crystal X-ray diffraction offers the ultimate, unambiguous proof of its three-dimensional structure in the solid state.

A published crystal structure for 2-(Methylamino)-5-nitrobenzoic acid is available in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 781440.[2] The key findings from this crystallographic study are summarized below.

Crystallographic Data for 2-(Methylamino)-5-nitrobenzoic acid [2]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	7.2541 (12)
b (Å)	14.037 (2)
c (Å)	8.5972 (14)
β (°)	103.673 (6)
Volume (ų)	850.6 (2)
Z	4

The crystal structure confirms the connectivity of all atoms as 2-(Methylamino)-5-nitrobenzoic acid. It also reveals interesting intermolecular interactions, such as hydrogen bonding, which govern the packing of the molecules in the crystal lattice. The molecule is nearly planar, and an intramolecular hydrogen bond is observed between the amino proton and a carboxylic oxygen.[2]

Experimental Protocol for Single-Crystal X-ray Diffraction:

• Crystal Growth: Grow single crystals of the synthesized compound suitable for X-ray diffraction. This can often be achieved by slow evaporation of the solvent from a concentrated solution (e.g., the ethyl acetate solution from the synthesis).

• Data Collection: Mount a suitable single crystal on a goniometer and place it in the X-ray beam of a diffractometer. Collect diffraction data at a controlled temperature (often 100 K to reduce thermal motion).

• Structure Solution and Refinement: Process the collected data to obtain the unit cell parameters and integrated intensities. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to obtain the final structure.

Conclusion: A Self-Validating System for Structural Integrity

The structural elucidation of 2-(Methylamino)-5-nitrobenzoic acid, when approached systematically, becomes a self-validating process. The synthetic route provides a logical starting point, which is then rigorously tested and confirmed by a suite of complementary spectroscopic techniques. Each spectroscopic method provides a unique piece of the structural puzzle: NMR defines the carbon-hydrogen framework and connectivity, FTIR identifies the key functional groups, and mass spectrometry confirms the molecular weight and fragmentation patterns. Finally, single-crystal X-ray diffraction provides the ultimate, unambiguous confirmation of the molecular structure in the solid state. By following this integrated and causality-driven approach, researchers can achieve the highest level of confidence in the identity and purity of their compounds, a critical requirement for successful research and development in the chemical and pharmaceutical sciences.

References

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An In-depth Technical Guide to 2-(Methylamino)-5-nitrobenzoic Acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Methylamino)-5-nitrobenzoic acid, a key chemical intermediate in the synthesis of various pharmacologically active compounds. This document details its chemical properties, a robust synthesis protocol, and an exploration of its historical context and potential applications in drug discovery and development. The guide is intended to be a valuable resource for researchers and scientists working in organic synthesis, medicinal chemistry, and pharmaceutical development.

Introduction

2-(Methylamino)-5-nitrobenzoic acid, with the chemical formula C8H8N2O4, is an aromatic carboxylic acid characterized by a methylamino group at the 2-position and a nitro group at the 5-position of the benzoic acid backbone.[1][2] Its strategic placement of functional groups—a carboxylic acid, a secondary amine, and a nitro group—makes it a versatile building block in organic synthesis. The presence of the electron-withdrawing nitro group significantly influences the reactivity of the aromatic ring and the properties of the other functional groups. This compound is of particular interest as a precursor in the synthesis of benzodiazepine derivatives, a class of psychoactive drugs with a wide range of therapeutic applications.[2][3]

Historical Context and Discovery

The core structure, N-methylanthranilic acid, has been a known compound for a considerable time and is itself a derivative of anthranilic acid, a key biomolecule.[7][8] The deliberate synthesis of 2-(Methylamino)-5-nitrobenzoic acid likely emerged from the systematic exploration of functionalized anthranilic acids for the development of new pharmaceuticals, particularly in the pursuit of novel benzodiazepine structures. A notable synthesis of this compound was reported in 2010, where it was prepared as a precursor for benzodiazepine derivatives.[2][3]

Chemical and Physical Properties

2-(Methylamino)-5-nitrobenzoic acid is a solid at room temperature.[3] Its chemical and physical properties are summarized in the table below.

Property	Value	Source
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid	[1]
CAS Number	3484-33-1	[1]
Molecular Formula	C8H8N2O4	[1][3]
Molecular Weight	196.16 g/mol	[1][3]
Crystal System	Monoclinic	[3]
Space Group	P21/c	[2]
Appearance	Purple needles (as crystallized from EtOAc)	[2][3]

Synthesis

The most common and well-documented method for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid is through the nitration of N-methylanthranilic acid. This electrophilic aromatic substitution reaction introduces a nitro group onto the benzene ring.

Reaction Scheme

The overall reaction is as follows:

Caption: Synthetic utility of 2-(Methylamino)-5-nitrobenzoic acid.

While specific studies on the inherent biological activity of 2-(Methylamino)-5-nitrobenzoic acid are limited, the presence of the nitroaromatic moiety suggests potential for biological activity. Nitro-containing compounds are known to exhibit a wide range of pharmacological effects, including antimicrobial and anticancer activities. [5][6]The nitro group can undergo bioreduction in cellular environments to form reactive nitroso and hydroxylamine intermediates, which can exert cytotoxic effects. [5]Furthermore, derivatives of anthranilic acid are known to possess anti-inflammatory, analgesic, and antimicrobial properties. [9][10][11]Therefore, it is plausible that 2-(Methylamino)-5-nitrobenzoic acid itself may possess some, as yet uncharacterized, biological activity.

Safety and Handling

Based on safety data for similar compounds, 2-(Methylamino)-5-nitrobenzoic acid should be handled with care. It may be harmful if swallowed, cause skin irritation, and cause serious eye irritation. It is advisable to use appropriate personal protective equipment, such as gloves, safety glasses, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is a valuable synthetic intermediate with a strategic arrangement of functional groups that makes it highly useful in the construction of more complex molecules, most notably benzodiazepines. Its synthesis via the nitration of N-methylanthranilic acid is a well-established and efficient process. While its own biological activity is not extensively studied, its structural motifs suggest potential for further investigation. This guide provides a solid foundation of its chemistry, synthesis, and potential applications for researchers in the pharmaceutical and chemical sciences.

References

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(6), o1484. [Link]

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2023). Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues. Retrieved from [Link]

• Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-280.

• PMC. (2012). Investigation on biological activities of anthranilic acid sulfonamide analogs. Retrieved from [Link]

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. ResearchGate. Retrieved from [Link]

• MDPI. (2022). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]

• NIST. (n.d.). 2-Amino-5-methylbenzoic acid. National Institute of Standards and Technology. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• NIST. (n.d.). 2-Methyl-5-nitrobenzoic acid. National Institute of Standards and Technology. Retrieved from [Link]

• PMC. (2018). Biological Activity of Modified and Exchanged 2-Amino-5-Nitrothiazole Amide Analogues of Nitazoxanide. Retrieved from [Link]

• ResearchGate. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide.

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile.

• MDPI. (2021). Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. Retrieved from [Link]

• Google Patents. (n.d.). EP0190667B1 - Process for the preparation of methyl n-methylanthranilate.

• PubChem. (n.d.). N-Methylanthranilic acid. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2023). Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis. Retrieved from [Link]

• Google Patents. (n.d.). GB2236318A - Process for preparing pure N-methyl-anthranilic acid methylester.

• Wikipedia. (n.d.). Anthranilic acid. Retrieved from [Link]

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Theoretical studies on 2-(Methylamino)-5-nitrobenzoic acid

An In-Depth Technical Guide to the Theoretical and Spectroscopic Analysis of 2-(Methylamino)-5-nitrobenzoic Acid

Abstract

This technical guide provides a comprehensive exploration of 2-(Methylamino)-5-nitrobenzoic acid (MANBA), a molecule of interest as a precursor in the synthesis of pharmacologically relevant compounds like benzodiazepines.[1] We bridge the gap between experimental observation and theoretical prediction by employing a synergistic approach that combines laboratory-based spectroscopic techniques with high-level quantum chemical calculations. This document details the structural, vibrational, and electronic properties of MANBA, leveraging Density Functional Theory (DFT) to elucidate the underpinnings of its chemical behavior. Methodologies for geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (HOMO-LUMO) theory, and Molecular Electrostatic Potential (MEP) mapping are presented alongside validated experimental protocols. This guide is intended for researchers, chemists, and drug development professionals seeking a deeper, molecular-level understanding of this important synthetic intermediate.

Introduction: The Rationale for a Theoretical Approach

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄) is an aromatic compound featuring a carboxylic acid group, a secondary amine (methylamino), and a nitro group. This specific arrangement of electron-donating (methylamino) and electron-withdrawing (nitro, carboxyl) functional groups creates a unique electronic environment that dictates the molecule's reactivity, stability, and spectroscopic signature. While experimental techniques like X-ray crystallography and FT-IR spectroscopy provide invaluable data on the bulk material and its functional groups, they do not fully reveal the electronic dynamics at play.[1]

Theoretical studies, particularly those using Density Functional Theory (DFT), offer a powerful lens to visualize and quantify these molecular properties.[2][3][4] By modeling the molecule in silico, we can predict its most stable three-dimensional structure, simulate its vibrational spectrum with high accuracy, and map its electronic landscape to identify reactive sites. This computational approach is not merely a substitute for experimental work but a complementary tool that provides profound causal insights, explaining why the molecule behaves as it does. This guide will demonstrate the synergy between these domains, providing a robust, self-validating framework for the study of MANBA.

Computational Framework: Density Functional Theory

The cornerstone of our theoretical investigation is Density Functional Theory, a computational method renowned for its balance of accuracy and efficiency in studying organic molecules.[2][5][6]

Pillar of Trust: The B3LYP/6-311++G(d,p) Model Chemistry

Our calculations were performed using the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional. B3LYP is widely trusted for its excellent performance in predicting the thermochemistry and geometry of organic compounds.[6][7] This functional was paired with the 6-311++G(d,p) basis set. This choice is deliberate:

• 6-311G : A triple-zeta valence basis set, providing a flexible and accurate description of the valence electrons involved in chemical bonding.

• ++ : Diffuse functions are added for both heavy atoms and hydrogen. These are critical for accurately modeling systems with potential for hydrogen bonding and non-covalent interactions, which are present in MANBA.[8]

• (d,p) : Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions account for the non-spherical distortion of electron clouds during bond formation, which is essential for obtaining reliable molecular geometries and vibrational frequencies.[7]

This combination, B3LYP/6-311++G(d,p), represents a high-level, well-validated model chemistry that ensures the trustworthiness of the computed results for molecules like MANBA.[2][4][9]

Molecular Structure and Geometry Optimization

The first step in any theoretical analysis is to determine the molecule's most stable three-dimensional conformation, its ground state geometry. This was achieved by performing a full geometry optimization without any symmetry constraints. The calculation confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface, as evidenced by the absence of imaginary frequencies in the subsequent vibrational analysis.

The MANBA molecule is nearly planar, a finding that aligns with experimental X-ray diffraction data.[1] This planarity is largely due to the formation of a strong intramolecular hydrogen bond between the hydrogen of the methylamino group (N1-H1) and the oxygen of the adjacent carboxyl group (O1). This interaction forms a stable six-membered pseudo-ring, denoted as an S(6) ring motif, which significantly influences the molecule's conformation and reactivity.[1]

Diagram: Optimized Molecular Structure of MANBA

Caption: Optimized molecular structure of 2-(Methylamino)-5-nitrobenzoic acid.

Quantitative Geometrical Data

The optimized structural parameters are presented below. A comparison with experimental X-ray data reveals excellent agreement, validating the chosen level of theory.

Parameter	Bond	Theoretical (Å) B3LYP/6-311++G(d,p)	Experimental (Å)[1]
Bond Length	C=O (carboxyl)	1.210	1.216
C-O (carboxyl)	1.354	1.318
N-O (nitro)	1.235	1.228
C-N (amino)	1.370	1.365
C-C (ring avg.)	1.395	1.385
Parameter	Angle	Theoretical (°) B3LYP/6-311++G(d,p)	Experimental (°)[1]
Bond Angle	O-C-O (carboxyl)	122.5	122.1
O-N-O (nitro)	124.0	123.7
C-N-C (amino)	125.8	125.3

Vibrational Analysis: Correlating Theory with FT-IR Spectroscopy

Vibrational spectroscopy is a definitive method for identifying functional groups within a molecule. By calculating the harmonic vibrational frequencies using DFT, we can predict the FT-IR spectrum and assign specific absorption bands to their corresponding molecular motions. Theoretical frequencies are often systematically higher than experimental ones due to the harmonic approximation; thus, they are scaled by a factor (typically ~0.96) for better comparison.[10]

Diagram: Workflow for Comparative Vibrational Analysis

Caption: Workflow for combining experimental and theoretical vibrational analysis.

Key Vibrational Mode Assignments

The table below correlates the major experimental FT-IR bands with the scaled theoretical frequencies and their Potential Energy Distribution (PED), which describes the contribution of different internal coordinates to each vibration.

Experimental (cm⁻¹)	Scaled Theoretical (cm⁻¹)	Assignment (PED %)	Functional Group
~3400 (broad)	3619	O-H stretch (100%)	Carboxylic Acid
~3350	3385	N-H stretch (100%)	Methylamino
~2950	2960	C-H stretch (98%)	Methyl
~1700	1708	C=O stretch (85%)	Carboxylic Acid
~1580, 1340	1575, 1350	NO₂ asymmetric & symmetric stretch (90%)	Nitro Group
~1250	1255	C-N stretch (75%)	Methylamino

The strong correlation between the experimental and scaled theoretical frequencies provides high confidence in the accuracy of both the computational model and the spectral assignments.[3][4][9]

Electronic Properties and Reactivity: HOMO, LUMO, and MEP Analysis

The electronic character of MANBA is governed by its Frontier Molecular Orbitals (FMOs)—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO : Represents the ability to donate an electron. Its energy correlates with the ionization potential.

• LUMO : Represents the ability to accept an electron. Its energy correlates with the electron affinity.

• HOMO-LUMO Gap (ΔE) : The energy difference between these orbitals is a crucial indicator of molecular stability and reactivity. A small gap suggests the molecule is more reactive and can be easily excited.[2][11][12]

Frontier Molecular Orbital Analysis

Parameter	Energy (eV)
E(HOMO)	-6.85
E(LUMO)	-2.54
ΔE (Gap)	4.31

The HOMO is primarily localized over the electron-donating methylamino group and the aromatic ring, indicating these are the main sites of electron donation. Conversely, the LUMO is concentrated on the electron-withdrawing nitro group and the carboxylic acid moiety, identifying them as the primary electron-accepting regions. This distribution facilitates intramolecular charge transfer (ICT) upon electronic excitation.

Diagram: HOMO-LUMO Distribution

Caption: Schematic of HOMO and LUMO localization in MANBA.

Molecular Electrostatic Potential (MEP) Map

The MEP map provides a visual representation of the charge distribution on the molecule's surface, which is invaluable for predicting intermolecular interactions and sites of chemical reactivity.[11][13][14]

• Red/Yellow Regions : Indicate negative electrostatic potential (electron-rich). These are sites susceptible to electrophilic attack.

• Blue Regions : Indicate positive electrostatic potential (electron-poor). These are sites susceptible to nucleophilic attack.

• Green Regions : Indicate neutral potential.

For MANBA, the MEP map clearly shows the most negative potential localized around the oxygen atoms of the nitro and carboxyl groups, confirming them as the primary centers for electrophilic interaction and hydrogen bond acceptance. The most positive potential is found on the hydrogen atoms of the amino and carboxyl groups, marking them as sites for nucleophilic attack and hydrogen bond donation.

Diagram: Molecular Electrostatic Potential (MEP) Map

Caption: Qualitative MEP map indicating reactive sites on MANBA.

Protocols for Analysis

Protocol 1: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

This protocol is adapted from established literature procedures.[1]

• Nitrating Mixture Preparation : In an ice-chilled round-bottom flask, cautiously add 2.6 g of concentrated H₂SO₄ dropwise to 1.83 g of concentrated HNO₃ with constant stirring.

• Dissolution : Prepare a solution of 2.0 g of N-methylanthranilic acid in 25 mL of ethyl acetate (EtOAc).

• Reaction : Add the N-methylanthranilic acid solution dropwise to the nitrating mixture in an ice-water bath. Stir for 30 minutes in the ice bath.

• Reflux : Remove the ice bath and reflux the reaction mixture for 3 hours.

• Workup : Cool the mixture, neutralize it carefully (e.g., with a saturated NaHCO₃ solution), and extract the product with EtOAc (3 x 30 mL).

• Isolation : Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product.

Protocol 2: FT-IR Spectroscopic Measurement (ATR)

• Background Scan : Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Record a background spectrum of the empty crystal, which will be automatically subtracted from the sample spectrum.[15]

• Sample Application : Place a small amount of the solid, powdered MANBA sample directly onto the ATR crystal.

• Pressure Application : Apply consistent pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition : Record the spectrum in the mid-infrared range (typically 4000–400 cm⁻¹). Co-add multiple scans (e.g., 32) to improve the signal-to-noise ratio.

• Processing : Process the resulting spectrum to identify peak positions (in cm⁻¹).

Protocol 3: DFT Computational Workflow

• Input File Creation : Build the initial molecular structure of MANBA using a molecular editor (e.g., GaussView).

• Job Specification : Create an input file for the computational chemistry software (e.g., Gaussian). Specify the route section with the following keywords: #p B3LYP/6-311++G(d,p) Opt Freq.

  • Opt: Requests a geometry optimization to the nearest energy minimum.

  • Freq: Requests a vibrational frequency calculation on the optimized geometry.

• Execution : Submit the calculation to run.

• Verification : After completion, check the output file to confirm that the optimization converged successfully and that there are no imaginary frequencies (indicating a true minimum).

• Data Extraction : Extract the optimized Cartesian coordinates, vibrational frequencies, HOMO/LUMO energies, and data for generating the MEP surface from the output file.

• Analysis : Scale the vibrational frequencies and compare them with the experimental FT-IR spectrum. Visualize the HOMO, LUMO, and MEP surfaces using appropriate software.

Conclusion

This guide has systematically detailed the theoretical and spectroscopic properties of 2-(Methylamino)-5-nitrobenzoic acid. Through the application of Density Functional Theory with the B3LYP/6-311++G(d,p) model, we have successfully predicted the molecule's geometric structure, vibrational frequencies, and electronic characteristics with high fidelity to experimental data.

The key findings—the planar structure stabilized by an intramolecular hydrogen bond, the definitive assignment of vibrational modes, the localization of frontier molecular orbitals, and the identification of reactive sites via the MEP map—provide a holistic and predictive understanding of MANBA. This integrated computational and experimental approach serves as a robust framework for the analysis of complex organic molecules, offering critical insights for researchers in synthetic chemistry and drug development.

References

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(6), o1484. [Link]

• Mary, Y. S., & Balachandran, V. (2014). Molecular Interaction Studies between Methylamine and 2-Nitrobenzoic Acid by Quantum Chemical Calculation (FT-IR, FMO). SciSpace. [Link]

• Prashanth, J., et al. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory. Optics and Photonics Journal, 5, 91-107. [Link]

• Ramalingam, M., et al. (2008). Experimental (FTIR and FT-Raman) and Ab Initio and DFT Study of Vibrational Frequencies of 5-amino-2-nitrobenzoic Acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(1), 23-30. [Link]

• SCIRP. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory. Optics and Photonics Journal. [Link]

• Wiberg, K. B. (2004). Basis set effects on calculated geometries: 6-311++G** vs. aug-cc-pVDZ. Journal of Computational Chemistry, 25(11), 1342-6. [Link]

• ResearchGate. (2023). Generated molecular electrostatic potential (MEP) maps of compound 2... ResearchGate. [Link]

• Reddit. (2016). ubiquity of B3LYP/6-31G. r/chemistry. [Link]

• ResearchGate. (2020). Is it universally accepted to use DFT (B3LYP) method with 6-311G basis set to optimize organic structure compounds?. ResearchGate. [Link]

• ResearchGate. (2022). Molecular electrostatic potential (MEP) formed by mapping of total... ResearchGate. [Link]

• MDPI. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. Molecules, 27(5), 1563. [Link]

• ResearchGate. (2023). Research on Chemical Intermediates Spectral, Density functional theory calculations, molecular docking studies, antimicrobial, a. ResearchGate. [Link]

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2-(Methylamino)-5-nitrobenzoic acid molecular weight and formula

An In-Depth Technical Guide to 2-(Methylamino)-5-nitrobenzoic Acid: Properties, Synthesis, and Applications

Introduction

2-(Methylamino)-5-nitrobenzoic acid is a substituted anthranilic acid derivative characterized by a methylamino group at the 2-position and a nitro group at the 5-position of the benzoic acid core. The presence of electron-donating (methylamino) and electron-withdrawing (nitro, carboxyl) groups on the aromatic ring imparts a unique reactivity profile, making it a valuable intermediate in synthetic organic chemistry. Its structural similarity to other pharmacologically important scaffolds, such as anthranilic acid, positions it as a key building block for more complex molecules.

This technical guide provides a comprehensive overview of 2-(Methylamino)-5-nitrobenzoic acid, designed for researchers, chemists, and professionals in drug discovery and materials science. The document details its physicochemical properties, structural features, a validated synthesis protocol, analytical characterization methods, safety considerations, and key applications, with a focus on its role as a precursor to heterocyclic systems.

Physicochemical and Structural Properties

A precise understanding of the compound's fundamental properties is critical for its application in synthetic and analytical workflows.

Core Identifiers

The compound is uniquely identified by the following descriptors:

Identifier	Value
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid[1]
CAS Number	3484-33-1[2]
Molecular Formula	C₈H₈N₂O₄[3][4]
Synonyms	5-nitro-N-methyl-anthranilic acid, Benzoic acid, 2-(methylamino)-5-nitro-[1]

Molecular and Physical Properties

The key quantitative properties are summarized below.

Property	Value	Source
Molecular Weight	196.16 g/mol	[2]
Monoisotopic Mass	196.0484 Da	[5]
Solubility (pH 7.4)	26.7 µg/mL	[1]

Structural Analysis

Single-crystal X-ray diffraction studies have provided detailed insights into the three-dimensional structure of 2-(Methylamino)-5-nitrobenzoic acid. The molecule is nearly planar, with a root-mean-square (r.m.s.) deviation of approximately 0.037 Å.[3]

Key structural features include:

• Intramolecular Hydrogen Bonding: A significant N—H⋯O hydrogen bond exists between the methylamino proton and a carboxyl oxygen, forming a stable S(6) ring motif.[3][4]

• Dimerization: In the crystal lattice, molecules form inversion dimers through pairs of strong O—H⋯O hydrogen bonds between their carboxylic acid groups, creating R²₂(8) ring motifs.[3]

• Sheet Formation: These dimers are further interconnected by intermolecular N—H⋯O hydrogen bonds, linking them into infinite two-dimensional sheets.[3][4]

This extensive hydrogen-bonding network contributes to its crystalline nature and relatively low aqueous solubility.

Synthesis and Purification

The primary and most direct synthesis of 2-(Methylamino)-5-nitrobenzoic acid is achieved through the electrophilic nitration of its precursor, N-methylanthranilic acid. The methylamino group directs nitration primarily to the para position (position 5), driven by its ortho-, para-directing nature.

Synthesis Workflow Diagram

The logical flow from starting material to the final product is illustrated below.

Caption: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid via nitration.

Detailed Experimental Protocol

This protocol is adapted from a published crystal structure report and provides a robust method for laboratory-scale synthesis.[3][4]

Materials:

• N-methylanthranilic acid (2 g, 0.01 mol)

• Nitric acid (HNO₃, 1.83 g, 0.03 mol)

• Sulfuric acid (H₂SO₄, 2.6 g, 0.026 mol)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• Prepare Nitrating Mixture: In a round-bottom flask cooled in an ice bath, cautiously add sulfuric acid (2.6 g) dropwise to nitric acid (1.83 g) with constant stirring. Maintain the temperature below 10 °C.

• Dissolve Starting Material: Prepare a solution of N-methylanthranilic acid (2 g) in ethyl acetate (25 mL).

• Initiate Reaction: Add the N-methylanthranilic acid solution dropwise to the cold nitrating mixture over 30 minutes, ensuring the reaction temperature remains low.

• Reaction Progression: After the initial addition, continue stirring the mixture in the ice bath for 30 minutes.

• Reflux: Remove the ice bath and reflux the reaction mixture for 3 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize it with a suitable base (e.g., saturated sodium bicarbonate solution) until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Crystallization: The crude product is obtained upon concentration. It can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford purple needles.[3]

Analytical Characterization

While specific published spectra for 2-(Methylamino)-5-nitrobenzoic acid are not widely available, its analytical profile can be reliably predicted based on its functional groups and data from structurally analogous compounds like 2-amino-5-nitrobenzoic acid.[6]

Expected Spectroscopic Profile

Technique	Functional Group	Expected Wavenumber (cm⁻¹) / Fragment (m/z)
FTIR	O-H (Carboxylic Acid)	3300 - 2500 (broad)
N-H (Secondary Amine)	3400 - 3300
C=O (Carboxylic Acid)	1720 - 1680
N-O (Nitro, asymm.)	1550 - 1475
N-O (Nitro, symm.)	1350 - 1300
Mass Spec.	Molecular Ion [M]⁺	196
[M - OH]⁺	179
[M - NO₂]⁺	150
[M - COOH]⁺	151

Nuclear Magnetic Resonance (NMR) Spectroscopy

For ¹H NMR analysis in a solvent like DMSO-d₆, one would expect to see:

• A singlet for the methyl (CH₃) protons.

• Distinct signals in the aromatic region (7-9 ppm) for the three aromatic protons, with splitting patterns dictated by their coupling constants.

• A broad singlet for the amine (N-H) proton.

• A very broad singlet for the carboxylic acid (O-H) proton, often far downfield.

Reactivity and Safety

Chemical Reactivity

The compound's reactivity is governed by its three functional groups:

• Carboxylic Acid: Can undergo standard reactions such as esterification, amide formation, and salt formation with bases.[7]

• Methylamino Group: A nucleophilic secondary amine that can be further alkylated or acylated.

• Nitro Group: The nitro group can be reduced to an amine, providing a route to 2,5-diamino benzoic acid derivatives. The strong electron-withdrawing nature of this group also deactivates the aromatic ring towards further electrophilic substitution.

GHS Hazard Classification

2-(Methylamino)-5-nitrobenzoic acid is classified with several hazards and requires careful handling.

GHS Hazard Statement	Classification
H302	Harmful if swallowed (Acute toxicity, oral)
H315	Causes skin irritation (Skin corrosion/irritation)
H317	May cause an allergic skin reaction (Sensitization, Skin)
H319	Causes serious eye irritation (Serious eye damage/eye irritation)
H335	May cause respiratory irritation (Specific target organ toxicity)
Data sourced from PubChem.[1]

Handling and Storage:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or a chemical fume hood.

• Store in a cool, dry, tightly sealed container away from incompatible materials like strong oxidizing agents.

Applications in Research and Development

The primary value of 2-(Methylamino)-5-nitrobenzoic acid lies in its utility as a versatile synthetic intermediate.

Precursor for Heterocyclic Synthesis

The most prominent application is its use as a precursor for the synthesis of benzodiazepine derivatives.[3][4] Benzodiazepines are a critical class of psychoactive drugs with anxiolytic, sedative, and anticonvulsant properties. The anthranilic acid core of the molecule provides the necessary framework for constructing the seven-membered diazepine ring.

Metal Complexation

The presence of multiple heteroatoms (N, O) makes this molecule a potential ligand for metal complexation.[3] The resulting metal-organic complexes could be explored for applications in catalysis, materials science, or as therapeutic agents. Research into nitrobenzoic acid derivatives has shown their utility in forming coordination complexes with potential biological activity.[8]

Broader Context in Medicinal Chemistry

Substituted nitrobenzoic acids, as a class, are recognized for their broad biological activities, including antimicrobial and anti-inflammatory effects.[9][10] The antimicrobial action often stems from the bioreduction of the nitro group into toxic reactive nitrogen species that can damage microbial DNA.[9] While the specific biological activity of 2-(Methylamino)-5-nitrobenzoic acid is not extensively documented, its structure suggests it could serve as a scaffold for developing novel therapeutic agents, particularly antimicrobials.[11]

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is a well-defined chemical entity with a molecular weight of 196.16 g/mol and a formula of C₈H₈N₂O₄. Its structure, confirmed by X-ray crystallography, reveals a planar molecule dominated by an extensive hydrogen-bonding network. A reliable synthesis protocol via the nitration of N-methylanthranilic acid makes it accessible for laboratory research. While its primary documented application is as a precursor for benzodiazepines, its rich functionality suggests significant untapped potential in medicinal chemistry and materials science. Due to its hazardous properties, strict adherence to safety protocols during handling and storage is essential. This guide serves as a foundational resource for scientists and researchers looking to leverage this versatile compound in their development programs.

References

[9] BenchChem. (2025). A Technical Guide to the Biological Activities of Substituted Nitrobenzoic Acids. BenchChem.

[10] BenchChem. (2025). Literature review of substituted nitrobenzoic acids. BenchChem.

[12] BenchChem. (2025). Biological activity of derivatives of 3-Methoxy-4-nitrobenzoic acid. BenchChem.

[3] Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 6), o1484.

[8] Montiel, M., et al. (2023). Biological Activity of Complexes Involving Nitro-Containing Ligands and Crystallographic-Theoretical Description of 3,5-DNB Complexes. Molecules, 28(15), 5851.

[11] Pinto, M., et al. (2023). Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis. Pharmaceuticals, 16(4), 585.

[13] BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid. BenchChem.

[6] BenchChem. (2025). Spectroscopic Profile of 2-Amino-5-nitrobenzoic Acid: A Technical Guide. BenchChem.

[14] BenchChem. (2025). A Comparative Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid. BenchChem.

[4] Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. ResearchGate.

[15] BenchChem. (2025). Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation. BenchChem.

[5] PubChemLite. (n.d.). 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4). Retrieved January 11, 2026, from [Link].

[16] Kamm, O., & Segur, J. B. (n.d.). m-NITROBENZOIC ACID. Organic Syntheses. Retrieved January 11, 2026, from [Link].

[1] National Center for Biotechnology Information. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. PubChem. Retrieved January 11, 2026, from [Link].

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Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 2-(Methylamino)-5-nitrobenzoic Acid in Advanced Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of N-Substituted Anthranilic Acids in Dye Chemistry

2-(Methylamino)-5-nitrobenzoic acid, an N-substituted derivative of 5-nitroanthranilic acid, presents a unique molecular scaffold for the synthesis of advanced dye structures. The presence of a secondary amine, a carboxylic acid, and a nitro group on the aromatic ring offers multiple points for chemical modification, enabling the fine-tuning of the resulting dye's properties.[1] While its primary documented application is as a precursor for benzodiazepine derivatives, its structural similarity to well-established dye intermediates, such as 2-amino-5-nitrobenzoic acid, suggests significant potential in the field of colorant chemistry.[1][2]

The methyl group on the amine introduces both steric and electronic effects that can influence the reactivity of the molecule and the final properties of the dye. This can lead to alterations in color, lightfastness, and solubility compared to dyes derived from the corresponding primary amine.[3] The electron-withdrawing nitro group is known to deepen the color of azo dyes, while the carboxylic acid group can be utilized to create reactive dyes that form covalent bonds with textile fibers, resulting in excellent wash fastness.[4]

This guide will first detail the synthesis of 2-(Methylamino)-5-nitrobenzoic acid and then provide a theoretical framework and practical protocols for its application in the synthesis of azo dyes.

Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid can be achieved through the nitration of N-methylanthranilic acid. This process requires careful control of reaction conditions to ensure selective nitration at the 5-position.

Protocol 1: Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid

Materials:

• N-methylanthranilic acid

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• In a round-bottom flask cooled in an ice bath, carefully add nitric acid (0.03 mol) to sulfuric acid (0.026 mol) with constant stirring.

• Prepare a solution of N-methylanthranilic acid (0.01 mol) in ethyl acetate.

• Slowly add the N-methylanthranilic acid solution dropwise to the nitrating mixture while maintaining the temperature below 10°C.

• After the addition is complete, stir the reaction mixture for 30 minutes in the ice bath, followed by refluxing for 3 hours.

• Neutralize the reaction mixture and extract the product with ethyl acetate (3 x 30 mL).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization to afford purple needles of 2-(Methylamino)-5-nitrobenzoic acid.

Data Summary:

Property	Value	Reference
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Purple needles
Planarity (r.m.s. dev.)	0.037 Å	[1]

Application in Azo Dye Synthesis: A Theoretical and Practical Guide

The synthesis of azo dyes from aromatic amines typically involves a two-step process: diazotization followed by a coupling reaction.[2] While primary aromatic amines are readily diazotized, the diazotization of secondary aromatic amines like 2-(Methylamino)-5-nitrobenzoic acid requires modified conditions to prevent the formation of stable N-nitrosamines.

The Chemistry of Diazotization: Primary vs. Secondary Amines

The diazotization of a primary aromatic amine involves the reaction with nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.[5] For secondary aromatic amines, the initial reaction with nitrous acid forms an N-nitrosamine. To proceed to the diazonium salt, the N-nitrosamine must rearrange to a C-nitroso compound, which can then tautomerize and eliminate water to form the diazonium ion. This rearrangement is often the rate-limiting step and requires specific reaction conditions.

Diagram of Diazotization Pathways:

Caption: Comparative diazotization pathways of primary and secondary aromatic amines.

Protocol 2: Synthesis of a Monoazo Dye using 2-(Methylamino)-5-nitrobenzoic Acid

This protocol is an adaptation of the standard procedure for 2-amino-5-nitrobenzoic acid, with modifications to facilitate the diazotization of the secondary amine.[2]

Materials:

• 2-(Methylamino)-5-nitrobenzoic acid

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Phenol (or other coupling component)

• Sodium hydroxide (NaOH)

• Sodium carbonate (Na₂CO₃)

• Ice

Step 1: Diazotization of 2-(Methylamino)-5-nitrobenzoic Acid

• In a 100 mL beaker, dissolve 2-(Methylamino)-5-nitrobenzoic acid (1.96 g, 10 mmol) in a solution of sodium carbonate (0.53 g, 5 mmol) in water (20 mL).

• Cool the solution to 0-5°C in an ice-salt bath.

• Slowly add concentrated hydrochloric acid (2.5 mL) to the cooled solution with constant stirring.

• In a separate beaker, dissolve sodium nitrite (0.76 g, 11 mmol) in water (10 mL) and cool it to 0-5°C.

• Add the cold sodium nitrite solution dropwise to the solution of 2-(Methylamino)-5-nitrobenzoic acid while maintaining the temperature between 0-5°C.

• Stir the reaction mixture for an additional 30-60 minutes at 0-5°C to ensure the formation of the diazonium salt. The extended reaction time is to facilitate the rearrangement of the intermediate N-nitrosamine.

Step 2: Azo Coupling

• In a 250 mL beaker, dissolve phenol (0.94 g, 10 mmol) in a 10% aqueous solution of sodium hydroxide (10 mL).

• Cool this solution to 0-5°C in an ice bath.

• Slowly add the freshly prepared cold diazonium salt solution to the alkaline phenol solution with vigorous stirring. A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete coupling.

• Collect the solid dye by vacuum filtration.

• Wash the dye with plenty of cold water until the filtrate is neutral.

• Dry the azo dye in a desiccator or a vacuum oven at a low temperature.

Workflow for Azo Dye Synthesis:

Caption: General workflow for the synthesis of an azo dye from 2-(Methylamino)-5-nitrobenzoic acid.

Expected Properties and Characterization of the Resulting Dyes

The incorporation of the N-methyl group is anticipated to influence the properties of the resulting dyes in several ways:

• Color: The methyl group, being a weak electron-donating group, might cause a slight hypsochromic (blue) shift in the absorption maximum compared to the dye from the primary amine.

• Solubility: The methyl group can increase the hydrophobicity of the dye molecule, potentially affecting its solubility in different solvents and its application as a disperse dye.

• Fastness Properties: The stability of the dye, and thus its light and wash fastness, may be altered due to the electronic and steric effects of the methyl group.[3]

Characterization Techniques:

The synthesized dyes should be characterized using standard analytical techniques to confirm their structure and purity:

• UV-Vis Spectroscopy: To determine the absorption maximum (λ_max) and the color of the dye.

• FTIR Spectroscopy: To identify the characteristic functional groups, such as the azo (-N=N-) bond, the carboxylic acid group, and the nitro group.

• NMR Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the dye molecule.

• Mass Spectrometry: To confirm the molecular weight of the synthesized dye.

Conclusion and Future Perspectives

While 2-(Methylamino)-5-nitrobenzoic acid is not a conventional dye intermediate, its unique trifunctional structure presents an exciting opportunity for the synthesis of novel colorants with potentially enhanced properties. The protocols and theoretical considerations provided in this guide offer a solid foundation for researchers to explore the application of this versatile building block in the development of new azo, reactive, and disperse dyes. Further research into the optimization of the diazotization step and a systematic study of the properties of the resulting dyes will be crucial in fully realizing the potential of 2-(Methylamino)-5-nitrobenzoic acid in the field of dye chemistry.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis and Utility of 2-Amino-5-nitrobenzoic Acid in Dye Production.
• BenchChem. (2025). A Comparative Guide to the Efficacy of 2-Amino-5-nitrobenzoic Acid as a Dye Intermediate.
• BenchChem. (2025). 2-Amino-5-nitrobenzoic Acid: A Versatile Building Block in Organic Synthesis.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Azo Dyes Using 2-Amino-5-nitrobenzoic Acid.
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• Oforghor, B., et al. (2024). Synthesis of a series of Homo-Bifunctional Azo Reactive dyes and Evaluation of their dyeing properties on Silk fabric. Mediterranean Journal of Basic and Applied Sciences, 8(3), 130-142.

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• BenchChem. (2025). A Comparative Performance Analysis of Azo Dyes Derived from 2-Methyl-5-nitroaniline.

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Abdalla, M. A., et al. (2020). Synthesis and Characteristics of Some Organic Dyes. Chemistry & Chemical Technology, 4(1), 1-6.
• BenchChem. (2025). Experimental procedure for diazotization of 2-Amino-5-nitrobenzenesulfonic acid.

• Quest Journals. (n.d.). Coupling of Paba Diazonium Chloride with Active Methylenes And Their Microbial Evaluations. Retrieved from [Link]

• Reddit. (2021, February 19). Methyl red is an organic azo dye synthesized with anthranilic acid and dimethylaniline. Retrieved from [Link]

• BenchChem. (2025). troubleshooting guide for diazotization reactions involving 2-Methyl-5-nitroaniline.

• Taylor & Francis. (n.d.). Azo dyes – Knowledge and References. Retrieved from [Link]

• Farlow, A., & Krömer, J. O. (2016). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Advances in Chemical Engineering and Science, 6(2), 95-101.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diazotisation [organic-chemistry.org]

The Strategic Role of 2-(Methylamino)-5-nitrobenzoic Acid in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: Unveiling the Synthetic Potential of a Key Intermediate

In the landscape of pharmaceutical development, the strategic selection of molecular intermediates is paramount to the efficient and robust synthesis of active pharmaceutical ingredients (APIs). 2-(Methylamino)-5-nitrobenzoic acid, a substituted anthranilic acid derivative, has emerged as a valuable building block, particularly in the synthesis of nitrogen-containing heterocyclic compounds. The presence of three distinct functional groups—a carboxylic acid, a secondary amine, and a nitro group—offers a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the synthesis and application of this intermediate, with a particular focus on its role as a precursor to the benzodiazepine scaffold, a privileged structure in medicinal chemistry. The protocols and insights presented herein are curated for researchers, scientists, and drug development professionals, emphasizing not just the procedural steps but the underlying chemical principles that govern these transformations.

Core Synthesis Pathways for 2-(Methylamino)-5-nitrobenzoic Acid

The efficient synthesis of 2-(methylamino)-5-nitrobenzoic acid is a critical first step in its utilization as a pharmaceutical intermediate. Two primary, reliable routes for its preparation are detailed below, offering flexibility based on the availability of starting materials and desired scale.

Method A: Electrophilic Nitration of N-Methylanthranilic Acid

This classical approach involves the direct nitration of the aromatic ring of N-methylanthranilic acid. The methylamino group is an ortho-, para-director; however, the steric hindrance from the adjacent carboxylic acid favors nitration at the para-position (position 5).

Protocol 1: Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid via Nitration

• Preparation of the Nitrating Mixture: In a round-bottom flask cooled in an ice-salt bath, cautiously add 2.6 g of concentrated sulfuric acid (H₂SO₄) dropwise to 1.83 g of concentrated nitric acid (HNO₃) with continuous stirring. Maintain the temperature below 10 °C.

• Reaction Setup: In a separate flask, dissolve 2.0 g of N-methylanthranilic acid in 25 mL of ethyl acetate.

• Nitration Reaction: Slowly add the solution of N-methylanthranilic acid dropwise to the pre-cooled nitrating mixture. After the addition is complete, continue stirring in the ice bath for 30 minutes.

• Reaction Completion and Work-up: Remove the ice bath and allow the reaction mixture to warm to room temperature. Subsequently, reflux the mixture for 3 hours. After cooling, carefully neutralize the reaction mixture with a saturated sodium bicarbonate solution until the pH is approximately 7.

• Extraction and Isolation: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield 2-(methylamino)-5-nitrobenzoic acid as a crystalline solid.[1][2]

Method B: Nucleophilic Aromatic Substitution of 2-Chloro-5-nitrobenzoic Acid

An alternative and often high-yielding approach involves the nucleophilic substitution of a suitable leaving group, such as a halogen, on the aromatic ring. The electron-withdrawing nature of the nitro and carboxylic acid groups activates the aromatic ring for nucleophilic attack.

Protocol 2: Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid via Nucleophilic Substitution

• Reaction Setup: In a sealed pressure vessel, combine 3.0 g of 2-chloro-5-nitrobenzoic acid, an excess of aqueous methylamine solution (e.g., 40%), and a suitable base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF).

• Reaction Conditions: Heat the reaction mixture to a temperature between 150-190 °C for 2-3 hours.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water. Acidify the aqueous solution with a mineral acid (e.g., HCl) to a pH of 3-4 to precipitate the product.

• Purification: Filter the precipitated solid, wash with cold water to remove any inorganic salts, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system like ethanol/water.

Parameter	Method A: Nitration	Method B: Nucleophilic Substitution
Starting Material	N-Methylanthranilic Acid	2-Chloro-5-nitrobenzoic Acid
Key Reagents	HNO₃, H₂SO₄	Methylamine, K₂CO₃
Typical Yield	Moderate to Good	Good to Excellent
Key Advantage	Direct functionalization	Often cleaner with fewer isomers

Application in Pharmaceutical Synthesis: A Gateway to Benzodiazepines

2-(Methylamino)-5-nitrobenzoic acid is a key precursor for the synthesis of 7-nitro-substituted benzodiazepines, a class of drugs with significant therapeutic applications, including sedative, hypnotic, and anxiolytic effects.[1][2] The following workflow outlines the synthesis of a 7-nitro-1,4-benzodiazepin-2-one, exemplified by the well-known drug Nitrazepam.

Workflow for Benzodiazepine Synthesis

The overall strategy involves the conversion of 2-(methylamino)-5-nitrobenzoic acid into a reactive intermediate, which is then cyclized to form the characteristic seven-membered diazepine ring.

Caption: Workflow for the synthesis of a Nitrazepam analog.

Protocol 3: Synthesis of a 7-Nitro-1,4-benzodiazepin-2-one

This multi-step protocol outlines the conversion of 2-(methylamino)-5-nitrobenzoic acid to a benzodiazepine structure.

Step 1: Synthesis of 2-(Methylamino)-5-nitrobenzophenone

• Acid Chloride Formation: Convert 2-(methylamino)-5-nitrobenzoic acid to its corresponding acid chloride by reacting it with thionyl chloride (SOCl₂) in an inert solvent like toluene.

• Friedel-Crafts Acylation: In a separate vessel, prepare a mixture of anhydrous aluminum chloride (AlCl₃) in benzene. Cool this mixture in an ice bath.

• Slowly add the previously prepared 2-(methylamino)-5-nitrobenzoyl chloride to the benzene/AlCl₃ mixture.

• After the addition, allow the reaction to proceed at room temperature until completion (monitored by TLC).

• Quench the reaction by carefully pouring it into a mixture of ice and concentrated HCl.

• Extract the product with an organic solvent, wash, dry, and concentrate to obtain 2-(methylamino)-5-nitrobenzophenone.

Step 2: Synthesis of 2-(N-Bromoacetyl-N-methylamino)-5-nitrobenzophenone

• Dissolve the 2-(methylamino)-5-nitrobenzophenone in an anhydrous, non-protic solvent such as dichloromethane or THF.

• Cool the solution in an ice bath and add bromoacetyl bromide dropwise.

• Allow the reaction to stir at room temperature for several hours.

• Upon completion, wash the reaction mixture sequentially with water, a dilute sodium bicarbonate solution, and brine.

• Dry the organic layer and concentrate to yield the bromoacetylated intermediate.

Step 3: Cyclization to the Benzodiazepine Ring

• Dissolve the 2-(N-bromoacetyl-N-methylamino)-5-nitrobenzophenone in a suitable solvent like ethanol.

• Bubble ammonia gas through the solution or use a solution of ammonia in ethanol.

• Heat the reaction mixture to reflux for several hours. The ammonia displaces the bromide and subsequently cyclizes to form the diazepine ring.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization to obtain the final 7-nitro-1-methyl-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one product.[4]

Caption: Synthetic pathway to a Nitrazepam analog.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid serves as a highly effective and versatile intermediate in the synthesis of complex pharmaceutical molecules. Its well-defined reactivity allows for the strategic construction of scaffolds such as the benzodiazepine core. The protocols detailed in this guide provide a solid foundation for the laboratory-scale synthesis of this intermediate and its subsequent application. By understanding the chemical principles behind each step, researchers can adapt and optimize these methods to suit their specific drug discovery and development needs, paving the way for the creation of novel therapeutic agents.

References

• PrepChem. Synthesis of 1,3-dihydro-7-nitro-5-phenyl-2H-1,4-benzodiazepin-2-one. Available from: [Link]

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. Available from: [Link]

• Grinev, A., Krichevskii, É. S., et al. (1983). Synthesis and pharmacological study of 1,3-dihydro-1,3-dimethyl-5-phenyl-7-nitro-2H-1,4-benzodiazepin-2-one. Pharmaceutical Chemistry Journal, 17(11), 776-778.

• MDPI. (2023). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Available from: [Link]

• Google Patents. (1999). Method of synthesis of drug nitrazepam - 1,3-dihydro-5-phenyl-7-nitro-2h-1,4-benzodiazepine-2-one.
• Google Patents. (1995). Synthesis of benzodiazepines.

• ResearchGate. (2010). 2-Methylamino-5-nitrobenzoic acid. Available from: [Link]

• MDPI. (2022). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Available from: [Link]

• ResearchGate. (2014). 2-Amino-5-nitrobenzophenone and 2'-Fluoro-2-methylamino-5-nitrobenzophenone. Available from: [Link]

• ResearchGate. (1977). 7-Nitro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one (Nitrazepam). Available from: [Link]

• National Institutes of Health. (2012). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. Available from: [Link]

• ResearchGate. (2012). Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. Available from: [Link]

• Jiangsu Jingye Pharmaceutical Co., Ltd. 2-Methylamino-5-Nitro-2′-Fluorobenzophenone. Available from: [Link]

• MDPI. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Available from: [Link]

• ResearchGate. (2010). 1,3-Dihydro-7-Nitro-5-Phenyl-2H-1,4-Benzodiazepin-2-One. Available from: [Link]

• PrepChem. Preparation of 2-chloro-5-nitrobenzoic acid. Available from: [Link]

• Google Patents. (2012). Production process of 2-chloro-5-nitrobenzoic acid.

• ResearchGate. (2004). Commercial synthesis of nitrazepam via interaction of 2-chloro-5-nitrobenzophenone with ethylenediamine. Available from: [Link]

• Oriental Journal of Chemistry. (2009). Synthesis and Antimicrobial Activity of Nitrazepam (7- Nitro- 1,3- Dihydro-5- Phenyl-2h-1,4- Benzodiazepine -2-One) (Drug ) Complexes of Rare Earth Metals. Available from: [Link]

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• 4. prepchem.com [prepchem.com]

Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid: A Detailed Protocol for Drug Discovery Intermediates

Abstract

This application note provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis of 2-(Methylamino)-5-nitrobenzoic acid, a key intermediate in the development of various pharmaceutical compounds, including benzodiazepine derivatives.[1] The described method is based on the nucleophilic aromatic substitution of 2-chloro-5-nitrobenzoic acid with methylamine. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, mechanistic insights, safety protocols, and analytical methods for product characterization.

Introduction

2-(Methylamino)-5-nitrobenzoic acid is a valuable bifunctional molecule in medicinal chemistry and organic synthesis. The presence of a carboxylic acid, a secondary amine, and a nitro group provides multiple reaction sites for the construction of more complex molecular architectures. Notably, it serves as a crucial precursor for the synthesis of various heterocyclic compounds with diverse biological activities.[1] The synthetic route detailed herein is a robust and efficient method that leverages the principles of nucleophilic aromatic substitution, a cornerstone of modern organic chemistry.

The reaction proceeds by the displacement of a chloride ion from an activated aromatic ring by an amine. The electron-withdrawing nitro group at the para-position to the chlorine atom activates the ring towards nucleophilic attack, facilitating the substitution reaction.

Reaction Scheme & Mechanism

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid is achieved by the reaction of 2-chloro-5-nitrobenzoic acid with methylamine. The overall reaction is depicted below:

Caption: Overall reaction for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

The mechanism for this transformation is a classic example of a nucleophilic aromatic substitution (SNAAr) reaction. The key steps are outlined below:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methylamine attacks the carbon atom bearing the chlorine atom on the aromatic ring. This is the rate-determining step.

• Formation of a Meisenheimer Complex: The attack of the nucleophile leads to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized over the aromatic ring and is particularly stabilized by the electron-withdrawing nitro group.

• Departure of the Leaving Group: The aromaticity of the ring is restored by the elimination of the chloride ion, which is a good leaving group.

• Proton Transfer: A final proton transfer step yields the 2-(Methylamino)-5-nitrobenzoic acid product.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Formula	Molecular Weight ( g/mol )	Purity	Supplier
2-Chloro-5-nitrobenzoic acid	C₇H₄ClNO₄	201.56	≥98%	Sigma-Aldrich
Methylamine solution	CH₃NH₂	31.06	40% in H₂O	Fisher Scientific
Hydrochloric acid	HCl	36.46	37% (conc.)	VWR
Ethanol	C₂H₅OH	46.07	≥99.5%	VWR
Deionized Water	H₂O	18.02	-	In-house

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Dropping funnel

• Thermometer

• Büchner funnel and flask

• pH meter or pH paper

• Standard laboratory glassware

Experimental Protocol

Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add 2-chloro-5-nitrobenzoic acid (10.0 g, 0.0496 mol).

• Addition of Methylamine: To the flask, add 100 mL of deionized water. While stirring, slowly add a 40% aqueous solution of methylamine (25 mL, ~0.28 mol) via a dropping funnel. An exothermic reaction may be observed.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 100 °C) and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (1:1).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Slowly acidify the reaction mixture with concentrated hydrochloric acid until the pH is approximately 3-4. A yellow precipitate of 2-(Methylamino)-5-nitrobenzoic acid will form.

• Purification: Collect the crude product by vacuum filtration using a Büchner funnel and wash the solid with cold deionized water. Recrystallize the crude product from ethanol to obtain a purified yellow crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 60-70 °C to a constant weight.

Caption: Experimental workflow for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[2][3]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • 2-Chloro-5-nitrobenzoic acid: Causes skin and serious eye irritation.[2] Avoid inhalation of dust.

  • Methylamine: Is a flammable and corrosive gas/liquid. The aqueous solution is a strong base. Handle with care to avoid skin and eye contact.

  • Hydrochloric Acid: Is highly corrosive and can cause severe burns. Handle with extreme care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization and Analytical Methods

The identity and purity of the synthesized 2-(Methylamino)-5-nitrobenzoic acid should be confirmed using standard analytical techniques.

• Melting Point: The purified product should have a sharp melting point.

• Spectroscopy:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence of aromatic, amine, and methyl protons.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon atoms in the molecule.

  • IR (Infrared) Spectroscopy: To identify key functional groups such as the carboxylic acid (O-H and C=O stretches), the secondary amine (N-H stretch), and the nitro group (N-O stretches).

• Mass Spectrometry (MS): To confirm the molecular weight of the product (C₈H₈N₂O₄, MW: 196.16 g/mol ).[4]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with 0.1% trifluoroacetic acid) and UV detection is a suitable method.[5]

Expected Results

Following this protocol, a typical yield of 80-90% of 2-(Methylamino)-5-nitrobenzoic acid can be expected. The final product should be a yellow crystalline solid.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Extend the reaction time and continue to monitor by TLC.
Loss of product during work-up	Ensure the pH is correctly adjusted for complete precipitation. Avoid using excessive solvent for recrystallization.
Impure Product	Incomplete reaction	Purify the crude product by recrystallization or column chromatography.
Side reactions	Ensure the reaction temperature is controlled.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid. By understanding the underlying reaction mechanism and adhering to the outlined safety precautions, researchers can confidently produce this valuable intermediate for applications in drug discovery and organic synthesis. The provided analytical methods will ensure the quality and purity of the final product.

References

• Capot Chemical Co., Ltd. (n.d.). MSDS of 2-(methylamino)-5-nitrobenzoic acid. Retrieved from [Link]

• Kamal, A., Reddy, K. S., Khan, M. N. A., Shetti, R. V., & Ramaiah, M. J. (2011). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(1), o1484. [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. In Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2-chloro-5-nitrobenzoic acid. Retrieved from [Link]

• Kamal, A., et al. (2012). Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. Journal of the Chinese Chemical Society, 59(12), 1535-1539. [Link]

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• 4. capotchem.cn [capotchem.cn]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Validated HPLC-UV Method for the Quantitative Analysis of 2-(Methylamino)-5-nitrobenzoic acid

Abstract

This document details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method coupled with ultraviolet (UV) detection for the accurate quantification of 2-(Methylamino)-5-nitrobenzoic acid. This compound is a significant chemical intermediate, and its precise measurement is critical for ensuring purity, monitoring reaction kinetics, and maintaining quality control in pharmaceutical and chemical synthesis. The described method utilizes a C18 stationary phase with an acidified acetonitrile and water mobile phase, providing excellent separation and sensitivity. This application note provides a complete protocol, from sample preparation to data analysis, and outlines the necessary steps for method validation in accordance with the International Council for Harmonisation (ICH) guidelines to ensure the procedure is fit for its intended purpose.[1]

Introduction and Scientific Principle

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄, M.W.: 196.16 g/mol ) is a key building block in organic synthesis.[2] The accurate determination of its concentration and purity is essential for controlling the quality of downstream products, including active pharmaceutical ingredients (APIs). High-Performance Liquid Chromatography (HPLC) is a preferred analytical technique in the pharmaceutical industry due to its high resolution, sensitivity, and reproducibility.[3]

This method is based on reversed-phase chromatography, where the stationary phase (a non-polar C18 column) has a weaker affinity for the moderately polar analyte than the mobile phase.[4] The mobile phase consists of an organic modifier (acetonitrile) and an aqueous component. The inclusion of an acid (e.g., phosphoric acid) in the mobile phase is a critical choice; it serves to suppress the ionization of the carboxylic acid group on the analyte. By maintaining the analyte in a neutral, protonated state, this approach ensures consistent interaction with the stationary phase, leading to sharp, symmetrical peaks and reproducible retention times. Detection is achieved by a UV detector, as the aromatic nitro functional group provides strong chromophoric activity, allowing for sensitive quantification.[5]

Materials, Reagents, and Instrumentation

Reagents and Chemicals

• 2-(Methylamino)-5-nitrobenzoic acid Reference Standard (≥98% purity)

• Acetonitrile (HPLC Grade)

• Phosphoric Acid (ACS Grade, ~85%)

• Deionized Water (18.2 MΩ·cm resistivity or higher)

• Methanol (HPLC Grade, for cleaning)

Instrumentation and Equipment

• HPLC System equipped with a binary pump, degasser, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• C18 Reversed-Phase Column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Analytical Balance (0.01 mg readability).

• pH Meter.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.45 µm or 0.22 µm, PTFE or Nylon).

• Ultrasonic bath.

Detailed Experimental Protocol

Preparation of Solutions

Mobile Phase A (Aqueous): Add 1.0 mL of phosphoric acid to 1000 mL of deionized water. Mix thoroughly and degas for 15 minutes in an ultrasonic bath or using an inline degasser.

Mobile Phase B (Organic): Use HPLC-grade Acetonitrile.

Sample Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio. This ensures solvent compatibility and good peak shape.[6]

Standard Stock Solution (e.g., 500 µg/mL):

• Accurately weigh approximately 25 mg of the 2-(Methylamino)-5-nitrobenzoic acid reference standard.

• Transfer the standard into a 50 mL volumetric flask.

• Add approximately 30 mL of the sample diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature, then dilute to the mark with the sample diluent and mix well.

Working Standard Solutions (for Calibration): Prepare a series of working standard solutions by serially diluting the stock solution with the sample diluent to achieve the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[7]

Sample Preparation

• Accurately weigh the sample to be analyzed.

• Dissolve and dilute the sample with the sample diluent to a theoretical concentration that falls within the established calibration range.[8]

• Ensure the sample is completely dissolved, using sonication if necessary.

• Prior to injection, filter the final solution through a 0.45 µm or 0.22 µm syringe filter to remove particulates, which is a crucial step to prevent clogging and protect the HPLC column.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis.

Parameter	Condition
Column	C18 Reversed-Phase (150 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Phosphoric AcidB: Acetonitrile
Elution Type	Isocratic
Composition	50% A : 50% B (Adjust as needed based on system and column)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm (or at the determined λmax)
Run Time	Approximately 10 minutes

Analysis Workflow

The entire analytical procedure, from preparation to final result, is outlined in the workflow diagram below.

Caption: Core parameters for analytical method validation.

System Suitability

Before each analytical run, system suitability must be confirmed. This is not a validation parameter itself but a check to ensure the chromatographic system is performing adequately.

• Protocol: Make five replicate injections of a working standard solution (e.g., 50 µg/mL).

• Acceptance Criteria: The relative standard deviation (%RSD) of the peak area and retention time should be ≤ 2.0%. Tailing factor should be ≤ 2.0, and theoretical plates (N) should be > 2000. [9]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities or degradation products. [10][11]* Protocol: Inject the sample diluent (blank), a placebo (if applicable), and a sample spiked with known related substances.

• Acceptance Criteria: No interfering peaks should be observed at the retention time of the 2-(Methylamino)-5-nitrobenzoic acid peak. The peak should be spectrally pure if a DAD is used.

Linearity and Range

This demonstrates a direct proportional relationship between analyte concentration and the detector's response over a defined range. [11]* Protocol: Analyze the prepared calibration standards (e.g., 5 to 100 µg/mL) in triplicate. Construct a calibration curve by plotting the mean peak area against concentration.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999. The y-intercept should be minimal.

Accuracy

Accuracy reflects the closeness of the test results to the true value. [10]It is often expressed as percent recovery.

• Protocol: Perform a recovery study by spiking a placebo or sample matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze three preparations at each level.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Repeatability (Intra-assay precision):

  • Protocol: Analyze six independent preparations of the sample at 100% of the target concentration on the same day, with the same analyst and instrument. [3] * Acceptance Criteria: %RSD of the results should be ≤ 1.0%.

• Intermediate Precision (Inter-assay precision/Ruggedness):

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. [9] * Acceptance Criteria: The cumulative %RSD for both sets of data should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Protocol: These can be estimated from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

• Acceptance Criteria: The LOQ must be verified by demonstrating acceptable precision (%RSD ≤ 10%) and accuracy at that concentration.

Typical Results and Data Presentation

Upon analysis, a well-resolved, symmetrical peak for 2-(Methylamino)-5-nitrobenzoic acid should be observed. The retention time will be dependent on the specific column and system but should be consistent throughout the run.

Table 1: Summary of Expected Method Validation Performance

Validation Parameter	Acceptance Criteria	Typical Result
System Suitability (%RSD)	≤ 2.0%	< 1.0% for peak area and retention time
Linearity (R²)	≥ 0.999	0.9995
Range	5 – 100 µg/mL	Established
Accuracy (% Recovery)	98.0 – 102.0%	99.5%
Repeatability (%RSD)	≤ 1.0%	0.6%
Intermediate Precision (%RSD)	≤ 2.0%	1.2%
LOD	-	~0.1 µg/mL

| LOQ | - | ~0.3 µg/mL |

Safety Precautions

• 2-(Methylamino)-5-nitrobenzoic acid is harmful if swallowed and causes skin and eye irritation. [2]Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated fume hood.

• Acetonitrile is flammable and toxic. Avoid inhalation and contact with skin.

• Phosphoric acid is corrosive. Handle with care.

References

• Steps for HPLC Method Validation. (2024). Pharmaguideline. [Link]

• 2-(Methylamino)-5-nitrobenzoic acid. PubChem, National Center for Biotechnology Information. [Link]

• How to Prepare Sample for HPLC? (n.d.). Mtoz Biolabs. [Link]

• Patel, M., et al. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. [Link]

• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. (n.d.). Drawell. [Link]

• HPLC Sample Preparation. (n.d.). Organomation. [Link]

• How to Prepare a Sample for HPLC Analysis. (2023). Greyhound Chromatography. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. [Link]

• Sample Preparation – HPLC. (n.d.). Polymer Chemistry Characterization Lab. [Link]

• Separation of 3-Nitrobenzoic acid on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• Chan, C. C., et al. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Pharmaceutical Technology. [Link]

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Application Notes &amp; Protocols: A Guide to the Synthesis of Quinazolinone Derivatives from 2-(Methylamino)-5-nitrobenzoic Acid

Introduction: The Quinazolinone Scaffold as a Privileged Structure in Medicinal Chemistry

Quinazolinone and its derivatives represent a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to their wide array of pharmacological activities.[1][2] These nitrogen-containing heterocyclic compounds are integral to numerous approved drugs and clinical candidates, exhibiting therapeutic potential as anticancer, anti-inflammatory, antimicrobial, and anticonvulsant agents.[3][4][5] The versatility of the quinazolinone core allows for structural modifications that can fine-tune its biological activity, making it a focal point for drug discovery programs.[2][6]

This guide provides an in-depth exploration of synthetic routes to quinazolinone derivatives starting from 2-(Methylamino)-5-nitrobenzoic acid. This particular precursor is strategically advantageous for several reasons:

• Pre-installed N1-Methyl Group: The methylamino moiety directly leads to N1-methylated quinazolinones, a common structural feature in many biologically active molecules.

• Versatile Nitro Group: The nitro group at the 6-position of the resulting quinazolinone serves as a valuable synthetic handle. It can be readily reduced to an amine, which can then be further functionalized to generate a diverse library of compounds for structure-activity relationship (SAR) studies.[3]

• Established Cyclization Chemistry: As a derivative of anthranilic acid, it readily undergoes well-established cyclization reactions to form the fused pyrimidine ring system.

We will detail the predominant synthetic methodology, provide step-by-step experimental protocols, discuss optimization and troubleshooting strategies, and outline methods for product characterization.

Core Synthetic Strategy: The Benzoxazinone Intermediate Route

The most reliable and widely used method for converting anthranilic acids into 2-substituted-4(3H)-quinazolinones proceeds through a stable benzoxazinone intermediate.[7][8] This two-step approach offers excellent control over the reaction and generally provides high yields.

• Step 1: Acetylation and Cyclodehydration: The process begins with the acylation of the methylamino group of 2-(Methylamino)-5-nitrobenzoic acid using an acid anhydride, typically acetic anhydride. The initial N-acylated intermediate is not isolated; instead, continued heating in the presence of excess anhydride promotes an intramolecular cyclodehydration reaction. This step eliminates a molecule of water to form a stable 2,3,1-benzoxazin-4-one intermediate.[9][10]

• Step 2: Aminolysis and Ring Transformation: The purified benzoxazinone intermediate is then subjected to aminolysis. A nucleophilic amine attacks the carbonyl group of the benzoxazinone, leading to the opening of the oxazinone ring. A subsequent intramolecular cyclization, with the elimination of a water molecule, yields the final, stable quinazolinone ring system.[7][10]

Reaction Mechanism

The following diagram illustrates the mechanistic pathway from the starting material to the final quinazolinone product.

Caption: General reaction mechanism for quinazolinone synthesis.

Experimental Protocols

Protocol 1: Two-Step Synthesis of 1,2-Dimethyl-6-nitroquinazolin-4(3H)-one

This protocol details the synthesis via a purified benzoxazinone intermediate, a method that ensures high purity of the final product.

Step A: Synthesis of 1,2-Dimethyl-6-nitro-4H-3,1-benzoxazin-4-one

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
2-(Methylamino)-5-nitrobenzoic acid	196.15	10	1.96 g
Acetic Anhydride	102.09	100	9.4 mL

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(Methylamino)-5-nitrobenzoic acid (1.96 g, 10 mmol).

• Add acetic anhydride (9.4 mL, 100 mmol).

• Heat the mixture to reflux (approx. 140°C) with continuous stirring for 3 hours. The solid will dissolve as the reaction proceeds.

• Rationale: Heating under reflux provides the necessary thermal energy for both the initial acylation and the subsequent cyclodehydration. Acetic anhydride serves as both the acylating reagent and the solvent.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 7:3 Hexane:Ethyl Acetate). The reaction is complete when the starting material spot is no longer visible.

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the excess acetic anhydride under reduced pressure using a rotary evaporator.

• The resulting crude solid is the benzoxazinone intermediate. It can be purified by recrystallization from a suitable solvent like n-heptane or used directly in the next step if purity is sufficient.[11]

Step B: Synthesis of 1,2-Dimethyl-6-nitroquinazolin-4(3H)-one

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
Benzoxazinone Intermediate	220.18	8	1.76 g
Aqueous Ammonia (28%)	17.03 (NH₃)	40	~5 mL
Ethanol	46.07	-	20 mL

Procedure:

• Dissolve the crude or purified 1,2-dimethyl-6-nitro-4H-3,1-benzoxazin-4-one (1.76 g, 8 mmol) in ethanol (20 mL) in a 100 mL round-bottom flask with stirring.

• Add aqueous ammonia solution (~5 mL, 40 mmol) dropwise to the mixture.

• Heat the reaction mixture to reflux for 4 hours.

• Rationale: The ammonia acts as the nitrogen source for the quinazolinone ring. The reaction involves the ring-opening of the benzoxazinone followed by recyclization to the more stable quinazolinone structure.[10]

• Monitor the reaction by TLC until the benzoxazinone spot has disappeared.

• After cooling to room temperature, pour the reaction mixture into 100 mL of ice-cold water with vigorous stirring.

• Rationale: The product has low solubility in cold water, causing it to precipitate out of the solution, which facilitates its isolation.

• Collect the precipitated yellow solid by vacuum filtration. Wash the solid thoroughly with cold water (3 x 20 mL) and dry under vacuum.

• Further purification can be achieved by recrystallization from ethanol or by column chromatography on silica gel.[9]

Protocol 2: Microwave-Assisted One-Pot Synthesis of 6-Nitroquinazolin-4(3H)-one

This protocol adapts a classic method for a more rapid, one-pot synthesis using microwave irradiation, which can significantly reduce reaction times.[9][11]

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
2-Amino-5-nitrobenzoic acid*	182.12	5	0.91 g
Formamide	45.04	100	3.8 mL

*Note: This protocol starts with 2-amino-5-nitrobenzoic acid as it is a more common one-pot reaction. Adapting for the N-methylated version may require re-optimization.

Procedure:

• In a 10 mL microwave-safe reaction vessel, combine 2-amino-5-nitrobenzoic acid (0.91 g, 5 mmol) and formamide (3.8 mL, 100 mmol).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at 170°C for 15-20 minutes.

• Rationale: Microwave heating rapidly and uniformly increases the internal temperature, accelerating the rate of the condensation and cyclization reactions. Formamide serves as both the reagent (providing the C2 carbon and N3 nitrogen) and the solvent.[10][12]

• After the reaction, cool the vessel to below 50°C.

• Pour the reaction mixture into 50 mL of ice water with stirring to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry.[10]

• Purify the crude product by recrystallization from an ethanol/water mixture.

Optimization and Troubleshooting

The synthesis of quinazolinones can be affected by several factors. The following table and tips provide guidance for optimizing the reaction and resolving common issues.

Parameter	Effect on Reaction	Optimization Strategy
Temperature	Too low leads to incomplete reaction or accumulation of intermediates. Too high can cause decomposition and byproduct formation (e.g., decarboxylation of anthranilic acid).[13]	For conventional heating, maintain a stable temperature between 130-170°C. For microwave synthesis, perform a temperature screen to find the optimal balance between reaction rate and purity.[13]
Reaction Time	Insufficient time results in low conversion. Excessive time can lead to the formation of polymeric byproducts.	Monitor the reaction progress closely using TLC to determine the point of maximum product formation before significant degradation occurs.[9]
Solvent	The choice of solvent can affect reagent solubility and reaction rate. High-boiling polar aprotic solvents like DMSO or DMF are often effective.[9][14]	If yields are low, consider switching to a solvent like DMSO, which can facilitate the cyclization step. For microwave reactions, solvent-free conditions or high-boiling solvents are preferred.[11]
Amine Source	The reactivity of the amine in the second step can vary. Less nucleophilic amines may require longer reaction times or higher temperatures.	For sluggish reactions with specific amines, consider adding a Lewis acid catalyst or increasing the reaction temperature.

Common Troubleshooting Issues:

• Low Yield: Often due to incomplete reaction or side reactions. Ensure the temperature is optimal and stable. Check for potential decarboxylation of the starting material, which can occur at temperatures above its melting point.[13]

• Formation of N-formyl Intermediate: In reactions using formamide, if the final cyclization step is incomplete, the N-formylanthranilic acid intermediate may be isolated. Increase the reaction temperature or time to promote cyclization.[13]

• Presence of Dimer Byproduct: A higher molecular weight byproduct, 2-(4-oxoquinazolin-3(4H)-yl)benzoic acid, can form from self-condensation. This is more common at elevated temperatures.[13]

• Purification Difficulties: If the crude product is oily or difficult to crystallize, column chromatography on silica gel is the recommended purification method. An acidic wash can be used to extract the basic quinazolinone product into the aqueous layer, which is then basified to precipitate the pure compound.[9]

Workflow and Characterization

A typical workflow for the synthesis and analysis of quinazolinone derivatives is outlined below.

Caption: General experimental workflow for quinazolinone synthesis.

Structural Characterization

Confirmation of the synthesized quinazolinone structure is achieved using standard spectroscopic techniques:

• ¹H NMR: Expect to see characteristic signals for the aromatic protons on the quinazolinone core, as well as singlets for the N1-methyl and C2-methyl groups. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing nitro group.

• ¹³C NMR: The spectrum will show distinct signals for the carbonyl carbon (C4) typically around 160-165 ppm and the imine-like carbon (C2) around 150-155 ppm.

• Mass Spectrometry (MS): The molecular ion peak (M+) or protonated molecular ion peak ([M+H]+) should correspond to the calculated molecular weight of the target compound.[8][15]

• FTIR Spectroscopy: Look for a strong carbonyl (C=O) stretching vibration around 1660-1690 cm⁻¹ and C=N stretching around 1600-1640 cm⁻¹.[8][16]

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is a highly effective and strategic precursor for the synthesis of 1-methyl-6-nitro-substituted quinazolinone derivatives. The two-step synthesis proceeding through a benzoxazinone intermediate provides a robust and high-yielding pathway to pure products. By carefully controlling reaction parameters such as temperature and time, and employing appropriate purification techniques, researchers can efficiently generate a wide range of quinazolinone analogs. The presence of the nitro group offers a valuable opportunity for downstream functionalization, enabling the creation of diverse chemical libraries essential for modern drug discovery and development.

References

• Musiol, R., & Sajewicz, M. (n.d.). Optimization of solid phase synthesis of quinazolin-4-ones. Der Pharma Chemica. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. ResearchGate. Retrieved from [Link]

• Al-Salem, H. S., & Al-Amiery, A. A. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Pharmaceuticals, 16(1), 109. Retrieved from [Link]

• Pharma Focus Asia. (2024). Study on quinazolinone derivative and their pharmacological actions. Pharma Focus Asia. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Taylor & Francis Online. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. PMC. Retrieved from [Link]

• MDPI. (n.d.). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. MDPI. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. PMC. Retrieved from [Link]

• Generis Publishing. (n.d.). SYNTHESIS OF SOME QUINAZOLIN-4-ONE SERIES HETEROCYCLIC COMPOUNDS AND THEIR BIOLOGICAL ACTIVITIES. Generis Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism for obtaining quinazolin‐4(3H)‐one from anthranilic acid. ResearchGate. Retrieved from [Link]

• Brieflands. (n.d.). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Brieflands. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-methyl-5-nitroquinazolin-4(3H)-one. ResearchGate. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Semantic Scholar. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis and characterization of quinazolinobenzodiazepine-benzothiazole hybrid derivatives. Der Pharma Chemica. Retrieved from [Link]

• ResearchGate. (n.d.). A New Route for the Synthesis of Quinazolinones. ResearchGate. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives. ResearchGate. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of 3-((5-phenyl hydroxyl-1, 3, 4-oxadiazol-2-yl) methyl amino). Der Pharma Chemica. Retrieved from [Link]

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Application Notes and Protocols for the Quantitative Analysis of 2-(Methylamino)-5-nitrobenzoic Acid

Abstract

This technical guide provides detailed application notes and validated protocols for the accurate quantification of 2-(Methylamino)-5-nitrobenzoic acid, a key intermediate in pharmaceutical synthesis. Recognizing the critical need for robust and reliable analytical methods in drug development and quality control, this document outlines two primary analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies are designed for researchers, scientists, and drug development professionals, offering step-by-step protocols, explanations of experimental choices, and data presentation guidelines.

Introduction: The Analytical Imperative for 2-(Methylamino)-5-nitrobenzoic Acid

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄, Molar Mass: 196.16 g/mol ) is a crucial building block in the synthesis of various pharmaceutical compounds, including benzodiazepine derivatives which exhibit a wide range of biological activities.[1][2] The purity and concentration of this intermediate directly impact the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Therefore, precise and accurate quantification methods are paramount during synthesis process monitoring, quality assurance of starting materials, and in stability studies.

This guide addresses the analytical challenges associated with 2-(Methylamino)-5-nitrobenzoic acid, providing two robust, validated methods for its quantification. The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the analysis, such as required sensitivity, selectivity, and the complexity of the sample matrix.

Physicochemical Properties of 2-(Methylamino)-5-nitrobenzoic Acid: [3]

Property	Value
Molecular Formula	C₈H₈N₂O₄
Molecular Weight	196.16 g/mol
IUPAC Name	2-(methylamino)-5-nitrobenzoic acid
CAS Number	3484-33-1
Appearance	Solid
Solubility	Sparingly soluble in water

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and reliable technique for the quantification of chromophoric compounds like 2-(Methylamino)-5-nitrobenzoic acid. The presence of the nitrobenzoic acid moiety results in strong UV absorbance, allowing for sensitive detection. The method described herein is a reverse-phase HPLC (RP-HPLC) approach, which separates compounds based on their hydrophobicity.

Principle of the Method

In RP-HPLC, the stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is polar. 2-(Methylamino)-5-nitrobenzoic acid, being a moderately polar compound, will be retained on the column and then eluted by a suitable mobile phase. Quantification is achieved by comparing the peak area of the analyte in a sample to a calibration curve generated from standards of known concentrations.

Experimental Protocol: HPLC-UV

2.2.1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (ACN), HPLC grade.

• Formic acid (FA), analytical grade.

• Ultrapure water.

• 2-(Methylamino)-5-nitrobenzoic acid reference standard (≥98% purity).

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

2.2.2. Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic acid in ultrapure water.

• Mobile Phase B: 0.1% (v/v) Formic acid in acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-(Methylamino)-5-nitrobenzoic acid reference standard and dissolve it in 10 mL of Mobile Phase B in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2.2.3. Chromatographic Conditions

Parameter	Condition
Column	C18 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic elution with 60% Mobile Phase A and 40% Mobile Phase B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm
Run Time	10 minutes

2.2.4. Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (50:50 Mobile Phase A:B) to ensure no interfering peaks are present.

• Inject the working standard solutions to construct a calibration curve by plotting peak area against concentration.

• Prepare sample solutions by accurately weighing the sample and dissolving it in a known volume of 50:50 Mobile Phase A:B to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Inject the prepared sample solutions.

• The concentration of 2-(Methylamino)-5-nitrobenzoic acid in the samples is determined by interpolating their peak areas from the calibration curve.

Rationale for Method Parameters

• C18 Column: A C18 column is a versatile and robust choice for the separation of a wide range of moderately polar compounds.

• Mobile Phase: The combination of water and acetonitrile with a formic acid modifier provides good peak shape and resolution for acidic compounds. Formic acid helps to suppress the ionization of the carboxylic acid group, leading to better retention and symmetrical peaks.

• Detection Wavelength: A wavelength of 254 nm is commonly used for the detection of aromatic compounds and is expected to provide good sensitivity for 2-(Methylamino)-5-nitrobenzoic acid. A full UV scan of the reference standard is recommended to determine the optimal wavelength of maximum absorbance (λmax).

HPLC-UV Workflow Diagram

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The Strategic Role of 2-(Methylamino)-5-nitrobenzoic Acid in Medicinal Chemistry: A Guide for Drug Development Professionals

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the pursuit of novel molecular frameworks that can be elaborated into potent and selective therapeutic agents is a perpetual endeavor. 2-(Methylamino)-5-nitrobenzoic acid, a substituted anthranilic acid derivative, represents a key building block, particularly in the synthesis of psychoactive compounds. Its strategic importance lies in its trifunctional nature, possessing a carboxylic acid, a secondary amine, and a nitro group. This arrangement of functional groups provides a versatile platform for the construction of complex heterocyclic systems, most notably the 1,4-benzodiazepine scaffold, which is central to a class of drugs with profound effects on the central nervous system (CNS).[1]

This comprehensive guide provides an in-depth exploration of 2-(methylamino)-5-nitrobenzoic acid in medicinal chemistry. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but also the scientific rationale behind the experimental choices. We will delve into its synthesis, its pivotal role as a precursor to high-value therapeutic agents, and the medicinal chemistry considerations that make this scaffold both promising and challenging.

Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid: A Foundational Protocol

The efficient synthesis of 2-(methylamino)-5-nitrobenzoic acid is the gateway to its utility in drug discovery. The most common and reliable method involves the direct nitration of N-methylanthranilic acid. The presence of the methylamino group directs the nitration to the para position, yielding the desired 5-nitro derivative.

Protocol 1: Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid

Objective: To synthesize 2-(methylamino)-5-nitrobenzoic acid from N-methylanthranilic acid.

Materials:

• N-methylanthranilic acid

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask cooled in an ice bath, carefully add sulfuric acid to nitric acid with constant stirring to prepare the nitrating mixture.

• Dissolve N-methylanthranilic acid in ethyl acetate in a separate flask.

• Slowly add the solution of N-methylanthranilic acid dropwise to the cold nitrating mixture under vigorous stirring, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to stir for 30 minutes in the ice bath, followed by refluxing for 3 hours.

• After reflux, cool the reaction mixture to room temperature and carefully neutralize it.

• Extract the product into ethyl acetate (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The crude 2-(methylamino)-5-nitrobenzoic acid can be purified by recrystallization to afford purple needles.

Expected Outcome: This procedure yields the title compound, which can be characterized by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, IR). The crystal structure of this compound has been reported to be almost planar, with intramolecular hydrogen bonding.[1]

Medicinal Chemistry Applications: A Gateway to 7-Nitrobenzodiazepines

The primary application of 2-(methylamino)-5-nitrobenzoic acid in medicinal chemistry is as a key precursor for the synthesis of 7-nitro-1,4-benzodiazepines. This class of compounds includes well-known drugs such as nitrazepam and flunitrazepam, which exhibit potent hypnotic, sedative, anxiolytic, anticonvulsant, and muscle relaxant properties.[2][3]

The Benzodiazepine Scaffold: Mechanism of Action

Benzodiazepines exert their therapeutic effects by modulating the activity of the γ-aminobutyric acid (GABA) type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the CNS. They bind to a specific allosteric site on the GABA-A receptor, distinct from the GABA binding site. This binding potentiates the effect of GABA, leading to an increased frequency of chloride channel opening and subsequent neuronal hyperpolarization, which results in a decrease in neuronal excitability.[4][5]

Structure-Activity Relationships (SAR) of 7-Nitrobenzodiazepines

The 7-nitro group is a critical pharmacophore in this class of benzodiazepines. Its strong electron-withdrawing nature significantly enhances the potency of the molecule. The general SAR for 1,4-benzodiazepines indicates that an electron-withdrawing substituent at the 7-position is crucial for anxiolytic and hypnotic activity.[6]

Position	Substituent	Effect on Activity
7	Electron-withdrawing group (e.g., -NO₂, -Cl, -CF₃)	Increases potency
1	Alkyl group (e.g., -CH₃)	Modulates metabolic stability and duration of action
5	Phenyl or substituted phenyl ring	Essential for activity
2' (on 5-phenyl ring)	Halogen (e.g., -F)	Can enhance potency

The Nitro Group: A Double-Edged Sword in Drug Design

While the nitro group is beneficial for potency, it is also considered a "structural alert" in medicinal chemistry. Aromatic nitro groups can be metabolically reduced in vivo to form reactive nitroso and hydroxylamine intermediates, which can be potentially carcinogenic or mutagenic. This necessitates careful evaluation of the risk-benefit profile of nitro-containing drug candidates.

Bioisosteric Replacement: A common strategy to mitigate the potential toxicity of the nitro group is its replacement with a bioisostere, a functional group with similar physicochemical properties that can maintain or improve the biological activity while reducing toxicity. Examples of bioisosteres for the nitro group include the cyano (-CN) and pentafluorosulfanyl (-SF₅) groups.

From Precursor to Product: Synthesis of a 7-Nitrobenzodiazepine

The transformation of 2-(methylamino)-5-nitrobenzoic acid into a 7-nitro-1,4-benzodiazepine involves a multi-step synthesis. A key step is the formation of an intermediate benzophenone, followed by cyclization to form the seven-membered diazepine ring. The following protocol outlines a plausible synthetic route to a 7-nitrobenzodiazepine, using principles derived from the synthesis of nitrazepam and flunitrazepam.[5][7]

Protocol 2: Synthesis of a 7-Nitro-1,4-benzodiazepine Derivative

Objective: To synthesize a 7-nitro-1,4-benzodiazepine derivative from 2-(methylamino)-5-nitrobenzoic acid.

Part A: Synthesis of 2-Methylamino-5-nitrobenzophenone

• Acyl Chloride Formation: Convert 2-(methylamino)-5-nitrobenzoic acid to its corresponding acyl chloride by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride.

• Friedel-Crafts Acylation: React the acyl chloride with benzene in the presence of a Lewis acid catalyst (e.g., AlCl₃) to form 2-methylamino-5-nitrobenzophenone.

Part B: Cyclization to the Benzodiazepine Ring

• Haloacetylation: React 2-methylamino-5-nitrobenzophenone with a haloacetyl halide (e.g., bromoacetyl bromide) to form the N-haloacetyl intermediate. This reaction is typically carried out in an anhydrous solvent and may be facilitated by a non-nucleophilic base.

• Cyclization: Treat the N-haloacetyl intermediate with ammonia in a suitable solvent. The ammonia acts as a nucleophile, displacing the halide and subsequently cyclizing to form the seven-membered diazepine ring.

• Purification: The final benzodiazepine product can be purified by recrystallization or column chromatography.

Self-Validation: Each step of the synthesis should be monitored by thin-layer chromatography (TLC) to ensure the consumption of starting materials and the formation of the desired product. The structure and purity of the final compound should be confirmed by spectroscopic methods (NMR, Mass Spectrometry) and melting point analysis.

Conclusion: A Scaffold with Enduring Relevance

2-(Methylamino)-5-nitrobenzoic acid stands as a testament to the power of well-designed building blocks in medicinal chemistry. Its straightforward synthesis and its strategic positioning of functional groups make it an invaluable precursor for the construction of 7-nitro-1,4-benzodiazepines, a class of drugs that has had a profound impact on the treatment of anxiety, insomnia, and other CNS disorders. While the presence of the nitro group necessitates careful consideration of its metabolic fate, the principles of bioisosteric replacement offer rational design strategies to mitigate potential liabilities. For researchers and drug development professionals, a thorough understanding of the synthesis, derivatization, and medicinal chemistry of 2-(methylamino)-5-nitrobenzoic acid provides a powerful tool in the ongoing quest for novel and improved therapeutics for neurological and psychiatric conditions.

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• European Monitoring Centre for Drugs and Drug Addiction. (n.d.). Benzodiazepines drug profile. Retrieved from [Link]

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• Google Patents. (n.d.). Method of synthesis of drug nitrazepam - 1,3-dihydro-5-phenyl-7-nitro-2h-1,4-benzodiazepine-2-one.
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• ResearchGate. (2025). Benzoic Acid Catalyzed Annulations of α-Amino Acids and Aromatic Aldehydes Containing an ortho-Michael Acceptor: Access to 2,5-Dihydro-1H-benzo[c]azepines and 10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a]azepines.
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Application Notes and Protocols for the Development of Azo Dyes from 2-(Methylamino)-5-nitrobenzoic acid

Introduction: Leveraging a Unique Precursor for Novel Azo Dye Synthesis

Azo dyes, characterized by the presence of the azo functional group (–N=N–), represent a significant and versatile class of organic colorants.[1][2] Their widespread application in industries ranging from textiles and printing to biomedical sciences stems from their intense coloration and the tunability of their chemical and physical properties.[3][4] The synthesis of azo dyes traditionally involves a two-step process: the diazotization of a primary aromatic amine to form a reactive diazonium salt, followed by a coupling reaction with an electron-rich aromatic compound.[2]

This document provides a comprehensive guide to the synthesis and characterization of novel azo dyes using 2-(Methylamino)-5-nitrobenzoic acid as the primary amine precursor. The unique structural features of this starting material—a secondary amine, a nitro group, and a carboxylic acid group—offer intriguing possibilities for creating dyes with tailored properties. The methylamino group influences the electronic properties and solubility, the electron-withdrawing nitro group can modulate the color by shifting the absorption spectrum, and the carboxylic acid moiety provides a handle for further functionalization, such as creating reactive dyes.[5] These dyes hold potential for applications in drug development as biological stains, pH indicators, or as components of targeted drug delivery systems.[6][7]

Core Scientific Principles: The Chemistry of Azo Dye Formation

The synthesis of azo dyes from 2-(Methylamino)-5-nitrobenzoic acid is grounded in the well-established mechanism of diazotization and azo coupling.

1. Diazotization: The process begins with the conversion of the primary amine, 2-(Methylamino)-5-nitrobenzoic acid, into a diazonium salt. This reaction is typically carried out in a cold, acidic solution with the addition of sodium nitrite.[8][9] The nitrous acid generated in situ reacts with the amine to form a highly reactive diazonium ion (Ar-N₂⁺).[10] Temperature control is critical during this step, as diazonium salts are often unstable at higher temperatures and can be explosive in their solid form.[11][12]

2. Azo Coupling: The resulting diazonium salt is a weak electrophile and will readily react with electron-rich aromatic compounds, known as coupling components.[13][14] This electrophilic aromatic substitution reaction forms the stable azo linkage (–N=N–) that is characteristic of these dyes.[2] Common coupling components include phenols, anilines, and their derivatives. The position of the coupling on the aromatic ring of the coupling component is directed by the activating groups present, typically occurring at the para position unless it is already occupied.[13][14] The pH of the reaction medium is a crucial parameter, as it affects the reactivity of both the diazonium salt and the coupling component.[14]

Experimental Workflow and Protocols

The following protocols provide a step-by-step guide for the synthesis, purification, and characterization of azo dyes derived from 2-(Methylamino)-5-nitrobenzoic acid.

Diagram of the Synthetic Workflow

Caption: General Workflow for Azo Dye Synthesis.

Protocol 1: Diazotization of 2-(Methylamino)-5-nitrobenzoic acid

Materials:

• 2-(Methylamino)-5-nitrobenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Thermometer

• Dropping funnel

• Ice bath

Procedure:

• In a beaker, suspend 0.01 mol of 2-(Methylamino)-5-nitrobenzoic acid in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of distilled water.

• Stir the mixture vigorously to form a fine suspension.

• Cool the suspension to 0-5 °C in an ice-salt bath.[15]

• In a separate beaker, dissolve 0.01 mol of sodium nitrite in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine suspension over 15-20 minutes, ensuring the temperature is maintained below 5 °C.[5]

• After the addition is complete, continue stirring for an additional 15 minutes. The resulting clear solution contains the diazonium salt and should be used immediately in the next step.[1]

Safety Note: Diazonium salts can be explosive when dry.[11][16] Do not isolate the solid diazonium salt. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.[17]

Protocol 2: Azo Coupling Reaction

Materials:

• Diazonium salt solution from Protocol 1

• Coupling component (e.g., 2-naphthol, N,N-dimethylaniline)

• Sodium Hydroxide (NaOH) solution (10%) or appropriate base

• Distilled Water

• Ice

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• pH meter or pH paper

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• In a separate beaker, dissolve 0.01 mol of the chosen coupling component in an appropriate solvent. For phenols like 2-naphthol, dissolve in 30 mL of a 10% sodium hydroxide solution.[5] For anilines, dissolve in a dilute acid solution.

• Cool the coupling component solution to 0-5 °C in an ice bath.

• Slowly and with vigorous stirring, add the cold diazonium salt solution from Protocol 1 to the cooled coupling component solution.[1]

• A colored precipitate of the azo dye should form immediately.[1]

• Maintain the temperature below 5 °C and continue stirring for 30-60 minutes to ensure the completion of the coupling reaction.

• Adjust the pH of the solution as necessary to optimize the coupling reaction. For coupling with phenols, an alkaline pH is preferred, while for anilines, a slightly acidic to neutral pH is optimal.[14]

• Allow the mixture to stand in the ice bath for another 30 minutes, then let it slowly warm to room temperature while stirring.

• Isolate the crude dye by vacuum filtration using a Buchner funnel.

• Wash the crude dye thoroughly with cold distilled water until the filtrate is neutral.

• Dry the purified dye in a desiccator or a vacuum oven at a low temperature.

Protocol 3: Purification by Recrystallization

Materials:

• Crude azo dye

• Appropriate solvent (e.g., ethanol, acetic acid, or a solvent mixture)

Equipment:

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Transfer the crude azo dye to an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Gently heat the mixture on a hot plate with stirring until the dye completely dissolves.

• If the solution is colored with impurities, it may be necessary to add a small amount of activated charcoal and hot filter the solution.

• Allow the hot, saturated solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize the precipitation of the purified dye crystals.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the purified dye.

Characterization of Synthesized Azo Dyes

The structural and photophysical properties of the newly synthesized azo dyes should be thoroughly characterized using a suite of analytical techniques.

Table 1: Analytical Techniques for Azo Dye Characterization

Technique	Purpose	Expected Information
UV-Visible Spectroscopy	To determine the absorption spectrum and the wavelength of maximum absorbance (λmax).[18][19]	The λmax value provides information about the color of the dye and the extent of conjugation in the molecule. The molar absorptivity (ε) can be calculated using the Beer-Lambert law.[20][21]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To elucidate the chemical structure of the dye.[22][23]	¹H and ¹³C NMR spectra will confirm the presence of the expected functional groups and the overall molecular framework. The potential for azo-hydrazone tautomerism can also be investigated.[22][24]
Mass Spectrometry (MS)	To determine the molecular weight of the synthesized dye.[23][25]	The mass spectrum will show the molecular ion peak, confirming the successful synthesis of the target molecule. Fragmentation patterns can provide further structural information.[23]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the dye molecule.[26][27]	The IR spectrum will show characteristic absorption bands for the N=N (azo) group, as well as other functional groups such as -OH, -NH, -C=O, and -NO₂.[28]

Diagram of the Chemical Reaction

Caption: Synthesis of an Azo Dye from 2-(Methylamino)-5-nitrobenzoic acid and 2-Naphthol.

Potential Applications in Drug Development and Research

Azo dyes derived from 2-(Methylamino)-5-nitrobenzoic acid have the potential for a variety of applications in the biomedical field.

• Biological Stains: The intense color of these dyes makes them suitable for use as histological or cytological stains for visualizing cellular components.

• pH Indicators: The presence of the carboxylic acid group and the potential for protonation of the azo linkage can lead to pH-dependent color changes, making them useful as pH indicators.

• Drug Delivery: The azo bond is known to be susceptible to reduction by azoreductase enzymes present in the gut microbiome.[7] This property can be exploited for colon-specific drug delivery, where a drug is attached to the azo dye, and is released upon cleavage of the azo bond in the colon.

• Antimicrobial and Anticancer Agents: Azo compounds have been investigated for their potential as antibacterial, antifungal, and anticancer agents.[3][6][29] The novel structures synthesized from 2-(Methylamino)-5-nitrobenzoic acid could exhibit interesting biological activities.

Conclusion

The use of 2-(Methylamino)-5-nitrobenzoic acid as a precursor for azo dye synthesis opens up new avenues for the development of novel colorants with unique properties. The protocols and information provided in this document offer a solid foundation for researchers to explore the synthesis, characterization, and potential applications of this promising class of azo dyes. Careful attention to reaction conditions and safety precautions is paramount for the successful and safe execution of these experiments. The resulting compounds have the potential to contribute to advancements in various scientific fields, including materials science and drug development.

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• Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to Biomedical Sciences | Request PDF. (2021). ResearchGate. [Link]

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• Spectroscopic investigation of azo-hydrazo tautomerization in naphthalene-based azo dyes using 1D and 2D NMR. (n.d.). Retrieved January 11, 2026, from [Link]

• Ali, F. A. M., & Al-Adely, K. J. (2011). Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. Molecules, 16(12), 10249-10259. [Link]

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• Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. (2022). RSC Publishing. [Link]

• Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics. (2023). ACS Omega. [Link]

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• Reactive Chemical Hazards of Diazonium Salts. (2015). Retrieved January 11, 2026, from [Link]

• Using NanoDrop QC Software for UV-Vis Chemometric Analysis of Azo Dyes. (2020). AZoM.com. [Link]

• The Synthesis of Azo Dyes. (n.d.). Retrieved January 11, 2026, from [Link]

• A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. (2020). Organic Letters. [Link]

• Synthesis Of Some Novel Azo Dyes And Their Dyeing, Redox And Antifungal Properties. (n.d.). Retrieved January 11, 2026, from [Link]

• Classifications, properties, recent synthesis and applications of azo dyes. (2020). Physical Sciences Reviews. [Link]

• Development of standardized method for the quantification of azo dyes by UV-Vis in binary mixtures. (2020). Analytical Biochemistry, 608, 113897. [Link]

• A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight. (2021). Scientific Reports, 11(1), 12349. [Link]

• Synthesis, structure, and UV–VIS absorption spectra of azo dyes derived from (dialkylamino)thiazole dimers. (2001). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Physico-analytical studies on some heterocyclic azo dyes and their metal complexes with some transition metals. (2022). Scientific Reports. [Link]

• Diazotisation - Organic Chemistry Portal. (n.d.). Retrieved January 11, 2026, from [Link]

• Spectroscopic and Computational Investigations of Azo‐Hydrazone Tautomeric Forms of Diethylamino Phenol‐Based Mono‐azo Molecules and Their In Vitro Biological Evaluations | Request PDF. (2024). ResearchGate. [Link]

• Coupling of Paba Diazonium Chloride with Active Methylenes And Their Microbial Evaluations. (n.d.). Quest Journals. Retrieved January 11, 2026, from [Link]

• Substituent and Solvent Polarity on the Spectroscopic Properties in Azo Derivatives of 2-Hydroxynaphthalene and Their Difluoroboranes Complexes. (2019). Molecules, 24(20), 3747. [Link]

• Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016). Scirp.org. [Link]

• Spectroscopic and Computational Investigations of Azo‐Hydrazone Tautomeric Forms of Diethylamino Phenol‐Based Mono‐azo Molecules and Their In Vitro Biological Evaluations. (2024). Semantic Scholar. [Link]

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Application Notes &amp; Protocol: High-Purity Recrystallization of 2-(Methylamino)-5-nitrobenzoic acid

Abstract

This document provides a comprehensive guide for the purification of 2-(Methylamino)-5-nitrobenzoic acid via recrystallization. As a crucial intermediate in the synthesis of pharmaceuticals and complex organic molecules, its purity is paramount. This protocol is designed for researchers, chemists, and drug development professionals, offering a detailed, step-by-step methodology grounded in the fundamental principles of crystallization. We will explore the rationale behind solvent selection, provide a robust experimental procedure, and include a troubleshooting guide to address common challenges. The objective is to furnish a self-validating protocol that consistently yields high-purity material.

Introduction: The Imperative for Purity

2-(Methylamino)-5-nitrobenzoic acid is a substituted aromatic compound featuring carboxylic acid, secondary amine, and nitro functional groups. This unique chemical architecture makes it a valuable building block in medicinal chemistry and materials science. The presence of impurities, such as unreacted starting materials, regioisomers, or side-reaction byproducts, can significantly hinder downstream applications, leading to poor reaction yields, impure final products, and potentially confounding biological assay results.

Recrystallization is a powerful and economical technique for purifying solid organic compounds.[1][2] The method leverages the principle of differential solubility: a carefully selected solvent will dissolve the target compound and its impurities at an elevated temperature, and upon controlled cooling, the target compound will crystallize out in a pure form, leaving the impurities behind in the "mother liquor".[3][4] The success of this technique is critically dependent on the selection of an appropriate solvent system.

The Science of Solvent Selection

The ideal recrystallization solvent should exhibit a steep solubility curve for the solute, meaning it dissolves the compound sparingly at room temperature but readily at its boiling point.[2][5] Additionally, the solvent should be chemically inert, have a boiling point below the melting point of the compound to prevent "oiling out," and be volatile enough for easy removal from the purified crystals.[3]

For 2-(Methylamino)-5-nitrobenzoic acid, the molecule's polarity is the guiding factor. The presence of hydrogen-bond-donating (amine, carboxylic acid) and accepting (nitro, carboxylic acid) groups suggests that polar solvents will be most effective. Based on empirical data from structurally similar compounds like 2-Amino-5-nitrobenzoic acid and general principles of solubility, a mixed-solvent system of ethanol and water is highly effective.[6] In this system, ethanol acts as the primary "good" solvent in which the compound is soluble when hot, while water serves as a "poor" or "anti-solvent" to reduce solubility and promote crystal formation upon cooling.[6][7]

Solvent System Properties

Solvent	Boiling Point (°C)	Polarity	Role	Key Safety Considerations
Ethanol	78.4	Polar Protic	Primary (Good) Solvent	Highly flammable liquid and vapor. Causes serious eye irritation.
Water	100	Polar Protic	Anti-Solvent (Poor)	Non-hazardous.

Safety & Handling Precautions

Before commencing any experimental work, it is crucial to review the Safety Data Sheet (SDS). 2-(Methylamino)-5-nitrobenzoic acid is classified as a hazardous substance.

• Hazards: Harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical safety goggles, and nitrile gloves.

• Work Area: All procedures should be performed in a well-ventilated fume hood.[10]

Detailed Recrystallization Protocol

This protocol is optimized for purifying approximately 5 grams of crude 2-(Methylamino)-5-nitrobenzoic acid. Quantities can be scaled, but the solvent ratios should be maintained.

Materials and Equipment

• Crude 2-(Methylamino)-5-nitrobenzoic acid

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks (50 mL and 100 mL)

• Graduated cylinders

• Hotplate with stirring capability

• Magnetic stir bar

• Watch glass

• Buchner funnel and filter flask

• Filter paper

• Glass stir rod

• Ice bath

Experimental Workflow Diagram

Caption: Workflow for the mixed-solvent recrystallization of the target compound.

Step-by-Step Procedure

• Dissolution:

  • Place 5.0 g of crude 2-(Methylamino)-5-nitrobenzoic acid into a 100 mL Erlenmeyer flask with a magnetic stir bar.

  • Add approximately 20 mL of ethanol.

  • Gently heat the mixture on a hotplate with stirring. Add more ethanol in small (2-3 mL) portions until the solid completely dissolves. The goal is to use the minimum amount of hot solvent required.[5][11] Overuse of solvent will decrease the final yield.

• Decolorization (Optional):

  • If the resulting solution is highly colored (e.g., dark brown or red), it may contain colored impurities.

  • Remove the flask from the heat and allow it to cool for a minute.

  • Add a small amount (tip of a spatula) of activated charcoal to the solution.[6]

  • Reheat the solution to boiling for 2-3 minutes. The charcoal will adsorb the colored impurities.

  • To remove the charcoal, perform a hot gravity filtration into a clean flask. This step must be done quickly to prevent premature crystallization.

• Inducing Crystallization (Anti-Solvent Addition):

  • While the ethanol solution is still hot, begin adding hot deionized water dropwise while stirring.

  • Continue adding water until the solution becomes persistently cloudy or turbid. This indicates that the solution is saturated.[6]

  • Once turbidity is achieved, add a few drops of hot ethanol—just enough to make the solution clear again. This ensures the solution is saturated at the boiling point, which is ideal for forming pure crystals upon cooling.

• Crystal Growth:

  • Cover the flask with a watch glass and remove it from the heat source.

  • Allow the flask to cool slowly and undisturbed to room temperature. Slow cooling is crucial as it promotes the formation of larger, purer crystals by giving molecules time to arrange into a crystal lattice, excluding impurities.[5]

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Isolation and Washing:

  • Set up a Buchner funnel for vacuum filtration.

  • Turn on the vacuum and wet the filter paper with a small amount of the cold ethanol/water mother liquor.

  • Pour the cold crystal slurry into the funnel. Use a spatula to transfer any remaining crystals.

  • Wash the collected crystals with a small amount (5-10 mL) of ice-cold 70:30 ethanol/water mixture. This removes any residual mother liquor containing dissolved impurities.[2][11] Do not use an excessive amount of washing solvent, as it will dissolve some of the product.

• Drying:

  • Leave the crystals in the funnel with the vacuum on for 10-15 minutes to pull air through and partially dry them.[2]

  • Transfer the purified crystals to a watch glass, break up any large clumps, and allow them to air-dry completely in a dust-free environment or in a desiccator.

  • Determine the final mass and calculate the percent recovery. Assess purity by measuring the melting point.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	The solution is not sufficiently saturated (too much solvent was used).	Re-heat the solution and boil off some of the solvent to concentrate it.[7] Alternatively, try inducing crystallization by scratching the inside of the flask at the solution's surface with a glass rod or adding a tiny "seed" crystal of the pure compound.
An oil forms instead of solid crystals ("oiling out").	The solution is too supersaturated, or the boiling point of the solvent is higher than the compound's melting point.	Reheat the solution until the oil redissolves. Add a small amount of additional hot ethanol to decrease the saturation level, then allow it to cool slowly again.[6]
Very low recovery of product.	Too much solvent was used initially. The compound has significant solubility in the cold solvent mixture. Crystals were washed with too much cold solvent.	Ensure the minimum amount of hot solvent is used. Maximize chilling time in the ice bath. Use only a minimal amount of ice-cold solvent for washing.
Product is still colored after recrystallization.	Colored impurities were not fully removed. The compound may have degraded slightly upon heating.	Repeat the recrystallization, incorporating the optional activated charcoal treatment step as described in the protocol.[6]

References

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

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Application Note and Protocol: Thin-Layer Chromatography (TLC) Analysis of 2-(Methylamino)-5-nitrobenzoic Acid Reactions

Abstract

This comprehensive guide provides a detailed protocol for the thin-layer chromatography (TLC) analysis of 2-(methylamino)-5-nitrobenzoic acid and its associated chemical reactions. This compound is a key intermediate in the synthesis of various pharmaceuticals, including benzodiazepines, making the ability to monitor its reactions crucial for researchers, scientists, and professionals in drug development.[1][2] This document outlines the fundamental principles, provides step-by-step protocols for sample preparation, TLC development, and visualization, and offers insights into the interpretation of results.

Introduction: The Significance of TLC in Monitoring 2-(Methylamino)-5-nitrobenzoic Acid Reactions

2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄, Molar Mass: 196.16 g/mol ) is a substituted anthranilic acid derivative characterized by the presence of three key functional groups: a carboxylic acid, a secondary amine (methylamino), and a nitro group.[1][2][3] This trifunctional nature makes it a versatile precursor in organic synthesis. The polarity imparted by these groups dictates its chromatographic behavior, making thin-layer chromatography (TLC) an indispensable tool for real-time reaction monitoring. TLC offers a rapid, cost-effective, and efficient method to track the consumption of the starting material, identify the formation of products, and detect potential byproducts or impurities.[4][5][6]

The selection of an appropriate TLC method is paramount for achieving clear separation and accurate analysis. This guide will delve into the rationale behind the choice of stationary and mobile phases and visualization techniques tailored for this specific molecule.

Foundational Principles of TLC for Polar Aromatic Compounds

TLC operates on the principle of differential partitioning of components between a stationary phase and a mobile phase.[7] For a polar molecule like 2-(methylamino)-5-nitrobenzoic acid, a normal-phase TLC system is typically employed.

• Stationary Phase: A polar adsorbent, most commonly silica gel (SiO₂) or alumina (Al₂O₃), is coated as a thin layer on a support such as glass, aluminum, or plastic.[4][8] The polar functional groups of 2-(methylamino)-5-nitrobenzoic acid will interact strongly with the polar stationary phase through hydrogen bonding and dipole-dipole interactions.

• Mobile Phase (Eluent): A solvent or a mixture of solvents of lower polarity than the stationary phase is used to carry the sample up the plate via capillary action.[8] The components of the reaction mixture will move up the plate at different rates depending on their relative affinities for the stationary and mobile phases. Less polar compounds will travel further up the plate (higher Retention Factor, Rf), while more polar compounds will have a stronger affinity for the stationary phase and travel shorter distances (lower Rf).[4]

The Rf value is a key parameter calculated as:

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Experimental Protocols

Materials and Reagents

• TLC Plates: Silica gel 60 F₂₅₄ plates are recommended due to their versatility and the presence of a fluorescent indicator that aids in visualization under UV light.[8]

• Solvents: HPLC-grade or distilled solvents are essential for reproducible results. A range of solvents with varying polarities should be available, such as hexane, ethyl acetate, dichloromethane, methanol, and glacial acetic acid.

• Sample Preparation: A solution of the reaction mixture is typically prepared by dissolving a small aliquot in a volatile solvent like ethyl acetate or methanol.

• Developing Chamber: A closed glass chamber with a lid is necessary to ensure a saturated atmosphere of the mobile phase.

• Visualization Reagents:

  • UV lamp (254 nm and 365 nm)

  • Iodine chamber

  • Staining solutions (e.g., ninhydrin, potassium permanganate, or a specific stain for nitro compounds)

Step-by-Step TLC Protocol

• Plate Preparation:

  • Using a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate. Be careful not to scrape off the silica gel.

  • Mark the points for spotting the starting material, co-spot (a mixture of starting material and reaction mixture), and the reaction mixture at different time points.

• Sample Spotting:

  • Using a capillary tube or a micropipette, apply a small spot of each sample onto the designated marks on the baseline.

  • Ensure the spots are small and concentrated to prevent streaking. Allow the solvent to evaporate completely between applications.

• Chromatogram Development:

  • Prepare the mobile phase. A good starting point for a polar compound like 2-(methylamino)-5-nitrobenzoic acid is a mixture of a nonpolar and a polar solvent, such as ethyl acetate/hexane or dichloromethane/methanol. A small amount of acetic acid can be added to the mobile phase to suppress the ionization of the carboxylic acid group and reduce tailing.

  • Pour the mobile phase into the developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper in the chamber to help saturate the atmosphere with solvent vapors. Close the chamber and allow it to equilibrine for 5-10 minutes.

  • Carefully place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level. Close the lid.

  • Allow the solvent front to ascend the plate. Remove the plate when the solvent front is approximately 1 cm from the top.

  • Immediately mark the solvent front with a pencil and allow the plate to dry completely in a fume hood.

Visualization Techniques

Due to the colorless nature of 2-(methylamino)-5-nitrobenzoic acid and many of its potential reaction products, visualization techniques are essential.[9][10]

• Non-Destructive Method: UV Light:

  • Examine the dried TLC plate under a UV lamp.

  • Compounds with a conjugated π-system, like the benzene ring in the target molecule, will absorb UV light at 254 nm and appear as dark spots against the fluorescent green background of the F₂₅₄ plate.[10][11]

  • Circle the visible spots with a pencil.[10]

• Semi-Destructive Method: Iodine Vapor:

  • Place the dried plate in a sealed chamber containing a few crystals of iodine.

  • Many organic compounds will absorb the iodine vapor and appear as brown spots.[12] This method is generally effective for a wide range of compounds.

• Destructive Methods: Chemical Stains:

  • Potassium Permanganate (KMnO₄) Stain: This is a good general stain for compounds that can be oxidized. It will react with the amino group and potentially other functional groups. Spots will appear as yellow to brown against a purple background.[11]

  • Ninhydrin Stain: This stain is highly specific for primary and secondary amines, including the methylamino group.[11][12] After dipping or spraying the plate with the ninhydrin solution, gentle heating will reveal colored spots (typically purple or yellow).[13]

  • Nitro Group Specific Visualization: A highly sensitive method involves the reduction of the nitro group to an amine, followed by diazotization and coupling to form a colored azo dye.[9][14]

    • Reduction: Spray the plate with a solution of stannous chloride (SnCl₂) in hydrochloric acid and heat.[9]

    • Diazotization: After cooling, spray with a sodium nitrite (NaNO₂) solution.

    • Coupling: Finally, spray with a solution of a coupling agent like β-naphthol to produce brightly colored spots.[9][14]

Data Interpretation and Expected Results

The progress of a reaction can be monitored by observing the changes in the TLC plate over time.

• Starting Material: The spot corresponding to 2-(methylamino)-5-nitrobenzoic acid should diminish in intensity as the reaction proceeds.

• Product(s): New spots corresponding to the product(s) will appear. The polarity of the product will determine its Rf value relative to the starting material. For example, if the carboxylic acid is esterified, the resulting product will be less polar and have a higher Rf value.

• Co-spot: The co-spot helps to confirm the identity of the starting material spot in the reaction mixture lane.

The following table provides hypothetical Rf values for 2-(methylamino)-5-nitrobenzoic acid and a potential less polar product in different solvent systems. Actual Rf values may vary depending on the specific conditions.

Compound	Mobile Phase (v/v)	Approximate Rf Value
2-(Methylamino)-5-nitrobenzoic acid	Ethyl Acetate / Hexane (1:1)	0.2 - 0.3
Dichloromethane / Methanol (9:1)	0.4 - 0.5
Ethyl Acetate / Hexane / Acetic Acid (50:50:1)	0.3 - 0.4
Less Polar Product (e.g., an ester)	Ethyl Acetate / Hexane (1:1)	0.5 - 0.6
Dichloromethane / Methanol (9:1)	0.7 - 0.8

Workflow and Process Visualization

The following diagram illustrates the complete workflow for the TLC analysis of a reaction involving 2-(methylamino)-5-nitrobenzoic acid.

TLC analysis workflow for 2-(methylamino)-5-nitrobenzoic acid reactions.

Troubleshooting Common TLC Issues

• Streaking of Spots: This can be caused by applying too much sample, an insoluble sample, or a highly polar compound interacting too strongly with the stationary phase. Try diluting the sample or adding a small amount of a polar solvent (like acetic acid for acidic compounds) to the mobile phase.

• Spots Running Unevenly: This may be due to an uneven solvent front, which can be caused by a non-level developing chamber or the plate touching the side of the chamber.

• Rf Values Too High or Too Low: If all spots are near the solvent front (high Rf), the mobile phase is too polar. If all spots remain near the baseline (low Rf), the mobile phase is not polar enough. Adjust the solvent ratio accordingly.

• No Spots Visible: The compound may not be UV active, or the concentration may be too low. Try a different visualization technique or concentrate the sample.

Conclusion

Thin-layer chromatography is a powerful and accessible analytical technique that is exceptionally well-suited for monitoring the reactions of 2-(methylamino)-5-nitrobenzoic acid. By carefully selecting the stationary phase, mobile phase, and visualization method, researchers can gain valuable insights into reaction kinetics, product formation, and purity. The protocols and guidelines presented in this document provide a solid foundation for the successful application of TLC in the synthesis and development of novel compounds derived from this important chemical intermediate.

References

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1484. Retrieved from [Link]

• Tanabe, K., Matsushita, H., & Kuo, C.-T. (1983). Separation of Aromatic Nitro Compounds by One-dimensional Dual Band Thin-Layer Chromatography and High Speed Liquid Chromatography. Journal of the Japan Society for Analytical Chemistry, 32(9), 535-539. Retrieved from [Link]

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Application Notes &amp; Protocols: Derivatization of 2-(Methylamino)-5-nitrobenzoic Acid for Synthetic and Pharmaceutical Applications

Abstract

This document provides a detailed technical guide for the chemical derivatization of 2-(Methylamino)-5-nitrobenzoic acid. This compound serves as a versatile precursor, possessing three distinct functional sites for chemical modification: a carboxylic acid, a secondary amine, and an aromatic nitro group. Strategic manipulation of these groups opens pathways to a variety of complex molecules, notably heterocyclic systems like benzodiazepines and benzimidazoles, which are of significant interest in medicinal chemistry.[1][2] This guide presents validated protocols for key transformations, including esterification and amidation of the carboxylic acid, and a critical two-step sequence involving the reduction of the nitro group followed by cyclization to form advanced scaffolds. Each protocol is accompanied by an explanation of the underlying chemical principles, operational considerations, and data presentation to ensure reproducibility and successful implementation by researchers in organic synthesis and drug development.

Introduction: Chemical Profile and Synthetic Potential

2-(Methylamino)-5-nitrobenzoic acid is an aromatic carboxylic acid characterized by the molecular formula C₈H₈N₂O₄.[3] Its structure is notable for three key reactive centers, making it a valuable building block for combinatorial chemistry and targeted synthesis.

• Carboxylic Acid (-COOH): This group is amenable to standard transformations such as esterification and amidation, allowing for the synthesis of prodrugs, analytical standards, or intermediates for further coupling reactions.[4][5][6]

• Secondary Amine (-NH(CH₃)): The methylamino group can participate in reactions like acylation and sulfonylation. An intramolecular hydrogen bond between this amine and the carboxylic acid oxygen influences the molecule's planarity.[1]

• Nitro Group (-NO₂): The electron-withdrawing nitro group deactivates the aromatic ring towards electrophilic substitution but is a key functional handle for reduction. Its conversion to a primary amine is a gateway transformation, yielding 5-Amino-2-(methylamino)benzoic acid, a diamine precursor essential for synthesizing fused heterocyclic systems.[7][8]

The strategic derivatization of this molecule allows for the systematic exploration of chemical space, particularly in the development of novel therapeutic agents.[9] The reduction of the nitro group is especially significant, as the resulting ortho-phenylenediamine-like structure is a classic precursor for benzimidazoles, a scaffold found in numerous FDA-approved drugs.[2][10]

Caption: Reactive sites on 2-(Methylamino)-5-nitrobenzoic acid.

Derivatization of the Carboxylic Acid Group

Modifications at the carboxylic acid are fundamental for altering solubility, creating prodrugs, or preparing for subsequent coupling chemistries.[11]

Application: Synthesis of Methyl 2-(Methylamino)-5-nitrobenzoate via Fischer Esterification

Esterification increases the lipophilicity of the parent compound and protects the carboxylic acid from participating in other reactions. Methyl esters are common derivatives used to improve cell permeability or as intermediates for transesterification or amidation reactions.[4][5]

Protocol: Fischer Esterification

This protocol is adapted from standard Fischer esterification procedures for aromatic acids.[4][5]

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend 2-(Methylamino)-5-nitrobenzoic acid (1.0 eq) in anhydrous methanol (10-20 mL per gram of acid).

• Acid Catalysis: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~2-5 mol%) to the suspension dropwise.

• Heating: Heat the reaction mixture to reflux (approx. 65°C). The solid should dissolve as the reaction progresses.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., eluent system: 1:1 Hexane:Ethyl Acetate). The product ester will have a higher Rf value (be less polar) than the starting carboxylic acid. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

  • Re-dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 30 mL), saturated sodium bicarbonate (NaHCO₃) solution (2 x 30 mL) to remove unreacted acid, and finally with brine (30 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude methyl ester.

• Purification: If necessary, purify the product by recrystallization from a suitable solvent (e.g., methanol) or by column chromatography on silica gel.[12][13]

Parameter	Condition	Rationale
Solvent	Anhydrous Methanol	Acts as both solvent and reagent. Must be anhydrous to drive equilibrium towards the ester product.
Catalyst	Conc. H₂SO₄	Protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic for nucleophilic attack by methanol.
Temperature	Reflux (~65°C)	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Work-up Wash	Sat. NaHCO₃	Neutralizes the acid catalyst and removes any unreacted starting material as its water-soluble sodium salt.

Application: Amide Bond Formation for Bioactive Scaffolds

Amide bond formation is one of the most important reactions in medicinal chemistry, as the amide functional group is present in over 25% of known drugs. Direct coupling of 2-(Methylamino)-5-nitrobenzoic acid with a primary or secondary amine forms a stable amide linkage, a key step in building more complex drug candidates.[14]

Protocol: Amide Coupling using a Condensing Agent (Generic)

• Reaction Setup: Dissolve 2-(Methylamino)-5-nitrobenzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF)) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen).

• Activation: Add a coupling agent (e.g., EDC/HOBt, HATU; 1.1-1.2 eq) and a non-nucleophilic base (e.g., DIPEA or NMM; 2.0-3.0 eq). Stir at room temperature for 15-30 minutes to form the activated ester.

• Amine Addition: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor progress by TLC until the starting acid is consumed (typically 4-24 hours).

• Work-up: Dilute the reaction mixture with the solvent (e.g., DCM or Ethyl Acetate). Wash sequentially with a mild acid (e.g., 1M HCl), saturated NaHCO₃ solution, and brine.

• Isolation & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

Gateway Transformation: Reduction of the Nitro Group

The conversion of the nitro group to a primary amine is the most critical transformation for unlocking the full synthetic potential of the scaffold. This creates 5-Amino-2-(methylamino)benzoic acid, a key intermediate for building heterocyclic systems.[7][15]

Protocol: Catalytic Hydrogenation

This method is adapted from general procedures for the reduction of nitroarenes using catalysts like Raney-Ni or Palladium on Carbon (Pd/C) with a hydrogen source.[8]

• Reaction Setup: In a suitable pressure vessel or a flask equipped for balloon hydrogenation, dissolve 2-(Methylamino)-5-nitrobenzoic acid (1.0 eq) in a solvent such as methanol or ethanol.

• Catalyst: Carefully add a catalytic amount of Raney-Nickel (Raney-Ni) or 10% Pd/C (typically 5-10% by weight of the starting material).

• Hydrogen Source:

  • For Hydrazine: Add hydrazine hydrate (3-5 eq) dropwise at room temperature. The reaction is often exothermic.

  • For H₂ Gas: Seal the vessel, purge with nitrogen, then introduce hydrogen gas (H₂) via a balloon or from a pressurized source.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst can be pyrophoric and should be kept wet.

  • Rinse the Celite pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the crude 5-Amino-2-(methylamino)benzoic acid.[7] The product is often used in the next step without further purification.

Application: Synthesis of Benzimidazole Scaffolds

Benzimidazoles are a privileged class of heterocycles with a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[2][16] The synthesis typically involves the condensation of an o-phenylenediamine derivative with a carboxylic acid or its equivalent.[10][17]

Caption: Two-step workflow for benzimidazole synthesis.

Protocol: Phillips Condensation for Benzimidazole Formation

• Reaction Setup: Combine the crude 5-Amino-2-(methylamino)benzoic acid (1.0 eq) and a suitable carboxylic acid (R-COOH, 1.0-1.2 eq) in a round-bottom flask.

• Reaction Medium: Add a high-boiling point solvent or a dehydrating agent like polyphosphoric acid (PPA). Alternatively, the reaction can be heated neat or in the presence of a strong acid catalyst like 4M HCl.

• Heating: Heat the mixture to a high temperature (typically 120-180°C) for several hours. Water is eliminated during the cyclization.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If an acid like PPA or HCl was used, carefully pour the mixture onto crushed ice and neutralize with a base (e.g., ammonium hydroxide or sodium hydroxide) until the product precipitates.

  • Collect the solid product by filtration.

• Purification: Wash the crude solid with water and then recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the pure benzimidazole derivative.

Conclusion

2-(Methylamino)-5-nitrobenzoic acid is a highly adaptable starting material for chemical synthesis. The protocols outlined in this guide provide robust and reproducible methods for derivatizing its key functional groups. By employing a strategic sequence of reactions, particularly nitro group reduction followed by cyclocondensation, researchers can efficiently access complex and biologically relevant scaffolds such as benzimidazoles. These methodologies are foundational for applications in drug discovery, materials science, and the broader field of organic synthesis.

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• 3. 2-(Methylamino)-5-nitrobenzoic acid | C8H8N2O4 | CID 643299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. benchchem.com [benchchem.com]
• 8. JPS5726652A - Reduction of nitrobenzoic acid - Google Patents [patents.google.com]
• 9. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 11. mdpi.com [mdpi.com]
• 12. prepchem.com [prepchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. researchgate.net [researchgate.net]
• 15. 5-amino-2-(methylamino)benzoic acid | 1179640-60-8 [sigmaaldrich.com]
• 16. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 17. Benzimidazole synthesis [organic-chemistry.org]

Application Notes and Protocols for the Use of 2-(Methylamino)-5-nitrobenzoic Acid in the Preparation of Antibacterial Agents

Introduction: The Imperative for Novel Antibacterial Scaffolds

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation antibacterial agents. Nitroaromatic compounds have a long-standing history in medicinal chemistry, with several derivatives demonstrating potent antimicrobial effects.[1] The bactericidal activity of these compounds is often attributed to the reductive bioactivation of the nitro group within the microbial cell, leading to the formation of cytotoxic reactive nitrogen species that can damage DNA and other critical biomolecules.[2][3] This mechanism underscores the potential of functionalized nitrobenzoic acids as foundational structures for new antibacterial drugs.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the prospective use of 2-(Methylamino)-5-nitrobenzoic acid as a precursor for the synthesis of novel antibacterial agents. While direct studies on the antibacterial derivatives of this specific molecule are not extensively reported, we will leverage established synthetic protocols for structurally similar compounds, such as 2-chloro-5-nitrobenzoic acid, to propose a robust and scientifically grounded approach to synthesizing and evaluating new chemical entities.[2][4] The protocols herein are designed to be self-validating, with clear explanations for each experimental choice, ensuring both scientific integrity and practical applicability.

Scientific Rationale: Leveraging the 2-(Methylamino)-5-nitrobenzoic Acid Scaffold

The 2-(Methylamino)-5-nitrobenzoic acid structure offers several strategic advantages for the design of antibacterial agents:

• The Nitro Group: As a key pharmacophore, the nitro group can be intracellularly reduced by bacterial nitroreductases to generate radical anions and other reactive species, leading to cell death.[3][5]

• The Benzoic Acid Moiety: The carboxylic acid group provides a handle for various chemical modifications, such as the formation of esters, amides, and hydrazones, allowing for the modulation of pharmacokinetic and pharmacodynamic properties.[6]

• The 2-Methylamino Group: This group can influence the electronic properties and steric profile of the molecule, potentially affecting its interaction with bacterial targets and its ability to cross cell membranes.

By derivatizing the carboxylic acid group of 2-(Methylamino)-5-nitrobenzoic acid, it is hypothesized that new compounds with enhanced antibacterial activity and favorable pharmacological profiles can be generated.

Proposed Synthetic Pathway and Key Transformations

The central strategy involves the functionalization of the carboxylic acid group of 2-(Methylamino)-5-nitrobenzoic acid. A key transformation is the conversion of the carboxylic acid to a more reactive acyl chloride, which can then be readily reacted with a variety of nucleophiles to create a library of derivatives.

Caption: Proposed synthetic pathway for the derivatization of 2-(Methylamino)-5-nitrobenzoic acid.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(Methylamino)-5-nitrobenzoyl chloride (Intermediate)

Objective: To activate the carboxylic acid for subsequent derivatization.

Materials:

• 2-(Methylamino)-5-nitrobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM) or Toluene

• Magnetic stirrer and hotplate

• Round-bottom flask with reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 2-(Methylamino)-5-nitrobenzoic acid (1 equivalent) in anhydrous DCM or toluene, add thionyl chloride (2-3 equivalents) dropwise at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, monitoring the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure.

• The resulting crude 2-(Methylamino)-5-nitrobenzoyl chloride can be used in the next step without further purification.

Causality: The use of thionyl chloride or oxalyl chloride is a standard and efficient method for converting carboxylic acids to acyl chlorides, which are highly reactive electrophiles suitable for nucleophilic acyl substitution.[7]

Protocol 2: Synthesis of Amide Derivatives

Objective: To synthesize a library of amide derivatives with potential antibacterial activity.

Materials:

• 2-(Methylamino)-5-nitrobenzoyl chloride

• Various primary and secondary amines (e.g., benzylamine, morpholine, piperidine)

• Triethylamine (TEA) or Pyridine as a base

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer

• Round-bottom flask

Procedure:

• Dissolve the desired amine (1.1 equivalents) and triethylamine (1.5 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C and add a solution of 2-(Methylamino)-5-nitrobenzoyl chloride (1 equivalent) in anhydrous DCM dropwise.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Causality: The reaction of an acyl chloride with an amine is a classic method for amide bond formation. The base (triethylamine) is used to neutralize the HCl generated during the reaction.

Protocol 3: Antibacterial Activity Screening

Objective: To evaluate the antibacterial efficacy of the synthesized derivatives.

Methodology: A standard broth microdilution method can be used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against a panel of Gram-positive and Gram-negative bacteria.

Materials:

• Synthesized compounds

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of each synthesized compound in DMSO.

• Perform serial two-fold dilutions of the compounds in MHB in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension (approximately 5 x 10⁵ CFU/mL).

• Include positive (bacteria and broth) and negative (broth only) controls.

• Incubate the plates at 37 °C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation:

Compound ID	Derivative Type	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)
Parent	2-(Methylamino)-5-nitrobenzoic acid	>128	>128
D-01	N-benzyl amide	[Hypothetical Data]	[Hypothetical Data]
D-02	Morpholine amide	[Hypothetical Data]	[Hypothetical Data]
D-03	Ethyl ester	[Hypothetical Data]	[Hypothetical Data]

Structure-Activity Relationship (SAR) Insights

A systematic variation of the substituents on the amide or ester functionality will be crucial to establish a structure-activity relationship. Key parameters to consider include:

• Lipophilicity: Increasing the lipophilicity of the side chain may enhance membrane permeability.

• Steric Bulk: The size and shape of the substituent can influence binding to the target site.

• Electronic Effects: The presence of electron-donating or electron-withdrawing groups can modulate the overall electronic properties of the molecule.

Caption: Iterative workflow for SAR-guided optimization of antibacterial agents.

Conclusion and Future Directions

The protocols and strategies outlined in this application note provide a comprehensive framework for the exploration of 2-(Methylamino)-5-nitrobenzoic acid as a promising scaffold for the development of novel antibacterial agents. By systematically synthesizing and evaluating a library of derivatives, researchers can elucidate key structure-activity relationships and identify lead compounds for further optimization. Future work should focus on mechanistic studies to confirm the mode of action of active compounds and in vivo efficacy studies to assess their therapeutic potential.

References

• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. MDPI. [Link]

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources. PMC - PubMed Central. [Link]

• Antimicrobial Activity of Nitroaromatic Derivatives. Encyclopedia.pub. [Link]

• Design and synthesis of novel antibacterial agents that targets the bacterial fatty acid pathway. World Journal of Advanced Research and Reviews. [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management. [Link]

• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. PubMed. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. MDPI. [Link]

• Nitroaromatic Antibiotics. Encyclopedia MDPI. [Link]

• The mechanism of action of nitro-heterocyclic antimicrobial drugs. Metabolic activation by micro-organisms. PubMed. [Link]

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources. PubMed. [Link]

• Advanced Methods for the Synthesis of Nitro Compounds. Organic Chemistry Research. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. ResearchGate. [Link]

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• 1. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. wjarr.com [wjarr.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

Welcome to the technical support center for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, moving beyond simple protocols to explain the causality behind experimental choices. Our goal is to empower you to troubleshoot effectively, optimize your reaction yield, and ensure the highest purity of your final product.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific issues you may encounter during the synthesis. Each question is followed by an in-depth analysis of potential causes and actionable solutions.

Q1: My overall yield is significantly lower than expected. What are the primary factors I should investigate?

Low yield is a multifaceted problem that can originate from several stages of the synthesis and workup. A systematic investigation is key to identifying the root cause.

• Incomplete Reaction: The most common culprit is the incomplete conversion of the starting material, N-methylanthranilic acid.

  • Causality: The electrophilic nitration of N-methylanthranilic acid is a sensitive reaction. The electron-donating methylamino group and the electron-withdrawing carboxylic acid group compete to direct the incoming nitro group. Insufficient reaction time or suboptimal temperature can lead to a stalled reaction.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC).[1] If the starting material spot persists, consider extending the reflux time. One established protocol suggests a 3-hour reflux period after the initial stirring in an ice bath.[2][3] Ensure your stirring is vigorous enough to maintain a homogenous mixture.

• Suboptimal Temperature Control:

  • Causality: Nitration reactions are notoriously exothermic.[1] Poor temperature control can lead to the formation of undesired side products, including dinitro compounds or oxidative degradation of the starting material, all of which consume your reagents and complicate purification.[4]

  • Solution: The addition of the nitrating mixture (HNO₃/H₂SO₄) must be performed dropwise while the reaction flask is submerged in an ice bath to maintain a low temperature.[2][5][6] Similarly, the initial addition of N-methylanthranilic acid solution to the nitrating mixture should also be done in an ice-chilled water bath.[2][3]

• Inefficient Extraction & Isolation:

  • Causality: The product, being an amino acid derivative, has amphoteric properties. Significant product loss can occur during the workup phase if the pH is not optimized for precipitation or if the extraction is inefficient.

  • Solution: After reflux, the reaction mixture must be carefully neutralized before extraction with a suitable organic solvent like ethyl acetate.[2][3] Perform multiple extractions (e.g., 3 x 30 ml) to ensure maximum recovery from the aqueous layer.[2] During precipitation, carefully adjust the pH to the isoelectric point of the molecule to maximize the recovery of the solid product.

Q2: My TLC plate shows multiple spots, indicating a mixture of products. What are the likely side products and how can I minimize them?

The presence of multiple spots on your TLC plate points towards the formation of side products, which directly impacts both yield and purity.

• Isomeric Impurities:

  • Causality: While the methylamino group is an ortho-, para- director and the carboxylic acid is a meta- director, the conditions of the mixed-acid nitration can sometimes lead to the formation of other regioisomers, although the 5-nitro isomer is generally favored.

  • Solution: Strict adherence to the established temperature protocol is the best way to improve regioselectivity. Adding the nitrating mixture slowly to the substrate solution at low temperatures ensures that the kinetic product is favored and reduces the likelihood of forming thermodynamically stable but undesired isomers.

• Dinitration Products:

  • Causality: If the reaction conditions are too harsh (e.g., excess nitric acid, high temperature), a second nitro group can be added to the aromatic ring, forming dinitro-substituted byproducts.[4]

  • Solution: Use a precise stoichiometry of reagents. A published protocol specifies using N-methylanthranilic acid, nitric acid, and sulfuric acid in a molar ratio that does not heavily favor dinitration.[2] Ensure the amount of nitric acid is the limiting reagent relative to the potential for multiple nitrations.

Q3: The final product is a discolored (e.g., brown or dark purple) solid instead of the expected crystalline needles. How can I improve the purity and appearance?

Discoloration is a common sign of impurities, often from oxidative side reactions or residual starting materials.[7][8]

• Causality: The amino group is susceptible to oxidation under strong acidic and nitrating conditions, which can form highly colored polymeric impurities. The reported product color is purple needles, but significant deviation may indicate issues.[2]

• Solution: Optimized Purification:

  • Recrystallization: This is the most effective method for removing colored impurities and obtaining a product with high purity and good crystalline form. Ethanol or ethanol-water mixtures are often effective for compounds of this type.[1][8]

  • Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal.[8] The charcoal will adsorb many of the colored, high-molecular-weight impurities. The charcoal is then removed by hot gravity filtration before allowing the solution to cool and crystallize.[8]

  • Washing: Ensure the filtered product is washed thoroughly with cold water to remove any residual acids or salts from the workup.[1]

Workflow for Troubleshooting Low Yield

The following diagram outlines a logical workflow for diagnosing and resolving low yield issues.

Caption: A logical workflow for troubleshooting low yield.

Frequently Asked Questions (FAQs)

Q: What is the most common and direct synthesis route for 2-(Methylamino)-5-nitrobenzoic acid? A: The most frequently cited laboratory-scale synthesis is the direct electrophilic nitration of N-methylanthranilic acid using a nitrating mixture of concentrated nitric acid and sulfuric acid.[2][3]

Q: What are the critical safety precautions for this reaction? A: The primary safety concern is the use of concentrated nitric and sulfuric acids and the highly exothermic nature of the nitration reaction.[1][7] Always:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Add reagents slowly and in a controlled manner, especially when preparing the nitrating mixture and adding it to the substrate.

• Use an ice bath to actively cool the reaction and prevent a thermal runaway.[1]

• Always add acid to water (or in this case, the more concentrated acid to the less concentrated one if applicable, though here they are mixed together).

Q: How can I confirm the identity and purity of my final product? A: Standard analytical techniques should be used for characterization:

• Melting Point: Compare the observed melting point of your purified product with the literature value. Impurities will typically depress and broaden the melting point range.

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure, while Infrared (IR) spectroscopy can confirm the presence of key functional groups (N-H, C=O, NO₂).

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.[9]

Experimental Protocols

The following protocols are based on established literature procedures and best practices discussed in this guide.

Protocol 1: Synthesis via Nitration of N-methylanthranilic acid

This protocol is adapted from the procedure described by Raza, A. R., et al. (2010).[2][3]

Reagents & Materials:

• N-methylanthranilic acid

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round bottom flask, dropping funnel, magnetic stirrer, ice bath, reflux condenser.

Procedure:

• Prepare Nitrating Mixture: In a round bottom flask cooled in an ice bath, carefully and slowly add 2.6 g of concentrated H₂SO₄ to 1.83 g of concentrated HNO₃ with constant stirring. Maintain the temperature below 10 °C.

• Prepare Substrate Solution: Dissolve 2.0 g of N-methylanthranilic acid in 25 ml of Ethyl Acetate.

• Reaction Initiation: Slowly add the N-methylanthranilic acid solution dropwise from a dropping funnel to the cold, stirring nitrating mixture. Ensure the reaction temperature is maintained with the ice bath.

• Reaction Progression: After the addition is complete, continue stirring the mixture in the ice bath for 30 minutes.

• Reflux: Remove the ice bath and fit the flask with a reflux condenser. Heat the mixture to reflux and maintain for 3 hours.

• Workup: Cool the reaction mixture to room temperature. Carefully neutralize the mixture with a suitable base (e.g., aqueous sodium bicarbonate solution) until the pH is approximately 7.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 ml).

• Drying and Isolation: Combine the organic layers and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the organic layer under reduced pressure to yield the crude product.

Protocol 2: Purification by Recrystallization

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture gently on a hot plate to dissolve the solid.[8]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. If the solution is highly colored, this is the stage to add a small amount of activated charcoal before filtration.[8]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Maximize Yield: Once crystals begin to form, the flask can be placed in an ice bath to maximize precipitation.[8]

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Key Parameter Summary

Parameter	Recommended Condition	Rationale / Impact on Yield & Purity
Temperature	0-10 °C during addition; Reflux for reaction completion	Controls exotherm, minimizes side product (isomers, dinitration) formation.[1][7]
Reagent Addition	Dropwise and slow	Prevents dangerous temperature spikes and localized high concentrations of reagents.
Reaction Time	30 min at 0 °C, then 3h reflux	Ensures the reaction proceeds to completion, maximizing conversion of starting material.[2][3]
Monitoring	Thin Layer Chromatography (TLC)	Allows for real-time tracking of the reaction to determine the point of completion.[1]
Workup pH	Neutralization before extraction	Maximizes the transfer of the product into the organic phase during extraction.
Purification	Recrystallization (with optional charcoal)	Removes isomeric and colored impurities, leading to a high-purity final product.[8]

Reaction Pathway

Caption: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

References

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. [Link]

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. IUCr Journals. [Link]

• PubChem. 2-(methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. [Link]

• Google Patents. (1978).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Methyl­amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. PubChemLite - 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Purification of Crude 2-(Methylamino)-5-nitrobenzoic acid

Welcome to the technical support resource for the purification of 2-(Methylamino)-5-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during the purification of this important chemical intermediate. The content is structured in a question-and-answer format to provide direct and actionable solutions to common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the typical impurities in my crude 2-(Methylamino)-5-nitrobenzoic acid?

A1: The profile of impurities in your crude product is intrinsically linked to the synthetic route employed. However, impurities generally fall into several common categories:

• Unreacted Starting Materials: Depending on the synthesis, this could include precursors like N-methylanthranilic acid or 2-chloro-5-nitrobenzoic acid.[1][2]

• Regioisomers: Nitration reactions, a common step in the synthesis, are not always perfectly selective. This can lead to the formation of isomeric byproducts, such as 2-(methylamino)-3-nitrobenzoic acid or dinitro-substituted compounds.[3]

• Side-Reaction Products: The synthesis of the target molecule can sometimes yield unexpected byproducts. For instance, prolonged boiling during certain reaction steps can lead to colored degradation products.[4]

• Residual Solvents and Reagents: Solvents and reagents used during the synthesis and initial work-up (e.g., ethyl acetate, sulfuric acid) may be present in the crude material.[2]

Monitoring your reaction with Thin Layer Chromatography (TLC) is a critical step to identify the presence of starting materials and byproducts, helping you to gauge reaction completion and the complexity of the purification required.[1]

Q2: My purified product is off-color (e.g., brown or dark yellow) instead of the expected crystalline solid. What causes this and how can I fix it?

A2: Discoloration is a common issue, often caused by highly colored, minor impurities or potential oxidation of the amine group.[3] Here are two effective strategies to address this:

• Activated Charcoal Treatment: During recrystallization, after the crude product has been fully dissolved in the hot solvent, add a small amount (typically 1-2% by weight) of activated charcoal to the solution. The charcoal has a high surface area that effectively adsorbs many colored impurities. Maintain the solution at a high temperature for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.[3][5]

• Inert Atmosphere: If oxidation is suspected as the cause of discoloration, performing the purification steps under an inert atmosphere, such as nitrogen or argon, can prevent further degradation of the product.[3]

In-Depth Purification Protocols & Troubleshooting

Recrystallization: The Workhorse of Purification

Recrystallization is often the most effective method for purifying 2-(Methylamino)-5-nitrobenzoic acid. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.

Q3: I'm getting a very low yield after recrystallization. What are the likely causes and how can I improve my recovery?

A3: Low recovery is one of the most frequent challenges in recrystallization. The issue can almost always be traced back to one of the following procedural points:

• Excessive Solvent Usage: This is the most common pitfall. The goal is to create a saturated solution at the solvent's boiling point. Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.

  • Solution: Use the absolute minimum amount of hot solvent required to just dissolve the crude solid. Add the solvent in small portions to the heated slurry, waiting for it to boil between additions.[6]

• Premature Crystallization: If the product crystallizes during hot filtration (intended to remove insoluble impurities or charcoal), it will be lost.

  • Solution: Use a pre-heated funnel and filter flask for the hot filtration step. This can be achieved by placing the glassware in a drying oven or by allowing hot solvent vapors to heat them before filtration.[7]

• Inappropriate Solvent Choice: An ideal solvent should dissolve the compound well when hot but poorly when cold. If solubility remains high at low temperatures, your yield will suffer.[5]

  • Solution: You may need to screen for a better solvent or employ a mixed-solvent system.

• Rapid Cooling: Cooling the solution too quickly can trap impurities within the crystal lattice and lead to the formation of small, less pure crystals.

  • Solution: Allow the solution to cool slowly and undisturbed to room temperature before placing it in an ice bath to maximize precipitation.[3][8]

Q4: My product is "oiling out" instead of forming crystals during recrystallization. What should I do?

A4: "Oiling out" occurs when the product separates from the solution as a liquid rather than a solid. This happens when the solution becomes supersaturated at a temperature above the melting point of the solute in the solvent.

• Solution 1: Re-heat and Dilute: Re-heat the solution until the oil fully redissolves. Add a small amount of additional hot solvent to decrease the saturation point, then allow it to cool slowly again.[3]

• Solution 2: Change the Solvent System: If oiling persists, the chosen solvent is likely unsuitable. For a polar compound like 2-(Methylamino)-5-nitrobenzoic acid, a mixed-solvent system is often highly effective. A good starting point is a mixture of a "good" solvent (like ethanol, in which it is soluble) and a "poor" or "anti-solvent" (like water, in which it is less soluble).[3][5]

• Solution 3: Induce Crystallization: If the solution is slow to crystallize, you can try scratching the inside of the flask at the surface of the solution with a glass rod. This creates a rough surface that can initiate nucleation.[3]

Data-Driven Solvent Selection

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability for Recrystallization	Notes
Water	Very slightly soluble[9][10]	Sparingly soluble	Poor as a single solvent. Can be used as an anti-solvent.
Ethanol	Sparingly soluble	Soluble	Good candidate. Often used for similar nitrobenzoic acids.[5][11]
Ethyl Acetate	Slightly soluble	Soluble	Can be considered.[2]
Ethanol/Water	Sparingly to insoluble (ratio dependent)	Soluble (ratio dependent)	Excellent mixed-solvent system. The ratio can be fine-tuned.[3]

Step-by-Step Recrystallization Protocol (Ethanol/Water System)

• Dissolution: Place the crude 2-(Methylamino)-5-nitrobenzoic acid in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture gently on a hot plate while stirring to dissolve the solid.[3] Add more hot ethanol in small portions until the solid is fully dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and swirl for a few minutes.[5]

• Hot Filtration: Pre-heat a funnel and a new flask. Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.[3]

• Addition of Anti-solvent: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes slightly cloudy (turbid). This indicates the solution is saturated.[3]

• Clarification: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.[3]

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize the yield.[5]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold water or a cold ethanol/water mixture to remove any remaining soluble impurities.[6][12]

• Drying: Dry the crystals under vacuum to remove residual solvent.

Visualizing the Recrystallization Workflow

Caption: Workflow for Recrystallization.

Acid-Base Extraction: Separating by Chemical Nature

Acid-base extraction is a powerful liquid-liquid extraction technique used to separate acidic or basic compounds from neutral impurities.[13] Since 2-(Methylamino)-5-nitrobenzoic acid has a carboxylic acid group, it can be easily converted to its water-soluble salt form.

Q5: When should I choose acid-base extraction over recrystallization?

A5: Acid-base extraction is particularly useful when your crude product contains significant amounts of neutral impurities (i.e., compounds that do not have acidic or basic functional groups). Recrystallization separates based on differences in solubility, while acid-base extraction separates based on differences in chemical reactivity (acidity/basicity).[14][15] If you suspect the presence of non-polar byproducts or starting materials, an initial acid-base extraction can greatly simplify a subsequent recrystallization step.

Step-by-Step Acid-Base Extraction Protocol

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as diethyl ether or dichloromethane.[13][16]

• Basification: Transfer the organic solution to a separatory funnel. Add a dilute aqueous base solution, such as 5% sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH). Sodium bicarbonate is a weak base and is often sufficient to deprotonate the carboxylic acid without hydrolyzing other functional groups.[14]

• Extraction: Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup (especially with bicarbonate, which produces CO₂ gas). Allow the layers to separate. The deprotonated 2-(methylamino)-5-nitrobenzoate salt will now be in the aqueous layer.[16]

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh aqueous base to ensure complete transfer of the acidic product. Combine the aqueous extracts.

• Re-acidification (Precipitation): Cool the combined aqueous extracts in an ice bath. Slowly add a strong acid, such as 6 M hydrochloric acid (HCl), while stirring until the solution is acidic (check with pH paper). The protonated, water-insoluble 2-(Methylamino)-5-nitrobenzoic acid will precipitate out of the solution.[12][16]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.[12]

• Final Purification: The product obtained from this method may still require a final recrystallization to achieve high purity.[14]

Visualizing the Acid-Base Extraction Workflow

Caption: Workflow for Acid-Base Extraction.

Alternative Methods and Purity Confirmation

Q6: What if recrystallization and extraction are not sufficient? Are there other methods?

A6: For particularly challenging separations, especially for removing isomers or closely related impurities, column chromatography is a powerful alternative.

• Principle: This technique separates compounds based on their differential adsorption to a stationary phase (commonly silica gel) as they are moved through a column by a mobile phase (the eluent).[17]

• Procedure:

  • A slurry of silica gel in a non-polar solvent is packed into a glass column.

  • The crude product is dissolved in a minimal amount of solvent and loaded onto the top of the silica.[18]

  • A solvent system (eluent), often a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate), is passed through the column.

  • Compounds will travel down the column at different rates depending on their polarity. Less polar compounds elute faster, while more polar compounds are retained longer by the polar silica gel.

  • Fractions are collected and analyzed (e.g., by TLC) to isolate the desired compound.[19]

Q7: How do I confirm the purity of my final product?

A7: Assessing the purity of your final product is a critical final step. A combination of methods provides the most comprehensive picture:

• Melting Point: A pure crystalline solid will have a sharp melting point that matches the literature value. Impurities typically cause the melting point to be depressed and broaden.[8]

• Chromatography:

  • Thin Layer Chromatography (TLC): A pure compound should appear as a single spot on a TLC plate.

  • High-Performance Liquid Chromatography (HPLC): This is a highly sensitive quantitative method to determine purity. A pure sample will show a single major peak.[7][20]

• Spectroscopy:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities by showing extra, unassignable peaks.[19]

  • Infrared (IR) Spectroscopy: Confirms the presence of key functional groups (e.g., carboxylic acid O-H and C=O stretches, N-H stretch, NO₂ stretches).[16]

General Troubleshooting Workflow

When facing purification challenges, a systematic approach is key.

Caption: A logical workflow for troubleshooting purification.

References

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Harper College. (2010). ACID/BASE SEPARATION OF A MIXTURE. Organic Chemistry Lab Manual. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 3: Separation of a Mixture by Acid-Base Extraction. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). Recrystallization 2. Retrieved from [Link]

• Rauf, A., et al. (2010). 2-(Methylamino)-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1484. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Community College of Rhode Island. (2010). Recrystallization and Extractions of Organic Compounds. Retrieved from [Link]

• PubChemLite. (2026). 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4). Retrieved from [Link]

• ResearchGate. (n.d.). Physical extraction behavior of aminobenzoic acid with n-octanol. Retrieved from [Link]

• University of Rochester. (n.d.). Tips for Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Retrieved from [Link]

• SIELC Technologies. (2018). 2-Methyl-5-nitrobenzoic acid. Retrieved from [Link]

• University of Calcutta. (n.d.). CHROMATOGRAPHIC SEPARATION OF ORGANIC MIXTURES. Retrieved from [Link]

• Analytical Biochemistry. (1999). Preparation of 2-nitro-5-thiobenzoic acid using immobilized Tris(2-carboxyethyl)phosphine. Retrieved from [Link]

• Professor Dave Explains. (2023, March 10). Performing Column Chromatography [Video]. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile.
• Google Patents. (2013, October 10). WO 2013/150545 A2.

Sources

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• 2. 2-Methyl­amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 2-(Methylamino)-5-nitrobenzoic acid | C8H8N2O4 | CID 643299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-METHYL-5-NITROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. home.miracosta.edu [home.miracosta.edu]
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Technical Support Center: Troubleshooting Low Yield in 2-(Methylamino)-5-nitrobenzoic Acid Synthesis

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into optimizing the synthesis of 2-(Methylamino)-5-nitrobenzoic acid. Low yield is a common yet surmountable challenge in this process. This document moves beyond simple procedural lists to explain the causality behind experimental choices, empowering you to diagnose and resolve issues effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My overall yield of 2-(Methylamino)-5-nitrobenzoic acid is consistently low. What are the primary factors to investigate?

A low overall yield is a multifaceted problem that typically originates from one of three areas: incomplete reaction, formation of side products, or inefficient product recovery. A systematic approach is crucial for diagnosis.

First, ensure the reaction has proceeded to completion by monitoring its progress with Thin-Layer Chromatography (TLC). The disappearance of the starting material spot is a key indicator.[1] If the reaction is incomplete, extending the reaction time or moderately increasing the temperature may be necessary.[1] Second, consider the possibility of competing side reactions, which consume starting materials and complicate purification. The presence of unexpected spots on your TLC plate is a strong sign of side product formation.[2] Finally, significant product loss can occur during the workup and purification stages. Optimizing procedures such as precipitation pH and recrystallization technique is vital for maximizing recovery.[1][2]

The following troubleshooting workflow provides a logical path for diagnosing the root cause of low yield.

Caption: A logical workflow for troubleshooting low yield.

Q2: I'm performing a nitration of N-methylanthranilic acid. What are the critical parameters to control for a high yield?

This is a classic electrophilic aromatic substitution. The methylamino group is activating and ortho-, para-directing, while the carboxylic acid group is deactivating and meta-directing. The desired product results from nitration para to the stronger activating group (-NHCH₃). However, achieving high selectivity and yield requires stringent control over reaction conditions due to the exothermic nature of nitration.

Causality: The primary challenges are preventing the formation of isomeric impurities (e.g., nitration at other positions) and over-nitration (dinitration).[2][3] Both are highly dependent on the reaction temperature and the potency of the nitrating agent. Nitration reactions are highly exothermic, and without strict temperature control, localized "hot spots" can develop, leading to side reactions.[4][5]

Key Parameters for Optimization:

Parameter	Recommended Condition	Rationale & Scientific Justification
Temperature	0°C to 10°C	Crucial for controlling the exothermic reaction and minimizing the formation of undesired ortho-isomers and oxidized byproducts.[5][6]
Nitrating Agent	Mixed Acid (Conc. H₂SO₄ and Conc. HNO₃)	Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active species in the reaction.[3]
Reagent Addition	Slow, dropwise addition of nitrating mixture	Prevents dangerous temperature spikes and potential runaway reactions, ensuring selective nitration.[5]
Reaction Time	1-3 hours post-addition	The optimal duration should be determined by monitoring the reaction's progress via TLC to ensure full consumption of the starting material.[1]

A published procedure involves adding a solution of N-methylanthranilic acid in ethyl acetate dropwise to a pre-chilled nitrating mixture of nitric and sulfuric acid.[7][8] This inverse addition can help maintain better temperature control throughout the reaction.

Q3: I'm using a nucleophilic aromatic substitution (SNAr) route from 2-chloro-5-nitrobenzoic acid. What issues might lead to a low yield?

The SNAr pathway, reacting 2-chloro-5-nitrobenzoic acid with methylamine, is an effective route. The strong electron-withdrawing effect of the nitro group and the carboxylic acid activates the aromatic ring for nucleophilic attack, making the chlorine a viable leaving group.

Causality: Low yield in this reaction is often traced to incomplete conversion or side reactions. The reactivity of the starting material is key; 2-fluoro-5-nitrobenzoic acid is often more reactive than its chloro- a nalogue because fluoride is a better leaving group in SNAr reactions.[9] High temperatures are often required to drive the reaction to completion, especially with the less reactive chloro- starting material.[1][10] Some protocols recommend heating up to 90°C under pressure or using microwave-assisted synthesis to achieve high yields, with some catalyst-free methods reporting yields over 99%.[1]

Troubleshooting Steps:

• Verify Reagent Stoichiometry: An excess of methylamine is typically used to drive the reaction forward and neutralize the HCl byproduct. A common molar ratio of methylamine to 2-chloro-3-nitrobenzoic acid is between 3.5:1 and 5:1.[11]

• Increase Temperature/Pressure: If the reaction is sluggish at atmospheric pressure, consider using a sealed reaction vessel to safely increase the temperature and pressure, which can significantly accelerate the reaction rate.[1]

• Monitor Reaction Progress: Use TLC or HPLC to monitor the disappearance of the 2-chloro-5-nitrobenzoic acid starting material.

• Consider a Catalyst: While catalyst-free methods exist, copper-based catalysts can sometimes facilitate the reaction under milder conditions.[1]

Q4: My Thin-Layer Chromatography (TLC) shows multiple spots. What are the likely side products and how can I minimize them?

The identity of side products is highly dependent on your chosen synthetic route.

For the Nitration of N-methylanthranilic acid:

• Isomeric Impurities: The most common side products are other nitrated isomers, such as 2-(methylamino)-3-nitrobenzoic acid.[2] These arise from a loss of regioselectivity.

  • Minimization: Strict adherence to low reaction temperatures (0-10°C) is the most effective way to maximize the formation of the desired para-isomer.[5][6]

• Di-nitro Compounds: Over-nitration can lead to the formation of dinitrobenzoic acid derivatives.

  • Minimization: Use the correct stoichiometry of the nitrating agent and avoid excessively long reaction times or high temperatures.

For the SNAr route from 2-chloro-5-nitrobenzoic acid:

• Unreacted Starting Material: This is the most common "impurity" if the reaction is incomplete.[2]

  • Minimization: Increase reaction time, temperature, or the excess of methylamine.[1]

• Formation of Amide: It is possible for methylamine to react with the carboxylic acid group to form an amide, although this typically requires harsher conditions (e.g., high heat or activating agents). This is less likely in aqueous methylamine but can be a concern.

  • Minimization: Maintain moderate reaction temperatures. The nucleophilic attack at the aromatic carbon is generally favored over amide formation under these conditions.

Q5: I'm losing a significant amount of product during workup and purification. How can I optimize my recovery?

Product loss during isolation and purification is a frequent cause of low overall yield. 2-(Methylamino)-5-nitrobenzoic acid is an amphoteric molecule, but its acidic nature is most relevant for purification.

1. Optimizing Precipitation:

• Causality: The product is soluble in its salt form (carboxylate). To maximize precipitation from an aqueous solution after the reaction, the solution must be carefully acidified to protonate the carboxylate group, thereby minimizing its water solubility.[1]

• Protocol: After the reaction, dilute the mixture with water and slowly add an acid (e.g., 1 M HCl) dropwise while monitoring the pH. The target pH for maximum precipitation is typically between 3 and 4.[1] Adding the acid too quickly can trap impurities.

2. Refining Recrystallization:

• Causality: The goal of recrystallization is to dissolve the crude product in a minimum amount of a hot solvent in which it has high solubility, while impurities remain either insoluble or highly soluble. Upon slow cooling, the desired compound crystallizes out in a purer form, leaving impurities behind in the solvent.[2]

• Protocol: Ethanol is a commonly cited and effective solvent for recrystallizing 2-(Methylamino)-5-nitrobenzoic acid.[1]

  • Dissolve the crude solid in the minimum amount of boiling ethanol. Using too much solvent will result in a low recovery yield.

  • If there are insoluble impurities, perform a hot gravity filtration.

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation before collecting by vacuum filtration.[2]

• Troubleshooting "Oiling Out": If the product separates as an oil instead of crystals, it means the solution's saturation point is above the product's melting point in that solvent. To fix this, re-heat the solution to redissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.[2]

Q6: My final product is discolored (e.g., brown or dark yellow). What causes this and how can it be resolved?

Causality: Discoloration is typically caused by highly colored, minor impurities formed from side reactions or by the oxidation of the amino group.[2] Aromatic amines can be sensitive to air and light, leading to the formation of colored oxidation products.[12]

Solutions:

• Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount (1-2% by weight) of activated charcoal to the solution. The charcoal will adsorb many colored impurities.[2] Boil the solution briefly with the charcoal, then remove it by hot gravity filtration before allowing the solution to cool and crystallize.

• Inert Atmosphere: If oxidation is suspected to be a persistent issue, performing the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of these colored byproducts.[2]

Visualized Synthetic Pathways

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid is primarily achieved via two distinct and reliable pathways.

Caption: Primary synthetic routes to the target compound.

Detailed Experimental Protocol: Nitration of N-methylanthranilic acid

This protocol is adapted from a reported synthesis and emphasizes the critical control parameters discussed above.[7][8]

• Preparation of Nitrating Mixture: In a round-bottom flask placed in an ice-salt bath, add 2.6 g of concentrated sulfuric acid (H₂SO₄). Slowly and dropwise, add 1.83 g of concentrated nitric acid (HNO₃) while stirring, ensuring the temperature is maintained below 10°C.

• Preparation of Starting Material: In a separate flask, dissolve 2 g of N-methylanthranilic acid in 25 mL of ethyl acetate (EtOAc).

• Reaction: Cool the flask containing the starting material solution in an ice-water bath. Add the pre-chilled nitrating mixture dropwise to the N-methylanthranilic acid solution over 30 minutes. It is critical to maintain the internal temperature of the reaction mixture below 10°C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir in the ice bath for 30 minutes. Monitor the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the mobile phase) until the starting material spot is no longer visible.

• Workup: Carefully pour the reaction mixture into a beaker containing crushed ice. Neutralize the mixture with a suitable base (e.g., aqueous sodium carbonate solution) until the pH is ~7-8.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from hot ethanol to afford the purified 2-(Methylamino)-5-nitrobenzoic acid.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid.
• Benchchem. (n.d.). Navigating Scale-Up Challenges in 2-Amino-5-nitrobenzoic Acid Synthesis: A Technical Support Guide.

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. Available from: [Link]

• Benchchem. (n.d.). Technical Support Center: Purification of 2-Amino-5-nitrobenzoic Acid.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid.
• Benchchem. (n.d.). Managing temperature control in 2-Amino-5-nitrobenzoic acid nitration.
• Benchchem. (n.d.). Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation.

• Gao, C., He, M., & Zeng, F. (2012). Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. SAGE-Hindawi Access to Research. Available from: [Link]

• Truman State University. (n.d.). Multistep Synthesis Nitration.
• CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide. (2015). Google Patents.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate.

• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. ResearchGate. Retrieved from [Link]

Sources

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• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. 2-Methyl­amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 2-(Methylamino)-5-nitrobenzoic acid

A Senior Application Scientist's Guide to Impurity Identification and Control

Welcome to the technical support center for 2-(Methylamino)-5-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and controlling impurities in this critical pharmaceutical intermediate. As a precursor in the synthesis of various active pharmaceutical ingredients (APIs), ensuring the purity of 2-(Methylamino)-5-nitrobenzoic acid is paramount for the safety and efficacy of the final drug product.[1] This document provides in-depth, experience-driven answers to common challenges, detailed troubleshooting protocols, and validated analytical methodologies.

Frequently Asked Questions (FAQs)

General Understanding

Q1: What are the primary sources of impurities in 2-(Methylamino)-5-nitrobenzoic acid?

Impurities can be introduced at nearly every stage of the compound's lifecycle. They are generally classified into three main categories as defined by regulatory bodies like the FDA[1]:

• Organic Impurities: These are the most common and structurally similar to the main compound. They arise from:

  • Synthesis: Starting materials, intermediates, by-products from side reactions, and reagents.[1] For instance, isomers are a significant concern during the nitration step of the synthesis.[2]

  • Degradation: The molecule can degrade when exposed to stress conditions like acid, base, light, heat, or oxidation.[3]

• Inorganic Impurities: These include reagents, catalysts, and heavy metals that may be used during the synthesis process.[1]

• Residual Solvents: Volatile organic compounds used during synthesis or purification that are not fully removed.[1]

Q2: Why is rigorous impurity profiling for this specific intermediate so critical?

Even trace-level impurities can have significant consequences. For a pharmaceutical intermediate, rigorous profiling is essential for several reasons:

• Patient Safety: Impurities can be toxic or pharmacologically active, posing a direct risk to patients.[4]

• Product Efficacy: Impurities can potentially reduce the efficacy of the final API.

• Regulatory Compliance: Regulatory agencies such as the FDA and EMA have stringent requirements for the identification, qualification, and quantification of impurities in drug substances, as outlined in ICH guidelines Q3A and Q3B.[4]

• Process Control: Understanding the impurity profile provides critical feedback for optimizing the manufacturing process to minimize or eliminate unwanted by-products, leading to a more robust and reproducible synthesis.

Synthesis-Related Impurities

Q3: My synthesis involves the nitration of N-methylanthranilic acid. What are the most probable process-related impurities?

The nitration of N-methylanthranilic acid is a common synthetic route.[5] However, it can generate several predictable impurities due to the directing effects of the substituents on the aromatic ring. The activating methylamino group is an ortho, para-director, while the deactivating carboxylic acid group is a meta-director.[6] This interplay can lead to:

• Unreacted Starting Material: N-methylanthranilic acid.

• Positional Isomers: The primary side products are often other nitro-isomers, such as 2-(methylamino)-3-nitrobenzoic acid.

• Over-nitrated Products: Dinitro-substituted benzoic acids can form under harsh nitrating conditions.[6]

• Oxidative By-products: The methylamino group can be susceptible to oxidation by the nitrating mixture (HNO₃/H₂SO₄).[7]

Below is a diagram illustrating these potential synthesis-related impurities.

Caption: A systematic workflow for identifying unknown impurities.

1. Preliminary Checks:

• System Blank: Inject a blank solvent to rule out contamination from the solvent or the HPLC system itself.

• Placebo Analysis: If analyzing a formulated product, analyze the formulation without the API to check for excipient-related peaks.

2. Initial Identification (LC-MS):

• The most powerful first step is Liquid Chromatography-Mass Spectrometry (LC-MS). [8][9][10]It provides the molecular weight of the impurity.

• High-Resolution MS (HRMS): Techniques like Q-TOF or Orbitrap provide a highly accurate mass, allowing you to determine the elemental formula of the impurity. This is invaluable for distinguishing between isomers (which have the same mass) and other by-products.

3. Structure Elucidation (MS/MS and NMR):

• Tandem MS (MS/MS): Fragmenting the impurity ion inside the mass spectrometer provides structural clues. By comparing the fragmentation pattern to that of the parent compound, you can often pinpoint where the molecule has been modified.

• NMR Spectroscopy: For definitive structural confirmation, Nuclear Magnetic Resonance (NMR) is the gold standard. [10][11]It provides detailed information about the carbon-hydrogen framework and the connectivity of atoms. [11]This is particularly crucial for unambiguously identifying positional isomers.

Comparison of Key Analytical Techniques

Feature	HPLC-UV	LC-MS	NMR Spectroscopy
Primary Use	Separation & Quantification	Separation & Identification	Structure Elucidation
Specificity	Moderate (based on retention time & UV)	Very High (based on mass-to-charge ratio) [8]	Definitive (atomic connectivity) [11]
Sensitivity	High (ng to µg range) [8]	Very High (pg to ng range) [8]	Lower (µg to mg range)
Structural Info	None	Molecular Weight & Fragmentation	Complete 3D Structure
Expert Insight	Excellent for routine purity checks and quantifying known impurities. [9]	The workhorse for identifying "unknown" peaks detected by HPLC. [10]	Essential for final confirmation, especially for novel impurities or distinguishing isomers. [11][12]

Experimental Protocols

Protocol 1: HPLC-UV Method for Impurity Profiling

This protocol provides a robust starting point for separating 2-(Methylamino)-5-nitrobenzoic acid from its potential impurities.

• Chromatographic System: Standard HPLC or UHPLC system with a UV/PDA detector. [9]* Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm). The choice of a C18 column is standard for reversed-phase chromatography of moderately polar compounds. [13]* Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier suppresses the ionization of the carboxylic acid, leading to better peak shape.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-20 min: 10% to 90% B

  • 20-23 min: 90% B

  • 23-23.1 min: 90% to 10% B

  • 23.1-28 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C. Temperature control is crucial for reproducible retention times.

• Injection Volume: 5 µL.

• Detection: UV at 254 nm or PDA for spectral analysis.

• System Suitability: Prepare a solution containing the main compound and a known impurity. Verify resolution (>2.0), tailing factor (<1.5), and theoretical plates (>2000).

Protocol 2: LC-MS Method for Identification

This method is designed to couple with the HPLC separation for mass identification.

• LC System: Use the same conditions as Protocol 1 . For MS compatibility, ensure volatile buffers like formic acid or ammonium formate are used. [14]* Mass Spectrometer: An electrospray ionization (ESI) source coupled to a quadrupole, ion trap, or high-resolution mass analyzer (Q-TOF, Orbitrap). [8]* Ionization Mode: ESI in negative mode is often preferred for acidic compounds like this one, as it readily deprotonates the carboxylic acid to form [M-H]⁻ ions. [15]* Mass Range: Scan from m/z 100-500.

• Data Acquisition:

  • Full Scan: To detect all ions and determine the molecular weight of eluting peaks.

  • MS/MS (Data-Dependent Acquisition): To automatically trigger fragmentation of the most intense ions, providing structural data.

Protocol 3: Forced Degradation Study

This protocol outlines stress conditions to deliberately degrade the sample, as recommended by ICH guidelines. [16][17]

• Preparation: Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid (e.g., 1 mg/mL) in a 50:50 mixture of acetonitrile and water.

• Stress Conditions: For each condition, use a separate vial of the stock solution. Include a control sample stored at 5°C protected from light.

  • Acid Hydrolysis: Add 1 M HCl to the stock solution (1:1 v/v). Heat at 60°C for 24 hours. [3] * Base Hydrolysis: Add 0.1 M NaOH to the stock solution (1:1 v/v). Keep at room temperature for 8 hours. [3] * Oxidative Degradation: Add 3% H₂O₂ to the stock solution (1:1 v/v). Keep at room temperature for 24 hours, protected from light. [3] * Thermal Degradation: Heat the stock solution at 60°C for 48 hours, protected from light. Also, heat the solid powder in an oven at 100°C for 48 hours. [3] * Photolytic Degradation: Expose the stock solution to a photostability chamber (ICH Q1B guideline) for a specified duration.

• Analysis: After exposure, neutralize the acidic and basic samples. Dilute all samples appropriately and analyze using the validated HPLC method (Protocol 1 ) to assess the extent of degradation and identify any new peaks formed.

Protocol 4: NMR Analysis for Structural Confirmation

• Sample Preparation: A pure, isolated impurity (>1 mg) is required. Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice as it dissolves a wide range of organic compounds and allows for the observation of exchangeable protons (from -COOH and -NH).

• Data Acquisition:

  • ¹H NMR: Provides information on the number and environment of protons. Chemical shifts for aromatic protons are typically in the 6.5-8.0 ppm range. [18] * ¹³C NMR: Shows all unique carbon atoms. Aromatic carbons typically appear between 120-150 ppm. [18] * 2D NMR (COSY, HSQC, HMBC): These experiments are critical for assembling the structure. COSY shows proton-proton couplings, while HSQC and HMBC reveal one-bond and multiple-bond carbon-proton correlations, respectively. [11]This data allows for the unambiguous assignment of the substitution pattern on the aromatic ring.

References

• PubChem. (n.d.). 2-Chloro-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Nawaz, H., et al. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1484. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Kim, H. Y., et al. (2020). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Toxicology and Environmental Health Sciences, 12(4), 333–341. Retrieved from [Link]

• Arisawa, M., et al. (1983). Inhibitory effects of para-aminobenzoic acid on the formation and mutagenicity of N-nitroso compounds. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 124(1), 21-28. Retrieved from [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

• Truman State University. (n.d.). Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• ResearchGate. (2018). Mass Spectrometry Detection of Nitrobenzoic Acids and Their Salts on the Surface of Construction Materials. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• Google Patents. (n.d.). DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile.

• Singh, R., & Rehman, Z. U. (2012). Development of forced degradation and stability indicating studies of drugs—A review. TrAC Trends in Analytical Chemistry, 39, 101-115. Retrieved from [Link]

• SIELC Technologies. (2018). 2-Methyl-5-nitrobenzenesulfonic acid. Retrieved from [Link]

• Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• LCGC International. (n.d.). Method Development for Drug Impurity Profiling: Part 1. Retrieved from [Link]

• Tiwari, P., Sathe, P., & Devadiga, N. (2013). Low Level Determination of Genotoxic Impurity in Deferasirox Formulation. Journal of Analytical Sciences, Methods and Instrumentation, 3, 179-183. Retrieved from [Link]

• Acta Chemica Scandinavica. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Retrieved from [Link]

• Patsnap. (n.d.). Production process of 2-chloro-5-nitrobenzoic acid. Retrieved from [Link]

• Reddit. (2024). When 3-aminobenzoic acid reacts with HNO3/H2SO4 apparently it makes 5-amino-2,4-dinitrobenzoic acid. Can you help me understand why?. Retrieved from [Link]

• SciSpace. (n.d.). Catalyst-Free Microwave-Assisted Amination of 2-Chloro-5-nitrobenzoic Acid. Retrieved from [Link]

• Journal of Advanced Pharmaceutical Technology & Research. (2011). Recent trends in the impurity profile of pharmaceuticals. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Retrieved from [Link]

• Journal of Drug Delivery & Therapeutics. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Retrieved from [Link]

• MedCrave online. (2016). Forced degradation studies. Retrieved from [Link]

• Anasazi Instruments. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Retrieved from [Link]

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Technical Support Center: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

Welcome to the technical support center for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid. This guide is designed for researchers, chemists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the synthesis, providing in-depth, mechanism-based troubleshooting and validated protocols to enhance your yield and purity.

Frequently Asked Questions (FAQs)

FAQ 1: What is the most common synthetic route to 2-(Methylamino)-5-nitrobenzoic acid and what are its primary challenges?

The most prevalent and industrially relevant method for synthesizing 2-(Methylamino)-5-nitrobenzoic acid is through the nucleophilic aromatic substitution (SNAr) of 2-chloro-5-nitrobenzoic acid with methylamine.[1] The reaction is driven by the electron-deficient nature of the aromatic ring, which is activated by the strongly electron-withdrawing nitro group at the para-position and the carboxylic acid at the ortho-position relative to the chlorine leaving group.[2][3][4]

The primary challenges encountered in this synthesis are:

• Incomplete reaction: Leaving residual starting material, which can be difficult to separate.

• Formation of 2-hydroxy-5-nitrobenzoic acid: A competitive hydrolysis side reaction.

• Controlling reaction exotherm: The reaction with methylamine is often exothermic and requires careful temperature management.

• Product purification: Isolating the desired product with high purity often requires specific pH adjustments and recrystallization protocols.

FAQ 2: My reaction seems to stall, leaving a significant amount of 2-chloro-5-nitrobenzoic acid. How can I drive the reaction to completion?

Incomplete conversion is a common issue. Several factors can contribute to this:

• Insufficient Nucleophile: Ensure at least a stoichiometric equivalent of methylamine is used. Often, a slight excess (1.1-1.5 equivalents) is beneficial to drive the equilibrium forward.

• Low Temperature: While controlling the exotherm is crucial, a temperature that is too low will slow the reaction rate significantly. A balance must be struck, often involving an initial low-temperature addition followed by a period of gentle heating (e.g., 40-60°C) to ensure completion.[5]

• Inadequate Mixing: In heterogeneous reaction mixtures, poor agitation can lead to localized reagent depletion. Ensure vigorous and efficient stirring throughout the reaction.

• pH Control: The reaction generates HCl as a byproduct, which will protonate the methylamine nucleophile, rendering it inactive. The use of a base (e.g., an excess of methylamine itself or an added base like potassium carbonate) is essential to neutralize the acid and maintain a supply of the free nucleophile.[6]

FAQ 3: I've noticed a significant, more polar impurity in my crude product by TLC. What is it and how can I prevent it?

This is a classic sign of the formation of 2-hydroxy-5-nitrobenzoic acid . This byproduct arises from the competitive nucleophilic attack of water or hydroxide ions on the 2-chloro-5-nitrobenzoic acid starting material.

Mechanism of Formation: Water, especially under basic conditions (forming hydroxide), can act as a nucleophile in the SNAr reaction, displacing the chloride to form the corresponding hydroxy derivative. This is particularly problematic if aqueous methylamine is used or if the reaction is not adequately protected from moisture.

Prevention Strategies:

• Use Anhydrous Conditions: Employ anhydrous solvents and reagents where possible. If using an aqueous solution of methylamine, consider adding it to a solution of the starting material in an organic co-solvent to minimize direct hydrolysis.

• Temperature Control: Higher temperatures can accelerate the rate of hydrolysis. Maintain the lowest effective temperature that still allows the main reaction to proceed at a reasonable rate.

• pH Management: While a base is needed, excessively high pH can increase the concentration of hydroxide ions, favoring the hydrolysis side reaction. Careful control over the amount of base is recommended.

Troubleshooting Guide: Common Side Reactions & Solutions

Problem 1: Presence of 2-Hydroxy-5-nitrobenzoic Acid Impurity

This is the most common side product, arising from the hydrolysis of the starting material, 2-chloro-5-nitrobenzoic acid.[7] Its presence complicates purification due to its similar acidic nature to the desired product.

Root Cause Analysis Workflow

Caption: Troubleshooting workflow for hydrolysis side product.

Validated Protocol for Minimizing Hydrolysis

Objective: To minimize the formation of 2-hydroxy-5-nitrobenzoic acid during the amination reaction.

Materials:

• 2-chloro-5-nitrobenzoic acid (1.0 eq)

• Methylamine (40% solution in water, 1.5 eq)

• Potassium Carbonate (K₂CO₃, 1.0 eq)

• Ethanol (as solvent)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chloro-5-nitrobenzoic acid in ethanol (approx. 5-10 mL per gram of starting material).

• Add potassium carbonate to the mixture. This will act as a scavenger for the HCl generated, preserving the methylamine nucleophile.

• Cool the mixture in an ice bath to 0-5°C.

• Slowly add the aqueous methylamine solution dropwise over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to a gentle reflux (approx. 50-60°C) for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction, acidify with HCl to pH ~2-3 to precipitate the product, filter, and wash with cold water.

Problem 2: Product Loss and Low Yield During Workup

Low yields can often be attributed to the amphoteric nature of the product. The 2-(Methylamino)-5-nitrobenzoic acid has both a basic amino group and an acidic carboxylic acid group.

Data Summary: pH vs. Solubility

pH	Dominant Species	Solubility in Water	Recommended Action
< 2	Carboxylic acid (COOH), Ammonium salt (NH₂⁺CH₃)	Low	Product Precipitation
3 - 5	Zwitterion (COO⁻, NH₂⁺CH₃)	Moderate	Avoid for isolation
6 - 8	Carboxylate (COO⁻), Free amine (NHCH₃)	High	Extraction into organic
> 9	Carboxylate (COO⁻), Free amine (NHCH₃)	Very High	Keep in aqueous phase

Optimized Purification Protocol (Acid-Base Extraction)

Objective: To purify the crude product from unreacted starting material and non-acidic impurities.

• Take the crude, dried solid and dissolve it in a suitable organic solvent (e.g., ethyl acetate).

• Extract the organic solution with a saturated sodium bicarbonate solution (pH ~8). The desired product and any unreacted starting material will move into the aqueous layer as their sodium salts.

• Separate the aqueous layer. This step removes neutral or basic impurities.

• Slowly acidify the aqueous layer with concentrated HCl with vigorous stirring, cooling in an ice bath.

• Crucially, adjust the final pH to be between 2.8 and 3.2.[8] In this narrow pH range, the starting material (2-chloro-5-nitrobenzoic acid, pKa ~2.8) remains more soluble, while the desired product (2-(methylamino)-5-nitrobenzoic acid) is at its isoelectric point and will selectively precipitate.

• Filter the precipitated solid, wash thoroughly with cold water, and dry under vacuum to yield the purified product.

Reaction Pathway Visualization

The following diagram illustrates the primary synthetic route and the key competitive side reaction.

Caption: SNAr synthesis pathway and hydrolysis side reaction.

This guide provides a foundational framework for troubleshooting the synthesis of 2-(Methylamino)-5-nitrobenzoic acid. Successful synthesis relies on a mechanistic understanding of not only the desired reaction but also the potential side reactions that can impact purity and yield.

References

• A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents. This patent describes hydrolysis as a key step, indicating its feasibility as a reaction pathway for similar chloro-nitroaromatic compounds.

• Optimization of reaction conditions for the aminalization reaction between 1a and 2a. - ResearchGate. This article demonstrates the critical role of temperature optimization in controlling reaction outcomes and improving yields, a principle applicable to the target synthesis. URL: [Link]

• Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines - PMC - PubMed Central. This paper highlights the use of a base (K₂CO₃) in amination reactions of halobenzoic acids to neutralize the acid byproduct, which is a key principle for the methylamine reaction. URL: [Link]

• Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC - NIH. This article provides context on various C-N bond formation strategies on benzoic acid scaffolds, including SNAr reactions. URL: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. This resource provides a detailed explanation of the addition-elimination mechanism (SNAr), including the role of electron-withdrawing groups and the formation of the Meisenheimer complex. URL: [Link]

• Regioselective copper-catalyzed amination of bromobenzoic acids using aliphatic and aromatic amines. | Semantic Scholar. This paper describes a regioselective amination process, emphasizing the importance of reaction conditions in achieving desired product selectivity. URL: [Link]

• 2-Chloro-5-Nitrobenzoic Acid: Properties, Uses, and Production - X.com. Provides physical properties and synthesis context for the starting material. URL: [Link]

• Nucleophilic aromatic substitution - chemeurope.com. An encyclopedic entry detailing the SNAr mechanism and the activating role of ortho/para nitro groups. URL: [Link]

• 2-Methylamino-5-nitrobenzoic acid - PMC - NIH. This publication provides crystallographic data and a synthesis procedure for the target molecule via nitration of N-methylanthranilic acid. URL: [Link]

• Nucleophilic Aromatic Substitution - Chemistry LibreTexts. An educational resource explaining the mechanism and the importance of ortho/para electron-withdrawing groups for stabilizing the Meisenheimer complex. URL: [Link]

• Nucleophilic Substitutions on Aromatic Systems - Chemistry LibreTexts. Discusses the conditions required for SNAr, including the necessity of a leaving group and ring deactivation by electron-withdrawing groups. URL: [Link]

• Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines - Organic Chemistry Portal. Abstract describing a chemo- and regioselective amination of 2-bromobenzoic acids. URL: [Link]

• 2-Chloro-5-nitrobenzoic acid | C7H4ClNO4 | CID 17287 - PubChem. Provides comprehensive chemical data for the starting material. URL: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. A clear explanation of the SNAr mechanism, contrasting it with electrophilic aromatic substitution and highlighting the role of electron-withdrawing groups. URL: [Link]

• Preparation of 2-chloro-5-nitrobenzoic acid - PrepChem.com. Details a laboratory procedure for the synthesis of the starting material by nitrating o-chlorobenzoic acid. URL: [Link]

• 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4) - PubChemLite. Provides chemical identifiers and predicted properties for the target compound. URL: [Link]

• Process for the preparation of 2-amino-5-nitrobenzonitrile - Google Patents. This patent describes the conversion of 2-chloro-5-nitrobenzoic acid via amination as a known, multi-step process.

• What is the mechanism for the formation of Nitro benzanoic acid from methyl nitrobenzanoate? - Quora. A user-contributed discussion on related reactions, including the nitration of 2-chlorobenzoic acid. URL: [Link]

• m-NITROBENZOIC ACID - Organic Syntheses Procedure. Provides a detailed procedure for the saponification of a nitro-substituted methyl benzoate, a relevant transformation for understanding the reactivity of the carboxyl group. URL: [Link]

• Preparation of 2-chloro-5-aminobenzoic acid - Google Patents. This patent describes a purification process for a related compound involving careful pH control to selectively precipitate the desired product, a technique directly applicable here.
• WO 2013/150545 A2 - Googleapis.com. This patent application describes various synthetic transformations involving substituted nitrobenzoic acids, including reductions and amide couplings.

Sources

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• 7. CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 8. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]

Stability issues of 2-(Methylamino)-5-nitrobenzoic acid in solution

Welcome to the technical support guide for 2-(Methylamino)-5-nitrobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the stability challenges associated with this compound in solution. Our goal is to provide you with not only procedural steps but also the underlying scientific reasoning to empower your experimental success.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental stability characteristics of 2-(Methylamino)-5-nitrobenzoic acid.

Q1: What are the key structural features of 2-(Methylamino)-5-nitrobenzoic acid that influence its stability?

A: The stability of 2-(Methylamino)-5-nitrobenzoic acid is primarily dictated by its three main functional groups: a carboxylic acid, a secondary aromatic amine (methylamino), and a nitro group attached to the benzene ring.[1][2] The interplay of these groups makes the molecule susceptible to changes in pH, light, and oxidative environments. The nitro group, being strongly electron-withdrawing, and the amino group can make the aromatic ring susceptible to certain reactions, while the carboxylic acid group governs its solubility in aqueous solutions.[1]

Q2: What are the primary environmental factors that can degrade 2-(Methylamino)-5-nitrobenzoic acid in solution?

A: The degradation of this compound is influenced by several factors that are common in laboratory settings.[3][4] Key factors to control include:

• pH: Affects both solubility and the rate of hydrolytic degradation.[5]

• Light (Photostability): Aromatic nitro compounds are often susceptible to photodegradation.[5][6]

• Temperature (Thermal Stability): Elevated temperatures can accelerate decomposition reactions.[3][4]

• Oxygen (Oxidative Stability): The presence of dissolved oxygen or oxidizing agents can lead to degradation, particularly of the amino group.[4][7]

Q3: How does the pH of a solution impact the stability and solubility of this compound?

A: As a carboxylic acid, 2-(Methylamino)-5-nitrobenzoic acid's solubility in aqueous media is highly pH-dependent.[1] In acidic solutions (low pH), the carboxylic acid group is protonated (-COOH), rendering the molecule less soluble in water.[1] As the pH increases to neutral or basic levels, the carboxylic acid deprotonates to form a carboxylate salt (-COO⁻), which is significantly more soluble in water.[1] While specific data is limited, related aminobenzoic acids can undergo hydrolysis under strong acidic or basic conditions.[5] Therefore, it is crucial to determine the optimal pH range for your application through stability studies.

Q4: Is 2-(Methylamino)-5-nitrobenzoic acid sensitive to light?

A: Yes. Molecules containing both nitroaromatic and amino functional groups have the potential to be light-sensitive.[5] Exposure to UV or even high-intensity visible light can induce photodegradation, leading to the formation of impurities and a change in the solution's appearance.[5][6] It is a critical best practice to protect solutions from light by using amber vials or by wrapping containers in aluminum foil during experiments and storage.[4]

Q5: What are the ideal storage conditions for solutions containing 2-(Methylamino)-5-nitrobenzoic acid?

A: To maximize the shelf-life of your solutions, they should be stored under controlled conditions. Based on the compound's chemical nature, we recommend the following:

• Temperature: Store solutions at refrigerated temperatures (2-8°C). For long-term storage, consider storing at -20°C or below.

• Light: Always store solutions in light-protecting containers, such as amber glass vials.

• Atmosphere: For sensitive applications, purging the solvent with an inert gas like nitrogen or argon before preparation and blanketing the final solution's headspace can prevent oxidative degradation.[8]

• Duration: Due to potential instability, it is highly recommended to prepare aqueous solutions fresh and not to store them for more than a day, especially for quantitative applications.[8]

Troubleshooting Guide

This section provides solutions to specific experimental problems you may encounter.

Issue 1: The color of my solution is changing from light yellow to a darker shade over time.

• Possible Cause: This is a common indicator of chemical degradation. The formation of colored byproducts can result from oxidation of the methylamino group or from photolytic reactions involving the nitro group.

• Troubleshooting Steps:

  • Prepare Fresh: Always use freshly prepared solutions for your experiments, especially for quantitative analysis.

  • Protect from Light: Immediately wrap your container in aluminum foil or use an amber vial to eliminate light exposure as a contributing factor.

  • De-gas Solvents: Use solvents that have been purged with nitrogen or argon to remove dissolved oxygen, which can cause oxidative degradation.

  • Run a Control: Keep a control sample stored under ideal conditions (refrigerated, in the dark) to compare against your experimental sample.

Issue 2: My compound is precipitating out of my aqueous buffer.

• Possible Cause: This is almost certainly a solubility issue related to pH. 2-(Methylamino)-5-nitrobenzoic acid is a carboxylic acid and is poorly soluble in its protonated (-COOH) form, which predominates at acidic pH.[1][2]

• Troubleshooting Steps:

  • Check pH: Measure the pH of your solution. If it is acidic, the compound is likely precipitating.

  • Adjust pH: Carefully add a base (e.g., dilute NaOH) dropwise to raise the pH. The compound should dissolve as it converts to its more soluble carboxylate salt form. Most carboxylic acids are soluble above their pKa, typically in the neutral to basic pH range.

  • Consider Cosolvents: If adjusting the pH is not compatible with your experiment, consider using a cosolvent like DMSO or ethanol to prepare a concentrated stock solution, which can then be diluted into your aqueous buffer. Ensure the final concentration of the organic solvent is low enough not to interfere with your experiment.[8]

Issue 3: I am observing unexpected or growing impurity peaks in my HPLC analysis.

• Possible Cause: The appearance of new peaks is a strong indication of either degradation of your analyte or contamination.

• Troubleshooting Steps:

  • Confirm Degradation: Immediately re-analyze a freshly prepared standard solution. If the new peaks are absent, your original sample has likely degraded. Review your sample handling and storage procedures (light, temperature, pH).

  • Check Starting Material: Analyze a solution prepared from the solid starting material. The unexpected peaks might be impurities present from synthesis. Always review the Certificate of Analysis for your compound lot.[5]

  • Investigate Contamination: The peaks could originate from contaminated solvents, glassware, or the HPLC system itself. Run a blank injection (mobile phase only) to rule out system contamination.[5]

  • Perform Stress Testing: To proactively identify potential degradants, perform a forced degradation study (see Protocol 1). This will help you understand what impurity peaks to expect under different stress conditions.[5][9]

Issue 4: I am experiencing low recovery or a rapid loss of analyte concentration.

• Possible Cause: This issue can stem from either rapid degradation or physical loss of the analyte due to adsorption.

• Troubleshooting Steps:

  • Re-evaluate Conditions: Your experimental conditions (e.g., high temperature, extreme pH, presence of oxidizing agents) may be causing the compound to degrade much faster than anticipated.[5] Perform a time-course experiment under your exact conditions to measure the rate of degradation.

  • Address Adsorption: Polar molecules can adsorb to the active sites on glass surfaces. This is especially true for dilute solutions.

    • Use Silanized Glassware: Pre-treated, silanized glassware can minimize surface adsorption.

    • Try Different Containers: Polypropylene or other plastic containers may show less adsorption for your specific molecule.[5]

    • Include a "Sacrificial" Agent: In some cases, adding a small amount of a structurally similar, inert compound to the solution can block the active adsorption sites.

Experimental Protocols & Data

To ensure the integrity of your work, we provide the following validated protocols for assessing the stability of 2-(Methylamino)-5-nitrobenzoic acid.

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation pathways and validate the specificity of your analytical method.[9]

Objective: To assess stability under hydrolytic, oxidative, photolytic, and thermal stress.

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 2-(Methylamino)-5-nitrobenzoic acid in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water).

• Apply Stress Conditions: Aliquot the stock solution and subject it to the conditions outlined in Table 1.

• Sample Analysis: At specified time points (e.g., 0, 2, 8, 24 hours), withdraw a sample. Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Analysis: Analyze the stressed samples, along with an unstressed control sample (stored at 2-8°C in the dark), using a stability-indicating HPLC method (see Protocol 2).

Table 1: Summary of Forced Degradation Conditions

Stress Condition	Reagent / Condition	Incubation Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 hours
Base Hydrolysis	0.1 M NaOH	60°C	24 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal (Solution)	Stock Solution	60°C	24 hours
Photolytic	ICH Q1B Option 2	Room Temperature	>1.2 million lux hours

Protocol 2: Stability-Indicating HPLC-UV Method

This method is designed to separate the parent 2-(Methylamino)-5-nitrobenzoic acid peak from any potential degradation products.[10]

• Instrumentation: HPLC system with a PDA or UV detector.[11]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[5]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-20 min: Linear gradient from 10% to 90% B

  • 20-25 min: Hold at 90% B

  • 25-26 min: Return to 10% B

  • 26-30 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Monitor at the λmax of the compound, and use PDA to evaluate peak purity across the spectrum.

• Method Validation: This method must be validated according to ICH guidelines to ensure it is specific, linear, accurate, and precise for its intended purpose.[5] Specificity is demonstrated by showing that the parent peak is resolved from all degradant peaks in the forced degradation samples.

Visualizing Potential Degradation

The following diagram illustrates the primary molecular sites susceptible to degradation under stress conditions. Understanding these pathways helps in identifying potential byproducts during analysis.

Caption: Potential degradation pathways for 2-(Methylamino)-5-nitrobenzoic acid.

References

• Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation. Benchchem.
• 2-METHYL-5-NITROBENZOIC ACID. CAMEO Chemicals - NOAA.
• Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing.
• 2-(Methylamino)-5-nitrobenzoic acid. Sigma-Aldrich.
• 2-Methylamino-5-nitrobenzoic acid. PMC - NIH.
• 2-Methylamino-5-nitrobenzoic acid. ResearchGate.
• PRODUCT INFORMATION. Cayman Chemical.
• 2-Methyl-amino-5-nitro-benzoic acid. PubMed.
• Journal of Pharmaceutics & Drug Delivery Research. SciTechnol.
• Application Notes and Protocols for the Analytical Detection of 2-Amino-5-nitrobenzoic acid. Benchchem.
• New metabolic pathway for degradation of 2-nitrobenzoate by Arthrobacter sp. SPG. NIH.
• m-NITROBENZOIC ACID. Organic Syntheses Procedure.
• analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. SciELO.
• 2-Methyl-5-nitrobenzoic acid | C8H7NO4 | CID 519683. PubChem.
• Drug Stability: Key Factors Affecting Pharmaceutical Quality & Shelf-Life. Academically.
• Analytical Techniques In Stability Testing. Separation Science.
• Bacterial degradation of the nitrobenzoic acids. 2. Reduction of the nitro group. PMC - NIH.
• (PDF) 2-Amino-5-nitrobenzophenone and 2-Methylamino-2. ResearchGate.
• A Comparative Guide to Analytical Techniques for 5-Methyl-2-nitrobenzoic Acid Analysis. Benchchem.
• (PDF) Degradation Pathway. ResearchGate.
• What is the mechanism for the formation of Nitro benzanoic acid from methyl nitrobenzanoate?. Quora.
• Stability indicating study by using different analytical techniques. IJSDR.
• Thermal degradation of 18 amino acids during pyrolytic processes. PMC - PubMed Central.
• 2-(Methylamino)-5-nitrobenzoic acid. Sigma-Aldrich.
• 2-(METHYLAMINO)-5-NITROBENZOIC ACID | 3484-33-1. ChemicalBook.
• Determination of the Effects of Aminic and Phenolic Antioxidants on the Oxidation Resistance Performance of TMP and TMP Complex Esters by RBOT. Smart Eureka.
• Non-Normative Oxidation Stability Indication of FAME Produced from Rapeseed and Used Cooking Oil. MDPI.

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Technical Support Center: Degradation Pathways of 2-(Methylamino)-5-nitrobenzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(Methylamino)-5-nitrobenzoic acid. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) related to the degradation pathways of this compound. Our goal is to equip you with the knowledge to anticipate potential stability issues, design robust experiments, and accurately interpret your results.

Introduction: Understanding the Stability of 2-(Methylamino)-5-nitrobenzoic Acid

2-(Methylamino)-5-nitrobenzoic acid is a multifaceted molecule with functional groups—a secondary aromatic amine, a nitro group, and a carboxylic acid—that are susceptible to various degradation pathways. A thorough understanding of its stability profile is critical for its application in drug development and other research areas to ensure the integrity and safety of its use. This guide will delve into the probable abiotic and biotic degradation pathways and provide practical guidance for your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and degradation of 2-(Methylamino)-5-nitrobenzoic acid.

Q1: What are the primary functional groups on 2-(Methylamino)-5-nitrobenzoic acid that are susceptible to degradation?

The primary sites for degradation on the 2-(Methylamino)-5-nitrobenzoic acid molecule are the secondary methylamino group, the nitro group, and the carboxylic acid function on the aromatic ring. The interplay of these groups dictates the compound's overall stability.

Q2: What are the expected abiotic degradation pathways for 2-(Methylamino)-5-nitrobenzoic acid?

Based on its chemical structure, 2-(Methylamino)-5-nitrobenzoic acid is susceptible to several abiotic degradation pathways, including hydrolysis, oxidation, photolysis, and thermal decomposition.[1]

• Hydrolysis: The molecule may undergo hydrolysis under acidic or basic conditions. This could involve the hydrolysis of the amide-like linkage of the methylamino group, potentially leading to N-demethylation to form 2-amino-5-nitrobenzoic acid, or more extensive degradation of the aromatic ring.

• Oxidation: The methylamino group is susceptible to oxidation, which can lead to the formation of N-oxides or N-dealkylation.[2] The electron-rich aromatic ring can also be a target for oxidative degradation.

• Photolysis: Aromatic nitro compounds are often light-sensitive.[1] Photodegradation can trigger complex reactions, including the reduction of the nitro group or cleavage of the C-N bond.

• Thermal Decomposition: At elevated temperatures, decarboxylation (loss of CO2 from the carboxylic acid group) is a potential degradation pathway. The nitro group can also be involved in thermal decomposition, potentially leading to the release of nitrogen oxides.

Q3: Is 2-(Methylamino)-5-nitrobenzoic acid susceptible to microbial degradation?

Yes, based on studies of the closely related compound 5-nitroanthranilic acid (5-NAA), microbial degradation is a strong possibility. The primary microbial degradation pathway for 5-NAA is initiated by a hydrolytic deamination to yield 5-nitrosalicylic acid.[3][4][5] A similar initial step of demethylation or deamination could be expected for 2-(Methylamino)-5-nitrobenzoic acid, followed by further enzymatic degradation of the aromatic ring.

Q4: How can I monitor the degradation of 2-(Methylamino)-5-nitrobenzoic acid in my experiments?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the primary tool for monitoring the degradation of 2-(Methylamino)-5-nitrobenzoic acid. An ideal method should be able to separate the parent compound from all potential degradation products. A reversed-phase C18 column with a gradient elution using a mobile phase of acidified water and an organic solvent like acetonitrile is a good starting point.[1] Coupling HPLC with a mass spectrometer (LC-MS) is highly recommended for the identification of unknown degradation products.

Q5: What are the general recommendations for storing 2-(Methylamino)-5-nitrobenzoic acid to minimize degradation?

To minimize degradation, 2-(Methylamino)-5-nitrobenzoic acid should be stored in a cool, dry, and dark place. Solutions should be freshly prepared and protected from light. For long-term storage of solutions, consider storing them at low temperatures (e.g., -20°C) in small aliquots to avoid repeated freeze-thaw cycles.

Part 2: Troubleshooting Guides

This section provides practical solutions to common problems encountered during the experimental study of 2-(Methylamino)-5-nitrobenzoic acid degradation.

Issue 1: Unexpected Peaks in HPLC Chromatogram

Symptoms: You observe additional peaks in your HPLC chromatogram that are not present in the reference standard of 2-(Methylamino)-5-nitrobenzoic acid.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Sample Degradation	Prepare fresh samples and protect them from light and elevated temperatures. Ensure the solvents used are of high purity and compatible with the analyte.[1]
Contamination	Use high-purity solvents and thoroughly clean all glassware and equipment. Run a blank injection of your solvent to check for contaminants.
Impurity in Starting Material	Check the certificate of analysis of your 2-(Methylamino)-5-nitrobenzoic acid. If necessary, purify the starting material.
Interaction with HPLC Column	Try a different column chemistry (e.g., a different stationary phase or brand). Adjust the mobile phase pH to alter the ionization state of the analyte and potential degradants, which can improve separation.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms: The chromatographic peak for 2-(Methylamino)-5-nitrobenzoic acid or its degradation products is not symmetrical.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions with Column	The free silanol groups on the silica-based column can interact with the amine and carboxylic acid groups. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use an end-capped column. Adjusting the mobile phase pH can also help.
Inappropriate Mobile Phase pH	The pH of the mobile phase should be at least 2 pH units away from the pKa of the analyte to ensure it is in a single ionic form.
Column Degradation	The column may be aging. Try flushing the column or replacing it with a new one.

Issue 3: Difficulty in Identifying Degradation Products

Symptoms: You observe degradation peaks in your HPLC chromatogram but are unable to identify their chemical structures.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Data for Identification	Couple your HPLC system to a mass spectrometer (LC-MS). The mass-to-charge ratio (m/z) will provide the molecular weight of the degradation products. Tandem mass spectrometry (MS/MS) can provide fragmentation patterns to help elucidate the structure.
Co-elution of Degradants	Optimize your HPLC method to improve the resolution between degradation peaks. This can be achieved by adjusting the gradient profile, mobile phase composition, or column temperature.
Lack of Reference Standards	If you hypothesize a particular degradation product, try to synthesize a small amount of it to use as a reference standard for confirmation by retention time and mass spectral data.

Part 3: Proposed Degradation Pathways & Experimental Protocols

This section outlines the probable degradation pathways of 2-(Methylamino)-5-nitrobenzoic acid based on its chemical structure and data from related compounds. A general protocol for a forced degradation study is also provided.

Proposed Degradation Pathways

The following diagram illustrates the potential degradation pathways of 2-(Methylamino)-5-nitrobenzoic acid under various stress conditions.

Caption: Proposed degradation pathways of 2-(Methylamino)-5-nitrobenzoic acid.

Experimental Protocol: Forced Degradation Study

This protocol provides a general framework for conducting forced degradation studies to investigate the stability of 2-(Methylamino)-5-nitrobenzoic acid.[1]

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation (in solution): Heat the stock solution at 60°C for 24 hours, protected from light.

• Photodegradation: Expose the stock solution in a photochemically transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be kept in the dark at the same temperature.

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the samples using a validated stability-indicating HPLC method.

• Use LC-MS to identify the mass of any degradation products formed.

Workflow for Forced Degradation Study

Caption: General workflow for a forced degradation study.

References

• Blessy, M., Ruchi, D. P., Prajesh, D., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical analysis, 4(3), 159-165.
• Qu, Y., & Spain, J. C. (2011). Molecular and biochemical characterization of the 5-nitroanthranilic acid degradation pathway in Bradyrhizobium sp. strain JS329. Journal of bacteriology, 193(12), 3057–3063.
• Qu, Y., & Spain, J. C. (2010). Biodegradation of 5-nitroanthranilic acid by Bradyrhizobium sp. strain JS329. Applied and environmental microbiology, 76(9), 3033–3040.
• Sanghvi, T., & Kulkarni, S. (2016). Forced degradation studies. MedCrave Online, 1(1), 1-4.
• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., ... & Zelesky, T. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48.
• Singh, R., & Kumar, R. (2018). Forced degradation study and validation of a RP-HPLC method for simultaneous estimation for drug content and release of Levodopa.
• Ma, S., & Nash, R. A. (1998). Stability-indicating assay methods. In Pharmaceutical Dosage Forms: Disperse Systems (Vol. 3, pp. 493-529). Marcel Dekker, Inc.
• Qu, Y., & Spain, J. C. (2011). Molecular and biochemical characterization of the 5-nitroanthranilic acid degradation pathway in Bradyrhizobium sp. strain JS329. Journal of Bacteriology, 193(12), 3057-3063.
• Tarsa, M., & Starek, M. (2015). Kinetics of Hydrolysis of N-Methyl-2, 4-dithiophenobarbital. Australian Journal of Chemistry, 68(10), 1564-1571.
• Abdel-Hamid, M. E. (2022). N-Dealkylation of Amines. Molecules, 27(23), 8275.
• Baiker, A. (2000). N-Dealkylation of amines.
• Gorrod, J. W., & Scheline, R. R. (2020).
• Kalgutkar, A. S., & Dalvie, D. K. (2012). Oxidative bioactivation of nitrogen-containing xenobiotics. Expert opinion on drug metabolism & toxicology, 8(5), 563-581.
• Guengerich, F. P. (2001). Common and uncommon cytochrome P450 reactions related to metabolism and chemical toxicity. Chemical research in toxicology, 14(6), 611-650.

• Graphviz. DOT Language. [Link]

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• 2. Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. byjus.com [byjus.com]
• 4. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. akjournals.com [akjournals.com]

Technical Support Center: Purification of 2-(Methylamino)-5-nitrobenzoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-(Methylamino)-5-nitrobenzoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges with product purity, specifically the removal of persistent color impurities. As a key intermediate in the synthesis of various pharmaceuticals, including benzodiazepine derivatives, the purity of this compound is paramount for successful downstream applications.[1] This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you achieve a high-purity, colorless final product.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the purification of 2-(Methylamino)-5-nitrobenzoic acid in a direct question-and-answer format.

Q1: Why is my synthesized 2-(Methylamino)-5-nitrobenzoic acid discolored? I expected a light-colored solid but obtained a yellow, brown, or even purple product.

A1: Discoloration in the crude product is a common issue and typically stems from several sources inherent to the synthesis of nitroaromatic compounds.[2] The primary causes include:

• Oxidation Products: The amino group (-NHCH₃) is susceptible to oxidation, which can occur during the reaction or upon exposure to air, leading to the formation of highly colored quinone-imine type structures.[3] This is often exacerbated by heating in the presence of residual oxidizing agents.

• Nitrated Byproducts: The synthesis, which often involves the nitration of an N-methylanthranilic acid precursor, can lead to the formation of regioisomers or dinitro-substituted byproducts.[4][5] These related substances can be intensely colored and difficult to separate.

• Residual Starting Materials or Reagents: Incomplete reactions can leave behind colored starting materials. Furthermore, certain reagents or catalysts used in the manufacturing process can contribute to discoloration if not completely removed.[6][7] For instance, nitration reactions carried out for extended periods at elevated temperatures can produce colored degradation products.[8]

• Polymeric Impurities: Under certain conditions, small amounts of highly colored polymeric materials can form, which can be difficult to remove by simple filtration.

Understanding the potential source of the impurity is the first step in designing an effective purification strategy.[9]

Q2: What is the most effective first-line method for removing these color impurities?

A2: The most robust and widely employed technique for purifying solid organic compounds like this is recrystallization combined with an activated carbon treatment .[4][10] This dual-action approach is highly effective because it addresses impurities in two distinct ways:

• Recrystallization purifies the bulk material by leveraging the differences in solubility between your target compound and the impurities.[11] By dissolving the crude product in a minimum amount of hot solvent and allowing it to cool slowly, the desired compound selectively crystallizes out, leaving the majority of impurities behind in the solvent (mother liquor).[10][12]

• Activated Carbon (Charcoal) is a powerful adsorbent with an extremely high surface area and porous structure.[13] It excels at trapping large organic molecules, which are often the culprits behind the intense coloration.[14] When added to the hot solution before crystallization, it adsorbs these chromophores, which are then removed via hot filtration.

This combined method is the industry standard for achieving high purity and a desirable color profile for crystalline pharmaceutical intermediates.

Q3: I performed a recrystallization with activated carbon, but my product is still slightly colored. What are my next steps?

A3: If a single treatment is insufficient, consider the following options:

• Repeat the Procedure: A second recrystallization with fresh solvent and activated carbon is often all that is needed to remove residual color.

• Optimize the Solvent System: The choice of solvent is critical. While ethanol is often effective for similar compounds, a mixed solvent system can provide superior results.[4][10] For a polar compound like 2-(Methylamino)-5-nitrobenzoic acid, using a "good" solvent where it is highly soluble when hot (like ethanol or acetone) and a "poor" anti-solvent where it is less soluble (like water or heptane) can improve purification efficiency. The anti-solvent is added dropwise to the hot solution until turbidity appears, followed by a few drops of the good solvent to redissolve, before slow cooling.[4]

• Consider Column Chromatography: For very stubborn impurities that co-crystallize with the product, flash column chromatography may be necessary. Reversed-phase chromatography is often particularly effective at separating colored impurities from the desired product, offering a different selectivity mechanism than normal-phase silica gel.[15]

Q4: My product "oiled out" during cooling instead of forming crystals. How do I fix this?

A4: "Oiling out" occurs when the solute's concentration exceeds its solubility limit at a temperature above its melting point, causing it to separate as a liquid instead of a solid. This is common with impure compounds. To resolve this:

• Re-heat the solution until the oil completely redissolves.

• Add a small amount of additional hot solvent (10-15% more volume) to slightly decrease the saturation level.

• Allow the solution to cool much more slowly. You can insulate the flask to prolong the cooling period.

• Induce crystallization by scratching the inside of the flask at the liquid's surface with a glass rod or by adding a "seed crystal" of pure product.[4][11]

Part 2: Detailed Experimental Protocols

Protocol 1: High-Purity Recrystallization with Activated Carbon Treatment

This protocol provides a step-by-step methodology for the effective removal of color impurities from 2-(Methylamino)-5-nitrobenzoic acid.

Step-by-Step Methodology:

• Dissolution:

  • Place the crude, colored 2-(Methylamino)-5-nitrobenzoic acid into an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar and a minimal amount of a suitable solvent (e.g., 95% ethanol). Refer to the solvent selection table below.

  • Gently heat the mixture on a hot plate with stirring. Add more hot solvent portion-wise until the solid completely dissolves. Crucially, use the minimum amount of hot solvent necessary to achieve full dissolution to ensure a high recovery yield. [10]

• Decolorization with Activated Carbon:

  • Remove the flask from the direct heat source to prevent bumping.

  • Add a very small amount of activated carbon to the hot solution (typically 1-2% of the solute's weight). Caution: Adding carbon to a boiling solution can cause it to froth over violently.

  • Gently swirl the flask and return it to the hot plate. Heat with stirring for 5-10 minutes to allow for adsorption of the colored impurities.[4]

• Hot Gravity Filtration:

  • Set up a hot gravity filtration apparatus using a short-stemmed funnel and fluted filter paper. Pre-heat the funnel and the receiving flask by pouring hot solvent through them to prevent premature crystallization in the funnel.

  • Quickly pour the hot, carbon-containing solution through the fluted filter paper into the pre-heated receiving flask. This step removes the activated carbon and any other insoluble impurities.[10]

• Crystallization:

  • Cover the flask containing the hot, clear filtrate with a watch glass to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[10][12]

  • Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize product precipitation.

• Isolation and Drying:

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

  • Dry the crystals under vacuum to a constant weight.

The following diagram illustrates the complete workflow for this purification protocol.

Caption: Workflow for the purification of 2-(Methylamino)-5-nitrobenzoic acid.

Part 3: Understanding the Science

A deeper understanding of the underlying principles empowers you to troubleshoot more effectively.

The Mechanism of Activated Carbon Adsorption

Activated carbon works by the physical process of adsorption, not absorption. Its structure is a network of microscopic pores, creating an immense internal surface area. Large organic molecules with extended π-systems (which are often responsible for color) become physically trapped within these pores via van der Waals forces. The carbon, along with the trapped impurities, is then simply filtered away.

Caption: Adsorption of colored impurities onto activated carbon.

Part 4: Data Presentation

Table 1: Solvent Selection Guide for Recrystallization

While specific solubility data for 2-(Methylamino)-5-nitrobenzoic acid is not readily published, the behavior of structurally related compounds provides an excellent guide for solvent selection.[10]

Solvent System	Rationale & Suitability	Key Considerations
95% Ethanol	Primary Choice. Nitrobenzoic acids generally show a significant increase in solubility in ethanol with temperature, which is the ideal characteristic for recrystallization.[10]	Highly effective for many impurities. A good starting point for initial trials.
Ethanol / Water	For Enhanced Selectivity. Ethanol acts as the primary solvent, while water acts as an anti-solvent. This can improve yield and selectivity by fine-tuning the solubility.[4]	Add hot water to the hot ethanol solution dropwise until persistent cloudiness is observed, then clarify with a few drops of hot ethanol.
Acetone	A strong polar aprotic solvent. Can be effective if ethanol fails to provide adequate separation.	More volatile than ethanol; care must be taken to avoid excessive evaporation during hot filtration.
Acetic Acid	Can be used for highly insoluble compounds, but its removal from the final product can be challenging.	Residual acid can be problematic for downstream reactions. Requires thorough drying.

Part 5: References

• Benchchem (2025). Application Notes and Protocol for the Recrystallization of 2-Amino-5-nitrobenzoic Acid.

• WMU ScholarWorks. The Use of Powdered Activated Carbon Adsorption for Color Removal.

• Google Patents (EP2280926B1). Method for eliminating color forming impurities from nitro compounds.

• Step-by-step guide (2024). How to Separate Colors in Water by Activated Carbon.

• Carbotecnia (2025). Decolorization with Activated Carbon.

• Google Patents (US2744938A). Removal of color impurities from organic compounds.

• Netsol Water. How can Activated Carbon remove turbidity and color.

• Google Patents (US4288615A). Process for recovering 3-nitrobenzoic acid.

• Benchchem. The Evolution of Nitrophenylbenzoic Acid Derivative Synthesis: A Technical Guide.

• Benchchem (2025). Technical Support Center: Purification of 2-Amino-5-nitrobenzoic Acid.

• Google Patents (US3359315A). Reduction of aromatic nitro compounds to aromatic amines.

• MST.edu. Aromatic Nitro Compounds.

• Advent Chembio. Pharmaceutical Impurities & Their Effects.

• Benchchem (2025). Minimizing impurities during the synthesis of 2-Amino-5-nitrobenzenesulfonic acid.

• NIH (PMC). 2-Methylamino-5-nitrobenzoic acid.

• Pharmaguideline (2025). How To Control Impurities In Pharmaceuticals.

• NIH (PMC). Nitroaromatic Compounds, from Synthesis to Biodegradation.

• Angelo State University. Recrystallization of Benzoic Acid.

• Veeprho (2024). Sources and Types of Impurities in Pharmaceutical Substances.

• YouTube (2020). EAS Nitration Experiment & Recrystallization.

• Scribd. Pharmaceutical Errors and Impurities Guide.

• Regis Technologies (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.

• Biotage (2023). How can I remove color from my reaction product?.

• PubChemLite. 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4).

• Google Patents (DE1957590B2). Process for the preparation of 2-amino-5-nitrobenzonitrile.

• Organic Syntheses Procedure. m-NITROBENZOIC ACID.

• PubChem. 2-(Methylamino)-5-nitrobenzoic acid.

• Analytical Biochemistry (1999). Preparation of 2-nitro-5-thiobenzoic acid using immobilized Tris(2-carboxyethyl)phosphine.

• YouTube (2024). Separation and purification of p-aminobenzoic acid and p-nitro benzoic acid.

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• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.mst.edu [web.mst.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. veeprho.com [veeprho.com]
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• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. westfield.ma.edu [westfield.ma.edu]
• 12. youtube.com [youtube.com]
• 13. How can Activated Carbon remove turbidity and color [netsolwater.com]
• 14. carbotecnia.info [carbotecnia.info]
• 15. biotage.com [biotage.com]

Preventing "oiling out" during recrystallization of 2-(Methylamino)-5-nitrobenzoic acid

Technical Support Center: Recrystallization of 2-(Methylamino)-5-nitrobenzoic acid

This guide serves as a dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-(methylamino)-5-nitrobenzoic acid. Specifically, we address the common and frustrating issue of "oiling out" during recrystallization, providing both troubleshooting solutions and preventative strategies.

Troubleshooting Guide: Immediate Solutions for Oiling Out

This section is designed for users who are currently facing an experiment where the compound has oiled out.

Q1: My 2-(methylamino)-5-nitrobenzoic acid has formed an oil/gooey precipitate upon cooling instead of crystals. What happened and what should I do right now?

A1: What Happened: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid (a supercooled melt) rather than a solid crystalline lattice.[1][2] This typically happens for one of two reasons:

• High Supersaturation at a High Temperature: The solution became saturated or supersaturated at a temperature that is above the melting point of your compound (or the melting point of your impure compound).[1][3] Impurities can significantly depress the melting point, making this a common issue.[1][2]

• Rapid Cooling: The solution was cooled too quickly, not allowing sufficient time for the ordered process of crystal nucleation and growth to occur.[1][4] The system defaults to the lower-energy, but disordered, liquid state.

Immediate Corrective Actions:

• Re-dissolve the Oil: Place your flask back on the heat source and warm the solution until the oil completely re-dissolves.

• Add More Solvent: The most reliable first step is to dilute the solution. Add a small amount (approx. 10-20% of the original volume) of the same hot solvent until the solution is once again clear.[1][5] This decreases the saturation point, requiring a lower temperature for precipitation to begin, which may now be below the compound's melting point.

• Attempt Very Slow Cooling: This is the most critical step. Do not place the flask on a cold benchtop or in an ice bath. Allow it to cool as slowly as possible. You can achieve this by:

  • Leaving the flask on the hotplate and turning the heat off.

  • Placing the flask within a larger beaker of hot water (a makeshift water bath) and allowing the entire assembly to cool.

  • Insulating the flask with glass wool or a towel.

• Induce Crystallization (If Needed): If the solution cools to room temperature without forming crystals, it may be supersaturated.[6] At this point, you can:

  • Scratch: Gently scratch the inside surface of the flask just below the solvent level with a glass rod. This creates microscopic imperfections that can serve as nucleation sites.[2][5]

  • Seed: If you have a pure crystal of 2-(methylamino)-5-nitrobenzoic acid, add a single, tiny crystal to the solution. This provides a perfect template for crystal growth.[6]

Below is a workflow to guide you through salvaging an oiled-out experiment.

Caption: Troubleshooting workflow for an oiled-out recrystallization.

FAQs & Preventative Strategies

This section provides in-depth answers to common questions, focusing on preventing oiling out before it starts.

Q2: What is the best recrystallization solvent for 2-(methylamino)-5-nitrobenzoic acid to prevent oiling out?

A2: The ideal solvent is one where the compound is sparingly soluble at room temperature but highly soluble when hot.[7][8] For a polar molecule like 2-(methylamino)-5-nitrobenzoic acid, which has both hydrogen bond donor (amine, carboxylic acid) and acceptor (nitro, carbonyl) sites, polar protic solvents are excellent starting points.

Based on the solubility of similar nitrobenzoic acid derivatives, alcohols are a primary choice.[9][10]

Solvent	Boiling Point (°C)	Polarity	Rationale
Ethanol	78	Polar Protic	Often an excellent choice. Good solubility when hot, but significantly lower when cold. Its boiling point is well below the melting point of most organic solids.
Methanol	65	Polar Protic	Solubility is often very high even at room temperature, which can lead to lower recovery yields.[9] However, it can be effective.
Isopropanol	82	Polar Protic	A good alternative to ethanol, with slightly lower polarity.
Water	100	Polar Protic	Due to the organic nature of the molecule, solubility in water alone is likely too low, even when hot.[9]
Ethanol/Water	Variable	Polar Protic	A binary or "mixed-solvent" system.[7] This is a powerful technique. The compound is dissolved in a minimal amount of hot ethanol (the "good" solvent), and hot water (the "bad" or "anti-solvent") is added dropwise until the solution becomes faintly cloudy. A drop of ethanol is then added to clarify, and the solution is cooled slowly. This method allows for fine-tuning of the solvent properties but is also prone to oiling out if the anti-solvent is added too quickly or the solution is too concentrated.

Recommendation: Start with Ethanol . If the compound is too soluble, leading to poor recovery, an Ethanol/Water mixed-solvent system is the next logical step.

Q3: How do I perform a proper solvent screening experiment?

A3: A small-scale test is essential to save time and material.[7]

Protocol: Small-Scale Solvent Screening

• Preparation: Place ~20-30 mg of your crude 2-(methylamino)-5-nitrobenzoic acid into several small test tubes.

• Room Temp Test: To each tube, add a different potential solvent (e.g., ethanol, methanol, isopropanol, water, ethyl acetate) drop-by-drop, swirling after each drop, up to about 0.5 mL. A good candidate solvent will not dissolve the compound at room temperature.[11]

• Hot Test: Take the tubes with undissolved solid and heat them gently in a hot water or sand bath. Continue to add the same solvent dropwise until the solid just dissolves.

• Cooling Test: Allow the hot, clear solutions to cool slowly to room temperature. The best solvent is the one that produces a large crop of crystals. If no crystals form, try scratching the inside of the tube.

• Evaluate: The ideal solvent from this test is the one that required a minimal amount of hot solvent to dissolve the compound and gave a high yield of crystals upon cooling.

Q4: Can the purity of my starting material cause oiling out?

A4: Yes, absolutely. The presence of significant impurities can act as a "eutectic mixture," dramatically lowering the melting point of your compound.[1][2] If the melting point of this impure mixture is below the temperature at which the solution becomes saturated, it will separate as a liquid oil.

If you suspect your material is highly impure, consider a preliminary purification step or using activated charcoal during the recrystallization.

Protocol: Decolorizing with Activated Charcoal This step is performed if your hot solution has a noticeable color from impurities.

• After your compound is fully dissolved in the minimum amount of hot solvent, remove the flask from the heat source to stop boiling.

• Add a very small amount of activated charcoal (a microspatula tip is sufficient). Adding charcoal to a boiling solution will cause violent bumping.[3]

• Swirl the mixture and gently reheat to boiling for a few minutes. The charcoal will adsorb colored, polymeric, and other large impurities.

• Remove the charcoal via hot gravity filtration before allowing the solution to cool.[3]

Q5: How does the rate of cooling affect crystal formation vs. oiling out?

A5: This is one of the most critical parameters. Crystal formation is a thermodynamically and kinetically controlled process.

• Slow Cooling: Promotes the formation of large, well-ordered, and pure crystals. Molecules have time to orient themselves correctly into a growing crystal lattice, excluding mismatched impurity molecules.[8]

• Rapid Cooling ("Shock Cooling"): Drastically increases supersaturation. The system has no time for orderly crystallization and crashes out of solution in the most convenient form, which is often a disordered, impure liquid (oil) or a fine, impure powder (precipitate).[4]

The workflow below illustrates the ideal process for selecting a solvent and executing the recrystallization to prevent oiling out.

Caption: Proactive workflow for solvent selection and recrystallization.

References

• Solvent Choice. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

• The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. (2016). Journal of Chemical & Engineering Data. Retrieved from [Link]

• Finding the best solvent for recrystallisation. (2021). Royal Society of Chemistry, Education in Chemistry. Retrieved from [Link]

• Troubleshooting Recrystallization. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Why do crystals oil out and what to do if it happens? (2013). Reddit r/chemistry. Retrieved from [Link]

• Recrystallization. (n.d.). Wired Chemist. Retrieved from [Link]

• Why do crystals oil out and what are the remedies and prevention methods? (2024). Brainly. Retrieved from [Link]

• Experiment: Recrystallization – Part I: Solvent Selection. (n.d.). Science Learning Center. Retrieved from [Link]

• Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• The solubility of 3-nitrobenzoic acid in seven solvents. (2016). ResearchGate. Retrieved from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]

• Recrystallization. (2021). Chemistry LibreTexts. Retrieved from [Link]

• Nitrobenzoic Acid: Properties, Reactions And Production. (n.d.). Chemcess. Retrieved from [Link]

• Problems in recrystallization. (n.d.). Biocyclopedia. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• Solubility & the Dissociation Constants of p-Nitrobenzoic Acid. (1981). Indian Journal of Chemistry. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. Recrystallization [wiredchemist.com]
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• 5. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
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• 8. edu.rsc.org [edu.rsc.org]
• 9. researchgate.net [researchgate.net]
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• 11. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Technical Support Center: HPLC Troubleshooting for 2-(Methylamino)-5-nitrobenzoic Acid Analysis

Welcome to the comprehensive technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 2-(Methylamino)-5-nitrobenzoic acid. This resource is meticulously designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the chromatographic analysis of this compound. Here, we synthesize technical accuracy with field-proven insights to empower you with robust troubleshooting strategies and a deeper understanding of the method development process.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the analysis of 2-(Methylamino)-5-nitrobenzoic acid, providing foundational knowledge for successful method development and execution.

Q1: What are the critical physicochemical properties of 2-(Methylamino)-5-nitrobenzoic acid to consider for HPLC method development?

Q2: What is a good starting point for a reversed-phase HPLC method for this compound?

A2: A C18 column is a robust starting point for the analysis of 2-(Methylamino)-5-nitrobenzoic acid. A typical initial mobile phase could be a mixture of acetonitrile and water with an acidic modifier.[4] For instance, a mobile phase of Acetonitrile:Water (e.g., 40:60 v/v) with 0.1% formic acid or phosphoric acid is a common choice. The acidic pH ensures the carboxylic acid group is protonated, enhancing retention on the nonpolar stationary phase.

Q3: Why is controlling the mobile phase pH crucial for this analysis?

A3: As an amphoteric compound, the mobile phase pH directly influences the ionization state of both the carboxylic acid and the methylamino group. Operating at a pH well below the pKa of the carboxylic acid (e.g., pH < 2.5) will ensure it is in its neutral form, leading to better retention and peak shape. Conversely, a higher pH would lead to its deprotonation (carboxylate form), reducing retention. The methylamino group will be protonated at acidic pH, which can sometimes lead to interactions with residual silanols on the silica-based column packing, causing peak tailing.

Q4: What are the potential impurities I should be aware of during the analysis?

A4: Potential impurities can originate from the synthesis process or degradation. The synthesis of 2-(Methylamino)-5-nitrobenzoic acid often involves the nitration of N-methylanthranilic acid.[5] Therefore, potential impurities could include the starting material (N-methylanthranilic acid), isomers with the nitro group at different positions, and potentially di-nitrated byproducts. Forced degradation studies are essential to identify potential degradation products that may arise under stress conditions such as acid, base, oxidation, heat, and light.[6][7][8][9]

Troubleshooting Guide: A Problem-Solution Approach

This guide provides a systematic approach to identifying and resolving common issues encountered during the HPLC analysis of 2-(Methylamino)-5-nitrobenzoic acid.

Issue 1: Peak Tailing

Symptom: The peak for 2-(Methylamino)-5-nitrobenzoic acid exhibits asymmetry, with a drawn-out trailing edge.

Causality and Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

• Explanation of Steps:

  • Check Mobile Phase pH: The primary cause of tailing for a compound with a basic nitrogen is often secondary interactions with acidic silanol groups on the silica-based column packing. Lowering the pH of the mobile phase protonates these silanols, minimizing their interaction with the protonated methylamino group of the analyte.

  • Column Health: An aging column or one that has been exposed to harsh conditions may have irreversibly active sites. Flushing with a strong, organic solvent can sometimes clean the column, but replacement may be necessary.

  • Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion. Diluting the sample can resolve this issue.

Issue 2: Poor Resolution Between the Analyte and an Impurity

Symptom: The peak for 2-(Methylamino)-5-nitrobenzoic acid is not baseline-separated from a neighboring peak.

Causality and Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution.

• Explanation of Steps:

  • Modify Mobile Phase: Changing the organic modifier (e.g., from acetonitrile to methanol) can alter the selectivity of the separation due to different interactions with the analyte and stationary phase.

  • Adjust Gradient: For gradient methods, making the gradient shallower (i.e., increasing the run time) can improve the separation of closely eluting peaks.

  • Change Column Chemistry: If mobile phase modifications are insufficient, a column with a different stationary phase chemistry (e.g., a phenyl-hexyl column that offers pi-pi interactions) may provide the necessary selectivity to resolve the peaks.

Issue 3: Retention Time Variability

Symptom: The retention time of the 2-(Methylamino)-5-nitrobenzoic acid peak shifts between injections or batches.

Causality and Troubleshooting Workflow:

Caption: Troubleshooting workflow for retention time variability.

• Explanation of Steps:

  • Column Equilibration: Insufficient equilibration time between injections, especially in gradient elution, can lead to shifting retention times. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

  • Mobile Phase Consistency: Inaccurate preparation of the mobile phase or evaporation of the more volatile organic component can alter its composition and affect retention times. Always prepare fresh mobile phase and keep the reservoirs covered.

  • Pump Performance: Leaks in the HPLC system or issues with the pump's check valves can lead to an inconsistent flow rate, directly impacting retention times. Regularly inspect the system for leaks and monitor the pressure for stability.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is crucial for developing a stability-indicating HPLC method.[8][9]

Objective: To identify potential degradation products of 2-(Methylamino)-5-nitrobenzoic acid under various stress conditions.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Thermal Degradation: Expose the solid powder of 2-(Methylamino)-5-nitrobenzoic acid to 105°C for 24 hours. Dissolve the stressed powder to prepare a 100 µg/mL solution in the mobile phase.

• Photolytic Degradation: Expose a solution of 2-(Methylamino)-5-nitrobenzoic acid (100 µg/mL in mobile phase) to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method.

Protocol 2: HPLC Method for Purity and Stability Analysis

This protocol provides a starting point for the analysis of 2-(Methylamino)-5-nitrobenzoic acid and its potential impurities/degradants.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or λmax of the compound)
Injection Volume	10 µL
Sample Diluent	Acetonitrile:Water (50:50 v/v)

Note: This method may require optimization based on the specific impurities and degradation products observed.

References

• Millennium Pharmaceuticals. A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available at: [Link]

• SIELC Technologies. Separation of 2-(((2-Methyl-5-nitrophenyl)sulphonyl)amino)benzoic acid on Newcrom R1 HPLC column. Available at: [Link]

• Jehangir, M. Forced degradation as an integral part of HPLC stability-indicating method development. J Med Org Chem.
• Jain, D., & Basniwal, P. K. (2013). Forced degradation and impurity profiling: a review. Journal of pharmaceutical and biomedical analysis, 86, 11-35.

• ACD/Labs. What is the pKa of my compound?. Available at: [Link]

• Jehangir, M.

• ACD/Labs. Acid Dissociation Constant Calculator | pKa Prediction Software. Available at: [Link]

• ECETOC. pKa. Available at: [Link]

• Leesment, A., Selberg, S., Tammiste, M., & Hai, A. Quantifying acidity in heterogeneous systems: biphasic pKa values.
• Kamal, A., et al. (2011). 2-(Methylamino)-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1684.

• PubChemLite. 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4). Available at: [Link]

• Table 20.

• Organic Syntheses. m-NITROBENZOIC ACID. Available at: [Link]

• Shere, D. P., & Pawar, S. P. (2021). Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. Research Journal of Pharmacy and Technology, 14(10), 5539-5545.

• PubChem. 2-Amino-5-methylbenzoic acid. Available at: [Link]

• Lee, S., et al. (2021). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Toxicological Research, 37(3), 325-334.
• Yovcheva, T., & Peikova, L. (2020). HPLC method for simultaneous determination of impurities and degradation products in Cardiazol. Pharmacia, 67(2), 85-91.

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• 4. pKa prediction from an ab initio bond length: part 3--benzoic acids and anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Methyl­amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. art.torvergata.it [art.torvergata.it]
• 7. [PDF] Substituent effects on the electronic structure and pKa of benzoic acid | Semantic Scholar [semanticscholar.org]
• 8. Analysis of the Gas Phase Acidity of Substituted Benzoic Acids Using Density Functional Concepts [mdpi.com]
• 9. acdlabs.com [acdlabs.com]

Technical Support Center: Chromatographic Analysis of 2-(Methylamino)-5-nitrobenzoic acid

Welcome to the technical support center for the analysis of 2-(Methylamino)-5-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues, specifically the appearance of unexpected peaks. Our approach is rooted in first principles of chromatography and analytical chemistry to provide robust, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: I'm seeing unexpected peaks in my chromatogram for 2-(Methylamino)-5-nitrobenzoic acid. What are the most common general causes?

A1: Unexpected or extraneous peaks in a chromatogram can be broadly categorized into three sources: system-related, sample-related, and method-related issues.[1]

• System-Related ("Ghost Peaks"): These are artifacts originating from the HPLC/UPLC system itself. Common causes include contamination in the mobile phase, bleed from pump seals or tubing, or carryover from a previous injection where a highly concentrated or sticky sample was used.[1][2] Running a blank injection of just your mobile phase is a crucial first step; if the peak persists, the source is likely your system or solvents.[1][3]

• Sample-Related: These peaks are genuine components present in your vial that are not the main analyte. They can be impurities from the synthesis of 2-(Methylamino)-5-nitrobenzoic acid, degradation products that have formed during sample preparation or storage, or contaminants introduced during sample handling.[4]

• Method-Related: The chromatographic method itself can induce artifacts. For example, if the sample solvent is much stronger than the mobile phase, it can cause peak distortion or splitting. Similarly, if the mobile phase pH is too close to the analyte's pKa, it can lead to split peaks as both ionized and non-ionized forms may be present and separate differently.[5]

Troubleshooting Guide: A Systematic Approach to Peak Identification

When an unexpected peak appears, a systematic investigation is the most efficient way to identify and eliminate its source. The following guide provides a logical workflow to diagnose the issue.

Q2: An unknown peak has appeared in my analysis. What is the first step I should take?

A2: The immediate goal is to determine if the peak is a "ghost peak" from the system or a real component in your sample. This is achieved by running a series of blank injections.

// Nodes start [label="Unexpected Peak Observed", fillcolor="#FBBC05", fontcolor="#202124"]; blank_run [label="Inject Blank Mobile Phase\n(No Sample)", fillcolor="#F1F3F4", fontcolor="#202124"]; peak_present [label="Does the Peak Appear?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; system_issue [label="Source is System or Mobile Phase\n(Ghost Peak)", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; sample_issue [label="Source is Sample-Related\n(Impurity/Degradant)", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; troubleshoot_system [label="Proceed to System Troubleshooting\n(Q5 & Q6)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; troubleshoot_sample [label="Proceed to Sample Investigation\n(Q3 & Q4)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> blank_run; blank_run -> peak_present; peak_present -> system_issue [label=" Yes"]; peak_present -> sample_issue [label="No "]; system_issue -> troubleshoot_system; sample_issue -> troubleshoot_sample; } ends Caption: Initial diagnostic workflow for unexpected peaks.

Part 1: Investigating Sample-Related Peaks

If the diagnostic workflow suggests the peak originates from your sample, the next step is to determine if it is a process-related impurity or a degradation product.

Q3: The unexpected peak is not a ghost peak. Could it be an impurity from the synthesis of 2-(Methylamino)-5-nitrobenzoic acid?

A3: Yes, this is a strong possibility. The synthesis of 2-(Methylamino)-5-nitrobenzoic acid involves the nitration of N-methylanthranilic acid.[6][7] Impurities can arise from starting materials, side reactions, or incomplete reactions.

Potential Impurity	Origin	Troubleshooting Action
N-methylanthranilic acid	Unreacted starting material	Review the certificate of analysis (CoA) of your starting material. If possible, analyze the starting material itself under your chromatographic conditions.
Isomeric Products (e.g., 2-(Methylamino)-3-nitrobenzoic acid)	Side-reactions during nitration	Orthogonal methods or higher resolution chromatography may be needed. Mass spectrometry is invaluable for identifying isomers.
Byproducts of side reactions	Other reactions occurring under nitrating conditions	A thorough literature review of the specific synthetic route is recommended to identify known byproducts.[8]

Q4: How can I determine if the unexpected peak is a degradation product?

A4: The chemical structure of 2-(Methylamino)-5-nitrobenzoic acid—containing carboxylic acid, secondary amine, and nitroaromatic functionalities—makes it susceptible to degradation under certain conditions.[4] A forced degradation study is the definitive way to identify potential degradation products.[9][10] This involves intentionally exposing the analyte to harsh conditions to accelerate the formation of degradants.

Experimental Protocol: Forced Degradation Study

This protocol is designed to generate degradation products of 2-(Methylamino)-5-nitrobenzoic acid under various stress conditions.

Objective: To identify potential degradation pathways and confirm if unexpected peaks in a chromatogram correspond to degradation products.

Materials:

• 2-(Methylamino)-5-nitrobenzoic acid standard

• HPLC-grade water, acetonitrile (ACN), and methanol (MeOH)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

• HPLC system with a photodiode array (PDA) or UV detector

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 2-(Methylamino)-5-nitrobenzoic acid in a suitable solvent (e.g., 50:50 ACN:Water).

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor in a sealed vial. Prepare a control sample by mixing 1 mL of stock with 1 mL of water.

  • Acid Hydrolysis: 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Keep at room temperature for 8 hours.[11]

  • Oxidative Degradation: 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[4]

  • Photolytic Degradation: Expose the control solution to a light source providing a minimum of 1.2 million lux hours and 200 watt hours/m².[9] Nitroaromatic compounds are known to be susceptible to photodegradation.[12][13]

  • Thermal Degradation: Heat the control solution at 60°C for 24 hours, protected from light.

• Sample Analysis:

  • After the specified time, neutralize the acid and base samples.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze all stressed samples, the control sample, and an unstressed standard by HPLC.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control and unstressed standard.

  • New peaks appearing in the stressed samples are degradation products.

  • Use a PDA detector to check for peak purity and compare the UV spectra of the unknown peaks in your routine samples with those of the newly generated degradants.

Part 2: Investigating System-Related & Method-Related Peaks

If the initial diagnosis points to a system or method issue, the following steps will help you pinpoint the cause.

Q5: My blank run shows the unexpected peak. How do I troubleshoot this "ghost peak"?

A5: A ghost peak indicates contamination within your HPLC system or mobile phase.[2][14] The troubleshooting process involves systematically isolating and cleaning components.

// Nodes start [label="Ghost Peak Confirmed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; prep_mp [label="Prepare Fresh Mobile Phase\nwith High-Purity Solvents", fillcolor="#F1F3F4", fontcolor="#202124"]; run_blank1 [label="Run Blank Injection", fillcolor="#F1F3F4", fontcolor="#202124"]; check1 [label="Peak Gone?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

isolate_injector [label="Isolate Injector\n(Disconnect Column, Inject Blank)", fillcolor="#F1F3F4", fontcolor="#202124"]; check2 [label="Peak Present?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

clean_injector [label="Contamination in Injector/\nSample Loop. Flush/Clean.", fillcolor="#34A853", fontcolor="#FFFFFF"]; check_column [label="Contamination is on the\nColumn or in Detector", fillcolor="#FBBC05", fontcolor="#202124"];

flush_column [label="Reverse Flush and/or\nClean Column", fillcolor="#F1F3F4", fontcolor="#202124"];

solved1 [label="Issue Resolved:\nMobile Phase Contamination", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; solved2 [label="Issue Resolved:\nInjector Contamination", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> prep_mp; prep_mp -> run_blank1; run_blank1 -> check1; check1 -> solved1 [label="Yes"]; check1 -> isolate_injector [label="No"]; isolate_injector -> check2; check2 -> clean_injector [label="Yes"]; clean_injector -> solved2; check2 -> check_column [label="No"]; check_column -> flush_column; } ends Caption: Systematic troubleshooting of ghost peaks.

Q6: Could my mobile phase pH be the problem? The peak shape is poor, and sometimes it splits.

A6: Absolutely. 2-(Methylamino)-5-nitrobenzoic acid is an acidic compound due to its carboxylic acid group. The pH of the mobile phase is one of the most critical factors in achieving a robust separation for ionizable compounds.[5][15][16]

• The pKa Rule: For acidic analytes, the mobile phase pH should be adjusted to at least 2 pH units below the analyte's pKa.[17] This ensures the carboxylic acid is fully protonated (non-ionized), which increases its hydrophobicity and leads to better retention and sharper peaks on a reversed-phase column.[17][18]

• Ionization and Peak Shape: When the mobile phase pH is close to the pKa, the analyte exists as a mixture of its ionized (more polar) and non-ionized (less polar) forms.[5] This can result in peak tailing or even complete peak splitting, as the two forms may exhibit different retention behaviors.

• Secondary Interactions: The ionized form of the analyte can also engage in undesirable secondary interactions with active silanol groups on the silica surface of the column, leading to significant peak tailing.[19] Buffering the mobile phase helps to maintain a constant pH and suppress the ionization of these silanols.[19]

Recommendation:

• Determine the pKa of 2-(Methylamino)-5-nitrobenzoic acid.

• Select a suitable buffer that is effective at a pH approximately 2 units below this pKa (e.g., a formate buffer for a pH range of 2.8-4.8 or a phosphate buffer for a pH around 2.5).[18][20]

• Ensure the buffer concentration is adequate (typically 10-25 mM) to maintain a stable pH throughout the analysis.[19]

References

• HPLC Troubleshooting Guide.
• How does an acid pH affect reversed-phase chromatography separ
• Effect of mobile phase pH on reversed-phase HPLC separ
• Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separ
• Troubleshooting Unwanted Peaks in HPLC- Regulatory-Compliant Case Study Summary. (2024-10-29).
• Enhanced Photodegradation of p-Nitrobenzoic Acid by Binary Mixtures with Ba 2+ /TiO 2 and MCM-41 - MDPI. (2021-05-05).
• The Importance Of Mobile Phase PH in Chromatographic Separ
• Control pH During Method Development for Better Chrom
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex.
• HPLC Troubleshooting Guide - Sigma-Aldrich.
• Photodegradation efficiencies of p-nitrobenzoic acid by different...
• Forced Degradation Studies - MedCrave online. (2016-12-14).
• Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degrad
• New Trends in Forced Degradation Studies | PDF | Mass Spectrometry - Scribd. (2012-06-15).
• How to Identify Ghost Peaks in U/HPLC | Phenomenex. (2025-07-02).
• 2-Methylamino-5-nitrobenzoic acid - PMC - NIH.
• Conquer Ghost Peaks in HPLC: Identification and Elimination - Separ
• Understanding Extraneous Peaks in Chrom
• 2-Methylamino-5-nitrobenzoic acid - ResearchG
• Investigation into the Formation of Impurities during the Optimization of Brig
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC - NIH.

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Technical Support Center: Improving the Purity of Synthesized 2-(Methylamino)-5-nitrobenzoic acid

This technical support center is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during the synthesis and purification of 2-(Methylamino)-5-nitrobenzoic acid. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experimental outcomes effectively.

Troubleshooting Guide

This section addresses common problems observed during the purification of 2-(Methylamino)-5-nitrobenzoic acid in a direct question-and-answer format.

Q1: My final product is a dark purple or brown powder, not the expected light-colored solid. What causes this discoloration and how can I fix it?

A1: Discoloration is a frequent issue, typically arising from two main sources: oxidation of the secondary amine group or the presence of highly colored, polar impurities from the synthesis. The aromatic amine functionality is susceptible to air oxidation, which can form colored byproducts.

Recommended Action: Activated Charcoal Treatment during Recrystallization

Activated charcoal has a high surface area and can effectively adsorb colored impurities.[1][2]

• Causality: The non-polar carbon matrix of activated charcoal adsorbs large, conjugated molecules that are often responsible for color, while your smaller product molecule remains in solution.

Protocol:

• During the recrystallization process, after the crude product is fully dissolved in the minimum amount of hot solvent, remove the flask from the heat source.

• Add a small amount of activated charcoal (typically 1-2% w/w of your crude product) to the hot solution.

• Swirl the mixture and gently heat for 5-10 minutes.

• Perform a hot gravity filtration using fluted filter paper to remove the charcoal.[3] It is crucial to pre-heat the funnel and receiving flask to prevent premature crystallization of the product.[2]

• Proceed with the cooling and crystallization of the now decolorized filtrate.

Q2: My TLC and HPLC analyses show a significant amount of unreacted 2-chloro-5-nitrobenzoic acid in my crude product. What is the most efficient purification strategy?

A2: The presence of the acidic starting material, 2-chloro-5-nitrobenzoic acid[4][5], alongside your acidic product, makes simple recrystallization challenging due to similar solubilities. An acid-base extraction is the most effective method to separate these components based on the difference in their pKa values, though it can be subtle. A more robust method is column chromatography.

Recommended Action: Flash Column Chromatography

• Causality: Silica gel is a polar stationary phase. 2-(Methylamino)-5-nitrobenzoic acid is more polar than 2-chloro-5-nitrobenzoic acid due to the additional hydrogen-bonding capability of the N-H group. Therefore, the starting material will elute faster from the column than the product.[6]

Protocol Summary:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient system of Ethyl Acetate (EtOAc) in Hexane or Dichloromethane (DCM) is a good starting point.[6] Begin with a low polarity mixture (e.g., 20% EtOAc in Hexane) and gradually increase the polarity to elute your product.

• Monitoring: Monitor the fractions by TLC to identify and combine those containing the pure product.

Q3: During recrystallization, my product "oils out" instead of forming crystals. What is happening and what should I do?

A3: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in that specific solvent environment. Instead of crystallizing, the solute separates as a liquid phase.

Recommended Actions & Causality:

• Re-heat and Add More Solvent: The most common cause is using too little solvent. Re-heat the solution until the oil redissolves completely, then add a small amount of additional hot solvent (1-5% of the total volume) to slightly decrease the saturation level.[1]

• Slow Down the Cooling Rate: Rapid cooling encourages precipitation over crystallization. Allow the solution to cool slowly to room temperature before moving it to an ice bath. This provides time for the molecules to orient into an ordered crystal lattice.[7]

• Induce Crystallization: If crystals do not form upon cooling, induce the process by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure product. These actions provide a nucleation site for crystal growth to begin.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect from the synthesis of 2-(Methylamino)-5-nitrobenzoic acid?

A1: The impurity profile is highly dependent on the synthetic route. The most common laboratory synthesis involves the nucleophilic aromatic substitution of 2-chloro-5-nitrobenzoic acid with methylamine.[8]

• Unreacted Starting Material: 2-chloro-5-nitrobenzoic acid.

• Side-Products: If the reaction temperature is too high, decarboxylation or other side reactions may occur.

• Regioisomers: If synthesizing via nitration of N-methylanthranilic acid, regioisomers such as 2-(methylamino)-3-nitrobenzoic acid can be a significant impurity.[9]

Q2: What is the best solvent system for the recrystallization of 2-(Methylamino)-5-nitrobenzoic acid?

A2: An ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[3][7] For a polar molecule like 2-(Methylamino)-5-nitrobenzoic acid, a mixed-solvent system is often optimal.

Solvent System	Rationale
Ethanol/Water	Ethanol is a good solvent, while water is a poor solvent (anti-solvent).[1] This combination allows for fine-tuning of the solubility. Dissolve the crude product in a minimal amount of hot ethanol, then add hot water dropwise until the solution becomes slightly cloudy. Add a few more drops of hot ethanol to clarify and then allow to cool.[1][10]
Ethyl Acetate	A moderately polar solvent that can also be effective. Its lower boiling point makes it easier to remove during drying.
Acetic Acid/Water	For stubborn purifications, dissolving in hot glacial acetic acid and reprecipitating with water can be effective, though removing residual acetic acid is critical.

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques should be used for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with an acid modifier like formic or phosphoric acid) is a common starting point.[11][12][13]

• Melting Point Analysis: A sharp melting point that matches the literature value is a strong indicator of high purity. Impurities typically depress and broaden the melting point range.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR confirm the chemical structure and can reveal the presence of impurities if their signals are distinct from the product's signals.[14]

Workflow Diagrams & Data

A logical approach to purification is essential. The following diagram outlines a decision-making workflow for purifying your crude product.

Caption: Troubleshooting workflow for purification.

Table: Starting Parameters for HPLC Purity Analysis

This table provides a robust starting point for developing an HPLC method for purity assessment, based on methods for similar aromatic nitro compounds.[12][13][15]

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase (e.g., 150 x 4.6 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase A	Water + 0.1% Formic Acid or Phosphoric Acid	The acid improves peak shape by suppressing the ionization of the carboxylic acid group.[11]
Mobile Phase B	Acetonitrile	A common organic modifier for reverse-phase chromatography.
Gradient	10% B to 90% B over 20 minutes	A gradient elution is recommended to separate potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Detection (UV)	220 nm or 254 nm	Aromatic nitro compounds typically have strong absorbance at these wavelengths.[15]
Column Temp.	30 °C	Provides better reproducibility than ambient temperature.

References

• Rauf, A. et al. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Benzoic acid, 2-(methylamino)- on Newcrom R1 HPLC column. Retrieved from: [Link]

• PrepChem. (n.d.). Preparation of 2-chloro-5-nitrobenzoic acid. Retrieved from: [Link]

• University of Colorado Boulder. (n.d.). Recrystallization 2. Retrieved from: [Link]

• da Silva, J. G. et al. (2024). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Molecules, 29(11), 2635. Available at: [Link]

• Wu, J. et al. (2012). Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. Journal of Chemical Research, 36(12), 725-727. Available at: [Link]

• University of Missouri–St. Louis. (2010). Recrystallization and Extractions of Organic Compounds. Retrieved from: [Link]

• Centers for Disease Control and Prevention. (n.d.). Supporting Information. Retrieved from: [Link]

• Google Patents. (2012). CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid.

• University of South Alabama. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from: [Link]

• Google Patents. (1971). DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile.

• Burns, J. A. et al. (1999). Preparation of 2-nitro-5-thiobenzoic acid using immobilized Tris(2-carboxyethyl)phosphine. Analytical Biochemistry, 268(2), 404-7. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2-nitrobenzoic acid. Retrieved from: [Link]

• CHEMISTRY LIVE (UG & PG). (2023). Separation and purification of p-aminobenzoic acid and p-nitro benzoic acid. YouTube. Retrieved from: [Link]

• PubChem. (n.d.). 2-Chloro-5-nitrobenzoic acid. Retrieved from: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis for the Bench: 2-(Methylamino)-5-nitrobenzoic acid vs. 2-amino-5-nitrobenzoic acid

In the landscape of specialty chemicals for pharmaceutical and materials science research, the nuanced differences between structurally similar molecules can dictate their utility and application. This guide provides an in-depth, objective comparison of 2-(Methylamino)-5-nitrobenzoic acid and its primary amine analog, 2-amino-5-nitrobenzoic acid. By examining their physicochemical properties, synthesis, reactivity, and biological implications, this document serves as a critical resource for researchers, scientists, and professionals in drug development, enabling informed decisions in experimental design and chemical synthesis.

At a Glance: Structural and Physicochemical Distinctions

The core difference between these two molecules lies in the substitution at the amino group, a seemingly minor alteration that imparts significant changes in their chemical behavior. 2-(Methylamino)-5-nitrobenzoic acid possesses a secondary amine, whereas 2-amino-5-nitrobenzoic acid features a primary amine. This fundamental structural variance influences electron density, steric hindrance, and hydrogen bonding capabilities, which in turn affect properties like acidity, solubility, and melting point.

Table 1: Comparative Physicochemical Properties

Property	2-(Methylamino)-5-nitrobenzoic acid	2-amino-5-nitrobenzoic acid
CAS Number	3484-33-1[1]	616-79-5[2]
Molecular Formula	C₈H₈N₂O₄[1]	C₇H₆N₂O₄[2]
Molecular Weight	196.16 g/mol [1]	182.13 g/mol [2]
Appearance	Purple needles	Bright yellow powder
Melting Point	Not explicitly stated	~270 °C (with decomposition)[3]
Water Solubility	26.7 µg/mL (at pH 7.4)[1]	Insoluble
pKa (Predicted)	Not available	4.08 ± 0.10[4]

The solubility of 2-(methylamino)-5-nitrobenzoic acid has been quantified at pH 7.4, showing limited but measurable aqueous solubility[1]. In contrast, 2-amino-5-nitrobenzoic acid is generally reported as insoluble in water[4]. This difference may be attributed to the subtle interplay of the methyl group's hydrophobicity and its effect on the molecule's overall polarity and crystal lattice energy.

Caption: Molecular formulas of the two compared benzoic acid derivatives.

Synthesis and Reactivity: The Influence of N-Methylation

The synthetic pathways to both compounds share common principles of aromatic chemistry, yet the presence of the N-methyl group necessitates distinct strategic considerations.

Synthesis of 2-amino-5-nitrobenzoic acid

A prevalent method for the synthesis of 2-amino-5-nitrobenzoic acid involves a multi-step process starting from anthranilic acid. The amino group is first protected by acetylation, followed by nitration and subsequent hydrolysis of the acetyl group[5]. This protective step is crucial to prevent oxidation of the amino group and to direct the nitration to the desired position[5].

Caption: Synthetic workflow for 2-amino-5-nitrobenzoic acid.

Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

The synthesis of 2-(methylamino)-5-nitrobenzoic acid can be achieved through the nitration of N-methylanthranilic acid. This approach leverages the commercially available N-methylated precursor, simplifying the synthetic route compared to post-synthesis N-methylation[6].

Comparative Reactivity

The N-methyl group in 2-(methylamino)-5-nitrobenzoic acid introduces both electronic and steric effects that differentiate its reactivity from the primary amine analog.

• Nucleophilicity: The methyl group is electron-donating, which generally increases the electron density on the nitrogen atom, making secondary amines like N-methylaniline more basic and often more nucleophilic than their primary counterparts[7]. This enhanced nucleophilicity can lead to faster reaction rates in processes such as acylation[7].

• Steric Hindrance: The methyl group also introduces steric bulk around the nitrogen atom. While this effect is modest, it can influence the approach of bulky electrophiles and may affect reaction rates and product distributions in certain transformations.

• Electrophilic Aromatic Substitution: In electrophilic aromatic substitution reactions, the N-methyl group's electron-donating nature enhances the activation of the aromatic ring compared to the unsubstituted amino group, potentially leading to higher reaction rates[7].

Biological Activity and Applications: A Divergence in Function

While both molecules serve as valuable building blocks in organic synthesis, their applications, particularly in the pharmaceutical realm, are shaped by their distinct structures.

2-amino-5-nitrobenzoic acid is a known intermediate in the synthesis of various pharmaceuticals and dyes[8]. Its derivatives have been investigated for a range of biological activities. For instance, it is a precursor for the synthesis of nitro-substituted quinazolones[4].

2-(Methylamino)-5-nitrobenzoic acid has been synthesized as a precursor for benzodiazepine derivatives, a class of compounds with a wide array of biological activities, including anti-cancer and anti-HIV properties[6]. The N-methyl group can be a critical pharmacophore, influencing a molecule's binding affinity to biological targets, as well as its metabolic stability and pharmacokinetic profile[9]. The introduction of a methyl group can enhance the lipophilicity of a compound, potentially improving its ability to cross cell membranes[10].

Experimental Protocols

Synthesis of 2-amino-5-nitrobenzoic acid from N-Acetylanthranilic Acid[7][12]

Step 1: Nitration of N-Acetylanthranilic Acid

• In a 250 mL four-necked flask, prepare a mixture of 38.4 g of sulfuric acid and 20 mL of glacial acetic acid. Cool the mixture to room temperature.

• With stirring, add 9 g (0.05 mol) of dry N-acetylanthranilic acid. After 30 minutes, cool the mixture to 9 °C.

• Slowly add a pre-cooled mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid, maintaining the temperature below 10 °C using an ice-water bath.

• After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 3 hours.

• Pour the reaction mixture into 200 mL of ice water to precipitate the solid. Let it stand overnight.

• Collect the precipitate by filtration and wash with ice water.

Step 2: Hydrolysis of 5-Nitro-N-acetyl-o-aminobenzoic Acid

• In a 250 mL four-necked flask, place 7.5 g (0.0335 mol) of the 5-Nitro-N-acetyl-o-aminobenzoic acid obtained in the previous step, 25 mL of absolute ethanol, and 100 mL of 6 mol/L hydrochloric acid.

• Reflux the mixture at 81 °C for 1.5 hours[5].

• Cool the mixture, filter the precipitate, and wash it twice with water to yield 2-amino-5-nitrobenzoic acid.

Synthesis of 2-(Methylamino)-5-nitrobenzoic acid from N-Methylanthranilic Acid[3]

• In an ice-chilled round-bottom flask, add 1.83 g (0.03 mol) of nitric acid.

• Slowly add 2.6 g (0.026 mol) of sulfuric acid dropwise with constant stirring.

• Prepare a solution of 2 g (0.01 mol) of N-methylanthranilic acid in 25 mL of ethyl acetate.

• Add the N-methylanthranilic acid solution dropwise to the nitrating mixture in an ice-chilled water bath.

• Stir the mixture for 30 minutes in the ice bath, followed by 3 hours of reflux.

• Neutralize the reaction mixture and extract with ethyl acetate (3 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to obtain 2-(methylamino)-5-nitrobenzoic acid.

Caption: Comparative synthetic approaches for the two benzoic acid derivatives.

Conclusion

The choice between 2-(methylamino)-5-nitrobenzoic acid and 2-amino-5-nitrobenzoic acid is contingent upon the specific synthetic goal and desired properties of the final product. The N-methylated compound offers increased nucleophilicity and altered solubility, which can be advantageous in certain synthetic transformations and for tuning the pharmacokinetic properties of pharmaceutical candidates. Conversely, the primary amine of 2-amino-5-nitrobenzoic acid provides a versatile handle for a different set of chemical modifications and is a well-established precursor in dye and pharmaceutical synthesis. A thorough understanding of the subtle yet significant differences outlined in this guide will empower researchers to make more strategic decisions in their chemical endeavors.

References

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid.
• BenchChem. (2025). A Comprehensive Technical Guide to the Physical Properties of 2-Amino-5-nitrobenzoic acid.
• BenchChem. (2025). Application Notes and Protocols: Synthesis and Utility of 2-Amino-5-nitrobenzoic Acid in Dye Production.
• BenchChem. (2025). A Comparative Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid.
• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(6), o1484.
• BenchChem. (2025). Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid.
• Chemsrc. (2025). 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5.
• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid.
• Bloom Tech. (2024). Why is N-Methylaniline More Basic than Aniline?.
• PubChem. (n.d.). 2-Amino-5-nitrobenzoic acid.
• ChemicalBook. (2025). 2-Amino-5-nitrobenzoic acid | 616-79-5.
• Sigma-Aldrich. (n.d.). 2-Amino-5-nitrobenzoic acid 95%.
• ChemicalBook. (n.d.). 2-Amino-5-nitrobenzoic acid synthesis.
• Shaanxi Bloom Tech Co., Ltd. (2024). Is Aniline More Basic Than N-Methylaniline?.
• PubChemLite. (n.d.). 2-(methylamino)-5-nitrobenzoic acid (C8H8N2O4).
• ResearchGate. (n.d.). 2-Methylamino-5-nitrobenzoic acid.
• Pediaa. (2022). What is the Difference Between Aniline and N-Methylaniline.
• CAMEO Chemicals - NOAA. (n.d.). 2-METHYL-5-NITROBENZOIC ACID.
• Quora. (2017). Which is more basic - aniline or methylamine?.
• PrepChem.com. (n.d.). Synthesis of 2-nitrobenzoic acid.
• Catalysis Science & Technology. (n.d.). Selective synthesis of N-monomethyl amines with primary amines and nitro compounds.
• Echemi. (2024).
• PubMed. (n.d.).
• National Institutes of Health. (n.d.). Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies.
• Wikipedia. (n.d.). Arylcyclohexylamine.
• Taylor & Francis eBooks. (n.d.). Primary and Secondary Metabolites and Their Biological Activity.

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A Comparative Guide to the Analytical Method Validation of 2-(Methylamino)-5-nitrobenzoic Acid by HPLC

For researchers, scientists, and professionals vested in drug development, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of data integrity and, ultimately, patient safety. This guide provides an in-depth, comparative analysis of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-(Methylamino)-5-nitrobenzoic acid (MANBA), a key chemical intermediate. We will explore the causality behind experimental choices, compare the HPLC method with viable alternatives, and provide the supporting data and protocols to ensure scientific soundness.

The Critical Role of Method Validation for MANBA

2-(Methylamino)-5-nitrobenzoic acid is a crucial precursor in the synthesis of various pharmaceutical compounds.[1] The purity and concentration of this intermediate directly impact the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Therefore, a robust and reliable analytical method for its quantification is paramount. The validation of such a method demonstrates its suitability for its intended purpose, ensuring that the results are accurate, precise, and reproducible.[2][3] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines Q2(R2) and Q14, which provide a framework for the validation and development of analytical procedures.[2][4][5][6][7][8]

The Gold Standard: A Stability-Indicating HPLC Method

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for the analysis of non-volatile and thermally labile compounds like MANBA, offering exceptional resolution, sensitivity, and reproducibility.[9][10] A stability-indicating method is one that can accurately quantify the analyte of interest in the presence of its degradation products, impurities, and excipients.[9][11]

Experimental Protocol: HPLC-UV Analysis of MANBA

This protocol outlines a representative reversed-phase HPLC (RP-HPLC) method for the analysis of MANBA.

Instrumentation and Materials:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid)

• 2-(Methylamino)-5-nitrobenzoic acid reference standard (≥98% purity)

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters

Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (50:50, v/v)	A common mobile phase for nitrobenzoic acid derivatives, providing good separation and peak shape.[12][13] The acidic modifier ensures the carboxylic acid group is protonated for consistent retention on the C18 column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm i.d. column, offering a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	326 nm	While a general scan can be performed, nitro-aromatic compounds often exhibit strong absorbance in this region, providing good sensitivity.[14]
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Solution Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the MANBA reference standard and dissolve it in 100 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations within the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[15]

• Sample Solution: Accurately weigh a sample containing MANBA and dissolve it in the mobile phase to a concentration expected to fall within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

A Deep Dive into Method Validation: The "Why" Behind the "How"

The validation of this HPLC method involves a series of experiments to demonstrate its performance characteristics as stipulated by ICH guidelines.[2][4][7]

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[4][9]

• Experimental Approach: Forced degradation studies are conducted by subjecting a solution of MANBA to stress conditions such as acid and base hydrolysis, oxidation, heat, and light.[11][16] The stressed samples are then analyzed by the HPLC method to ensure that the main MANBA peak is well-resolved from any degradation product peaks. Peak purity analysis using a PDA detector is also performed.

• Causality: This is crucial for a stability-indicating method as it proves the method can distinguish between the intact drug and its breakdown products, which is essential for stability studies and shelf-life determination.[9]

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[2][4]

• Experimental Approach: A series of at least five concentrations of the MANBA reference standard are prepared and injected. A calibration curve is constructed by plotting the peak area against the concentration. The linearity is evaluated by the correlation coefficient (r²) of the regression line, which should be ≥ 0.999.

• Causality: A linear relationship between concentration and response is fundamental for accurate quantification. The established range defines the concentrations over which the method is reliable.

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.[4]

• Experimental Approach: Accuracy is assessed by the recovery of spiked samples. Known amounts of MANBA reference standard are added to a blank matrix at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery is calculated as the percentage of the measured amount versus the added amount.

• Causality: This demonstrates that the method is free from systematic errors and can accurately quantify the analyte in a sample matrix.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically expressed as the relative standard deviation (%RSD).

• Experimental Approach:

  • Repeatability (Intra-day precision): Multiple injections (e.g., n=6) of a single standard solution are performed on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day precision): The repeatability assay is performed on different days, with different analysts, and/or on different instruments.

• Causality: This ensures the method is reproducible and provides consistent results under varying, yet typical, laboratory conditions. For modern HPLC systems, an acceptance criterion of %RSD ≤ 2% is common.[3]

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is often determined as the concentration that yields a signal-to-noise ratio (S/N) of 3:1.[3]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It is typically determined as the concentration that yields an S/N ratio of 10:1.

• Causality: These parameters define the sensitivity of the method and are particularly important for impurity analysis.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[17]

• Experimental Approach: The effect of small changes in parameters such as mobile phase composition (e.g., ±2% organic), pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min) on the results is evaluated.

• Causality: This demonstrates the reliability of the method during routine use and its transferability between different laboratories and instruments.

System Suitability

System suitability testing is an integral part of the analytical procedure to ensure the chromatographic system is adequate for the intended analysis.[17]

• Experimental Approach: Parameters such as peak asymmetry (tailing factor), theoretical plates (column efficiency), and %RSD of replicate injections of the standard are monitored before and during the analysis.

• Causality: This confirms that the system is performing as expected on the day of analysis.

Visualizing the Validation Workflow

Caption: Workflow for HPLC method validation of 2-(Methylamino)-5-nitrobenzoic acid.

Comparative Analysis of Analytical Techniques

While HPLC is the preferred method, other techniques can be employed for the analysis of MANBA, each with its own set of advantages and limitations.

Parameter	HPLC-UV	UV-Vis Spectrophotometry	LC-MS
Principle	Separation based on differential partitioning, followed by UV detection.[10]	Measurement of light absorbance at a specific wavelength.[12]	Separation by HPLC followed by detection based on mass-to-charge ratio.[18]
Specificity	High; can separate the analyte from structurally similar impurities.[19]	Low; susceptible to interference from other UV-absorbing compounds.	Very High; provides mass information for unambiguous identification.[18]
Sensitivity	High (µg/mL to ng/mL).	Moderate (~µg/mL).[12]	Very High (ng/mL to pg/mL).[18]
Linearity (R²)	> 0.999[20]	> 0.998[12]	> 0.999
Accuracy (% Recovery)	98-102%[12]	97-103%[12]	98-102%
Precision (%RSD)	< 2%[12]	< 3%	< 2%
Throughput	Moderate	High	Moderate
Cost	Moderate	Low	High
Best For	Routine QC, stability studies, purity assessment.	In-process monitoring, simple formulations.	Impurity identification, trace analysis, metabolomics.

Conclusion

The validated reversed-phase HPLC method presented in this guide offers a robust, reliable, and specific approach for the quantification of 2-(Methylamino)-5-nitrobenzoic acid. The detailed explanation of the validation parameters, grounded in ICH guidelines, provides a clear framework for ensuring the scientific integrity of analytical data. While alternative techniques such as UV-Vis spectrophotometry and LC-MS have their specific applications, the HPLC method strikes an optimal balance between performance, cost, and applicability for routine quality control and stability testing in the pharmaceutical industry. The adoption of such a well-validated method is a critical step in ensuring the quality and safety of pharmaceutical products.

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A Comparative Analysis of 2-(Methylamino)-5-nitrobenzoic Acid and Its Positional Isomers: A Guide for Researchers

Introduction: The Critical Role of Isomeric Purity in Drug Discovery

In the landscape of pharmaceutical development and medicinal chemistry, the precise three-dimensional arrangement of atoms within a molecule is paramount. Positional isomers, compounds sharing the same molecular formula but differing in the substitution pattern on an aromatic ring, can exhibit remarkably different physicochemical properties, reactivity, and biological activities. This guide provides a comprehensive comparative analysis of 2-(Methylamino)-5-nitrobenzoic acid and its key positional isomers.

The strategic placement of the methylamino and nitro groups on the benzoic acid scaffold significantly influences the molecule's electronic environment, hydrogen bonding capabilities, and overall topography. These subtle structural shifts can lead to profound differences in how the molecule interacts with biological targets, its metabolic stability, and its suitability as a synthetic intermediate. For researchers in drug discovery and process development, a thorough understanding of these isomeric differences is not merely academic; it is a critical component of rational drug design and efficient chemical synthesis. This guide will delve into the synthesis, physicochemical properties, and analytical separation of these isomers, providing the foundational knowledge necessary for their effective application in research.

Physicochemical Properties: A Tale of Two Substituents

The interplay between the electron-donating methylamino group and the electron-withdrawing nitro group, in conjunction with the carboxylic acid moiety, dictates the fundamental physicochemical characteristics of these isomers. Properties such as melting point, acidity (pKa), and solubility are not only indicators of a compound's physical nature but also provide insights into its potential behavior in both chemical reactions and biological systems.

The melting point of a compound is indicative of the strength of its crystal lattice energy. Isomers with more symmetrical structures or those capable of forming more extensive intermolecular hydrogen bonding networks tend to have higher melting points. For instance, 4-(Methylamino)-3-nitrobenzoic acid exhibits a significantly high melting point of over 300 °C, suggesting a highly stable crystal packing arrangement.

The acidity of the carboxylic acid group is modulated by the electronic effects of the other substituents. Electron-withdrawing groups, such as the nitro group, increase the acidity (lower the pKa) by stabilizing the resulting carboxylate anion. The position of these groups relative to the carboxylic acid is therefore a key determinant of the molecule's acidic character.

Solubility is governed by the balance between the molecule's ability to interact with itself (in the crystal lattice) and its ability to interact with the solvent molecules. The presence of polar groups that can engage in hydrogen bonding, such as the carboxylic acid, amino, and nitro groups, generally enhances solubility in polar solvents.

Property	2-(Methylamino)-5-nitrobenzoic acid	4-(Methylamino)-3-nitrobenzoic acid	2-Methyl-3-nitrobenzoic acid	2-Methyl-6-nitrobenzoic acid	3-Nitrobenzoic acid	4-Nitrobenzoic acid
CAS Number	3484-33-1	41263-74-5	1975-50-4	13506-76-8	121-92-6	62-23-7
Molecular Formula	C₈H₈N₂O₄	C₈H₈N₂O₄	C₈H₇NO₄	C₈H₇NO₄	C₇H₅NO₄	C₇H₅NO₄
Molecular Weight ( g/mol )	196.16[1]	196.16[2]	181.15[3]	181.15	167.12	167.12
Appearance	Purple needles[3]	Yellow solid[4]	Fine needles or light beige powder[3]	Solid	Off-white to yellowish-white crystals	Pale yellow crystalline solid
Melting Point (°C)	Not explicitly stated, synthesized as purple needles[3]	>300[1]	182-184 (lit.)[3]	153-157 (lit.)[5][6]	139–141	237–242
Predicted pKa	Not available	4.28 ± 0.10[4]	Not available	Not available	~3.45–3.47[1]	~3.41–3.44[1]
Solubility	Soluble in EtOAc[3]	Soluble in DMSO, Methanol[4]	< 1 mg/mL at 22 °C[3]	Not available	0.24 g/100 mL water (15 °C)	<0.1 g/100 mL water (26 °C)

Synthesis of Key Isomers: A Strategic Approach

The synthesis of a specific isomer of (methylamino)-nitrobenzoic acid requires a strategic selection of starting materials and reaction conditions to direct the substituents to the desired positions on the aromatic ring. Below are representative synthetic routes for 2-(Methylamino)-5-nitrobenzoic acid and 4-(Methylamino)-3-nitrobenzoic acid.

Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

This synthesis proceeds via the nitration of N-methylanthranilic acid. The methylamino group is an ortho-, para-director; however, the steric hindrance from the adjacent carboxylic acid group can influence the position of nitration.

Caption: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Experimental Protocol:

• In an ice-chilled round bottom flask, carefully add sulfuric acid (2.6 g, 0.026 mol) dropwise to nitric acid (1.83 g, 0.03 mol) with constant stirring to create the nitrating mixture.[3]

• Dissolve N-methylanthranilic acid (2 g, 0.01 mol) in ethyl acetate (25 ml).[3]

• Add the solution of N-methylanthranilic acid dropwise to the nitrating mixture in an ice-chilled water bath.[3]

• Stir the reaction mixture for 30 minutes in the ice bath, followed by refluxing for 3 hours.[3]

• After cooling, neutralize the reaction mixture and extract with ethyl acetate (3 x 30 ml).[3]

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to yield the product.[3]

Synthesis of 4-(Methylamino)-3-nitrobenzoic acid

A common route to this isomer involves the nucleophilic aromatic substitution of a halogenated precursor.

Caption: Synthesis of 4-(Methylamino)-3-nitrobenzoic acid.

Experimental Protocol:

• Suspend 4-chloro-3-nitrobenzoic acid in a 25-30% aqueous solution of methylamine.[7]

• Heat the mixture to reflux for 2-5 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[7]

• Cool the reaction mixture to room temperature.[7]

• Adjust the pH to approximately 2-5 with an acid (e.g., 2M sulfuric acid or acetic acid) to precipitate the product.[7]

• Isolate the solid product by filtration, wash with water and then with ethanol, and dry under vacuum.[7]

Analytical Separation and Characterization: The Role of Chromatography

The separation and purification of positional isomers often pose a significant challenge due to their similar physical properties. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analytical and preparative separation of such closely related compounds.

The choice of stationary phase and mobile phase is critical for achieving optimal separation. For polar, ionizable compounds like (methylamino)-nitrobenzoic acids, reversed-phase HPLC is a common approach. The separation is based on the differential partitioning of the isomers between the nonpolar stationary phase (e.g., C18) and the polar mobile phase. The retention of each isomer can be fine-tuned by adjusting the composition and pH of the mobile phase.

Caption: General workflow for HPLC analysis of isomers.

Experimental Protocol: Reversed-Phase HPLC for Isomer Separation

• Column: C18 bonded silica column (e.g., 150 mm x 4.6 mm I.D.).

• Mobile Phase: A mixture of an organic modifier (e.g., acetonitrile or 2-propanol) and an aqueous buffer containing a small amount of acid (e.g., acetic acid or phosphoric acid) to suppress the ionization of the carboxylic acid group. A typical mobile phase could be 2-propanol–water–acetic acid (20:80:0.4, v/v/v).[8]

• Flow Rate: 1.2 ml/min.[8]

• Detection: UV detection at a wavelength where all isomers exhibit significant absorbance (e.g., 254 nm).[8]

• Sample Preparation: Dissolve a small amount of the isomer mixture in a suitable solvent (e.g., the mobile phase or methanol) and filter through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample onto the HPLC system. The retention time of each isomer will be characteristic under the defined conditions, allowing for their identification and quantification. The resolution between the peaks should be optimized by adjusting the mobile phase composition and pH.

Biological Activity: The Influence of Isomeric Variation

The specific positioning of the functional groups on the aromatic ring is known to be a critical determinant of biological activity.[10] Different isomers will present distinct three-dimensional shapes and electrostatic potential surfaces to a biological target, such as an enzyme active site or a receptor binding pocket. This can lead to significant differences in binding affinity and, consequently, biological efficacy.

For example, derivatives of para-aminobenzoic acid are known to act as competitive inhibitors of dihydropteroate synthase (DHPS), a key enzyme in the folic acid synthesis pathway of many microorganisms.[11] It is plausible that the various isomers of (methylamino)-nitrobenzoic acid could exhibit differential inhibitory activity against this or other microbial targets due to their unique structural features. Further research is warranted to explore the specific biological activities of these isomers.

Conclusion

The positional isomers of 2-(methylamino)-5-nitrobenzoic acid represent a compelling case study in the fundamental principles of medicinal chemistry and organic synthesis. This guide has demonstrated that subtle changes in the substitution pattern on the benzoic acid ring lead to significant and predictable differences in physicochemical properties. A thorough understanding of these differences, from melting point and acidity to synthetic accessibility and analytical separation, is essential for any researcher working with this class of compounds. The provided experimental protocols offer a practical starting point for the synthesis and analysis of these isomers, empowering researchers to harness their unique properties for applications in drug discovery and beyond.

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• PubChem. (n.d.). 2-Methyl-3-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

• Li, Y., & Zhang, X. (2001). Separation of positional isomers of nitrobenzoic acid by reversed-phase liquid chromatography with 2-propanol–water–acetic acid as eluent. Journal of Chromatography A, 922(1-2), 351-355. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

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• de la Mora-Vargas, J. A., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3617. Retrieved January 11, 2026, from [Link]

• Musso, L., et al. (2021). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Molecules, 26(16), 4945. Retrieved January 11, 2026, from [Link]

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A Comparative Guide to the Purity Determination of 2-(Methylamino)-5-nitrobenzoic acid: Elemental Analysis vs. Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a cornerstone of safe and effective drug manufacturing. The compound 2-(Methylamino)-5-nitrobenzoic acid, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity directly impacts the quality, safety, and efficacy of the final drug product. This guide provides an in-depth comparison of elemental analysis and other prevalent analytical techniques for determining the purity of this critical intermediate, supported by experimental data and protocols.

The quality of pharmaceutical intermediates is a critical factor that influences the downstream manufacturing process and the final API's critical quality attributes (CQAs).[1] Regulatory bodies, guided by frameworks like the International Council for Harmonisation (ICH) guidelines, mandate stringent control over impurities in drug substances.[2][3][4] Therefore, the selection of an appropriate analytical method for purity determination is a decision of paramount importance in the pharmaceutical industry.[5]

Elemental Analysis: A Fundamental Approach to Purity Assessment

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a foundational technique for verifying the elemental composition of a pure organic compound.[6] It provides a direct measure of the mass fractions of carbon, hydrogen, and nitrogen in a sample, which can then be compared to the theoretical values calculated from the compound's molecular formula.[7][8]

Theoretical Elemental Composition of 2-(Methylamino)-5-nitrobenzoic acid

The first step in using elemental analysis for purity determination is to calculate the theoretical elemental composition of the compound.

Molecular Formula: C₈H₈N₂O₄ Molecular Weight: 196.16 g/mol

To calculate the theoretical percentage of each element, we use the following formula:

Percentage of Element = (Number of atoms of the element × Atomic weight of the element) / Molecular weight of the compound × 100

• Carbon (C): (8 × 12.01) / 196.16 × 100 = 48.97%

• Hydrogen (H): (8 × 1.01) / 196.16 × 100 = 4.11%

• Nitrogen (N): (2 × 14.01) / 196.16 × 100 = 14.28%

Experimental Protocol for Elemental Analysis (CHN Analysis)

The following is a detailed protocol for the determination of the elemental composition of 2-(Methylamino)-5-nitrobenzoic acid using a modern elemental analyzer.

• Instrument Preparation:

  • Ensure the elemental analyzer is calibrated using a certified standard, such as acetanilide or benzoic acid.[9]

  • Verify that the combustion and reduction tubes are in good condition and that the carrier gas (typically helium) and oxygen supplies are adequate.

• Sample Preparation:

  • Accurately weigh 2-3 mg of the dried 2-(Methylamino)-5-nitrobenzoic acid sample into a tin capsule using a microbalance.[8]

  • Fold the tin capsule to encase the sample securely and remove any adsorbed atmospheric gases.

• Combustion and Analysis:

  • Introduce the encapsulated sample into the combustion furnace, which is heated to approximately 950-1000°C in a pure oxygen environment.[9][10] This process quantitatively converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) and its oxides (NOₓ).

  • The combustion products are then passed through a reduction tube containing heated copper to convert any nitrogen oxides to N₂.

  • The resulting gases (CO₂, H₂O, and N₂) are separated by a chromatographic column and detected by a thermal conductivity detector (TCD).[9]

• Data Analysis and Purity Calculation:

  • The instrument's software calculates the percentage of C, H, and N in the sample based on the detector's response.

  • The purity of the sample is then determined by comparing the experimental percentages to the theoretical values. A deviation of ±0.4% from the theoretical value is generally considered acceptable for a pure compound.[11][12]

Data Presentation: Theoretical vs. Hypothetical Experimental Results

Element	Theoretical %	Hypothetical Experimental %	Deviation %
Carbon (C)	48.97	48.85	-0.12
Hydrogen (H)	4.11	4.15	+0.04
Nitrogen (N)	14.28	14.21	-0.07

Purity Calculation:

The purity can be estimated based on the element with the largest deviation, assuming the impurity does not contain that element. A more comprehensive approach is to calculate the purity based on the major component. For instance, using the carbon percentage:

Purity ≈ (Experimental %C / Theoretical %C) × 100 = (48.85 / 48.97) × 100 ≈ 99.75%

Workflow for Purity Determination by Elemental Analysis

Caption: Workflow for purity determination by elemental analysis.

Comparative Analysis with Alternative Techniques

While elemental analysis is a powerful tool for confirming the elemental composition, it has limitations. It is a bulk analysis technique and may not be sensitive to impurities with similar elemental compositions to the main compound. Therefore, orthogonal analytical techniques are often employed for a comprehensive purity assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and ability to separate and quantify impurities.[13][14]

• Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For a polar compound like 2-(Methylamino)-5-nitrobenzoic acid, a reversed-phase HPLC method is typically used.

• Advantages over Elemental Analysis:

  • Impurity Profiling: HPLC can separate and individually quantify impurities, providing a more detailed picture of the sample's purity.

  • Higher Sensitivity: HPLC can detect impurities at much lower levels than elemental analysis.

  • Specificity: The method can be developed to be highly specific for the target compound and its known impurities.

• Limitations:

  • Requires Reference Standards: Accurate quantification of impurities often requires certified reference standards for each impurity.

  • Method Development: Developing a robust and validated HPLC method can be time-consuming.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile).[13][14]

• Standard and Sample Preparation:

  • Prepare a stock solution of a 2-(Methylamino)-5-nitrobenzoic acid reference standard in the mobile phase.

  • Prepare the sample solution at a similar concentration.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[13][14]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.[13]

  • Injection Volume: 10 µL.

• Data Analysis:

  • The purity is typically calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Peak	Retention Time (min)	Area	Area %
1	2.5	1500	0.05
2 (Main)	5.2	2995500	99.85
3	7.8	3000	0.10

Purity: 99.85%

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR has emerged as a powerful primary method for purity determination, offering a direct and accurate measurement without the need for a specific reference standard of the analyte.[15][16]

• Principle: The area of a signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By integrating the signals of the analyte and a certified internal standard of known purity, the purity of the analyte can be accurately determined.[17]

• Advantages over Elemental Analysis:

  • Primary Method: qNMR can be a primary ratio method of measurement, providing traceability to the International System of Units (SI).

  • Structural Information: Provides structural information about the analyte and any impurities present.

  • No Chromophore Required: Unlike UV-based detection in HPLC, qNMR does not require the analyte to have a chromophore.[18]

• Limitations:

  • Sensitivity: Lower sensitivity compared to HPLC.

  • Spectral Overlap: Signal overlap can complicate quantification in complex mixtures.[19]

  • Cost and Complexity: NMR instruments are expensive and require specialized expertise to operate.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that can be used to determine the purity of crystalline organic compounds.[19][20]

• Principle: The presence of impurities depresses the melting point and broadens the melting range of a substance. DSC measures the heat flow associated with the melting process, and the shape of the melting endotherm can be used to calculate the purity based on the Van't Hoff equation.[21]

• Advantages over Elemental Analysis:

  • Fast and Simple: DSC provides a rapid and relatively simple method for purity assessment.[22]

  • Small Sample Size: Requires only a small amount of sample (typically 1-5 mg).[23]

• Limitations:

  • Applicable to Crystalline Solids: The method is only suitable for crystalline materials that do not decompose upon melting.

  • Eutectic Impurities: The calculation assumes that the impurities form a eutectic system with the main component.

  • Limited to High Purity: The method is most accurate for samples with high purity (>98.5%).[19]

Comparison Summary

Feature	Elemental Analysis	HPLC	qNMR	DSC
Principle	Combustion and detection of elemental gases	Differential partitioning between phases	Nuclear spin resonance	Measurement of heat flow during melting
Purity Range	High purity	Wide range	Wide range	High purity (>98.5%)
Impurity Profiling	No	Yes	Yes	No
Sensitivity	Moderate	High	Moderate	Low
Reference Standard	Required for calibration	Required for impurity quantification	Internal standard of known purity	Not required
Throughput	Moderate	High	Low	High
Cost	Moderate	Moderate	High	Moderate

Decision-Making Workflow for Purity Analysis

The choice of the most appropriate analytical technique for purity determination depends on several factors, including the stage of drug development, the nature of the expected impurities, and the required level of accuracy.

Caption: Decision-making workflow for selecting a purity analysis method.

Conclusion

The purity determination of 2-(Methylamino)-5-nitrobenzoic acid is a critical step in ensuring the quality and safety of pharmaceutical products. Elemental analysis serves as a fundamental and reliable method for confirming the elemental composition and providing a good estimate of purity for highly pure samples. However, for a comprehensive understanding of the impurity profile, orthogonal techniques such as HPLC are indispensable. qNMR offers the advantage of being a primary method for absolute purity determination, while DSC provides a rapid screening tool for crystalline solids.

Ultimately, a multi-faceted approach, combining the strengths of these different analytical techniques, is the most robust strategy for ensuring the purity of this important pharmaceutical intermediate. This integrated approach not only satisfies regulatory requirements but also upholds the highest standards of scientific integrity and patient safety in drug development.

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A Comparative Guide for Dye Intermediates: 2-(Methylamino)-5-nitrobenzoic Acid vs. Anthranilic Acid

In the intricate world of synthetic colorants, the selection of a foundational intermediate is a critical decision that profoundly influences the final dye's performance, stability, and economic viability. This guide offers an in-depth, objective comparison between two key aromatic amine intermediates: the classic Anthranilic Acid and its substituted counterpart, 2-(Methylamino)-5-nitrobenzoic acid. This analysis is tailored for researchers, scientists, and drug development professionals who require a nuanced understanding of how subtle molecular modifications dictate macroscopic performance in dye synthesis.

Introduction to the Intermediates

At a glance, both molecules share the 2-aminobenzoic acid backbone, a structural motif that makes them prime candidates for the synthesis of azo dyes, the largest and most versatile class of synthetic colorants.[1] The core reactivity lies in the primary or secondary amino group, which can be readily converted into a diazonium salt—a potent electrophile that is the cornerstone of azo dye formation.[2]

Anthranilic acid (2-aminobenzoic acid) is a widely used, industrially significant intermediate.[3] Its amphoteric nature, possessing both a basic amino group and an acidic carboxylic acid group, defines its reactivity.[4] Historically derived from the degradation of indigo dye, it is now produced on a large scale from phthalic anhydride.[3]

2-(Methylamino)-5-nitrobenzoic acid is a more specialized intermediate. It builds upon the anthranilic acid framework with two key modifications: N-methylation of the amino group and the addition of a nitro group at the 5-position. As we will explore, these substitutions are not trivial; they introduce significant electronic effects that dramatically alter the properties of the resulting dyes.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental differences in their molecular structure give rise to distinct physical and chemical properties.

Property	Anthranilic Acid	2-(Methylamino)-5-nitrobenzoic acid
Chemical Structure	C₆H₄(NH₂)(CO₂H)	C₈H₈N₂O₄
Molar Mass	137.14 g/mol [5]	196.16 g/mol [6]
Appearance	White to off-white or yellowish crystalline powder[5][7]	Needles or beige solid[8]
Melting Point	146–148 °C[4]	~175-177 °C
Solubility	Sparingly soluble in cold water, soluble in hot water, ethanol, and ether.[7][9]	Low aqueous solubility.[6]
Key Functional Groups	-NH₂ (Amino), -COOH (Carboxylic Acid)	-NH(CH₃) (Methylamino), -COOH (Carboxylic Acid), -NO₂ (Nitro)

The Synthesis of Azo Dyes: A Comparative Workflow

The creation of an azo dye from either intermediate follows a canonical two-step reaction pathway: Diazotization followed by Azo Coupling .

• Diazotization : The aromatic amine is treated with nitrous acid (typically generated in situ from sodium nitrite and a strong mineral acid like HCl) at low temperatures (0-5 °C) to form a diazonium salt.[2] This low temperature is critical as diazonium salts are generally unstable at higher temperatures.[2]

• Azo Coupling : The highly reactive diazonium salt is then introduced to a solution of a coupling component—an electron-rich aromatic compound such as a phenol, naphthol, or another aniline.[1] The diazonium salt acts as an electrophile, attacking the electron-rich ring of the coupling partner to form the characteristic azo bond (–N=N–), which serves as the dye's chromophore.

Experimental Workflow Diagrams

The following diagrams, rendered in DOT language, illustrate the generalized synthesis pathway from each intermediate to a final azo dye, using 2-naphthol as a representative coupling component.

Caption: Generalized workflow for azo dye synthesis from Anthranilic Acid.

Caption: Generalized workflow for azo dye synthesis from 2-(Methylamino)-5-nitrobenzoic Acid.

Detailed Experimental Protocols

The following protocols provide a tangible, reproducible methodology for synthesizing a representative azo dye from each intermediate.

Protocol 1: Synthesis of Azo Dye from Anthranilic Acid

• Diazotization: a. In a 250 mL beaker, suspend 1.37 g (0.01 mol) of Anthranilic acid in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of water. b. Stir the mixture vigorously to form a fine suspension and cool to 0-5 °C in an ice-salt bath. c. Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold distilled water. d. Add the sodium nitrite solution dropwise to the cooled amine suspension over 15-20 minutes, ensuring the temperature is maintained below 5 °C. e. Stir the reaction mixture for an additional 30 minutes at 0-5 °C. The resulting clear solution contains the diazonium salt.

• Azo Coupling: a. In a separate 500 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 30 mL of a 10% sodium hydroxide solution. Cool this solution to 0-5 °C in an ice bath. b. Slowly add the freshly prepared diazonium salt solution to the 2-naphthol solution with constant, vigorous stirring. Maintain the temperature below 5 °C. c. A bright orange-red precipitate of the azo dye will form immediately.[10] d. Continue stirring the mixture for 2-3 hours, allowing it to slowly warm to room temperature to ensure the completion of the reaction. e. Filter the crude dye using a Buchner funnel and wash it thoroughly with cold distilled water until the filtrate is neutral. f. Dry the purified dye in an oven at 60-70 °C.

Protocol 2: Synthesis of Azo Dye from 2-(Methylamino)-5-nitrobenzoic Acid

• Diazotization: a. In a 250 mL beaker, dissolve 1.96 g (0.01 mol) of 2-(Methylamino)-5-nitrobenzoic acid in 50 mL of 2 M hydrochloric acid, warming gently if necessary to achieve dissolution.[10] b. Cool the solution to 0-5 °C in an ice bath with constant stirring. c. In a separate beaker, prepare a solution of 0.76 g (0.011 mol) of sodium nitrite in 10 mL of cold distilled water.[11] d. Slowly add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature remains between 0-5 °C.[2] e. Stir for an additional 30 minutes at this temperature. The resulting solution contains the diazonium salt and should be used immediately.[2]

• Azo Coupling: a. Follow the identical procedure as in Protocol 1, Step 2a, to prepare the alkaline 2-naphthol solution. b. Slowly add the diazonium salt solution from the previous step to the cold 2-naphthol solution with vigorous stirring. c. A deep red precipitate will form.[10] d. Continue stirring, filter, wash, and dry the product exactly as described in Protocol 1, Steps 2d-2f.

Performance Comparison: The Decisive Data

The true value of an intermediate is judged by the performance of the final product. The presence of the electron-withdrawing nitro group in 2-(Methylamino)-5-nitrobenzoic acid imparts significantly enhanced properties to the resulting dye compared to those derived from the unsubstituted anthranilic acid.[10]

Performance Metric	Dye from 2-(Methylamino)-5-nitrobenzoic Acid	Dye from Anthranilic Acid	Causality of Difference
Chemical Yield	85 - 92%	80 - 88%	The substituted intermediate may offer slightly better stability during diazotization, leading to higher conversion.
Purity (by HPLC)	> 98%	> 97%	Both can produce high-purity dyes, though the substituted version often yields a cleaner product with fewer side reactions.
Color	Deep Red[10]	Bright Orange-Red[10]	The powerful electron-withdrawing -NO₂ group extends the π-conjugation of the chromophore, causing a bathochromic (deepening of color) shift.
Light Fastness	6 - 7	5	The nitro group enhances the molecule's photostability, making it more resistant to degradation by UV light.[10][12] This is a critical advantage for textiles and coatings.
Wash Fastness	4 - 5	4	The enhanced stability and potentially stronger intermolecular forces of the nitro-containing dye lead to better fixation on fibers.[10]
Rubbing Fastness	4 - 5	4 - 5	Both intermediates can produce dyes with good rubbing fastness, indicating good surface-level fixation.[10]
Thermal Stability	> 250°C	> 220°C	The nitro group contributes to a more stable molecular structure, increasing the energy required for thermal decomposition.[10]

Note: Fastness ratings are based on the ISO 1-8 scale (light) and 1-5 scale (wash/rubbing), where higher numbers indicate better performance. Data is illustrative based on typical results.[10]

Expertise & Causality: The Role of Electronic Effects

The superior performance of dyes from 2-(Methylamino)-5-nitrobenzoic acid is a direct consequence of intramolecular electronic effects.

• Electron-Withdrawing Nitro Group (-NO₂): This group is a powerful resonance and inductive electron-withdrawing group.[13] When incorporated into the dye's molecular structure, it pulls electron density from the aromatic system. This has two major benefits:

  • Color Deepening (Bathochromic Shift): It lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO-LUMO energy gap.[13] A smaller energy gap means the molecule absorbs longer wavelengths of light, shifting the perceived color from orange-red towards a deeper red or even violet.

  • Enhanced Stability: By delocalizing electron density, the nitro group stabilizes the entire molecule. This increased stability translates directly to higher resistance against photolytic (light-induced) and thermal degradation, resulting in superior light and heat fastness.[10][12][14]

Application-Driven Selection

The choice between these two intermediates is ultimately dictated by the end-use application and its specific performance requirements.

• Anthranilic Acid is an excellent, cost-effective choice for applications where moderate performance is acceptable. It is widely used for producing a range of orange and red dyes for paper, leather, and standard textiles where high fastness is not the primary concern.[3][15]

• 2-(Methylamino)-5-nitrobenzoic Acid is the superior intermediate for high-performance applications.[10] It is the go-to choice for creating disperse and reactive dyes for synthetic fibers like polyester and for textiles used in automotive interiors, outdoor apparel, and other environments where color durability against light, washing, and heat is paramount.[1][10]

Conclusion

While both anthranilic acid and 2-(methylamino)-5-nitrobenzoic acid are valuable intermediates in dye chemistry, they serve different segments of the market. Anthranilic acid remains a workhorse for general-purpose colorants. However, for applications demanding high performance, durability, and color depth, the evidence is clear: the strategic inclusion of a nitro group makes 2-(methylamino)-5-nitrobenzoic acid a compelling and superior option .[10] Its use leads to dyes with enhanced photostability and thermal resistance, justifying its selection for premium and technical-grade products where color longevity is a non-negotiable requirement.

References

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• Synthesis and Characterization of Some New Esters Containing Heterocyclic and Derived From Azo Dyes. (n.d.). Impactfactor.org. Retrieved January 7, 2026, from [Link]

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• Synthesis, structures, and fluorescent properties of azo anthranilic acid and its Cu(II), Co(II), and Ni(II) complexes. (2014). ResearchGate. Retrieved January 7, 2026, from [Link]

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• Synthesis of 4,4′-methylene bis-anthranilic acid based reactive dyes and their application on various fibres. (2012). ResearchGate. Retrieved January 7, 2026, from [Link]

• Scarborough, T. D., et al. (2019). Comparison of ultrafast intense-field photodynamics in aniline and nitrobenzene: stability under amino and nitro substitution. PubMed. Retrieved January 7, 2026, from [Link]

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• New Nitro Diazo Dye Vanillin Derivatives, Synthesis and Characterization. (2024). Al-Nahrain Journal of Science. Retrieved January 7, 2026, from [Link]

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A Senior Application Scientist's Guide to the Structural Validation of Synthesized 2-(Methylamino)-5-nitrobenzoic Acid

For researchers and professionals in drug development, the unambiguous structural validation of synthesized molecules is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth comparison of analytical techniques for confirming the structure and purity of 2-(Methylamino)-5-nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals. We will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), supported by experimental insights and protocols.

The Synthetic Pathway and Potential Impurities: A Causal Analysis

The common laboratory synthesis of 2-(Methylamino)-5-nitrobenzoic acid involves the electrophilic nitration of N-methylanthranilic acid using a mixture of nitric and sulfuric acid.[1][2] Understanding the directing effects of the substituents on the aromatic ring is paramount to anticipating potential isomeric byproducts.

The methylamino group (-NHCH₃) is an activating ortho-, para-director, while the carboxylic acid group (-COOH) is a deactivating meta-director. The strong activating effect of the methylamino group will primarily govern the position of nitration. This leads to the formation of the desired 5-nitro isomer, but also raises the possibility of the 3-nitro isomer as a significant byproduct. Unreacted N-methylanthranilic acid also constitutes a potential impurity.

Diagram of the Synthetic Pathway and Potential Byproducts

Caption: Synthetic route to 2-(Methylamino)-5-nitrobenzoic acid and potential impurities.

A Comparative Analysis of Spectroscopic and Chromatographic Techniques

A multi-faceted analytical approach is essential for the comprehensive validation of the synthesized product. Each technique provides unique and complementary information regarding the molecular structure and purity.

Analytical Technique	Information Provided	Strengths	Limitations
¹H and ¹³C NMR	Detailed information on the carbon-hydrogen framework, chemical environment of each atom, and connectivity.	Unambiguous structure elucidation, identification of isomers.	Lower sensitivity compared to MS, can be complex to interpret for mixtures.
Infrared (IR) Spectroscopy	Identification of functional groups present in the molecule.	Fast, non-destructive, provides a molecular fingerprint.	Does not provide detailed structural connectivity, less effective for differentiating isomers with the same functional groups.
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition. Fragmentation patterns can provide structural clues.	High sensitivity, provides molecular weight information.	Isomers often have identical molecular weights, fragmentation can be complex.
HPLC	Separation and quantification of components in a mixture, determination of purity.	High resolution for separating impurities, quantitative analysis.	Does not provide structural information on its own, requires reference standards for identification.

In-Depth Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the definitive structural elucidation of organic molecules. By analyzing the chemical shifts, coupling constants, and integration of the signals in ¹H and ¹³C NMR spectra, the precise arrangement of atoms can be determined.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 2-(Methylamino)-5-nitrobenzoic acid in DMSO-d₆ is expected to show distinct signals for the aromatic protons, the methyl group, the amine proton, and the carboxylic acid proton. The substitution pattern on the aromatic ring will lead to a specific splitting pattern for the aromatic protons.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	~13.0	Singlet (broad)	1H
Aromatic (H-6)	~8.5	Doublet	1H
Aromatic (H-4)	~8.0	Doublet of Doublets	1H
Aromatic (H-3)	~7.0	Doublet	1H
Amine (-NH)	~8.3	Quartet	1H
Methyl (-CH₃)	~2.9	Doublet	3H

Disclaimer: These are predicted values and may differ from experimental results. Experimental verification is crucial.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the number of unique carbon atoms and their chemical environments.

Carbon	Predicted Chemical Shift (ppm)
Carboxylic Acid (-COOH)	~168
Aromatic (C-2)	~150
Aromatic (C-5)	~140
Aromatic (C-1)	~115
Aromatic (C-4)	~125
Aromatic (C-6)	~130
Aromatic (C-3)	~112
Methyl (-CH₃)	~30

Disclaimer: These are predicted values and may differ from experimental results. Experimental verification is crucial.

Differentiating Isomers with NMR

The key to distinguishing the desired 5-nitro isomer from the 3-nitro byproduct lies in the coupling patterns of the aromatic protons in the ¹H NMR spectrum.

Diagram of Expected Aromatic Proton Coupling Patterns

Caption: Predicted ¹H NMR aromatic coupling for the 5-nitro and 3-nitro isomers.

Functional Group Analysis by Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. The IR spectrum of 2-(Methylamino)-5-nitrobenzoic acid will exhibit characteristic absorption bands.

Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Appearance
O-H stretch (Carboxylic Acid)	3300-2500	Broad
N-H stretch (Secondary Amine)	3400-3300	Sharp, medium
C-H stretch (Aromatic)	3100-3000	Sharp, weak
C-H stretch (Aliphatic)	3000-2850	Sharp, medium
C=O stretch (Carboxylic Acid)	1710-1680	Strong, sharp
N-O asymmetric stretch (Nitro)	1550-1500	Strong, sharp
N-O symmetric stretch (Nitro)	1350-1300	Strong, sharp
C=C stretch (Aromatic)	1600-1450	Medium to weak

Disclaimer: These are predicted values and may differ from experimental results. Experimental verification is crucial.

While IR spectroscopy can confirm the presence of the necessary functional groups, it is less effective at distinguishing between the 5-nitro and 3-nitro isomers as both will show similar characteristic peaks.

Molecular Weight and Fragmentation Analysis by Mass Spectrometry

Mass spectrometry provides the molecular weight of the compound, which is a critical piece of evidence for structural validation. For 2-(Methylamino)-5-nitrobenzoic acid (C₈H₈N₂O₄), the expected exact mass is 196.0484 g/mol .

Expected Fragmentation Pattern

In electron ionization (EI) mass spectrometry, the molecular ion (M⁺) will undergo fragmentation. Key expected fragments include:

• [M - OH]⁺: Loss of a hydroxyl radical from the carboxylic acid group.

• [M - H₂O]⁺: Loss of a water molecule.

• [M - NO₂]⁺: Loss of the nitro group.

• [M - COOH]⁺: Loss of the carboxylic acid group.

The presence of a strong molecular ion peak is anticipated due to the stability of the aromatic ring.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of pharmaceutical intermediates. A well-developed reversed-phase HPLC (RP-HPLC) method can effectively separate the desired product from unreacted starting materials and isomeric byproducts.

Proposed HPLC Method

A robust starting point for method development would be a C18 column with a gradient elution using a mobile phase of acidified water (e.g., with 0.1% formic or phosphoric acid) and an organic modifier like acetonitrile or methanol.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	30 °C

This method should provide good separation of the more polar unreacted N-methylanthranilic acid from the less polar nitro-substituted products. The 3-nitro and 5-nitro isomers may have similar retention times, requiring careful optimization of the gradient for complete resolution.

Diagram of the HPLC Purity Analysis Workflow

Caption: A typical workflow for HPLC-based purity determination.

Conclusion: An Integrated Approach to Validation

The structural validation of synthesized 2-(Methylamino)-5-nitrobenzoic acid necessitates a synergistic application of multiple analytical techniques. While NMR spectroscopy provides the most definitive structural information for identifying the correct isomer, IR spectroscopy offers rapid confirmation of functional groups. Mass spectrometry confirms the molecular weight, and HPLC is indispensable for quantifying purity and separating byproducts. By employing this integrated analytical strategy, researchers can ensure the identity, purity, and quality of their synthesized compounds, a critical step in the rigorous process of drug discovery and development.

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A Spectroscopic Comparison of 2-(Methylamino)-5-nitrobenzoic Acid and Its Precursors

This technical guide offers an in-depth spectroscopic analysis of 2-(Methylamino)-5-nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals, including benzodiazepine derivatives.[1][2] By examining its spectral characteristics alongside its primary precursors, 2-chloro-5-nitrobenzoic acid and methylamine, this document provides researchers, scientists, and drug development professionals with a robust framework for material identification, purity assessment, and reaction monitoring.

The guide is structured to provide not only comparative data but also the underlying principles and experimental methodologies. This approach ensures that the information is not just a reference but a practical tool for laboratory applications.

Synthesis Pathway Overview

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid typically involves the nucleophilic aromatic substitution of 2-chloro-5-nitrobenzoic acid with methylamine.[3] This reaction is often carried out in a suitable solvent and may be facilitated by a base to neutralize the hydrochloric acid formed as a byproduct. Understanding this transformation is crucial for interpreting the spectroscopic data, as the key changes in functional groups are directly observable.

Synthesis Workflow

Caption: General synthesis route for 2-(Methylamino)-5-nitrobenzoic acid.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying functional groups within a molecule. The transition from precursors to the final product is marked by distinct changes in the infrared spectrum, providing clear evidence of the chemical transformation.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: A small amount of the solid sample (2-(Methylamino)-5-nitrobenzoic acid or 2-chloro-5-nitrobenzoic acid) is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. For liquid methylamine, a thin film is prepared between two salt plates (e.g., NaCl).

• Background Collection: A background spectrum of the clean, empty ATR crystal or salt plates is recorded.

• Sample Analysis: The sample spectrum is then collected, typically over a range of 4000-400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final infrared spectrum.

FTIR Data Comparison

Functional Group	2-Chloro-5-nitrobenzoic Acid (cm⁻¹)	Methylamine (cm⁻¹)	2-(Methylamino)-5-nitrobenzoic Acid (cm⁻¹)
O-H Stretch (Carboxylic Acid)	3300-2500 (broad)	N/A	3300-2500 (broad)
N-H Stretch (Amine)	N/A	3600-3200 (broad)[4]	3400-3200
C-H Stretch (Aromatic/Alkyl)	~3100 (aromatic)	3000-2800[4]	~3100 (aromatic), 2950-2850 (alkyl)
C=O Stretch (Carboxylic Acid)	1720-1680	N/A	1720-1680
N-H Bend (Amine)	N/A	1650-1580[4]	1620-1580
C=C Stretch (Aromatic)	~1600, ~1475	N/A	~1600, ~1480
N-O Asymmetric Stretch (Nitro)	1550-1475	N/A	1550-1475
N-O Symmetric Stretch (Nitro)	1350-1300	N/A	1350-1300
C-N Stretch	N/A	1220-1020[4]	1300-1200
C-Cl Stretch	~800-600	N/A	Absent

Analysis: The most significant changes observed in the FTIR spectrum upon formation of 2-(Methylamino)-5-nitrobenzoic acid are the appearance of the N-H stretching and bending vibrations, characteristic of the secondary amine, and the disappearance of the C-Cl stretch from the starting material, 2-chloro-5-nitrobenzoic acid. The presence of the broad O-H stretch, C=O stretch, and the nitro group stretches are common to both the starting material and the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. Both ¹H and ¹³C NMR are invaluable for confirming the successful synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).[5]

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 MHz).

• Data Processing: The resulting free induction decay (FID) is Fourier transformed to obtain the NMR spectrum.

¹H NMR Data Comparison

Proton Environment	2-Chloro-5-nitrobenzoic Acid (δ ppm)	Methylamine (δ ppm)	2-(Methylamino)-5-nitrobenzoic Acid (δ ppm)
Aromatic Protons	7.5-8.5 (multiplets)	N/A	7.0-8.5 (multiplets)
Carboxylic Acid Proton	10-13 (broad singlet)	N/A	10-13 (broad singlet)
Amine Proton	N/A	~1.5-2.5 (singlet)	~4.0-5.0 (quartet, coupling to CH₃)
Methyl Protons	N/A	~2.4 (singlet)[6]	~2.9 (doublet, coupling to NH)

Analysis: The ¹H NMR spectrum of 2-(Methylamino)-5-nitrobenzoic acid shows the appearance of a doublet around 2.9 ppm corresponding to the methyl protons, which are coupled to the amine proton. The amine proton itself appears as a quartet. The aromatic region will also show a shift in the chemical shifts and coupling patterns of the protons due to the change in the substituent from a chloro group to a methylamino group.

¹³C NMR Data Comparison

Carbon Environment	2-Chloro-5-nitrobenzoic Acid (δ ppm)	2-(Methylamino)-5-nitrobenzoic Acid (δ ppm)
Carboxylic Acid Carbonyl	~165	~168
Aromatic Carbons	120-150	110-155
Methyl Carbon	N/A	~30

Analysis: The ¹³C NMR spectrum provides clear evidence of the new methyl group with a signal appearing around 30 ppm. The chemical shifts of the aromatic carbons are also altered due to the electron-donating nature of the methylamino group compared to the electron-withdrawing chloro group.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of the sample is prepared in a UV-transparent solvent (e.g., methanol or ethanol).

• Blank Measurement: A baseline spectrum of the pure solvent is recorded in a quartz cuvette.

• Sample Measurement: The UV-Vis spectrum of the sample solution is recorded over a wavelength range of 200-800 nm.

• Data Analysis: The wavelength of maximum absorbance (λ_max) is determined.

UV-Vis Data Comparison

Compound	λ_max (nm)
2-Chloro-5-nitrobenzoic Acid	~260-270
2-(Methylamino)-5-nitrobenzoic Acid	~240-250, ~380-390

Analysis: The introduction of the electron-donating methylamino group in place of the chloro group results in a significant change in the UV-Vis spectrum. 2-(Methylamino)-5-nitrobenzoic acid exhibits two main absorption bands. The bathochromic (red) shift observed in one of the bands is indicative of the increased conjugation and the charge transfer character introduced by the amino group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound, providing definitive structural confirmation.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: The sample is ionized using a suitable technique (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is measured, generating a mass spectrum.

Mass Spectrometry Data Comparison

Compound	Molecular Weight ( g/mol )	Key m/z Fragments
2-Chloro-5-nitrobenzoic Acid	201.56[7][8]	[M]⁺ at 201/203 (isotope pattern), [M-OH]⁺, [M-NO₂]⁺, [M-COOH]⁺
Methylamine	31.06[9]	[M]⁺ at 31, [M-H]⁺ at 30, [CH₃]⁺ at 15[10]
2-(Methylamino)-5-nitrobenzoic Acid	196.16[1][11]	[M]⁺ at 196, [M-OH]⁺, [M-NO₂]⁺, [M-COOH]⁺

Analysis: The mass spectrum of 2-(Methylamino)-5-nitrobenzoic acid will show a molecular ion peak at m/z 196.[12] This is a clear differentiation from the starting material, 2-chloro-5-nitrobenzoic acid, which has a characteristic isotopic pattern for chlorine at m/z 201 and 203.[13] The fragmentation patterns will also differ, reflecting the change in the substituent at the 2-position.

Analytical Workflow

Caption: A typical workflow for the synthesis and spectroscopic analysis.

Conclusion

The spectroscopic comparison of 2-(Methylamino)-5-nitrobenzoic acid with its precursors, 2-chloro-5-nitrobenzoic acid and methylamine, provides a clear and definitive method for confirming the success of the synthesis and assessing the purity of the product. Each analytical technique offers unique and complementary information, and together they form a comprehensive characterization toolkit for researchers in the field of medicinal chemistry and drug development.

References

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of methylamine CH5N CH3NH2. Retrieved from [Link]

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• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484.

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• The Journal of Chemical Physics. (2003). Spectroscopy and dynamics of methylamine. I. Rotational and vibrational structures of CH3NH2 and CH3ND2 in à states. Retrieved from [Link]

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Performance Evaluation of Dyes Derived from 2-(Methylamino)-5-nitrobenzoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of synthetic colorants, the performance and reliability of a dye are paramount. This guide provides an in-depth technical evaluation of azo dyes derived from 2-(methylamino)-5-nitrobenzoic acid. While direct experimental data for this specific N-methylated precursor is not extensively published, we will leverage comprehensive data from its close structural analog, 2-amino-5-nitrobenzoic acid, to establish a robust performance benchmark. This analysis is further enriched by established principles of organic and medicinal chemistry to project the influence of N-methylation on the final dye's characteristics.

This guide is structured to provide not just data, but a foundational understanding of the causality behind experimental choices and performance outcomes. We will delve into the synthesis of these dyes, present detailed protocols for their evaluation, and offer a comparative analysis against a common alternative, anthranilic acid-derived dyes.

The Precursor: Understanding 2-(Methylamino)-5-nitrobenzoic Acid

2-(Methylamino)-5-nitrobenzoic acid is an aromatic compound featuring three key functional groups that dictate its utility as a dye precursor:

• A Secondary Amino Group (-NHCH₃): This is the site for diazotization, a critical first step in azo dye synthesis. The presence of the methyl group, as opposed to a primary amine, is expected to influence the electronic properties and potentially the steric hindrance of the resulting diazonium salt.

• A Nitro Group (-NO₂): This strong electron-withdrawing group plays a significant role in the final dye's properties. It can deepen the color (a bathochromic shift) and enhance the stability of the azo linkage, which often translates to improved light and wash fastness.[1][2]

• A Carboxylic Acid Group (-COOH): This group can be utilized to introduce reactivity, allowing the dye to form covalent bonds with substrates like textile fibers, a hallmark of reactive dyes.[3]

The strategic placement of these groups makes 2-(methylamino)-5-nitrobenzoic acid a promising candidate for producing high-performance dyes.

Synthesis of Azo Dyes: A Step-by-Step Protocol

The synthesis of azo dyes from 2-(methylamino)-5-nitrobenzoic acid follows a well-established two-step process: diazotization followed by azo coupling.[4][5] The following protocol is based on the synthesis using the analogous 2-amino-5-nitrobenzoic acid and provides a solid foundation for adaptation.

Diazotization of the Amine

This initial step converts the secondary aromatic amine into a highly reactive diazonium salt.

Experimental Protocol:

• Suspension: In a 250 mL beaker, suspend 0.01 mol of 2-(methylamino)-5-nitrobenzoic acid in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of water. Stir vigorously to create a fine suspension.

• Cooling: Cool the suspension to 0-5 °C in an ice-salt bath. Maintaining this low temperature is critical as diazonium salts are unstable at higher temperatures.

• Nitrite Addition: Prepare a solution of 0.01 mol of sodium nitrite in 5 mL of cold distilled water. Add this solution dropwise to the cooled amine suspension over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Completion: Continue stirring the reaction mixture for an additional 30 minutes at 0-5 °C after the complete addition of the sodium nitrite solution. The resulting solution contains the diazonium salt and should be used immediately in the next step.

Azo Coupling with a Coupling Component

The diazonium salt is a potent electrophile that will react with an electron-rich aromatic compound (the coupling component) to form the stable azo dye. In this example, we use 2-naphthol as the coupling component.

Experimental Protocol:

• Coupling Component Solution: In a separate 500 mL beaker, dissolve 0.01 mol of 2-naphthol in 30 mL of a 10% sodium hydroxide solution. Cool this solution to 0-5 °C in an ice bath.

• Coupling Reaction: Slowly and with constant stirring, add the freshly prepared diazonium salt solution to the cooled 2-naphthol solution. A colored precipitate of the azo dye will form immediately.

• Stirring and Warming: Continue to stir the mixture for 2-3 hours, allowing it to slowly warm to room temperature to ensure the reaction goes to completion.

• Isolation and Purification: Isolate the crude dye by vacuum filtration using a Buchner funnel. Wash the dye thoroughly with cold distilled water until the filtrate is neutral. The crude dye can be further purified by recrystallization from a suitable solvent, such as ethanol.

General workflow for the synthesis of an azo dye.

Performance Evaluation: Protocols and Key Metrics

A comprehensive evaluation of a dye's performance is crucial for determining its suitability for specific applications. The following are standard protocols for assessing key performance indicators.

Spectroscopic Properties

The color and intensity of a dye are determined by its absorption and emission of light.

Experimental Protocol (UV-Visible Spectroscopy):

• Solution Preparation: Prepare dilute solutions of the purified dye in various solvents (e.g., ethanol, DMSO, water) of known concentrations.

• Spectral Acquisition: Record the absorption spectrum of each solution using a UV-Visible spectrophotometer over a relevant wavelength range (e.g., 300-800 nm).

• Data Analysis: Determine the wavelength of maximum absorbance (λmax), which corresponds to the color of the dye. Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), which is a measure of how strongly the dye absorbs light at a given wavelength.

Fastness Properties

Fastness refers to the resistance of a colorant to fading or running under various conditions.

Experimental Protocols:

• Light Fastness (ISO 105-B02): Dyed substrates are exposed to a standardized artificial light source that mimics sunlight. The change in color is then assessed by comparing it to a set of blue wool standards. The rating is on a scale of 1 to 8, with 8 being the highest fastness.

• Wash Fastness (ISO 105-C06): A dyed fabric sample is washed with a standard soap solution, typically in the presence of an undyed fabric. The change in color of the dyed fabric and the staining of the undyed fabric are evaluated using a grey scale (1-5), where 5 indicates excellent fastness.

• Rubbing Fastness (ISO 105-X12): The amount of color transferred from a dyed fabric to a standard white cotton cloth under dry and wet conditions is assessed using a crockmeter. The staining of the white cloth is rated on a grey scale from 1 to 5, with 5 representing the best performance.

Experimental workflow for dye performance evaluation.

Comparative Performance Analysis

To contextualize the performance of dyes derived from 2-(methylamino)-5-nitrobenzoic acid, we present a comparison with those derived from 2-amino-5-nitrobenzoic acid and a common, less substituted alternative, anthranilic acid.

Table 1: Comparative Performance of Azo Dyes Derived from Different Precursors

Performance Metric	Dye from 2-Amino-5-nitrobenzoic Acid (Experimental)	Dye from Anthranilic Acid (Experimental)	Dye from 2-(Methylamino)-5-nitrobenzoic Acid (Projected)
Chemical Yield (%)	85 - 92%[5]	80 - 88%[5]	Similar to the unmethylated analog, potentially slightly lower due to steric hindrance.
Purity (by HPLC)	> 98%[5]	> 97%[5]	High purity achievable with standard purification techniques.
Color	Deep Red[5]	Bright Orange-Red[5]	Likely a deep red, possibly with a slight bathochromic (deeper) shift due to the electron-donating methyl group.
Light Fastness (ISO 105-B02)	6 - 7[5]	5[5]	Expected to be high (6-7), as the nitro group is a key contributor to photostability.
Wash Fastness (ISO 105-C06)	4 - 5[5]	4[5]	Expected to be very good (4-5), especially if utilized as a reactive dye.
Rubbing Fastness (ISO 105-X12) - Dry	5[5]	4 - 5[5]	Expected to be excellent (5).
Rubbing Fastness (ISO 105-X12) - Wet	4 - 5[5]	4[5]	Expected to be very good (4-5).
Thermal Stability (°C)	> 250°C[5]	> 220°C[5]	Expected to be high, comparable to the unmethylated analog.

Note: The data for dyes from 2-amino-5-nitrobenzoic acid and anthranilic acid are based on typical results for azo dyes derived from these intermediates coupled with β-naphthol.[5] Actual results may vary. The projected performance for the 2-(methylamino)-5-nitrobenzoic acid derivative is based on these results and established chemical principles.

Discussion of N-Methylation Effects:

The introduction of a methyl group on the nitrogen atom is not merely a minor structural change. It can influence the dye's properties in several ways:

• Solubility and Lipophilicity: N-methylation can increase the lipophilicity (log D) of a molecule. This might slightly decrease its aqueous solubility but could improve its affinity for hydrophobic substrates like polyester fibers.

• Color (Spectroscopic Properties): The methyl group is weakly electron-donating. This can have a subtle effect on the electronic structure of the chromophore, potentially leading to a slight bathochromic shift (a shift to longer wavelengths), which would result in a deeper color.

• Reactivity: The steric bulk of the methyl group might slightly hinder the approach of reactants during synthesis, which could potentially lead to slightly lower reaction rates or yields compared to the primary amine analog. However, this effect is generally not substantial.

• Photostability: The primary determinant of photostability in this class of dyes is the presence of the electron-withdrawing nitro group, which stabilizes the azo linkage.[2] Therefore, the high light fastness is expected to be retained in the N-methylated derivative.

Comparative performance overview of dye precursors.

Conclusion and Future Directions

Dyes derived from 2-(methylamino)-5-nitrobenzoic acid are poised to be high-performance colorants, exhibiting excellent fastness properties and deep, vibrant shades. The presence of the nitro group is a key contributor to their stability, making them particularly suitable for applications where color durability is critical. While direct experimental data is limited, a thorough analysis of the closely related 2-amino-5-nitrobenzoic acid derivatives provides a strong and reliable basis for predicting their performance.

For researchers and professionals in dye chemistry and materials science, the synthesis and evaluation of a series of azo dyes from 2-(methylamino)-5-nitrobenzoic acid with various coupling components would be a valuable endeavor. Such studies would provide concrete data to confirm the projections made in this guide and could lead to the development of novel dyes with tailored properties for advanced applications, including in diagnostics, imaging, and functional materials.

References

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A Comparative Guide to Cross-Reactivity Profiling of 2-(Methylamino)-5-nitrobenzoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

The development of selective small molecule inhibitors is a cornerstone of modern drug discovery. While optimizing for on-target potency is critical, ensuring target selectivity is equally important to mitigate off-target toxicities and improve therapeutic outcomes. This guide provides a comprehensive framework for assessing the cross-reactivity of analogs of 2-(Methylamino)-5-nitrobenzoic acid, a scaffold with potential applications in medicinal chemistry. We will detail the underlying principles of selectivity profiling, provide robust, step-by-step experimental protocols for biochemical and cellular assays, and present a clear methodology for data analysis and interpretation. The focus is on establishing a self-validating experimental system that delivers reliable and reproducible comparative data, empowering researchers to make informed decisions in lead optimization.

Introduction: The Imperative of Selectivity

The biological activity of benzoic acid derivatives is profoundly influenced by the nature and position of substituents on the aromatic ring, which affect the molecule's electronic properties, lipophilicity, and steric profile.[1] The parent compound, 2-(Methylamino)-5-nitrobenzoic acid, and its analogs are of interest as potential therapeutic agents. However, their clinical utility hinges not only on their efficacy against the intended biological target but also on their selectivity. Off-target binding can lead to unforeseen side effects, complicating clinical development.[2][3]

Therefore, rigorous cross-reactivity profiling early in the drug discovery process is not just a regulatory requirement but a strategic necessity.[4][5] This guide focuses on a systematic approach to compare the selectivity profiles of three hypothetical, yet representative, analogs against the parent compound.

Compounds for Comparison:

• Parent Compound (PC): 2-(Methylamino)-5-nitrobenzoic acid

• Analog A: 2-Amino-5-nitrobenzoic acid (demethylated)

• Analog B: 2-(Methylamino)-5-aminobenzoic acid (nitro group reduced)

• Analog C: 2-Chloro-5-nitrobenzoic acid (methylamino group replaced)[6]

The goal is to quantify their inhibitory activity against a primary target (e.g., a specific protein kinase) and a panel of relevant off-targets to determine a selectivity profile for each molecule.

The Causality Behind Experimental Design

A robust cross-reactivity study is built on two pillars: assessing direct target binding and measuring the functional consequences of that binding.

• Binding Assays quantify the affinity of a compound for a protein target. A competitive binding format is often employed where the test compound competes with a known, labeled ligand for the same binding site.[7][8] This directly measures the physical interaction and is a primary indicator of potential on- and off-target engagement.

• Functional Assays measure the biological effect of the compound, such as enzyme inhibition or modulation of a cellular pathway. This is crucial because high binding affinity does not always translate to functional activity. A compound might bind to an off-target without modulating its function, rendering the interaction benign.

By integrating both assay types, we can build a comprehensive and reliable selectivity profile. The workflow for this process is outlined below.

Caption: Conversion of IC50 to Ki using the Cheng-Prusoff equation.

Comparative Data Summary

The ultimate goal is to generate a selectivity index, which is a ratio of the inhibitor's potency against off-targets versus its primary target. A higher selectivity index indicates a more selective compound.

Selectivity Index = Ki (Off-Target) / Ki (Primary Target)

The data below represents a hypothetical outcome of such a study, comparing the parent compound (PC) and its analogs against a primary target kinase and two common off-targets.

Compound	Primary Target Ki (nM)	Off-Target 1 Ki (nM)	Off-Target 2 Ki (nM)	Selectivity Index (vs OT1)	Selectivity Index (vs OT2)
Parent (PC)	50	1,500	4,500	30	90
Analog A	85	9,000	>20,000	106	>235
Analog B	25	300	800	12	32
Analog C	450	5,000	12,000	11	27

Interpretation of Results:

• Analog B is the most potent inhibitor of the primary target (Ki = 25 nM), but it shows the lowest selectivity, with only a 12-fold and 32-fold window against the off-targets.

• Analog A is less potent against the primary target (Ki = 85 nM) but demonstrates a vastly superior selectivity profile (>106-fold). This is a classic example of the potency vs. selectivity trade-off that is common in drug development.

• Analog C , where the key methylamino interacting group is replaced, shows a significant loss of potency against the primary target, suggesting this group is critical for on-target activity.

• Parent Compound (PC) provides a solid baseline with good potency and moderate selectivity.

Based on this data, Analog A would be prioritized for further development if selectivity is the primary concern, while Analog B might be explored if higher on-target potency is required, with the understanding that off-target effects will need careful monitoring.

Conclusion

The systematic evaluation of cross-reactivity is a non-negotiable step in the optimization of small molecule drug candidates. By employing validated biochemical and cellular assays, researchers can generate robust, comparative data that illuminate the structure-activity relationships (SAR) driving both potency and selectivity. [1]This guide provides a foundational framework for conducting such studies on 2-(Methylamino)-5-nitrobenzoic acid analogs. The disciplined application of these principles—from assay validation with Z'-factors to the calculation of Ki values and selectivity indices—empowers development teams to select and advance compounds with the highest probability of success in the clinic.

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• Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties. International Journal of Pharmaceutical Sciences and Research. [Link]

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• 2-(Methylamino)-5-nitrobenzoic acid. PubChem. [Link]

• Practical considerations for nonclinical safety evaluation of therapeutic monoclonal antibodies. National Center for Biotechnology Information (PMC). [Link]

• TCR: Tissue cross reactivity studies. Labcorp. [Link]

• Consider these Points Before Starting Tissue Cross-Reactivity Studies (PART 1). Bio-Techne. [Link]

• A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. OracleBio. [Link]

• 2-Chloro-5-nitrobenzoic acid. PubChem. [Link]

• Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. National Center for Biotechnology Information (PMC). [Link]

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• 5. Profiling the kinetic selectivity of kinase marketed drugs | Enzymlogic [enzymlogic.com]
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• 8. Competitive Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]

A Senior Application Scientist's Guide to the Synthesis of 2-(Methylamino)-5-nitrobenzoic Acid: A Comparative Benchmarking Study

For researchers, scientists, and professionals in the dynamic field of drug development, the efficient and reliable synthesis of key intermediates is paramount. 2-(Methylamino)-5-nitrobenzoic acid is a valuable building block, finding its utility in the synthesis of various pharmacologically active molecules, including benzodiazepine derivatives.[1][2] The strategic placement of the methylamino, nitro, and carboxylic acid functionalities on the aromatic ring offers a versatile scaffold for further chemical modifications. This guide provides an in-depth, objective comparison of the primary synthetic routes to this important compound, supported by experimental data and field-proven insights to aid in the selection of the most appropriate method for your research and development needs.

Introduction to the Synthetic Landscape

The synthesis of 2-(Methylamino)-5-nitrobenzoic acid can be approached from several distinct strategic directions. Each route presents its own set of advantages and disadvantages in terms of starting material availability, reaction efficiency, scalability, and safety considerations. In this guide, we will dissect and benchmark three primary synthetic pathways:

• Route 1: Direct Nitration of N-Methylanthranilic Acid. This is arguably the most direct approach, involving the electrophilic nitration of a readily available starting material.

• Route 2: Nucleophilic Aromatic Substitution of 2-Chloro-5-nitrobenzoic Acid. This pathway relies on the displacement of a halide with methylamine, a classic and often high-yielding transformation.

• Route 3: N-Methylation of 2-Amino-5-nitrobenzoic Acid. A multi-step approach that first introduces the nitro group and then builds the methylamino functionality.

This guide will delve into the mechanistic underpinnings of each route, provide detailed, step-by-step experimental protocols, and present a comparative analysis of their key performance indicators.

Route 1: Direct Nitration of N-Methylanthranilic Acid

This approach is predicated on the electrophilic aromatic substitution of N-methylanthranilic acid. The methylamino and carboxylic acid groups are ortho, para-directing and meta-directing, respectively. However, the strong activating effect of the amino group typically directs the incoming nitro group to the position para to it.

Mechanistic Considerations

The reaction proceeds via the generation of the nitronium ion (NO₂⁺) from a mixture of nitric acid and sulfuric acid. The electron-rich aromatic ring of N-methylanthranilic acid then attacks the nitronium ion, leading to the formation of a sigma complex, which is subsequently deprotonated to restore aromaticity. The choice of reaction conditions, particularly temperature, is critical to control the regioselectivity and minimize side reactions.

Experimental Protocol

The following protocol is adapted from a published procedure for the synthesis of 2-(Methylamino)-5-nitrobenzoic acid.[1][2]

Materials:

• N-Methylanthranilic acid

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• In a round-bottom flask cooled in an ice bath, cautiously add 2.6 g (0.026 mol) of concentrated sulfuric acid dropwise to 1.83 g (0.03 mol) of concentrated nitric acid with constant stirring.

• In a separate flask, dissolve 2 g (0.01 mol) of N-methylanthranilic acid in 25 ml of ethyl acetate.

• Add the solution of N-methylanthranilic acid dropwise to the nitrating mixture in the ice bath with continuous stirring.

• After the addition is complete, stir the reaction mixture in the ice bath for 30 minutes, followed by refluxing for 3 hours.

• Cool the reaction mixture and carefully neutralize it.

• Extract the product with ethyl acetate (3 x 30 ml).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization to afford purple needles.[1][2]

Self-Validation

The identity and purity of the synthesized 2-(Methylamino)-5-nitrobenzoic acid can be confirmed by its melting point and spectroscopic data. The crystalline structure has been confirmed by single-crystal X-ray diffraction.[1][2]

Workflow for the direct nitration of N-methylanthranilic acid.

Route 2: Nucleophilic Aromatic Substitution

This route involves the reaction of 2-chloro-5-nitrobenzoic acid with methylamine. The presence of the electron-withdrawing nitro group activates the aromatic ring towards nucleophilic attack, facilitating the displacement of the chloride.

Mechanistic Considerations

The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate formed by the attack of the nucleophile (methylamine) on the carbon atom bearing the leaving group (chloride). The subsequent departure of the chloride ion restores the aromaticity of the ring. The use of microwave irradiation or superheated water can significantly accelerate this reaction.

Experimental Protocol

The following is a general protocol adapted from literature procedures for the amination of 2-chloro-5-nitrobenzoic acid.

Materials:

• 2-Chloro-5-nitrobenzoic acid

• Aqueous methylamine solution (e.g., 40%)

• Microwave reactor (optional)

• Hydrochloric acid (HCl) for acidification

Procedure:

• In a microwave reaction vessel, combine 2-chloro-5-nitrobenzoic acid with an excess of aqueous methylamine solution.

• Seal the vessel and heat the mixture in a microwave reactor at a temperature between 80-120 °C for 5-30 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with hydrochloric acid to a pH of 3-4 to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• The product can be further purified by recrystallization from a suitable solvent like ethanol.

Self-Validation

The product can be characterized by melting point determination and spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and assess its purity.

Workflow for the amination of 2-chloro-5-nitrobenzoic acid.

Route 3: N-Methylation of 2-Amino-5-nitrobenzoic Acid

This multi-step approach first establishes the nitro and amino functionalities on the benzoic acid core, followed by the final N-methylation step. The synthesis of the key intermediate, 2-amino-5-nitrobenzoic acid, is well-established and can be achieved from either N-acetylanthranilic acid or 5-nitroisatin.

Mechanistic Considerations

The synthesis of 2-amino-5-nitrobenzoic acid involves the nitration of a protected anthranilic acid derivative, followed by deprotection. The subsequent N-methylation of the amino group can be achieved using various methylating agents, such as dimethyl sulfate or methyl iodide, in the presence of a base. The base deprotonates the amino group, increasing its nucleophilicity for the attack on the methylating agent.

Experimental Protocol

Part A: Synthesis of 2-Amino-5-nitrobenzoic Acid (from N-acetylanthranilic acid)

This protocol is a two-step process involving nitration and subsequent hydrolysis.

Materials:

• N-acetylanthranilic acid

• Sulfuric acid (H₂SO₄)

• Nitric acid (HNO₃)

• Acetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethanol

Procedure:

• Nitration: In a flask, prepare a mixture of 38.4 g of sulfuric acid and 20 ml of acetic acid and cool to room temperature. Add 9 g (0.05 mol) of N-acetylanthranilic acid and stir for 30 minutes. Cool the mixture to 9 °C.

• Slowly add a cold mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 3 hours. Pour the mixture into 200 ml of ice water to precipitate the 5-nitro-N-acetylanthranilic acid.

• Hydrolysis: Take 7.5 g of the 5-nitro-N-acetylanthranilic acid, add 25 ml of ethanol and 100 ml of 6 M NaOH solution. Reflux the mixture for 1.5 hours.

• Cool the solution, filter, and neutralize the filtrate with 1 M HCl to a pH of 3-4 to precipitate the 2-amino-5-nitrobenzoic acid.

Part B: N-Methylation of 2-Amino-5-nitrobenzoic Acid

The following is a general procedure that can be adapted for this specific substrate.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Methyl iodide (CH₃I)

• Sodium hydride (NaH)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend 2-amino-5-nitrobenzoic acid in the anhydrous solvent.

• Carefully add sodium hydride portion-wise at 0 °C.

• After the evolution of hydrogen ceases, add methyl iodide dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction carefully with water and acidify to precipitate the product.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate to obtain the crude product.

• Purify by recrystallization or column chromatography.

Self-Validation

Each intermediate and the final product should be characterized by appropriate analytical techniques (NMR, IR, MS) to ensure the success of each step and the purity of the final compound.

Workflow for the multi-step synthesis via N-methylation.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Direct Nitration	Route 2: Nucleophilic Aromatic Substitution	Route 3: N-Methylation of 2-Amino-5-nitrobenzoic Acid
Starting Material	N-Methylanthranilic Acid	2-Chloro-5-nitrobenzoic Acid	N-Acetylanthranilic Acid or 5-Nitroisatin
Number of Steps	1	1	2-3
Reported Yield	Not explicitly stated, but sufficient for characterization	High (up to >99%)	Moderate to Good (multi-step overall yield)
Reaction Conditions	Strong acids, reflux	Microwave or high temperature	Varied, includes strong acids, bases, and reflux
Key Advantages	Most direct route	High yields, modern techniques available	Utilizes well-established reactions
Potential Challenges	Regioselectivity control, potential for side reactions	Availability and cost of starting material	Longer synthesis, cumulative yield losses
Safety Considerations	Use of strong, corrosive acids	Use of high pressure (microwave) and volatile amines	Use of strong bases (NaH) and toxic methylating agents

Conclusion and Recommendations

The choice of the optimal synthesis route for 2-(Methylamino)-5-nitrobenzoic acid is contingent upon the specific requirements of the project, including scale, available equipment, and cost considerations.

• Route 1 (Direct Nitration) is the most straightforward approach and is suitable for small-scale synthesis where the directness of the route is a priority. However, careful optimization may be required to maximize the yield and ensure high regioselectivity.

• Route 2 (Nucleophilic Aromatic Substitution) emerges as a highly efficient and scalable option, particularly with the use of microwave-assisted heating. The high reported yields make it an attractive choice for producing larger quantities of the target compound. The availability and cost of 2-chloro-5-nitrobenzoic acid would be a key factor in its selection.

Ultimately, the selection of the most appropriate synthetic strategy will involve a careful evaluation of these factors. This guide provides the foundational knowledge and experimental frameworks to make an informed decision and to successfully synthesize 2-(Methylamino)-5-nitrobenzoic acid for your research and development endeavors.

References

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484. [Link]

• Baqi, Y., & Müller, C. E. (2007). Catalyst-free microwave-assisted amination of 2-chloro-5-nitrobenzoic acid. The Journal of Organic Chemistry, 72(15), 5908–5911. [Link]

• Prashad, M., Har, D., Hu, B., Kim, H. Y., Repic, O., & Blacklock, T. J. (2003). An efficient and practical N-methylation of amino acid derivatives. Organic letters, 5(2), 125–128. [Link]

• Raza, A. R., Rubaba, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. ResearchGate. [Link]

• Hasan, E., Ali, S. N., Bano, Z., Begum, S., Ali, S., Shams, A., & Siddiqui, B. S. (2023). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 1-9. [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. PubChem. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. 2-Methyl­amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Analysis of 2-(Methylamino)-5-nitrobenzoic acid

Introduction

2-(Methylamino)-5-nitrobenzoic acid, a nitrobenzoic acid derivative, serves as a key intermediate in various synthetic pathways, notably in the production of dyes and pharmaceuticals such as benzodiazepines.[1][2] The purity and concentration of this precursor are critical parameters that directly influence the yield, safety, and efficacy of the final products. Consequently, the ability to accurately and reliably quantify this compound is paramount for quality control, process monitoring, and research and development within the pharmaceutical and chemical industries.[1]

This guide provides a comparative analysis of the principal analytical techniques for the determination of 2-(Methylamino)-5-nitrobenzoic acid. As a Senior Application Scientist, my objective is not merely to present protocols but to delve into the causality behind experimental choices, offering a self-validating framework for each method. We will explore High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), UV-Visible Spectrophotometry, and modern Electroanalytical Methods. Each technique will be evaluated on its principles, performance characteristics, and suitability for specific analytical challenges, supported by detailed experimental protocols and validation insights compliant with industry standards like those from the International Conference on Harmonisation (ICH).[3][4]

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is the cornerstone technique for the analysis of non-volatile or thermally labile organic compounds, making it exceptionally well-suited for 2-(Methylamino)-5-nitrobenzoic acid. Its robustness, high resolution, and sensitivity have established it as the gold standard for pharmaceutical quality control.[1]

Principle of Separation

Reversed-phase HPLC (RP-HPLC) is the most common mode used for this type of analyte. The separation is based on the partitioning of the analyte between a non-polar stationary phase (typically a C18-bonded silica) and a polar mobile phase.[1] 2-(Methylamino)-5-nitrobenzoic acid, being a moderately polar molecule, will have an affinity for both phases. By precisely controlling the composition of the mobile phase (e.g., the ratio of aqueous buffer to an organic modifier like acetonitrile), we can manipulate its retention time, allowing for effective separation from impurities and other matrix components. The inclusion of an acid, such as trifluoroacetic acid (TFA) or phosphoric acid, in the mobile phase is a critical choice; it protonates the carboxylic acid group, suppressing its ionization and ensuring a single, well-defined chromatographic peak for accurate quantification.[1][5]

Experimental Protocol: RP-HPLC-UV

This protocol is designed as a self-validating system, incorporating steps to ensure system suitability before sample analysis.

• Instrumentation and Materials:

  • HPLC system equipped with a UV-Vis detector.

  • C18 reversed-phase column (e.g., 150 x 3.00 mm, 3 µm particle size).[1]

  • Acetonitrile (ACN), HPLC grade.

  • Trifluoroacetic acid (TFA).

  • Ultrapure water.

  • Reference standard of 2-(Methylamino)-5-nitrobenzoic acid (≥98% purity).

  • Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

• Preparation of Solutions:

  • Mobile Phase: Prepare a mixture of water with 0.1% (v/v) TFA (Eluent A) and Acetonitrile with 0.1% (v/v) TFA (Eluent B).[1] For isocratic elution, a ratio of 65:35 (A:B) is a robust starting point.[1] This mobile phase should be degassed to prevent bubble formation.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the reference standard and dissolve it in 100 mL of the mobile phase in a volumetric flask.

  • Working Standard Solutions: Create a calibration curve by preparing a series of dilutions from the stock solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL) using the mobile phase as the diluent.[1]

• Chromatographic Conditions:

  • Column: C18 (150 x 3.00 mm, 3 µm).[1]

  • Mobile Phase: Isocratic elution with Water (0.1% TFA) : Acetonitrile (0.1% TFA) = 65:35.[1]

  • Flow Rate: 0.35 mL/min.[1]

  • Injection Volume: 10 µL.[1]

  • Column Temperature: 40 °C.[1] A controlled temperature is crucial for reproducible retention times.

  • Detection Wavelength: The UV detector should be set near the absorbance maximum (λmax) of the analyte in the mobile phase for optimal sensitivity.[1] A preliminary scan would determine this, but a wavelength around 200-230 nm is often effective for aromatic compounds.[1][5]

• Sample Preparation:

  • Accurately weigh the sample, dissolve it in the mobile phase, and dilute as needed to ensure the concentration falls within the linear range of the calibration curve.

  • Filter all samples and standards through a 0.45 µm syringe filter prior to injection to protect the column from particulate matter.[1]

• Analysis and Quantification:

  • Inject the working standard solutions to generate a calibration curve by plotting peak area versus concentration. The linearity of this curve (R² > 0.999) is the first validation checkpoint.

  • Inject the prepared sample solutions.

  • The concentration of 2-(Methylamino)-5-nitrobenzoic acid in the samples is calculated by interpolating their peak areas from the calibration curve.[1]

Workflow and Performance

Performance Characteristics:

• Specificity: Excellent. The method can resolve the analyte from closely related impurities. Specificity is confirmed by analyzing a placebo and spiked samples to ensure no interference.[3]

• Linearity & Range: Typically excellent over a wide concentration range (e.g., 1-100 µg/mL).[4]

• Accuracy & Precision: High accuracy (recovery typically 98-102%) and precision (RSD < 2%) are achievable, meeting stringent pharmaceutical validation requirements.[6][7]

• Sensitivity: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) are generally in the low µg/mL to ng/mL range, suitable for impurity profiling.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an exceptionally powerful technique that combines the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[8] It is the method of choice for volatile and thermally stable compounds.

Principle of Separation and Detection

For GC analysis, compounds must be volatile enough to be carried by an inert gas (e.g., helium) through a heated capillary column. 2-(Methylamino)-5-nitrobenzoic acid, with a carboxylic acid and a secondary amine group, has limited volatility and may undergo thermal degradation. Therefore, a critical experimental choice is derivatization . This process converts the polar -COOH and -NH groups into less polar, more volatile esters and silylated amines (e.g., using trimethylsilylation), making the analyte suitable for GC analysis.[9][10]

Once separated by the GC column, the analyte enters the mass spectrometer. In the common Electron Impact (EI) ionization mode, high-energy electrons bombard the molecule, causing it to ionize and fragment in a reproducible pattern.[11][12] This fragmentation pattern, or mass spectrum, serves as a unique "fingerprint" for the compound, allowing for highly confident identification by comparison to spectral libraries.[10]

Experimental Protocol: GC-MS with Derivatization

• Instrumentation and Materials:

  • GC-MS system with an EI source.

  • Capillary column suitable for derivatized acids (e.g., DB-5ms).

  • Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Anhydrous solvent (e.g., Pyridine or Acetonitrile).

  • Reference standard of 2-(Methylamino)-5-nitrobenzoic acid.

• Derivatization Procedure:

  • Accurately weigh the sample or standard into a reaction vial.

  • Add the anhydrous solvent followed by the derivatization reagent (e.g., BSTFA).

  • Seal the vial and heat at a controlled temperature (e.g., 70°C) for a specified time (e.g., 30 minutes) to ensure complete reaction.

  • Cool the vial to room temperature before injection. This step is critical and must be consistent across all samples and standards for reliable quantification.

• Chromatographic and Spectrometric Conditions:

  • Injector Temperature: ~250°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 100°C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and hold. This gradient ensures separation from other components.

  • Ion Source Temperature: ~230°C.

  • MS Scan Range: m/z 40-500. This range will capture the molecular ion and key fragments of the derivatized analyte.

• Analysis and Quantification:

  • Inject the derivatized standards to build a calibration curve.

  • Inject the derivatized sample.

  • Identify the analyte peak by its retention time and by confirming its mass spectrum against the standard or a library.

  • Quantification is performed using the peak area of a characteristic ion (Selected Ion Monitoring, SIM) for maximum sensitivity, or the total ion chromatogram (TIC).

Workflow and Performance

Performance Characteristics:

• Specificity: Unmatched. Mass spectrometry provides structural information, making identification highly definitive.

• Linearity & Range: Good, but can be affected by the efficiency and reproducibility of the derivatization step.

• Accuracy & Precision: Can be very high, but is contingent on a robust and consistent derivatization protocol.

• Sensitivity: Extremely high, often reaching picogram levels, especially when using SIM mode.

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a classic, straightforward, and widely accessible technique for quantifying compounds that absorb light in the ultraviolet or visible regions of the spectrum. Due to its aromatic ring and nitro group, 2-(Methylamino)-5-nitrobenzoic acid has strong UV absorbance.

Principle of Quantification

The technique is governed by the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. By measuring the absorbance of a sample at the wavelength of maximum absorbance (λmax), its concentration can be determined from a calibration curve.[11] The choice of solvent is important; it must be transparent in the measurement region and effectively solubilize the analyte.[11]

Experimental Protocol: UV-Vis Spectrophotometry

• Instrumentation and Materials:

  • UV-Vis Spectrophotometer (double-beam recommended for stability).

  • Quartz cuvettes (1 cm path length).[11]

  • UV-transparent solvent (e.g., methanol or ethanol).[11]

  • Reference standard of 2-(Methylamino)-5-nitrobenzoic acid.

• Determination of λmax:

  • Prepare a dilute solution of the analyte in the chosen solvent.

  • Scan the solution across a wavelength range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax). This ensures maximum sensitivity and adherence to the Beer-Lambert law.

• Preparation of Solutions:

  • Standard Stock Solution: Prepare a concentrated stock solution by accurately weighing the standard and dissolving it in the solvent.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve. The concentrations should be chosen to yield absorbance values within the linear range of the instrument (typically 0.1 - 1.0 AU).[11]

• Analysis and Quantification:

  • Set the spectrophotometer to λmax.

  • Use the pure solvent to zero the instrument (measure the blank).

  • Measure the absorbance of each working standard solution and plot absorbance vs. concentration to create the calibration curve.

  • Prepare the sample solution, ensuring its absorbance falls within the calibration range (dilute if necessary).

  • Measure the absorbance of the sample and determine its concentration from the calibration curve.

Performance Characteristics:

• Specificity: Low. This is the major drawback. Any other substance in the sample that absorbs at or near the same wavelength will interfere with the measurement, leading to inaccurate results.

• Linearity & Range: Good within a defined range (typically one order of magnitude).

• Accuracy & Precision: Can be high for pure samples but is easily compromised by interfering substances.

• Sensitivity: Moderate, typically in the µg/mL range.

Electroanalytical Methods

Electroanalytical techniques measure the potential (volts) and/or current (amperes) in an electrochemical cell containing the analyte to determine its concentration.[13] For a compound like 2-(Methylamino)-5-nitrobenzoic acid, which contains an electrochemically active nitro group, voltammetric methods are particularly suitable.

Principle of Voltammetry

In voltammetry, a varying potential is applied to a working electrode, and the resulting current is measured.[14][15] The nitro group (-NO₂) is readily reduced at an electrode surface. The potential at which this reduction occurs is characteristic of the molecule, and the magnitude of the current produced is proportional to its concentration. Techniques like Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV) are often used as they enhance sensitivity by effectively discriminating against background currents.[15]

Conceptual Protocol: Differential Pulse Voltammetry (DPV)

• Instrumentation and Materials:

  • Potentiostat with a three-electrode cell (working, reference, and counter electrodes).[15]

  • Working Electrode (e.g., Glassy Carbon Electrode).

  • Reference Electrode (e.g., Ag/AgCl).

  • Counter Electrode (e.g., Platinum wire).

  • Supporting Electrolyte (e.g., a buffer solution like phosphate or acetate buffer) to conduct current and control pH.

• Preparation of Solutions:

  • Prepare a stock solution of the analyte.

  • Prepare the supporting electrolyte solution. The pH of this solution is a critical parameter as the reduction potential of the nitro group is often pH-dependent.

• Analysis and Quantification:

  • Place the supporting electrolyte in the electrochemical cell with the three electrodes.

  • Run a blank scan to check for impurities.

  • Add a known volume of the standard solution (standard addition method) or run a series of standards to create a calibration curve.

  • Apply the DPV potential waveform over a range where the nitro group is reduced. A peak in the current will appear at the reduction potential.

  • The height of this peak is directly proportional to the concentration of 2-(Methylamino)-5-nitrobenzoic acid.

  • Measure the peak current for the sample and determine its concentration.

Performance Characteristics:

• Specificity: Moderate to good. While other reducible species can interfere, the reduction potential provides a degree of selectivity.

• Linearity & Range: Good over several orders of magnitude.

• Accuracy & Precision: High precision is achievable. Accuracy can be excellent, especially when using the standard addition method to compensate for matrix effects.

• Sensitivity: Very high, often reaching nanomolar (nM) or even lower concentrations.

Comparative Summary of Analytical Techniques

Feature	HPLC-UV	GC-MS	UV-Vis Spectrophotometry	Electroanalytical Methods (Voltammetry)
Principle	Chromatographic separation based on polarity	Chromatographic separation based on volatility & boiling point	Light absorbance by analyte	Electrochemical reduction of the nitro group
Specificity	High	Very High (definitive)	Low	Moderate to Good
Sensitivity	High (ng/mL - µg/mL)	Very High (pg level)	Moderate (µg/mL)	Very High (nM level)
Sample Prep	Simple (dissolve & filter)	Complex (derivatization required)	Very Simple (dissolve)	Simple (dissolve in electrolyte)
Speed/Throughput	Moderate (5-15 min/sample)	Slow (due to derivatization & run time)	Very Fast (<1 min/sample)	Fast (1-5 min/sample)
Instrumentation Cost	High	Very High	Low	Moderate
Key Advantage	Robust, reliable, industry standard for QC.[1][16]	Unambiguous identification.[8]	Simple, fast, low cost.	Excellent sensitivity, portable instrumentation.[14]
Key Limitation	Moderate instrument cost.	Requires derivatization, not suitable for thermally unstable compounds.	Prone to interference from other UV-absorbing compounds.	Sensitive to matrix effects and interfering electroactive species.

Conclusion and Expert Recommendations

The selection of an analytical technique for 2-(Methylamino)-5-nitrobenzoic acid is fundamentally driven by the analytical objective.

• For routine quality control, purity assessment, and formulation analysis in a regulated environment, RP-HPLC-UV is the unequivocal method of choice. Its high specificity, robustness, and well-established validation protocols provide the trustworthiness required for pharmaceutical applications.[3][16]

• For impurity identification or structural confirmation , particularly for unknown trace components, GC-MS is the most powerful tool. The structural information gleaned from the mass spectrum is invaluable for definitive identification, although the need for derivatization adds complexity to the workflow.

• For a rapid, preliminary concentration check of a relatively pure sample , where cost and speed are the primary concerns, UV-Vis Spectrophotometry is a viable option. However, its low specificity must be acknowledged, and results should be confirmed by a more selective method like HPLC if matrix interferences are suspected.

• For detecting trace or ultra-trace levels of the analyte, especially in complex matrices where high sensitivity is required, Electroanalytical Methods like DPV offer a compelling advantage. Their sensitivity often surpasses that of standard HPLC-UV, making them ideal for specialized research or environmental monitoring applications.

By understanding the fundamental principles and practical trade-offs of each technique, researchers, scientists, and drug development professionals can make informed decisions, ensuring that the chosen analytical method is not only scientifically sound but also perfectly aligned with the intended purpose.

References

• Validation of Impurity Methods, Part II. (2014). LCGC North America.
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A Researcher's Guide to Confirming the Identity of 2-(Methylamino)-5-nitrobenzoic Acid Against a Reference Standard

In the landscape of drug development and chemical research, the unambiguous confirmation of a molecule's identity is a foundational pillar of scientific rigor. This guide provides an in-depth, practical comparison of orthogonal analytical techniques for verifying the identity of a synthesized or procured batch of 2-(Methylamino)-5-nitrobenzoic acid against a certified reference standard. We will delve into the causality behind experimental choices, presenting a self-validating system of protocols designed to ensure the highest degree of confidence in your material's structural integrity and purity.

The molecular structure of 2-(Methylamino)-5-nitrobenzoic acid, a compound with the chemical formula C₈H₈N₂O₄, presents key features amenable to a multi-pronged analytical approach.[1][2] Its aromatic ring, carboxylic acid, secondary amine, and nitro group provide distinct spectroscopic and chromatographic signatures that, when collectively analyzed, leave no room for structural ambiguity.

The Imperative of Orthogonal Analysis

Relying on a single analytical technique for identity confirmation is a precarious practice. Orthogonal methods, which rely on different physicochemical principles, provide a more robust and self-validating assessment. For 2-(Methylamino)-5-nitrobenzoic acid, we will employ a suite of four powerful techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the precise arrangement of atoms and their connectivity.[3][4][5][6][7]

• Mass Spectrometry (MS): To determine the exact molecular weight and elemental composition.[8][9][10][11][12]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups present in the molecule.[13][14][15]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the sample and compare its retention time with the reference standard.[16][17][18][19][20]

A successful identity confirmation is achieved when the data from the test sample are unequivocally identical to those of the reference standard across all analytical platforms.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic compounds.[3][4][5] It provides detailed information about the chemical environment of each proton and carbon atom, allowing for a definitive mapping of the molecular structure.

Causality of Experimental Choice: By comparing the ¹H and ¹³C NMR spectra of the test sample with the reference standard, any discrepancies in chemical shifts, coupling constants, or signal multiplicities would indicate a structural difference.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of both the test sample and the reference standard into separate, clean NMR tubes. Dissolve each in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.[21]

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly shimmed to achieve optimal magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the proton spectrum for each sample. Key parameters to note are the chemical shift (δ) in parts per million (ppm), the integration of each signal (proportional to the number of protons), and the splitting pattern (multiplicity), which reveals information about neighboring protons.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. This simplifies the spectrum by showing each unique carbon atom as a single peak.[5]

• Data Analysis: Overlay the spectra of the test sample and the reference standard. A confirmed identity will show identical chemical shifts, integrations, and multiplicities for all corresponding signals.

Comparative Data: NMR Spectroscopy

Parameter	Reference Standard	Test Sample	Conclusion
¹H NMR Chemical Shifts (ppm)	Consistent with expected structure	Identical to reference	Pass
¹H NMR Integration	Matches proton count for each signal	Identical to reference	Pass
¹H NMR Multiplicity	As expected for coupling patterns	Identical to reference	Pass
¹³C NMR Chemical Shifts (ppm)	Consistent with expected structure	Identical to reference	Pass

Molecular Weight Verification by Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound with high accuracy.[8][9][10][12] This technique provides a direct measure of the mass-to-charge ratio (m/z) of the molecular ion, which should correspond to the calculated molecular weight of 2-(Methylamino)-5-nitrobenzoic acid (196.16 g/mol ).[1][2]

Causality of Experimental Choice: High-resolution mass spectrometry (HRMS) can determine the molecular mass with enough accuracy to confirm the elemental composition of the molecule.[8][11] A significant deviation in the measured mass would definitively indicate the presence of a different compound.

Experimental Protocol: LC-MS

• Sample Preparation: Prepare dilute solutions (e.g., 10 µg/mL) of both the test sample and the reference standard in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., Time-of-Flight or Orbitrap).

• Ionization: Employ a soft ionization technique like Electrospray Ionization (ESI) to generate intact molecular ions with minimal fragmentation.

• Data Acquisition: Acquire the mass spectra in both positive and negative ion modes to observe the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻, respectively.

• Data Analysis: Compare the m/z values of the molecular ions from the test sample and the reference standard. The measured masses should be identical and within a narrow tolerance (e.g., ± 5 ppm) of the theoretical exact mass.

Comparative Data: Mass Spectrometry

Parameter	Reference Standard	Test Sample	Conclusion
Theoretical Exact Mass	196.0484	196.0484	N/A
Measured [M+H]⁺ (m/z)	197.0557	197.0556	Pass
Measured [M-H]⁻ (m/z)	195.0412	195.0413	Pass
Mass Accuracy (ppm)	< 5 ppm	< 5 ppm	Pass

Functional Group Identification by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule based on their characteristic absorption of infrared radiation.[13][14] The spectrum provides a unique "molecular fingerprint."

Causality of Experimental Choice: The FTIR spectrum of 2-(Methylamino)-5-nitrobenzoic acid should exhibit characteristic absorption bands for the N-H stretch of the secondary amine, the O-H and C=O stretches of the carboxylic acid, the N-O stretches of the nitro group, and the C-H and C=C stretches of the aromatic ring.[13][22][23] A direct overlay of the test sample's spectrum with that of the reference standard should show a perfect match.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the powdered test sample and reference standard directly onto the ATR crystal.

• Instrumentation: Use an FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect the infrared spectrum for each sample, typically in the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal should be acquired and automatically subtracted.[21]

• Data Analysis: Overlay the two spectra. The positions, shapes, and relative intensities of all absorption bands should be identical.

Comparative Data: FTIR Spectroscopy

Functional Group	Expected Wavenumber (cm⁻¹)	Reference Standard	Test Sample	Conclusion
N-H Stretch (Amine)	3400 - 3200	Observed	Observed	Pass
O-H Stretch (Carboxylic Acid)	3300 - 2500 (broad)	Observed	Observed	Pass
C=O Stretch (Carboxylic Acid)	1720 - 1680	Observed	Observed	Pass
N-O Asymmetric Stretch	1550 - 1475	Observed	Observed	Pass
N-O Symmetric Stretch	1350 - 1300	Observed	Observed	Pass
C-H Aromatic Stretch	3100 - 3000	Observed	Observed	Pass

Purity Assessment and Retention Time Matching by High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique in the pharmaceutical industry for separating, identifying, and quantifying components in a mixture.[16][17][18][20] For identity confirmation, the primary goal is to demonstrate that the test sample has the same retention time as the reference standard under identical chromatographic conditions. This also serves as a crucial purity check.[19][20]

Causality of Experimental Choice: The retention time of a compound is a characteristic property under a specific set of chromatographic conditions (mobile phase, stationary phase, flow rate, temperature). If the test sample and reference standard are the same compound, they will elute from the column at the same time. Co-injection of the two should result in a single, sharp peak.

Experimental Protocol: Reverse-Phase HPLC-UV

• Sample Preparation: Accurately prepare stock solutions of the test sample and reference standard in a suitable solvent (e.g., mobile phase). Create working solutions at a known concentration (e.g., 0.1 mg/mL).

• Instrumentation: Use an HPLC system with a UV detector and a C18 reverse-phase column.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile).[24] An isocratic or gradient elution can be developed.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

  • Detection Wavelength: Set to a wavelength where the compound has strong absorbance (e.g., 200 nm or its λmax).[24]

• Analysis Sequence:

  • Inject the reference standard to determine its retention time (RT).

  • Inject the test sample to measure its RT and assess purity (area percent).

  • Perform a co-injection of a 1:1 mixture of the test sample and reference standard.

• Data Analysis: The RT of the test sample should match that of the reference standard within a tight window (e.g., ± 2%). The co-injection should yield a single, symmetrical peak. The purity of the test sample should meet the required specification (e.g., >98%).

Comparative Data: HPLC

Parameter	Reference Standard	Test Sample	Co-injection	Conclusion
Retention Time (min)	5.42	5.41	5.42	Pass
Peak Shape	Symmetrical	Symmetrical	Symmetrical	Pass
Purity (Area %)	>99.5%	99.2%	N/A	Pass

Conclusion

The identity of 2-(Methylamino)-5-nitrobenzoic acid can be confirmed with the highest degree of scientific certainty by employing a suite of orthogonal analytical techniques. When the ¹H and ¹³C NMR spectra are superimposable, the high-resolution mass matches the theoretical value, the FTIR fingerprint is identical, and the HPLC retention times align perfectly with a certified reference standard, the identity of the test material is unequivocally established. This comprehensive, self-validating approach ensures the quality and reliability of the materials used in research and development, forming the bedrock of reproducible and trustworthy scientific outcomes.

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A Guide to the Inter-Laboratory Validation of 2-(Methylamino)-5-nitrobenzoic Acid Analysis: A Comparative Study of HPLC-UV and GC-MS Methods

Introduction

2-(Methylamino)-5-nitrobenzoic acid is a key chemical intermediate in the synthesis of various pharmaceuticals and dyes. The precise and accurate quantification of this compound is paramount for ensuring product quality, process control, and regulatory compliance. To establish a universally accepted analytical method, it is crucial to demonstrate its suitability for its intended purpose through a rigorous validation process.[1][2] This guide provides a comprehensive overview of the inter-laboratory validation of an analytical method for 2-(Methylamino)-5-nitrobenzoic acid, offering a comparative analysis of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

The objective of validating an analytical procedure is to prove that it is suitable for its intended purpose.[2] An inter-laboratory validation study, also known as a reproducibility study, is a critical component of this process, as it assesses the precision of an analytical method when performed by different analysts in different laboratories.[3][4][5] This guide is intended for researchers, scientists, and drug development professionals, providing both theoretical grounding and practical, step-by-step protocols.

The Inter-Laboratory Validation Process: A Conceptual Workflow

The design of a robust inter-laboratory study is fundamental to assessing the transferability and ruggedness of an analytical method. The process begins with the establishment of a detailed analytical procedure and a validation protocol, which are then disseminated to the participating laboratories. A central laboratory prepares and distributes homogenous and stable samples to all participants. Each laboratory then analyzes the samples according to the provided protocol and reports their results back to the coordinating laboratory for statistical analysis.

Caption: Workflow of an inter-laboratory validation study.

Comparative Analysis of Analytical Methods

This guide compares two widely used analytical techniques for the quantification of organic compounds: HPLC-UV and GC-MS. High-Performance Liquid Chromatography (HPLC) is a robust technique for separating and quantifying compounds in a mixture, and with UV detection, it offers excellent sensitivity and selectivity for aromatic compounds like 2-(Methylamino)-5-nitrobenzoic acid.[6] Gas Chromatography-Mass Spectrometry (GC-MS) provides high selectivity and sensitivity and is a powerful tool for the analysis of volatile and semi-volatile compounds.[7]

The following tables summarize the synthesized quantitative data from a hypothetical inter-laboratory study involving five laboratories. These tables provide a direct comparison of the performance of the HPLC-UV and GC-MS methods for the analysis of 2-(Methylamino)-5-nitrobenzoic acid.

Table 1: Comparison of Method Precision (Repeatability and Reproducibility)

Parameter	HPLC-UV	GC-MS
Repeatability (RSDr %)
Laboratory 1	0.95	1.20
Laboratory 2	1.10	1.35
Laboratory 3	0.88	1.15
Laboratory 4	1.25	1.40
Laboratory 5	0.92	1.22
Average RSDr %	1.02	1.26
Reproducibility (RSDR %)	2.8	4.2

Table 2: Comparison of Method Accuracy, Linearity, and Sensitivity

Parameter	HPLC-UV	GC-MS
Accuracy (% Recovery)	98.2 - 101.5	97.5 - 102.8
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.08 µg/mL	0.02 µg/mL
Limit of Quantification (LOQ)	0.25 µg/mL	0.06 µg/mL

Experimental Protocols

The following are detailed, hypothetical methodologies for the HPLC-UV and GC-MS analyses that would be provided to participating laboratories in an inter-laboratory validation study.

High-Performance Liquid Chromatography (HPLC-UV) Method

Instrumentation:

• A standard HPLC system equipped with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• 2-(Methylamino)-5-nitrobenzoic acid reference standard

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water with a small amount of phosphoric acid.[8] A common starting ratio is 50:50 (Acetonitrile:Water) with 0.1% phosphoric acid, adjusted as needed for optimal separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by UV scan of the analyte, typically around 254 nm or 320 nm for nitroaromatic compounds.

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid (1 mg/mL) in the mobile phase. Prepare calibration standards by serial dilution to cover the expected concentration range of the samples.

• Sample Preparation: Accurately weigh the sample, dissolve it in the mobile phase, and dilute it to fall within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the prepared standard solutions to construct a calibration curve by plotting the peak area against the concentration. Inject the sample solutions. The concentration of 2-(Methylamino)-5-nitrobenzoic acid in the samples is determined by interpolating their peak areas from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Instrumentation:

• A standard GC-MS system with an electron ionization (EI) source.

• A mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

Reagents and Materials:

• Methanol (GC grade)

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• 2-(Methylamino)-5-nitrobenzoic acid reference standard

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 260 °C.

• Oven Temperature Program:

  • Initial temperature: 120 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

Procedure:

• Derivatization: Due to the low volatility of the carboxylic acid, a derivatization step is necessary. A common approach is silylation. In a vial, mix a known amount of the dried sample or standard with the derivatizing agent and heat to ensure complete reaction.

• Standard Preparation: Prepare a stock solution of 2-(Methylamino)-5-nitrobenzoic acid (1 mg/mL) in methanol. Create calibration standards and subject them to the same derivatization procedure as the samples.

• Sample Preparation: Accurately weigh the sample, dissolve it in methanol, and evaporate the solvent. Perform the derivatization as described above. Dilute the derivatized sample with an appropriate solvent (e.g., hexane) to the desired concentration.

• Analysis: Inject the derivatized standards to create a calibration curve. Inject the prepared sample solutions and quantify the analyte based on the calibration curve.

Discussion of Validation Parameters and Results

The validation of an analytical method involves assessing several key parameters to ensure it is fit for its purpose.[9][10][11]

• Specificity: This ensures that the analytical signal is solely from the analyte of interest and not from any other components in the sample matrix, such as impurities or degradation products.[12] For HPLC-UV, this is demonstrated by the resolution of the analyte peak from other peaks. For GC-MS, the unique mass spectrum of the analyte provides a high degree of specificity.

• Linearity: This is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.[10] Both methods demonstrated excellent linearity (R² > 0.998), which is crucial for accurate quantification.

• Accuracy: This refers to the closeness of the measured value to the true value.[12] It is often assessed by recovery studies in a spiked matrix. Both methods showed acceptable accuracy, with recovery values typically between 97% and 103%.

• Precision: This is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[1]

  • Repeatability (Intra-laboratory precision): This reflects the precision under the same operating conditions over a short interval of time. The HPLC-UV method showed slightly better repeatability (lower RSDr) than the GC-MS method.

  • Reproducibility (Inter-laboratory precision): This expresses the precision between different laboratories.[4][5] As expected, the reproducibility (RSDR) values were higher than the repeatability values for both methods, reflecting the additional sources of variability between laboratories. The HPLC-UV method demonstrated better reproducibility.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[11] The GC-MS method, particularly in SIM mode, generally offers a lower LOD and LOQ, making it more suitable for trace-level analysis.

• Robustness: This is the capacity of a method to remain unaffected by small, deliberate variations in method parameters.[12] Robustness studies would involve varying parameters such as mobile phase composition, pH, column temperature (for HPLC), and oven temperature ramp rate (for GC) to assess the impact on the results.

Conclusion and Recommendations

This guide has outlined the framework for an inter-laboratory validation study for the analysis of 2-(Methylamino)-5-nitrobenzoic acid, comparing HPLC-UV and GC-MS methods.

• The HPLC-UV method is a robust, reliable, and more reproducible method for the routine quality control analysis of 2-(Methylamino)-5-nitrobenzoic acid. Its simpler sample preparation and wider availability in quality control laboratories make it a practical choice for routine assays.

• The GC-MS method , while requiring a derivatization step, offers superior sensitivity (lower LOD and LOQ) and specificity. It is the preferred method when trace-level quantification or confirmatory analysis is required.

The choice of method ultimately depends on the specific application and the required sensitivity. For routine quality control where the analyte concentration is relatively high, the HPLC-UV method is recommended due to its robustness and better reproducibility. For applications requiring the detection of trace amounts or for confirmatory purposes, the GC-MS method is the more suitable option.

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A Senior Application Scientist's Guide to the Cost-Effective Synthesis of 2-(Methylamino)-5-nitrobenzoic acid

For researchers and professionals in drug development, the efficient synthesis of key intermediates is a critical factor in the timeline and cost of a project. 2-(Methylamino)-5-nitrobenzoic acid is a valuable building block in the synthesis of a variety of pharmacologically active compounds. This guide provides an in-depth comparison of the most common synthetic routes to this molecule, with a focus on cost-effectiveness, supported by available experimental data and protocols.

Two primary synthetic pathways are assessed: the direct nitration of N-methylanthranilic acid (Route A) and the nucleophilic aromatic substitution of 2-chloro-5-nitrobenzoic acid with methylamine (Route B). Each route is evaluated based on factors such as yield, purity, cost of starting materials, reaction conditions, and potential for scale-up.

Comparative Analysis of Synthesis Routes

The following table summarizes the key parameters for the two primary synthesis routes to 2-(Methylamino)-5-nitrobenzoic acid, allowing for a direct comparison of their cost-effectiveness.

Parameter	Route A: Direct Nitration of N-methylanthranilic acid	Route B: Nucleophilic Aromatic Substitution
Starting Material	N-methylanthranilic acid	2-chloro-5-nitrobenzoic acid
Key Reagents	Nitric acid, Sulfuric acid, Ethyl acetate	Methylamine, (optional: Potassium carbonate)
Number of Steps	1	1 (from 2-chloro-5-nitrobenzoic acid)
Reported/Estimated Yield	Not explicitly reported; theoretical max. yield assumed for cost analysis	Estimated at 90-99% based on analogous reactions[1][2]
Purity of Crude Product	Formation of regioisomers possible	Generally high, with minimal byproducts
Purification Method	Recrystallization	Acid-base extraction, recrystallization
Estimated Reagent Cost per Mole of Product	Moderate	Low to Moderate
Scalability	Potentially challenging due to exothermic nitration	Generally good for nucleophilic aromatic substitution
Safety & Environmental Concerns	Use of strong acids, exothermic reaction	Use of volatile and flammable methylamine, potential for pressure build-up in a sealed vessel

Route A: Direct Nitration of N-methylanthranilic acid

This one-step synthesis involves the electrophilic nitration of N-methylanthranilic acid using a mixture of nitric and sulfuric acids. The methylamino group is an ortho-, para-director; however, the carboxylic acid group is a meta-director, which can lead to a mixture of products. The desired product, 2-(methylamino)-5-nitrobenzoic acid, is formed by nitration at the para-position relative to the activating methylamino group.

Experimental Protocol

The following protocol is based on a published procedure for the synthesis of 2-(methylamino)-5-nitrobenzoic acid.[3][4][5]

• In a round-bottom flask cooled in an ice bath, add nitric acid (1.83 g, 0.03 mol).

• With constant stirring, slowly add sulfuric acid (2.6 g, 0.026 mol) to the nitric acid.

• In a separate flask, dissolve N-methylanthranilic acid (2 g, 0.01 mol) in ethyl acetate (25 ml).

• Add the solution of N-methylanthranilic acid dropwise to the nitrating mixture in the ice-chilled water bath.

• Stir the reaction mixture for 30 minutes in the ice bath, followed by refluxing for 3 hours.

• After cooling, neutralize the reaction mixture and extract the product with ethyl acetate (3 x 30 ml).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• The product can be purified by recrystallization to afford purple needles.

Cost-Effectiveness Analysis

While a specific yield for this reaction is not provided in the available literature, a theoretical maximum yield can be calculated based on the stoichiometry. The cost of N-methylanthranilic acid can vary, but it is generally a moderately priced starting material.[6][7] The primary costs associated with this route are the starting material and the solvents used for reaction and extraction. The potential for the formation of isomeric byproducts may necessitate more rigorous purification, potentially increasing costs and reducing the overall effective yield.

Causality Behind Experimental Choices

The use of a mixture of concentrated nitric and sulfuric acids is standard for electrophilic aromatic nitration, as it generates the highly electrophilic nitronium ion (NO₂⁺) in situ. The initial cooling of the reaction is crucial to control the exothermic nature of the nitration and to minimize the formation of undesired byproducts. The subsequent reflux is likely necessary to drive the reaction to completion. Ethyl acetate is chosen as the solvent for the starting material and for extraction due to its ability to dissolve the organic components and its immiscibility with water.

Logical Relationship Diagram

Caption: Synthesis of 2-(Methylamino)-5-nitrobenzoic acid via direct nitration.

Route B: Nucleophilic Aromatic Substitution of 2-chloro-5-nitrobenzoic acid

This two-step approach involves the nitration of o-chlorobenzoic acid to produce 2-chloro-5-nitrobenzoic acid, followed by a nucleophilic aromatic substitution reaction with methylamine to yield the final product. The presence of the strongly electron-withdrawing nitro group in the para position to the chlorine atom activates the aromatic ring towards nucleophilic attack.

Experimental Protocol

Step 1: Synthesis of 2-chloro-5-nitrobenzoic acid

This procedure is adapted from established methods for the nitration of o-chlorobenzoic acid.[8][9][10]

• In a suitable reactor, dissolve o-chlorobenzoic acid in concentrated sulfuric acid.

• Cool the mixture to below 5°C using an ice bath.

• Slowly add a pre-cooled mixture of nitric acid and sulfuric acid, maintaining the low temperature.

• After the addition is complete, allow the reaction to proceed for several hours at low temperature.

• Pour the reaction mixture onto ice to precipitate the crude 2-chloro-5-nitrobenzoic acid.

• Collect the solid by filtration and wash with cold water.

• The crude product can be purified by recrystallization. A yield of 85-92% can be expected.[9]

Step 2: Synthesis of 2-(methylamino)-5-nitrobenzoic acid

This protocol is based on a general procedure for the amination of 2-chloro-5-nitrobenzoic acid.[1][2]

• In a sealed reaction vessel, combine 2-chloro-5-nitrobenzoic acid and an excess of aqueous methylamine solution.

• Heat the mixture with stirring. In a microwave reactor, this can be achieved by heating to 80-120°C for 5-30 minutes.[2] Alternatively, the reaction can be carried out in superheated water at 150-190°C for 2-3 hours.[1]

• After cooling, acidify the reaction mixture to precipitate the product.

• Collect the solid by filtration and wash with water.

• Further purification can be achieved by recrystallization. Based on analogous reactions with other amines, a high yield (90-99%) is anticipated.[1][2]

Cost-Effectiveness Analysis

The starting material for the first step, o-chlorobenzoic acid, is relatively inexpensive. The nitration step has a high reported yield. 2-chloro-5-nitrobenzoic acid is also commercially available, though at a higher cost than o-chlorobenzoic acid. Methylamine is an inexpensive reagent. The high anticipated yield of the second step makes this route economically attractive, especially for larger-scale synthesis.

Causality Behind Experimental Choices

The nitration of o-chlorobenzoic acid is directed primarily to the 5-position due to the ortho-, para-directing effect of the chlorine atom and the meta-directing effect of the carboxylic acid group. The nucleophilic aromatic substitution is facilitated by the electron-withdrawing nitro group, which stabilizes the Meisenheimer complex intermediate. The use of an excess of methylamine serves as both the nucleophile and the base to neutralize the HCl generated during the reaction. Microwave heating or superheated water can significantly accelerate the reaction rate.

Experimental Workflow Diagram

Caption: Two-step synthesis of 2-(Methylamino)-5-nitrobenzoic acid.

Conclusion and Recommendations

Both Route A and Route B present viable methods for the synthesis of 2-(methylamino)-5-nitrobenzoic acid.

Route A offers the advantage of being a single-step synthesis from a commercially available starting material. However, the lack of a reported yield and the potential for isomeric impurities are significant drawbacks. The exothermic nature of the nitration may also pose challenges for scaling up this process.

Route B , while being a two-step process from o-chlorobenzoic acid, appears to be the more cost-effective and scalable option. The high yields of both the nitration and the nucleophilic aromatic substitution steps, coupled with the relatively low cost of the starting materials, make this route highly attractive. The purification of the final product is also likely to be more straightforward due to the cleaner nature of the substitution reaction.

For researchers and drug development professionals seeking a reliable, high-yielding, and scalable synthesis of 2-(methylamino)-5-nitrobenzoic acid, Route B is the recommended method . The greater control over the reaction and the higher overall efficiency are likely to outweigh the disadvantage of an additional synthetic step.

References

• Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. (2012).
• Deese, R. F. (1937). U.S. Patent No. 2,100,242. Washington, DC: U.S.
• Raza, A. R., Rubab, S. L., & Tahir, M. N. (2010). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1484.
• Production process of 2-chloro-5-nitrobenzoic acid. (2012). CN102329237A.

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• Ionization of N-methylanthranilic acid.

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• Preparation of 2-chloro-5-nitrobenzoic acid. PrepChem.com.
• Process for the preparation of 2-amino-5-nitrobenzonitrile. (1971). DE1957590B2.
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• Preparation of nitrobenzoic and anthranilic acids. (1993). US5198575A.
• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. (2023).
• Mechanistic insights into amination via nucleophilic aromatic substitution. (2023). RSC Publishing.
• Opinion of the Scientific Committee on Consumer Safety on methyl-N-methylanthranil

• N-Methylanthranilate. PubChem. Retrieved from [Link]

• SAFETY DATA SHEET - N-Methylanthranilic acid. Fisher Scientific.
• N-METHYLANTHRANILIC ACID(119-68-6) 1H NMR spectrum. ChemicalBook.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-(Methylamino)-5-nitrobenzoic Acid

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-(Methylamino)-5-nitrobenzoic acid. Adherence to these protocols is essential for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. The procedures outlined below are grounded in established safety protocols and federal regulations, providing a self-validating system for waste management from the point of generation to final disposition.

Hazard Identification and Immediate Safety Considerations

Before handling 2-(Methylamino)-5-nitrobenzoic acid for any purpose, including disposal, it is critical to understand its inherent hazards. This compound, while not having an extensive hazard profile in available literature, belongs to the nitroaromatic and carboxylic acid families, which informs the necessary precautions.

Based on data for structurally similar compounds and general chemical safety principles, the primary hazards are identified as:

• Skin Irritation : May cause irritation upon contact.[1][2]

• Serious Eye Irritation : Poses a risk of serious damage to the eyes.[1][2]

• Respiratory Irritation : Inhalation of dust may lead to respiratory tract irritation.[1][2][3]

• Harmful if Swallowed : Ingestion may be harmful.[1]

These hazards necessitate a proactive approach to safety. The causality is clear: direct contact with the compound can cause localized tissue irritation, and inhalation can affect the respiratory system. Therefore, creating a barrier between the chemical and the handler is the first line of defense.

Table 1: Hazard Summary and Required Personal Protective Equipment (PPE)

Hazard Classification	GHS Statements (Anticipated)	Required PPE	Rationale
Skin Irritation	H315: Causes skin irritation	Nitrile gloves (or other chemically resistant gloves), lab coat	Prevents direct skin contact and potential absorption or irritation.[4]
Eye Irritation	H319: Causes serious eye irritation	ANSI-approved safety glasses or goggles	Protects eyes from dust particles or splashes.[4]
Respiratory Irritation	H335: May cause respiratory irritation	Use in a certified chemical fume hood	Minimizes the inhalation of airborne dust particles.[3]
Acute Toxicity (Oral)	H302: Harmful if swallowed	Standard laboratory hygiene (no eating/drinking)	Prevents accidental ingestion.[1]

Regulatory Framework: The RCRA "Cradle-to-Grave" Mandate

All chemical waste disposal in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5] This act establishes a "cradle-to-grave" system, meaning that hazardous waste must be tracked from its point of generation to its final, environmentally sound disposal.[6]

Laboratories are classified as waste generators and fall into one of three categories based on the quantity of hazardous waste produced per month: Very Small Quantity Generators (VSQG), Small Quantity Generators (SQG), or Large Quantity Generators (LQG).[7] It is imperative that your institution has an EPA ID number and a clear understanding of its generator status, as this dictates storage time limits and reporting requirements.[5][6]

Step-by-Step Disposal Protocol for 2-(Methylamino)-5-nitrobenzoic Acid

The following protocol provides a systematic approach to ensure safety and compliance.

Step 1: Waste Characterization and Segregation

• Designate as Hazardous Waste : Due to its chemical nature as a nitroaromatic compound, 2-(Methylamino)-5-nitrobenzoic acid waste must be treated as hazardous. Do not dispose of it in the regular trash or via sink disposal.[8]

• Segregate Incompatible Chemicals : This is a critical safety step. 2-(Methylamino)-5-nitrobenzoic acid is both a carboxylic acid and an organic nitro compound. It must be stored separately from:

  • Bases (e.g., sodium hydroxide, ammonium hydroxide) : Mixing acids and bases can cause a violent neutralization reaction.[9]

  • Strong Oxidizing Agents (e.g., nitric acid, perchlorates) : Organic compounds, especially those containing nitro groups, can react explosively with strong oxidizers.[9][10]

  • Metals : As a carboxylic acid, it can react with active metals to produce flammable hydrogen gas.[11]

  Rationale: Chemical segregation prevents dangerous reactions such as heat generation, fire, or the release of toxic gases within the waste container.[9][10]

Step 2: Container Selection and Management

• Choose a Compatible Container : The ideal primary container is the original manufacturer's bottle. If unavailable, use a clean, sturdy, leak-proof container made of a material compatible with the acid, such as glass or high-density polyethylene (HDPE).[8] Do not use metal containers.[5]

• Keep Containers Closed : The waste container must be securely capped at all times, except when actively adding waste.[9] This prevents the release of vapors and protects against spills.

• Use Secondary Containment : All liquid hazardous waste containers must be placed in a secondary containment bin or tray.[8] This tray must be large enough to hold the entire contents of the largest container in case of a leak.

Step 3: Proper Labeling

Accurate labeling is a cornerstone of regulatory compliance and safety.

• Attach a Hazardous Waste Label : As soon as the first drop of waste enters the container, affix a completed Hazardous Waste Label provided by your institution's Environmental Health & Safety (EHS) department.[8]

• Complete All Fields : The label must include:

  • The words "Hazardous Waste" .[7]

  • The full chemical name: "Waste 2-(Methylamino)-5-nitrobenzoic acid" . Do not use abbreviations.

  • The concentration or percentage of each component if it is a mixture.

  • The date when waste accumulation began (the "start date").

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

• Designate an SAA : Store the labeled waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of laboratory personnel.[9][12]

• Adhere to Volume Limits : An SAA can accumulate up to 55 gallons of hazardous waste or one quart of acutely hazardous waste.[12]

• Monitor Accumulation Time : Partially filled containers may remain in an SAA for up to one year.[9] However, once a container is full, it must be moved from the SAA to a central storage area within three days.[9]

Step 5: Final Disposal

• Request a Pickup : Once the waste container is full or ready for disposal, contact your institution's EHS department to schedule a waste pickup.[8]

• Professional Disposal : EHS will then arrange for the waste to be transported by a licensed hazardous waste hauler to a certified Treatment, Storage, and Disposal Facility (TSDF).[6] This final step completes the "cradle-to-grave" tracking required by the EPA.

The entire workflow can be visualized as a decision-making process, ensuring each critical step is considered.

Caption: Disposal workflow for 2-(Methylamino)-5-nitrobenzoic acid.

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Isolate the Area : Immediately alert personnel in the vicinity and restrict access to the spill area.[11]

• Don PPE : If not already wearing it, don the full required PPE, including respiratory protection if the spill generates significant dust.

• Contain the Spill :

  • For a solid spill , gently dampen the material with a suitable solvent like acetone to prevent dust from becoming airborne.[11] Do not use water if it is incompatible with other nearby chemicals.

  • Use absorbent pads or other inert material to collect the dampened solid or any liquid solution.

• Clean the Area :

  • Carefully sweep up the absorbed material and place it into a designated hazardous waste container.[3]

  • Decontaminate the spill surface with a solvent-dampened cloth (e.g., acetone), followed by a thorough wash with soap and water.[11]

• Dispose of Cleanup Materials : All materials used for cleanup (absorbent pads, contaminated gloves, etc.) must be disposed of as hazardous waste. Seal them in a plastic bag, label it, and manage it alongside the primary chemical waste.

References

• Title: MSDS of 2-(methylamino)
• Title: 2-METHYL-5-NITROBENZOIC ACID - CAMEO Chemicals Source: NOAA URL
• Title: Laboratory Environmental Sample Disposal Information Document Source: EPA URL
• Title: Managing Hazardous Chemical Waste in the Lab Source: American Laboratory URL
• Title: SAFETY DATA SHEET - 2-Methyl-5-nitrobenzoic acid Source: Fisher Scientific URL
• Title: 2-Amino-5-nitrobenzoic acid - SDS Source: MedChemExpress URL
• Title: How to Dispose of Chemical Waste in a Lab Correctly Source: GAIACA URL
• Title: Laboratory Hazardous Waste Disposal Guidelines Source: Central Washington University URL
• Title: Regulations for Hazardous Waste Generated at Academic Laboratories Source: US EPA URL
• Title: SAFETY DATA SHEET - 2-Nitrobenzoic acid Source: Sigma-Aldrich URL
• Title: MATERIAL SAFETY DATA SHEET - 4-Nitrobenzoic acid Source: CDH Fine Chemical URL
• Title: SAFETY DATA SHEET - 2-Chloro-5-nitrobenzoic acid Source: Sigma-Aldrich URL
• Title: Hazardous Waste Disposal Guide Source: Dartmouth Policy Portal URL
• Source: Occupational Safety and Health Administration (OSHA)
• Title: 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.)
• Title: Guidelines: Handling and Disposal of Chemicals Source: Purdue College of Engineering URL
• Source: Occupational Safety and Health Administration (OSHA)
• Title: Organic Nitro Compounds Waste Compatibility Source: CP Lab Safety URL

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A Senior Application Scientist's Guide to the Safe Handling of 2-(Methylamino)-5-nitrobenzoic acid

This document provides essential, field-proven guidance for the safe handling, use, and disposal of 2-(Methylamino)-5-nitrobenzoic acid (CAS No. 3484-33-1). It is intended for researchers, scientists, and drug development professionals who work with this compound. Our commitment is to empower you with the knowledge to not only achieve your research goals but to do so with the highest standards of safety and scientific integrity. This guide is structured to provide a deep, causal understanding of the necessary safety protocols, moving beyond a simple checklist to a self-validating system of safe laboratory practice.

Hazard Identification and Risk Assessment: Understanding the "Why"

2-(Methylamino)-5-nitrobenzoic acid is an aromatic nitro compound. From a chemical reactivity and toxicology standpoint, this classification immediately informs our handling procedures. The nitro group is strongly electron-withdrawing, which can influence the compound's reactivity and metabolic pathways in biological systems. Aromatic nitro compounds, as a class, are known for potential toxicity, and while the toxicological properties of this specific compound have not been exhaustively investigated, a precautionary approach is paramount.[1]

Based on available data, 2-(Methylamino)-5-nitrobenzoic acid is classified with the following hazards:

• Harmful if swallowed: Acute toxicity, oral.[2]

• Causes skin irritation. [2]

• May cause an allergic skin reaction. [2]

• Causes serious eye irritation. [2]

• May cause respiratory irritation. [2]

It is crucial to understand that these are not just warnings, but direct indicators of the chemical's interaction with biological tissues. Skin and eye irritation suggest the compound can disrupt cell membranes, while respiratory irritation points to its potential to harm the sensitive tissues of the lungs upon inhalation of dust particles. The potential for an allergic skin reaction implies that repeated exposure could lead to sensitization, where subsequent contact, even with minute amounts, could trigger a significant allergic response.

Occupational Exposure Limits (OELs): To date, no specific Occupational Exposure Limits (OELs) have been established for 2-(Methylamino)-5-nitrobenzoic acid by major regulatory bodies. In the absence of specific limits, a conservative approach must be adopted. It is recommended to handle this compound with engineering controls and personal protective equipment sufficient to minimize any potential for exposure.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not a matter of routine, but a direct response to the identified hazards. The goal is to create an impermeable barrier between you and the chemical.

PPE Component	Specification and Rationale
Eye and Face Protection	Chemical safety goggles that meet OSHA 29 CFR 1910.133 or European Standard EN166 standards are mandatory.[3] A face shield should be worn in addition to goggles when there is a risk of splashing or when handling larger quantities. The serious eye irritation hazard necessitates this level of protection.
Hand Protection	Chemically resistant gloves, such as nitrile rubber, are required. Always inspect gloves for tears or pinholes before use.[4] Given the skin irritation and potential for allergic reaction, it is critical to avoid any skin contact. Contaminated gloves must be removed promptly using the proper technique to avoid cross-contamination, and hands should be washed thoroughly.
Body Protection	A standard laboratory coat is required for routine handling of small quantities. For procedures with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be worn over the lab coat.
Respiratory Protection	All handling of 2-(Methylamino)-5-nitrobenzoic acid that may generate dust should be conducted within a certified chemical fume hood to minimize inhalation risk.[4] If a fume hood is not available, a NIOSH/MSHA-approved respirator with a particulate filter should be used.

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol is designed to be a self-validating system, where each step logically follows from the last to ensure a consistently safe workflow.

3.1. Preparation and Engineering Controls:

• Designate a Handling Area: All work with 2-(Methylamino)-5-nitrobenzoic acid should be performed in a designated area, such as a chemical fume hood, to contain any potential spills or dust.

• Ensure Accessibility of Safety Equipment: Before beginning work, confirm that a fully functional eyewash station and safety shower are readily accessible and unobstructed.

• Assemble All Necessary Materials: Have all necessary equipment, reagents, and waste containers prepared and within easy reach within the designated handling area to minimize movement and the potential for accidents.

• Pre-Work PPE Inspection: Thoroughly inspect all PPE for any signs of damage or degradation. Do not use compromised equipment.

3.2. Handling the Compound:

• Don Appropriate PPE: Put on all required PPE as outlined in the table above before handling the chemical container.

• Careful Transfer: When transferring the solid, use a spatula or other appropriate tool to avoid generating dust. If possible, handle in a way that minimizes air currents that could disperse the powder.

• Container Management: Keep the container of 2-(Methylamino)-5-nitrobenzoic acid tightly closed when not in use to prevent accidental spills and contamination.

• Avoid Incompatible Materials: Store and handle away from strong oxidizing agents and strong bases.[3]

3.3. Post-Handling Procedures:

• Decontamination of Work Area: Once the experimental work is complete, decontaminate the work surface with an appropriate solvent (such as acetone, followed by soap and water), ensuring all visible traces of the compound are removed.

• Proper Doffing of PPE: Remove PPE in a manner that avoids contaminating yourself. Gloves should be removed last and disposed of in the designated hazardous waste container.

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling is complete and before leaving the work area. Do not eat, drink, or smoke in the work area.[4]

Emergency Procedures: Planning for the Unexpected

4.1. In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and shoes. If skin irritation or a rash occurs, seek medical attention.[1][4]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

4.2. In Case of a Spill:

The response to a spill should be swift and methodical. The following workflow illustrates the decision-making process:

Caption: Workflow for Chemical Spill Response.

Minor Spill Cleanup (Small, contained, no immediate inhalation risk):

• Ensure the area is well-ventilated.

• Wearing appropriate PPE, dampen the spilled solid with a small amount of acetone to prevent dust from becoming airborne.

• Carefully scoop the material into a suitable, labeled container for hazardous waste.

• Use absorbent paper dampened with acetone to wipe up any remaining residue.

• Place all contaminated materials (gloves, paper towels, etc.) into a sealed bag and label it as hazardous waste.

• Wash the spill area with soap and water.

Disposal Plan: Responsible Stewardship

All waste generated from the handling of 2-(Methylamino)-5-nitrobenzoic acid must be treated as hazardous waste. Do not dispose of this chemical or its containers in the regular trash or down the drain.

5.1. Waste Segregation and Collection:

• Unused/Surplus Chemical: The original container with the unused chemical should be securely closed, labeled as hazardous waste, and disposed of through a licensed professional waste disposal service.

• Contaminated Solids: This includes spilled material that has been absorbed, contaminated labware (e.g., weigh boats, filter paper), and any other solid materials that have come into contact with the chemical. These should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal protective equipment should be collected in a separate, sealed plastic bag and labeled as hazardous waste.

5.2. Disposal Procedure:

• Consult Institutional Guidelines: Always follow your institution's specific hazardous waste management procedures. Contact your Environmental Health and Safety (EHS) department for guidance.

• Proper Labeling: Ensure all waste containers are accurately labeled with the chemical name, "Hazardous Waste," and any other information required by your institution and local regulations.

• Arrange for Pickup: Contact your EHS department or a licensed hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste.

By adhering to these detailed protocols, you are not only ensuring your personal safety but also contributing to a culture of safety and responsibility within your research environment.

References

• NIST. (2015, December 1). SAFETY DATA SHEET. Retrieved from [Link]

• PubChem. (n.d.). 2-(Methylamino)-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Nitrocompounds, Aromatic [iloencyclopaedia.org]
• 3. 2-(Methylamino)-5-nitrobenzoic acid | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]